3-(Methylsulfonyl)propanoic acid

• CAS: 645-83-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-(Methylsulfonyl)propanoic Acid: Properties, Synthesis, and Applications in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methylsulfonyl)propanoic acid, a bifunctional organic molecule, has emerged as a versatile building block in contemporary organic synthesis and medicinal chemistry. Its unique combination of a hydrophilic carboxylic acid and a polar, aprotic methylsulfonyl group imparts a distinct set of chemical properties that are increasingly leveraged in the design of novel therapeutic agents. This technical guide provides a comprehensive overview of the core chemical properties, synthesis, reactivity, and applications of 3-(Methylsulfonyl)propanoic acid, with a particular focus on its relevance to drug development.

Physicochemical Properties

3-(Methylsulfonyl)propanoic acid is a white solid at room temperature. The presence of both a hydrogen bond donor (the carboxylic acid) and multiple hydrogen bond acceptors (the sulfonyl and carbonyl oxygens) suggests a high potential for intermolecular interactions, influencing its physical state and solubility.

Property	Value	Source(s)
Molecular Formula	C₄H₈O₄S	[1]
Molecular Weight	152.17 g/mol	[1]
IUPAC Name	3-methylsulfonylpropanoic acid	[1]
CAS Number	645-83-0	[1]
Melting Point	102-105 °C	[2]
Boiling Point	409 °C at 760 mmHg (Predicted)	[2]
Solubility	Information on specific solubility values is limited, but its structure suggests solubility in polar organic solvents and aqueous basic solutions.
pKa	The pKa is expected to be similar to that of propanoic acid (around 4.87), with a slight electron-withdrawing effect from the distant sulfonyl group.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-(Methylsulfonyl)propanoic acid.

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.53 (s, 1H, -COOH), 3.32-3.30 (m, 2H, -SO₂CH₂-), 3.00 (s, 3H, -SO₂CH₃), 2.67 (t, J = 7.40 Hz, 2H, -CH₂COOH).[3]

• ¹³C NMR (Predicted): The spectrum is expected to show four distinct signals: one for the methyl carbon (~40-45 ppm), two for the methylene carbons (one adjacent to the sulfonyl group at ~50-55 ppm and one adjacent to the carbonyl group at ~30-35 ppm), and one for the carbonyl carbon (~170-175 ppm). The chemical shifts are influenced by the electron-withdrawing nature of the adjacent functional groups.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad O-H stretching vibration from the carboxylic acid, typically in the range of 3300-2500 cm⁻¹. A strong C=O stretching absorption from the carbonyl group is expected around 1700-1725 cm⁻¹. The sulfonyl group will exhibit characteristic strong asymmetric and symmetric S=O stretching bands around 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹, respectively.

• Mass Spectrometry (LC-MS ESI): m/z 149.12 [M-H]⁻.[3]

Synthesis of 3-(Methylsulfonyl)propanoic Acid

The most common and practical synthesis of 3-(Methylsulfonyl)propanoic acid involves the oxidation of its thioether precursor, 3-(methylthio)propanoic acid.[3] This precursor is readily available and can be prepared from the reaction of methyl mercaptan with β-propiolactone or 3-halopropanoic acids. The choice of oxidant is key to achieving the desired sulfone without over-oxidation or side reactions.

Figure 1: Synthetic pathways to 3-(Methylsulfonyl)propanoic acid.

Experimental Protocols

Method 1: Oxidation with Hydrogen Peroxide [3]

This method utilizes hydrogen peroxide in an acidic medium, a common and effective way to oxidize sulfides to sulfones. The acetic anhydride likely serves to consume any water present and may form peracetic acid in situ, a potent oxidant.

• To a reaction flask containing acetic acid (2 mL) and acetic anhydride (2 mL), add 3-(methylthio)propanoic acid (300 mg, 2.49 mmol).

• Add hydrogen peroxide (30% aqueous solution, 1.5 mL) to the mixture.

• Stir the reaction mixture overnight at room temperature.

• Upon completion of the reaction (monitored by TLC or LC-MS), filter the mixture.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-(Methylsulfonyl)propanoic acid as a white solid (yield: 79%). The product can often be used in the next step without further purification.

Method 2: Oxidation with Potassium Hydrogen Persulfate (Oxone®) [3]

This protocol employs Oxone®, a stable and easy-to-handle oxidizing agent, in a biphasic system.

• Dissolve 3-(methylthio)propanoic acid (1.0 g, 8.32 mmol) in a mixture of ethyl acetate (10 mL) and water (20 mL).

• Cool the mixture to 0 °C in an ice bath.

• Add potassium hydrogen persulfate (15.34 g, 24.96 mmol) portion-wise to the stirred suspension.

• Allow the reaction to stir at room temperature for 12 hours.

• Filter the resulting solid and wash it with ethyl acetate.

• Separate the organic layer of the filtrate and dry it over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to yield 3-(Methylsulfonyl)propanoic acid as a white solid (yield: 55%).

Reactivity and Chemical Transformations

3-(Methylsulfonyl)propanoic acid possesses two key reactive sites: the carboxylic acid and the methylsulfonyl group. This dual functionality allows for a range of chemical transformations, making it a valuable synthetic intermediate.

Figure 2: Key reaction pathways of 3-(Methylsulfonyl)propanoic acid.

Reactions of the Carboxylic Acid Group

The carboxylic acid moiety undergoes typical reactions characteristic of this functional group.

• Acid Chloride Formation: Treatment with reagents like thionyl chloride (SOCl₂) or oxalyl chloride will convert the carboxylic acid to the more reactive acid chloride. This intermediate is a precursor for the synthesis of esters and amides under milder conditions.

• Esterification: Fischer esterification, involving reaction with an alcohol in the presence of a strong acid catalyst (e.g., sulfuric acid), will produce the corresponding ester.

• Amide Coupling: The carboxylic acid can be coupled with primary or secondary amines to form amides. This transformation typically requires the use of coupling reagents such as dicyclohexylcarbodiimide (DCC), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), or hexafluorophosphate azabenzotriazole tetramethyl uronium (HATU) to activate the carboxylic acid.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the carboxylic acid to the corresponding primary alcohol, 3-(methylsulfonyl)propan-1-ol.

Reactivity of the Methylsulfonyl Group

The methylsulfonyl group is generally stable and less reactive than the carboxylic acid.[4] However, the protons on the carbon adjacent to the sulfonyl group (the α-carbon) are acidic and can be removed by a strong base to form a carbanion. This carbanion can then participate in various carbon-carbon bond-forming reactions.

Applications in Drug Development

The incorporation of a sulfone moiety into drug candidates is a well-established strategy in medicinal chemistry to modulate physicochemical properties.[5][6] The methylsulfonyl group in 3-(Methylsulfonyl)propanoic acid offers several advantages:

• Increased Polarity and Solubility: The polar nature of the sulfone group can enhance the aqueous solubility of a molecule, which is often a critical factor for bioavailability.[5][7]

• Metabolic Stability: The sulfone group is generally resistant to metabolic degradation, which can improve the pharmacokinetic profile of a drug.[7]

• Hydrogen Bond Acceptor: The two oxygen atoms of the sulfonyl group can act as hydrogen bond acceptors, facilitating interactions with biological targets.[6]

• Modulation of Basicity: The strong electron-withdrawing nature of the sulfonyl group can decrease the basicity of nearby nitrogen atoms, which can be beneficial for optimizing drug-like properties and reducing off-target effects.[5]

A notable application of 3-(Methylsulfonyl)propanoic acid is in the synthesis of inhibitors of the Hedgehog signaling pathway.[3] This pathway is crucial in embryonic development and its aberrant activation is implicated in several cancers. Specifically, 3-(Methylsulfonyl)propanoic acid has been used to prepare compounds that antagonize the Smoothened (SMO) receptor, a key component of the Hedgehog pathway.[3] For example, it can be used to synthesize 1-(4-chloro-3-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-4-(3-(methylsulfonyl)propanoyl)piperazine-2-one, a potent SMO antagonist.[3]

Safety and Handling

3-(Methylsulfonyl)propanoic acid is classified as an irritant and is harmful if swallowed or inhaled.[1][8] It can cause skin and serious eye irritation, as well as respiratory irritation.[1]

• Personal Protective Equipment (PPE): When handling this compound, it is essential to wear appropriate PPE, including safety goggles, gloves, and a lab coat.[8]

• Handling: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[8]

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[2] It should be stored away from incompatible materials such as strong oxidizing agents.[9]

Conclusion

3-(Methylsulfonyl)propanoic acid is a valuable and versatile building block for organic synthesis and drug discovery. Its bifunctional nature, combining the reactivity of a carboxylic acid with the advantageous physicochemical properties of a methylsulfonyl group, makes it an attractive component in the design of new therapeutic agents. A thorough understanding of its properties, synthesis, and reactivity is crucial for its effective utilization in the development of next-generation pharmaceuticals.

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An In-Depth Technical Guide to 3-(Methylsulfonyl)propanoic Acid (CAS 645-83-0)

This guide provides a comprehensive technical overview of 3-(Methylsulfonyl)propanoic acid, a key organic intermediate. Tailored for researchers, scientists, and professionals in drug development, this document delves into its chemical properties, synthesis, reactivity, and applications, with a focus on providing practical, field-proven insights.

Introduction and Core Properties

3-(Methylsulfonyl)propanoic acid, also known as 3-mesylpropionic acid, is a bifunctional organic compound featuring both a carboxylic acid and a sulfone group. This unique combination of functional groups imparts specific physicochemical properties that make it a valuable building block in organic synthesis, particularly in the realm of medicinal chemistry.

Physicochemical and Structural Data

A summary of the key properties of 3-(Methylsulfonyl)propanoic acid is presented in Table 1. These properties are fundamental to understanding its behavior in chemical reactions and biological systems.

Property	Value	Source(s)
CAS Number	645-83-0	[1][2]
Molecular Formula	C₄H₈O₄S	[1][2]
Molecular Weight	152.17 g/mol	[1][3]
IUPAC Name	3-(methylsulfonyl)propanoic acid	[3]
Synonyms	3-(Methylsulfonyl)Propionic Acid; 3-Mesylpropionic Acid	[2]
Appearance	White solid	[4]
Melting Point	102-105°C
Boiling Point	409°C at 760 mmHg
Purity	Typically ≥97%
InChI Key	ODUCCTTZGHSNKX-UHFFFAOYSA-N	[4]
SMILES	CS(=O)(=O)CCC(=O)O	[5]

Synthesis of 3-(Methylsulfonyl)propanoic Acid

The primary and most efficient route to 3-(Methylsulfonyl)propanoic acid is through the oxidation of its thioether precursor, 3-(methylthio)propanoic acid. The choice of oxidant and reaction conditions can be tailored to achieve high yields and purity. Two prevalent methods are detailed below.

Oxidation using Hydrogen Peroxide

This method employs hydrogen peroxide in an acidic medium, offering a clean and effective transformation. The acetic acid and acetic anhydride not only provide the acidic environment but also facilitate the reaction progress.

• To a reaction flask, add 3-(methylthio)propanoic acid (1.0 eq).

• Add acetic acid (approx. 6.7 mL/g of starting material) and acetic anhydride (approx. 6.7 mL/g of starting material).

• Slowly add hydrogen peroxide (H₂O₂) (approx. 5 mL/g of starting material) to the stirred mixture.

• Allow the reaction to stir overnight at room temperature.

• Upon completion, filter the reaction mixture.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The resulting white solid can often be used in the next step without further purification.

Expected Yield: ~79%

Oxidation using Potassium Hydrogen Persulfate (Oxone®)

Potassium hydrogen persulfate, commercially known as Oxone®, is a versatile and powerful oxidizing agent that provides a robust alternative for the synthesis.

• Dissolve 3-(methylthio)propanoic acid (1.0 eq) in a biphasic solvent system of ethyl acetate and water (e.g., 10 mL/g and 20 mL/g respectively).

• Cool the mixture to 0°C in an ice bath.

• Add potassium hydrogen persulfate (3.0 eq) portion-wise to the cooled suspension.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Filter the resulting solid and wash with ethyl acetate.

• Separate the organic layer of the filtrate, dry over anhydrous Na₂SO₄, and concentrate to yield the product as a white solid.

Expected Yield: ~55%

Mechanistic Insights into Thioether Oxidation

The oxidation of a thioether to a sulfone proceeds in a stepwise manner, first forming a sulfoxide intermediate, which is then further oxidized to the sulfone. The lone pair of electrons on the sulfur atom initiates a nucleophilic attack on the electrophilic oxygen of the oxidant (e.g., hydrogen peroxide or peroxymonosulfate). This is a well-established transformation in organic chemistry.[6][7] The reaction rate can be influenced by the solvent and the presence of catalysts.[8][9]

Caption: Stepwise oxidation of a thioether to a sulfone.

Applications in Drug Discovery and Development

The structural motifs of 3-(Methylsulfonyl)propanoic acid make it a particularly useful building block in medicinal chemistry. The sulfone group is a bioisostere for other functionalities and can participate in hydrogen bonding, while the carboxylic acid provides a handle for amide bond formation, a common linkage in drug molecules.

Role in Hedgehog Pathway Inhibitors

A significant application of 3-(Methylsulfonyl)propanoic acid is in the synthesis of inhibitors of the Hedgehog (Hh) signaling pathway. Aberrant activation of this pathway is implicated in the development and progression of several cancers.[10] Many small molecule inhibitors target the Smoothened (SMO) receptor, a key component of the Hh pathway.[11]

3-(Methylsulfonyl)propanoic acid is utilized as a fragment in the construction of more complex molecules that act as SMO antagonists. The propanoic acid moiety is often used to link different pharmacophoric elements of the inhibitor.

Caption: Synthetic utility in SMO inhibitor development.

Potential as a Linker in PROTACs and ADCs

The structure of 3-(Methylsulfonyl)propanoic acid also lends itself to use as a linker in more advanced therapeutic modalities like Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).[12][13] The carboxylic acid can be readily derivatized to attach to a warhead or an antibody, while the sulfone group can modulate solubility and pharmacokinetic properties.

Analytical Characterization

Robust analytical methods are crucial for confirming the identity and purity of 3-(Methylsulfonyl)propanoic acid. A combination of spectroscopic and chromatographic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is a primary tool for structural elucidation. The spectrum of 3-(Methylsulfonyl)propanoic acid is expected to show three distinct signals corresponding to the methyl, and two methylene groups, in addition to the acidic proton of the carboxylic acid.

• ~3.00 ppm (singlet, 3H): -SO₂-CH₃

• ~3.32 ppm (triplet, 2H): -SO₂-CH₂-

• ~2.67 ppm (triplet, 2H): -CH₂-COOH

• ~12.53 ppm (broad singlet, 1H): -COOH

¹³C NMR spectroscopy provides complementary information on the carbon skeleton.

• ~172 ppm: C=O (Carboxylic acid)

• ~48 ppm: -SO₂-CH₂-

• ~41 ppm: -SO₂-CH₃

• ~28 ppm: -CH₂-COOH

Infrared (IR) Spectroscopy

FT-IR spectroscopy is useful for identifying the key functional groups. The spectrum would be characterized by strong absorptions for the O-H stretch of the carboxylic acid, the C=O stretch, and the symmetric and asymmetric stretches of the S=O bonds in the sulfone group.

• 3300-2500 cm⁻¹ (broad): O-H stretch (carboxylic acid)

• 1725-1700 cm⁻¹ (strong): C=O stretch

• 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹ (strong): Asymmetric and symmetric SO₂ stretch

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and can provide structural information through fragmentation patterns. For a carboxylic acid, common fragmentation includes the loss of -OH (M-17) and -COOH (M-45).[14][15]

• m/z 152: [M]⁺ (Molecular ion)

• m/z 135: [M-OH]⁺

• m/z 107: [M-COOH]⁺

Safety, Handling, and Toxicology

As with any chemical reagent, proper safety precautions must be observed when handling 3-(Methylsulfonyl)propanoic acid.

GHS Hazard Classification

The compound is classified with the following hazards:

• H302: Harmful if swallowed[3]

• H315: Causes skin irritation[3]

• H317: May cause an allergic skin reaction[4]

• H319: Causes serious eye irritation[3]

• H335: May cause respiratory irritation[3]

The GHS pictogram is the exclamation mark (GHS07).[4] The signal word is "Warning".[4]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

• Ventilation: Use only in a well-ventilated area.

• Storage: Keep the container tightly closed and store in a dry, room-temperature environment.[4]

• Hygiene: Wash hands thoroughly after handling.

Toxicological Profile Considerations

While specific toxicological data for 3-(Methylsulfonyl)propanoic acid is limited, the toxicology of aliphatic sulfones and carboxylic acid-containing drugs provides some context. Some carboxylic acid-containing drugs have been associated with idiosyncratic drug toxicity, potentially through the formation of reactive metabolites.[16] Aliphatic sulfones are generally considered to be of low systemic toxicity, but individual compounds can have unique profiles.[17][18]

Conclusion

3-(Methylsulfonyl)propanoic acid is a versatile and valuable building block in modern organic and medicinal chemistry. Its straightforward synthesis and the presence of two key functional groups make it an attractive component in the design of complex molecules, most notably in the development of Hedgehog pathway inhibitors. A thorough understanding of its properties, synthesis, and handling is essential for its effective and safe utilization in research and development.

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An In-depth Technical Guide to 3-(Methylsulfonyl)propanoic Acid: Synthesis, Characterization, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-(Methylsulfonyl)propanoic acid, a versatile building block in modern medicinal chemistry. We delve into its fundamental physicochemical properties, detail robust synthetic protocols with mechanistic insights, and present validated methods for its analytical characterization. The core of this guide focuses on the strategic application of this molecule in drug development, particularly its role in the synthesis of targeted therapeutics such as Hedgehog signaling pathway inhibitors. By synthesizing technical data with field-proven insights, this document serves as an essential resource for researchers, scientists, and drug development professionals aiming to leverage the unique attributes of the methylsulfonyl moiety to enhance the drug-like properties of next-generation therapeutics.

Core Physicochemical & Structural Properties

3-(Methylsulfonyl)propanoic acid, also known as 3-mesylpropionic acid, is a bifunctional organic compound featuring a terminal carboxylic acid and a metabolically stable methylsulfonyl group. This combination of a polar, ionizable group and a strong hydrogen bond acceptor makes it a valuable synthon for introducing hydrophilicity and modulating the physicochemical profiles of lead compounds.

The key properties are summarized below for quick reference.

Property	Value	Reference(s)
Molecular Weight	152.17 g/mol	[1]
Chemical Formula	C₄H₈O₄S	[1]
CAS Number	645-83-0	[1]
IUPAC Name	3-(methylsulfonyl)propanoic acid	[1]
Physical Form	White Solid	[1]
Melting Point	102-105 °C
Boiling Point	409 °C at 760 mmHg
Canonical SMILES	CS(=O)(=O)CCC(=O)O

The methylsulfonyl group is a powerful electron-withdrawing moiety that is chemically robust, resistant to metabolic oxidation, and capable of forming strong hydrogen bonds.[2] Its incorporation into a molecule can significantly reduce lipophilicity, thereby improving aqueous solubility and bioavailability—key attributes in drug design.[2] The terminal carboxylic acid provides a convenient chemical handle for amide bond formation, esterification, or other conjugation chemistries, enabling its integration into larger, more complex molecules.

Synthesis of 3-(Methylsulfonyl)propanoic Acid via Thioether Oxidation

The most direct and common route to 3-(Methylsulfonyl)propanoic acid is the oxidation of its thioether precursor, 3-(methylthio)propanoic acid. The sulfur atom in the thioether is readily oxidized to the sulfone state using a variety of oxidizing agents. The choice of oxidant and reaction conditions can be tailored based on scale, desired purity, and available laboratory resources. We present two field-proven protocols below.

Caption: General workflow for the synthesis of 3-(Methylsulfonyl)propanoic acid.

Protocol 1: Oxidation with Potassium Hydrogen Persulfate (Oxone®)

This method utilizes potassium hydrogen persulfate (a triple salt often marketed as Oxone®), a strong yet manageable oxidant that works efficiently in a biphasic system.

Causality: The use of a water/ethyl acetate biphasic system facilitates both the reaction (Oxone® is water-soluble) and the subsequent workup. Ethyl acetate is an excellent solvent for the product and is easily separated from the aqueous phase containing the inorganic byproducts. Cooling the initial reaction to 0 °C helps to control the initial exotherm of the oxidation.

Step-by-Step Methodology:

• Dissolution: Dissolve 3-(methylthio)propanoic acid (1.0 g, 8.32 mmol) in a mixture of ethyl acetate (10 mL) and water (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice bath and cool the biphasic mixture to 0 °C with vigorous stirring.

• Oxidant Addition: Slowly add potassium hydrogen persulfate (15.34 g, 24.96 mmol, 3.0 equivalents) in portions to the stirring mixture.

• Reaction: Remove the ice bath and allow the suspension to stir at room temperature for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup (Filtration): Filter the resulting solid byproducts and wash them with a small amount of ethyl acetate.

• Workup (Extraction): Transfer the filtrate to a separatory funnel. Separate the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product as a white solid (Typical Yield: ~55%).[1]

Protocol 2: Oxidation with Hydrogen Peroxide

This protocol employs hydrogen peroxide in an acidic medium, offering a more atom-economical oxidation process.

Causality: Acetic acid serves as the solvent, while acetic anhydride is added to consume any excess water present in the commercial hydrogen peroxide solution, which can affect reaction rates. Hydrogen peroxide is a "green" oxidant, as its primary byproduct is water. This method often produces a crude product of sufficient purity for direct use in subsequent synthetic steps without extensive purification.

Step-by-Step Methodology:

• Reagent Preparation: In a suitable reaction flask, add acetic acid (2 mL) and acetic anhydride (2 mL).

• Substrate Addition: Add 3-(methylthio)propanoic acid (300 mg, 2.49 mmol) to the flask.

• Oxidant Addition: Carefully add 30% hydrogen peroxide (H₂O₂, 1.5 mL).

• Reaction: Stir the reaction mixture overnight at room temperature.

• Workup: After the reaction is complete (as determined by LC-MS), filter the mixture.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude 3-(Methylsulfonyl)propanoic acid as a white solid (Typical Yield: ~79%).[1]

Analytical Characterization: A Self-Validating System

Rigorous analytical characterization is paramount to confirm the identity and purity of the synthesized material. The combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides a self-validating system, where orthogonal techniques corroborate the structure and mass of the target compound.

Caption: Integrated workflow for the analytical validation of the final product.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Sample Preparation: Accurately weigh 5-25 mg of the dried product and dissolve it in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[3][4] DMSO-d₆ is an excellent solvent for polar carboxylic acids.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer.

• Data Analysis: Process the spectrum and analyze the chemical shifts (δ), integration, and signal multiplicities.

Expected Spectral Data: The ¹H NMR spectrum provides unambiguous confirmation of the structure.[1]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.53	Singlet (s)	1H	-COOH	The acidic proton of the carboxylic acid is highly deshielded and appears as a characteristic broad singlet.[5]
~3.31	Triplet (t)	2H	-SO₂-CH₂ -CH₂-	Protons adjacent to the electron-withdrawing sulfonyl group are significantly deshielded.
3.00	Singlet (s)	3H	-SO₂-CH₃	The three equivalent protons on the methyl group appear as a sharp singlet.
~2.67	Triplet (t)	2H	-CH₂-CH₂ -COOH	Protons alpha to the carbonyl group are deshielded relative to a standard alkane.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent system, such as a mixture of water and acetonitrile.

• Analysis: Inject the sample into an LC-MS system equipped with an electrospray ionization (ESI) source operating in negative ion mode.

• Data Analysis: Analyze the resulting mass spectrum for the presence of the expected molecular ion.

Expected Data: In negative ion mode (ESI-), the molecule readily loses the acidic proton to form the [M-H]⁻ ion.

• Expected [M-H]⁻: m/z 151.01[1]

The fragmentation pattern of sulfones can be complex, often involving rearrangements and loss of SO₂.[6] However, for routine confirmation, identifying the correct parent ion is typically sufficient.

Applications in Drug Development & Medicinal Chemistry

The true value of 3-(Methylsulfonyl)propanoic acid lies in its application as a strategic building block in drug design. Its physicochemical properties are leveraged to build complex molecules with improved pharmacological profiles.

Building Block for Hedgehog (Hh) Pathway Inhibitors

A critical, field-validated application is in the synthesis of potent antagonists of the Smoothened (SMO) receptor, a key component of the Hedgehog signaling pathway.[1] Aberrant activation of this pathway is a known driver in several cancers, including basal cell carcinoma and medulloblastoma.[7][8]

In the synthesis of these inhibitors, 3-(Methylsulfonyl)propanoic acid is activated (e.g., as an acid chloride or via coupling reagents) and used to acylate a piperazinone core. This introduces the methylsulfonylpropyl tail into the final drug candidate.

Caption: Integration of the moiety into a Smoothened (SMO) inhibitor scaffold.

Expertise & Causality: The incorporation of the methylsulfonyl group serves a multifaceted purpose.

• Solubility Enhancement: It acts as a "hydrophilic flag," significantly improving the aqueous solubility of the largely hydrophobic inhibitor molecule.[2]

• Metabolic Stability: The sulfone group is highly resistant to oxidative metabolism, which can increase the half-life and overall exposure of the drug in vivo.[2]

• Target Engagement: The sulfone oxygens can act as hydrogen bond acceptors, potentially forming key interactions with amino acid residues within the binding pocket of the SMO receptor.[9]

Potential as a Hydrophilic Linker Component in Bioconjugates

While not a complete linker itself, 3-(Methylsulfonyl)propanoic acid is an ideal building block for constructing hydrophilic linkers for Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs). The hydrophobicity of many potent cytotoxic payloads or protein-targeting ligands often leads to aggregation and poor pharmacokinetic properties in the resulting bioconjugates.[10][11]

Incorporating polar, flexible linkers is a key strategy to mitigate this issue.[12] The methylsulfonyl group provides robust hydrophilicity. The propanoic acid chain offers a short, flexible spacer, and the carboxylic acid provides the point of attachment for further elaboration of the linker or direct conjugation to a payload or antibody. Linkers containing sulfonate or sulfone groups have been shown to improve the therapeutic window of ADCs by enabling higher drug-to-antibody ratios without causing aggregation.[12][13]

Safety & Handling

As a laboratory chemical, 3-(Methylsulfonyl)propanoic acid should be handled with appropriate precautions.

• Primary Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation. Harmful if swallowed.[1]

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a dry, cool place.

References

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• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Bentham Science Publishers. (2022). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Chemistry. Available at: [Link]

• Meyerson, S., Drews, H., & Fields, E. K. (1964). Mass Spectra of Diaryl Sulfones. Analytical Chemistry. Available at: [Link]

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• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link]

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• BSP Sourcing. (2024). Comparing Potassium Monopersulfate with Other Oxidizing Agents. BSP Sourcing Blog. Available at: [Link]

• Chari, R. V., et al. (2011). Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates. Journal of Medicinal Chemistry. Available at: [Link]

• Asolkar, T., et al. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. Current Medicinal Chemistry. Available at: [Link]

• Hay, M. B., & Myneni, S. C. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta. Available at: [Link]

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• ResearchGate. (2020). Hydrophilic Sequence-Defined Cross-Linkers for Antibody-Drug Conjugates. Request PDF. Available at: [Link]

• PubChem. (n.d.). 3-(Methylthio)propanoic acid. PubChem. Available at: [Link]

• The Pool and Spa House. (n.d.). Oxidation with Monopersulfate. The Pool and Spa House. Available at: [Link]

• Google Patents. (n.d.). EP3023097A1 - Smoothened antagonism for the treatment of hedgehog pathway-related disorders. Google Patents.

• An, S., et al. (2020). PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. PMC - NIH. Available at: [Link]

• ResearchGate. (2025). Oxidation Efficiencies of Potassium Persulfate and Hydrogen Peroxide in Pressurized Hot Water with and without Preheating. Request PDF. Available at: [Link]

• National Center for Biotechnology Information. (2024). Conditional PROTAC: Recent Strategies for Modulating Targeted Protein Degradation. PubMed Central. Available at: [Link]

• Su, Y., et al. (2018). Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility. PMC - NIH. Available at: [Link]

• Wang, Y., et al. (2023). PROTACs: A novel strategy for cancer drug discovery and development. PMC - NIH. Available at: [Link]

• Li, W., et al. (2018). Novel-smoothened inhibitors for therapeutic targeting of naïve and drug-resistant hedgehog pathway-driven cancers. PubMed. Available at: [Link]

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• Staben, L. R., et al. (2016). Current ADC Linker Chemistry. PMC - NIH. Available at: [Link]

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3-(Methylsulfonyl)propanoic acid structure and formula

An In-Depth Technical Guide to 3-(Methylsulfonyl)propanoic Acid for Advanced Research and Development

Abstract

This technical guide provides a comprehensive overview of 3-(Methylsulfonyl)propanoic acid, a key organic intermediate with significant applications in modern drug development. From its fundamental molecular structure and physicochemical properties to detailed synthetic protocols and its role as a building block in targeted therapies, this document serves as a critical resource for researchers, medicinal chemists, and process development scientists. We will delve into the causality behind synthetic choices, robust analytical characterization methods, and essential safety protocols, offering field-proven insights to facilitate its effective use in the laboratory and beyond.

Molecular Identity and Physicochemical Properties

3-(Methylsulfonyl)propanoic acid, also known as 3-mesylpropionic acid, is a bifunctional organic compound featuring both a carboxylic acid and a sulfone group. This unique combination makes it a versatile building block in organic synthesis. The electron-withdrawing nature of the methylsulfonyl group significantly influences the acidity and reactivity of the molecule.

Chemical Structure

The structure consists of a three-carbon propanoic acid backbone, with a methylsulfonyl group (-SO₂CH₃) attached to the C-3 position.

Caption: Chemical structure of 3-(Methylsulfonyl)propanoic acid.

Identifiers and Key Properties

For unambiguous identification and consistent application in experimental design, the following identifiers and properties are critical.[1][2][3]

Identifier	Value
IUPAC Name	3-methylsulfonylpropanoic acid
Synonyms	3-(Methylsulfonyl)propionic acid, 3-Mesylpropionic acid
CAS Number	645-83-0
PubChem CID	120308

The physicochemical properties dictate the compound's behavior in various solvents and reaction conditions.

Property	Value	Source
Molecular Formula	C₄H₈O₄S	[1][2][3]
Molecular Weight	152.17 g/mol	[1][2][3]
Physical Form	White Solid	[4]
Boiling Point	409 °C at 760 mmHg	[2]
Density	1.38 g/cm³	[2]
LogP (XLogP3)	-0.9	[1]

Synthesis and Mechanistic Insights

From a strategic standpoint, the most direct and common route to synthesize 3-(Methylsulfonyl)propanoic acid is through the oxidation of its thioether precursor, 3-(methylthio)propanoic acid. The choice of oxidant is critical and is dictated by factors such as desired yield, reaction scalability, and downstream purification requirements. The conversion of the sulfide to the sulfone is a robust transformation that proceeds in high yield. This oxidation significantly alters the electronic properties of the molecule, transforming the nucleophilic sulfur of the thioether into the strongly electron-withdrawing sulfone group.

Caption: General synthetic scheme for 3-(Methylsulfonyl)propanoic acid.

Experimental Protocols

Two validated protocols are presented below, utilizing different oxidizing agents.

Protocol 1: Oxidation with Hydrogen Peroxide (H₂O₂)[4]

This method is advantageous due to the low cost of the oxidant and the formation of water as the primary byproduct, simplifying workup.

• Reaction Setup: In a suitable reaction flask, combine 3-(methylthio)propanoic acid (1.0 eq), acetic acid (approx. 6.7 mL/g), and acetic anhydride (approx. 6.7 mL/g).

• Oxidation: Add 30% hydrogen peroxide (H₂O₂) (approx. 5.0 mL/g of starting material) to the mixture. Causality Note: Acetic anhydride reacts with H₂O₂ in situ to form peracetic acid, a more potent oxidizing agent, which facilitates the complete oxidation of the thioether to the sulfone.

• Reaction Execution: Stir the mixture overnight at ambient temperature.

• Workup and Isolation: Upon completion, filter the reaction mixture. Concentrate the filtrate under reduced pressure to yield the crude 3-(Methylsulfonyl)propanoic acid as a white solid. The product is often of sufficient purity (yield: ~79%) for direct use in subsequent steps.

Protocol 2: Oxidation with Potassium Hydrogen Persulfate (Oxone®)[4]

Oxone® is a versatile and powerful oxidant that works efficiently in a biphasic system, offering a different approach to reaction and workup.

• Reaction Setup: Dissolve 3-(methylthio)propanoic acid (1.0 eq) in a mixture of ethyl acetate and water (e.g., 10 mL / 20 mL per gram). Cool the solution to 0 °C in an ice bath.

• Oxidation: Add potassium hydrogen persulfate (Oxone®, 3.0 eq) portion-wise to the cooled solution. Causality Note: Oxone® is a stable, solid source of peroxymonosulfate. Its use in a biphasic system allows for easy separation of the inorganic salts during workup.

• Reaction Execution: Allow the resulting suspension to warm to room temperature and stir for 12 hours.

• Workup and Isolation: Filter the solid byproducts and wash with ethyl acetate. Separate the layers of the filtrate. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to obtain the target compound as a white solid (yield: ~55%).

Analytical Characterization

Rigorous structural confirmation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for verifying the identity and purity of the synthesized product.

¹H NMR Spectroscopy

The proton NMR spectrum provides a definitive fingerprint of the molecule's structure. The data reported for a sample synthesized via Protocol 2 is as follows:

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.53 (s, 1H), 3.32-3.30 (m, 2H), 3.00 (s, 3H), 2.67 (t, J = 7.40 Hz, 2H).[4]

Interpretation of the Spectrum:

• δ 12.53 (s, 1H): This downfield singlet corresponds to the acidic proton of the carboxylic acid (-COOH). Its broadness and chemical shift are characteristic.

• δ 3.32-3.30 (m, 2H): This multiplet represents the two protons on the carbon adjacent to the sulfonyl group (CH₂-SO₂). The strong deshielding effect of the sulfone shifts these protons significantly downfield.

• δ 3.00 (s, 3H): This sharp singlet integrates to three protons and is assigned to the methyl group attached to the sulfonyl moiety (SO₂-CH₃).

• δ 2.67 (t, 2H): This triplet corresponds to the two protons on the carbon adjacent to the carbonyl group (CH₂-COOH). The signal is split into a triplet by the neighboring two protons on the adjacent carbon.

Applications in Drug Development

The true value of 3-(Methylsulfonyl)propanoic acid for drug development professionals lies in its utility as a versatile chemical handle. It can be readily converted to an activated species (e.g., an acid chloride or an active ester) and coupled with amines or alcohols to introduce the methylsulfonylpropyl moiety into a larger molecule.

Case Study: Hedgehog Signaling Pathway Inhibitors

A prominent application of this compound is in the synthesis of novel inhibitors targeting the Hedgehog (Hh) signaling pathway, which is aberrantly activated in several cancers, including basal cell carcinoma.[4]

3-(Methylsulfonyl)propanoic acid is used to prepare compounds that antagonize the Smoothened (SMO) receptor, a key component of the Hh pathway.[4] For example, it can be activated and reacted with a piperazine-2-one scaffold to form a final drug candidate.[4] The methylsulfonyl group in this context often serves to improve physicochemical properties such as solubility and metabolic stability, which are critical for developing viable drug candidates.

Caption: Role of 3-(Methylsulfonyl)propanoic acid in drug candidate synthesis.

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring the safe handling of all laboratory chemicals is a primary responsibility. 3-(Methylsulfonyl)propanoic acid is an irritant and requires appropriate precautions.

GHS Hazard Information

The compound is classified with the following hazards.[1]

Pictogram	GHS Code	Hazard Statement
	GHS07	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.

Handling and Storage Recommendations

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).[5][6]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[5][6]

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[6]

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[6]

  • Skin: Wash off immediately with plenty of soap and water. If irritation persists, seek medical attention.[6]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

References

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An In-depth Technical Guide to the Synthesis of 3-(Methylsulfonyl)propanoic Acid from 3-(methylthio)propionic Acid

This guide provides a comprehensive overview of the synthesis of 3-(Methylsulfonyl)propanoic acid from its precursor, 3-(methylthio)propionic acid. The focus is on the underlying chemical principles, practical experimental protocols, and the rationale behind the procedural choices, tailored for researchers, scientists, and professionals in drug development.

Introduction and Significance

3-(Methylsulfonyl)propanoic acid is a valuable organic intermediate in the synthesis of various pharmaceutical compounds.[1] Its utility is notably demonstrated in the preparation of molecules that act as antagonists to the Smoothened (SMO) receptor, playing a crucial role in inhibiting the Hedgehog signaling pathway.[1] This pathway is implicated in the development of certain cancers, making 3-(Methylsulfonyl)propanoic acid a key building block in the development of targeted cancer therapies.

The synthesis of this compound involves the oxidation of the thioether group in 3-(methylthio)propionic acid to a sulfone. This transformation is a fundamental reaction in organic chemistry, and its successful execution relies on the appropriate choice of oxidizing agents and reaction conditions to achieve high yield and purity.

The Chemistry of Thioether Oxidation

The conversion of a thioether to a sulfone is a two-step oxidation process.[2] The initial oxidation of the thioether yields a sulfoxide, which is then further oxidized to the sulfone.[2]

Reaction Scheme:

A variety of oxidizing agents can be employed for this transformation, including hydrogen peroxide (H₂O₂), potassium hydrogen persulfate (Oxone®), and meta-chloroperoxybenzoic acid (m-CPBA).[1][3] The choice of oxidant and reaction conditions can influence the selectivity of the reaction, determining whether the reaction stops at the sulfoxide stage or proceeds to the sulfone.[4] For the synthesis of 3-(Methylsulfonyl)propanoic acid, conditions are chosen to ensure the complete oxidation to the sulfone.

Hydrogen peroxide is a common and environmentally friendly choice for this oxidation.[4][5] The reaction is often carried out in an acidic medium, such as acetic acid, which can catalyze the oxidation process.

Experimental Protocols

Two effective protocols for the synthesis of 3-(Methylsulfonyl)propanoic acid are detailed below.

Protocol 1: Oxidation with Hydrogen Peroxide in Acetic Acid/Acetic Anhydride

This method utilizes a mixture of acetic acid and acetic anhydride as the solvent and hydrogen peroxide as the oxidizing agent.

Step-by-Step Methodology:

• In a suitable reaction flask, combine acetic acid (2 mL) and acetic anhydride (2 mL).

• To this mixture, add 3-(methylthio)propanoic acid (300 mg, 2.49 mmol).

• Carefully add 30% hydrogen peroxide (1.5 mL).

• Stir the reaction mixture at room temperature overnight.

• Upon completion of the reaction, filter the mixture.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-(Methylsulfonyl)propanoic acid.

Expected Outcome: This protocol typically yields a white solid with a high yield (approximately 79%).[1] The product can often be used in subsequent steps without further purification.[1]

Protocol 2: Oxidation with Potassium Hydrogen Persulfate (Oxone®)

This alternative protocol employs potassium hydrogen persulfate as a robust oxidizing agent in a biphasic solvent system.

Step-by-Step Methodology:

• Dissolve 3-(methylthio)propionic acid (1.0 g, 8.32 mmol) in a mixture of ethyl acetate (10 mL) and water (20 mL) in a reaction flask.

• Cool the mixture to 0 °C in an ice bath.

• Add potassium hydrogen persulfate (15.34 g, 24.96 mmol) to the cooled suspension.

• Allow the reaction to stir at room temperature for 12 hours.

• Filter the resulting solid and wash it with ethyl acetate.

• Separate the filtrate layers and dry the organic layer with anhydrous sodium sulfate (Na₂SO₄).

• Concentrate the dried organic layer to obtain the final product.

Expected Outcome: This method also produces 3-(Methylsulfonyl)propanoic acid as a white solid, with a reported yield of 55%.[1]

Data Summary

Parameter	Protocol 1 (H₂O₂)	Protocol 2 (Oxone®)
Starting Material	3-(methylthio)propanoic acid	3-(methylthio)propanoic acid
Oxidizing Agent	Hydrogen Peroxide	Potassium Hydrogen Persulfate
Solvent	Acetic Acid / Acetic Anhydride	Ethyl Acetate / Water
Reaction Temperature	Room Temperature	0 °C to Room Temperature
Reaction Time	Overnight	12 hours
Yield	~79%[1]	55%[1]
Product Form	White Solid	White Solid

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 3-(Methylsulfonyl)propanoic acid.

Caption: General workflow for the synthesis of 3-(Methylsulfonyl)propanoic acid.

Characterization of 3-(Methylsulfonyl)propanoic acid

The identity and purity of the synthesized 3-(Methylsulfonyl)propanoic acid can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is a powerful tool for structural elucidation. The expected signals for 3-(Methylsulfonyl)propanoic acid in DMSO-d₆ are: δ 12.53 (s, 1H, COOH), 3.32-3.30 (m, 2H, CH₂SO₂), 3.00 (s, 3H, SO₂CH₃), and 2.67 (t, J = 7.40 Hz, 2H, CH₂COOH).[1]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the product. The expected [M-H]⁻ ion would be observed at m/z 149.12.[1]

• Melting Point: The melting point of the solid product can be compared to the literature value.

Safety Considerations

• Hydrogen Peroxide: 30% hydrogen peroxide is a strong oxidizing agent and can cause severe skin and eye burns. It should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Potassium Hydrogen Persulfate (Oxone®): This is also a strong oxidizing agent and can be corrosive. Avoid contact with skin and eyes.

• Acetic Anhydride: Acetic anhydride is corrosive and a lachrymator. It should be handled in a well-ventilated fume hood.

• General Precautions: Standard laboratory safety practices should be followed, including working in a fume hood and wearing appropriate PPE.

Conclusion

The synthesis of 3-(Methylsulfonyl)propanoic acid from 3-(methylthio)propionic acid is a straightforward yet crucial transformation for the development of certain pharmaceuticals. The choice between hydrogen peroxide and potassium hydrogen persulfate as the oxidizing agent will depend on factors such as desired yield, reaction scale, and available resources. Both protocols presented in this guide are reliable methods for obtaining this valuable intermediate. Careful execution of the experimental procedure and adherence to safety precautions are essential for a successful synthesis.

References

• Master Organic Chemistry. (2015, July 5). Thiols And Thioethers. Retrieved from [Link]

• ScienceDirect. (2025, August 10). Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. Retrieved from [Link]

• National Institutes of Health. (n.d.). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfone. Retrieved from [Link]

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A Comprehensive Analysis of the Solubility Profile of 3-(Methylsulfonyl)propanoic Acid for Pharmaceutical Research and Development

An In-depth Technical Guide:

Introduction

In the landscape of modern drug discovery, the strategic selection of chemical building blocks is paramount to the successful development of novel therapeutics. 3-(Methylsulfonyl)propanoic acid (MSPA) has emerged as a valuable intermediate in medicinal chemistry.[1] Its utility is notably demonstrated in the synthesis of potent antagonists of the Smoothened (SMO) receptor, which play a critical role in inhibiting the Hedgehog signaling pathway—a key target in oncology research.[1] The incorporation of the methylsulfonyl functional group is a common strategy employed by medicinal chemists to enhance the physicochemical properties of drug candidates, often improving metabolic stability and solubility.[2]

For researchers, process chemists, and formulation scientists, a comprehensive understanding of a compound's solubility is not merely academic; it is a critical determinant of its practical utility. Solubility characteristics govern the choice of solvents for synthesis and purification, influence the feasibility of crystallization processes, and dictate the strategies for formulating an active pharmaceutical ingredient (API) into a viable drug product. This guide provides an in-depth examination of the solubility of MSPA, grounding theoretical predictions in its fundamental physicochemical properties and outlining rigorous experimental protocols for its quantitative determination.

Section 1: Physicochemical Profile of 3-(Methylsulfonyl)propanoic Acid

The solubility behavior of a molecule is intrinsically linked to its structure and physical properties. MSPA (CAS: 645-83-0) is a small organic molecule featuring two highly polar functional groups: a carboxylic acid (-COOH) and a methylsulfonyl (-SO2CH3).[3][4][5]

Table 1: Key Physicochemical Properties of 3-(Methylsulfonyl)propanoic Acid

Property	Value	Source
Molecular Formula	C₄H₈O₄S	[3][5][6]
Molecular Weight	152.17 g/mol	[3][5][6]
IUPAC Name	3-methylsulfonylpropanoic acid	[3][6]
Physical Form	Solid	[1][4]
XLogP3	-0.9	[3]
Hydrogen Bond Donors	1 (from -COOH)	[7]
Hydrogen Bond Acceptors	5 (3 from -SO2, 2 from -COOH)	[7]

The molecular architecture of MSPA is the primary driver of its solubility.

• Carboxylic Acid Group: This group is a potent hydrophilic moiety. The hydroxyl proton is acidic and can be donated in hydrogen bonding, while both oxygen atoms can act as hydrogen bond acceptors. Crucially, this group can be deprotonated in basic conditions to form a highly water-soluble carboxylate salt.

• Methylsulfonyl Group: The sulfonyl group is a strong dipole and an excellent hydrogen bond acceptor due to its two electronegative oxygen atoms. This group significantly contributes to the overall polarity of the molecule.

• XLogP3 Value: The negative XLogP3 value of -0.9 strongly indicates that MSPA is hydrophilic, predicting a favorable partitioning into aqueous phases over nonpolar lipid phases.[3]

Section 2: Theoretical Principles Governing MSPA Solubility

The adage "like dissolves like" provides a foundational framework for predicting solubility. A solute's ability to dissolve in a solvent is determined by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.

• Polarity and Hydrogen Bonding: MSPA's high polarity and capacity for hydrogen bonding suggest high solubility in polar solvents.

  • In polar protic solvents (e.g., water, methanol), MSPA can act as both a hydrogen bond donor (via -COOH) and acceptor (via -COOH and -SO2), allowing it to integrate seamlessly into the solvent's hydrogen-bonding network.

  • In polar aprotic solvents (e.g., DMSO, acetone), MSPA can still engage in favorable dipole-dipole interactions and act as a hydrogen bond donor to the solvent's acceptor atoms (like the oxygen in acetone).

• pH-Dependent Solubility: As a carboxylic acid, MSPA's solubility in aqueous media is highly dependent on pH. In solutions with a pH above its pKa, the carboxylic acid group will be predominantly deprotonated, forming the methylsulfonylpropanoate anion. This ionic form is significantly more polar than the neutral acid, leading to a dramatic increase in aqueous solubility. This principle is fundamental to extraction and purification processes, where MSPA can be selectively moved between aqueous and organic layers by adjusting the pH.

Caption: Intermolecular hydrogen bonding of MSPA.

Section 3: Qualitative and Predicted Solubility Profile

Table 2: Predicted Solubility of 3-(Methylsulfonyl)propanoic Acid in Common Laboratory Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	High	Strong hydrogen bonding (donor and acceptor) and high polarity match.
Polar Aprotic	DMSO, DMF, Acetone, Acetonitrile	High to Moderate	Strong dipole-dipole interactions. MSPA can donate a hydrogen bond.
Nonpolar	Hexane, Toluene, Diethyl Ether	Low	Mismatch in polarity. Weak van der Waals forces cannot overcome the strong solute-solute interactions of MSPA.
Aqueous Basic	5% Sodium Hydroxide	Very High	Forms a highly soluble sodium salt (carboxylate).
Aqueous Acidic	5% Hydrochloric Acid	High	Remains in its protonated, polar form; solubility similar to water.

Workflow for Qualitative Solubility Analysis

A systematic approach is essential for classifying an unknown compound's solubility, which in turn suggests the presence of specific functional groups.[8][9] The following workflow provides a self-validating system for confirming the acidic nature of MSPA.

Caption: Flowchart for qualitative solubility classification.

Section 4: Protocol for Quantitative Solubility Determination (Shake-Flask Method)

For drug development, precise quantitative solubility data is required. The equilibrium shake-flask method is a gold-standard technique for determining the thermodynamic solubility of a compound.

Principle

This method measures the concentration of a solute in a saturated solution that is in equilibrium with an excess of the solid solute at a specific temperature.

Step-by-Step Experimental Protocol

• Preparation:

  • Accurately weigh an excess amount of MSPA (e.g., 50-100 mg) into several 4 mL glass vials. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.

  • Add a precise volume (e.g., 2.0 mL) of the desired solvent to each vial.

  • Causality: Using excess solid is critical to ensure the solution reaches thermodynamic equilibrium, representing the true maximum solubility.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker or rotator (e.g., at 25 °C).

  • Agitate the samples for a minimum of 24-48 hours. A preliminary time-to-equilibrium study is recommended to determine the point at which the concentration of the dissolved solid no longer increases.

  • Causality: Continuous agitation and temperature control are essential. Solubility is temperature-dependent, and agitation ensures the entire system reaches equilibrium, preventing localized supersaturation.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for at least 1-2 hours to let the excess solid settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter (e.g., PTFE or PVDF, chosen for solvent compatibility) into a clean, pre-weighed vial or an HPLC vial.

  • Causality: Filtration is the most critical step to prevent undissolved solid particles from contaminating the sample, which would lead to a gross overestimation of solubility. The filter's pore size must be small enough to remove fine particulates.

• Analysis and Quantification:

  • Gravimetric Method: For non-volatile solutes in volatile solvents, accurately weigh the filtered solution. Gently evaporate the solvent under a stream of nitrogen or in a vacuum oven at a controlled temperature. Weigh the remaining solid residue. Calculate the solubility in mg/mL.

  • Chromatographic Method (e.g., HPLC-UV): Prepare a standard curve of MSPA with known concentrations. Dilute the filtered sample with a suitable mobile phase and analyze it by HPLC. Quantify the concentration against the standard curve. This is the preferred method for its accuracy and ability to detect potential degradation.

  • Causality: The analytical method must be validated for accuracy and precision. HPLC is often superior as it confirms the identity and purity of the dissolved substance, whereas the gravimetric method assumes the residue is 100% pure MSPA.

Caption: Workflow for the quantitative shake-flask method.

Section 5: Practical Implications in Drug Development

• Process Chemistry: The high solubility of MSPA in polar aprotic solvents like acetonitrile and acetone makes them excellent choices for reaction media. For purification, its poor solubility in nonpolar solvents like hexane allows for its use as an anti-solvent in crystallization, while its pH-dependent aqueous solubility is ideal for designing liquid-liquid extraction protocols to remove neutral or basic impurities.

• Formulation Science: The pH-dependent solubility is a key consideration for oral drug formulation. In the low pH of the stomach, an API containing an MSPA-like moiety would be less soluble. As it transitions to the higher pH of the small intestine, its solubility would increase, impacting absorption. This behavior can be leveraged to design targeted-release formulations.

Conclusion

3-(Methylsulfonyl)propanoic acid is a polar, hydrophilic molecule whose solubility is dominated by its carboxylic acid and methylsulfonyl functional groups. It exhibits high solubility in polar solvents and demonstrates significantly enhanced aqueous solubility under basic conditions. This predictable behavior, grounded in its molecular structure, makes it a versatile building block. For scientists in the pharmaceutical industry, a thorough characterization of its solubility using robust methods like the shake-flask protocol is not just a procedural step but a strategic necessity, providing the foundational data required for efficient process development, effective purification, and rational drug formulation.

References

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• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 3-methylsulfonylsulfanylpropanoic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Bellevue College. (n.d.). Experiment 2 # Solubility 13. Retrieved from [Link]

• Studylib. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Cerritos College. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

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3-(Methylsulfonyl)propanoic acid safety data sheet (SDS) information

An In-depth Technical Guide to the Safety Data Sheet of 3-(Methylsulfonyl)propanoic acid

Introduction: A Proactive Approach to Laboratory Safety

As researchers and scientists in the dynamic field of drug development, our focus is often on the innovative potential of chemical compounds. However, the foundation of groundbreaking research is a deep and unwavering commitment to safety. This guide, prepared from the perspective of a Senior Application Scientist, moves beyond the standard Safety Data Sheet (SDS) format for 3-(Methylsulfonyl)propanoic acid (CAS No. 645-83-0). It aims to provide not just the "what" of safety protocols, but the critical "why," empowering you to make informed decisions that ensure a secure and productive laboratory environment. The protocols and insights herein are designed to be self-validating systems, where understanding the causality behind each step reinforces safe practices.

Chemical Identity and Physicochemical Profile

3-(Methylsulfonyl)propanoic acid is an organic compound with the chemical formula C₄H₈O₄S.[1][2] Understanding its fundamental properties is the first step in a comprehensive risk assessment. While detailed experimental data is not universally available, a combination of supplier information and computational predictions provides a solid baseline for safe handling.

Property	Value	Source
CAS Number	645-83-0	[1]
Molecular Formula	C₄H₈O₄S	[1][2]
Molecular Weight	152.17 g/mol	[1]
Physical Form	Solid
Boiling Point (Predicted)	409 °C at 760 mmHg	[2]
Flash Point (Predicted)	201.1 °C	[2]
IUPAC Name	3-methylsulfonylpropanoic acid	[1]
Synonyms	3-Mesylpropionic Acid, Methylsulfonyl Propionic Acid	[2]

Insight: The high predicted boiling point and flash point suggest that 3-(Methylsulfonyl)propanoic acid is not volatile under standard laboratory conditions and does not pose a significant fire hazard. However, its solid form necessitates careful handling to avoid dust generation, a key factor in exposure control.

Hazard Identification and GHS Classification: A Multi-faceted Risk Profile

The Globally Harmonized System (GHS) provides a standardized language for communicating chemical hazards. 3-(Methylsulfonyl)propanoic acid is classified as a hazardous substance, primarily acting as an irritant and being harmful upon acute exposure through certain routes.[1]

GHS Classification Summary

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction

Sources:[1][2][3][4]

GHS Pictograms and Signal Word

• Pictogram:

  (GHS07)[2]

• Signal Word: Warning [1]

Insight: The "Warning" signal word and the GHS07 pictogram indicate a moderate hazard level. However, the combination of hazards requires a comprehensive approach to personal protection. The potential for skin sensitization (H317) is particularly noteworthy for researchers, as repeated, low-level exposure can lead to an allergic response over time. This underscores the importance of consistently wearing appropriate gloves and lab coats.

Caption: GHS Hazard Identification and Response Workflow.

Proactive Exposure Control and Personal Protection

The principle of ALARA (As Low As Reasonably Achievable) should govern all handling of this compound. A multi-layered approach combining engineering controls, administrative procedures, and personal protective equipment (PPE) is essential.

Engineering Controls

• Ventilation: Always handle 3-(Methylsulfonyl)propanoic acid in a well-ventilated area.[3] For procedures that may generate dust (e.g., weighing, transferring powder), a chemical fume hood is mandatory. This is a direct countermeasure to the respiratory irritation hazard (H335) and the potential for harmful inhalation (H332).[1]

• Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.[5]

Personal Protective Equipment (PPE)

The selection of PPE is not a checklist item but a specific response to the identified hazards.

• Eye Protection: Chemical safety goggles are required at all times to protect against accidental splashes and airborne particles, directly addressing the serious eye irritation hazard (H319).[3]

• Skin Protection:

  • Gloves: Wear nitrile gloves. Given the H315 (skin irritation) and H317 (skin sensitization) warnings, it is crucial to avoid all skin contact.[3] Change gloves immediately if they become contaminated.

  • Lab Coat: A standard laboratory coat should be worn and kept buttoned to protect skin and personal clothing.

• Respiratory Protection: Under normal handling conditions within a fume hood, respiratory protection is not typically required. However, if engineering controls are not sufficient or during a large spill cleanup, a NIOSH-approved respirator with an appropriate particulate filter may be necessary.

Caption: General Laboratory Handling Workflow.

Emergency Procedures: First Aid and Accidental Release

Preparation is key to effectively managing an emergency. All personnel handling this compound must be familiar with these procedures.

First-Aid Measures

This protocol is a self-validating system; understanding the rationale for each step ensures correct application in a stressful situation.

Exposure Route	Protocol	Rationale
Inhalation	1. Immediately move the affected person to fresh air.[5]2. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration.[3]3. Seek immediate medical attention.	To remove the individual from the contaminated atmosphere and provide respiratory support. The respiratory irritation (H335) and toxicity (H332) necessitate professional medical evaluation.
Skin Contact	1. Immediately remove all contaminated clothing.[3]2. Wash the affected area with soap and plenty of water for at least 15 minutes.[5]3. Seek medical attention if irritation or an allergic reaction develops.	To quickly remove the irritant from the skin surface, minimizing damage and absorption. The 15-minute wash is critical to ensure complete removal.
Eye Contact	1. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5]2. Remove contact lenses if present and easy to do.[3]3. Seek immediate medical attention.	To dilute and wash away the chemical. The serious eye irritation hazard (H319) can cause significant damage if not addressed promptly and thoroughly.
Ingestion	1. Do NOT induce vomiting.[5]2. Rinse mouth thoroughly with water.[3]3. Never give anything by mouth to an unconscious person.[4]4. Seek immediate medical attention.	Inducing vomiting can cause further damage to the esophagus. Rinsing the mouth removes residual material. The "Harmful if swallowed" classification (H302) makes immediate medical consultation essential.

Accidental Release Measures

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated (if safe to do so).

• Protect: Wear appropriate PPE, including respiratory protection if necessary.

• Contain: For a solid spill, carefully sweep or scoop up the material, avoiding dust generation. Place into a sealed, labeled container for disposal.

• Clean: Wipe the spill area with a damp cloth.

• Dispose: Dispose of all contaminated materials as hazardous waste according to institutional and local regulations.[3]

Handling, Storage, and Stability

Proper storage is a critical and often overlooked aspect of laboratory safety.

• Handling: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas where the chemical is handled.[3]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances. The recommended storage condition is sealed in dry, room temperature.

• Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

• Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes of carbon oxides and sulfur oxides.[3]

Toxicological and Ecological Information

• Toxicological Summary: The primary toxicological concerns are acute toxicity if swallowed or inhaled, and irritation to the skin, eyes, and respiratory system.[1] The potential for skin sensitization is a key long-term exposure risk. To date, it has not been classified as a carcinogen by IARC, ACGIH, or NTP.[4]

• Ecological Information: There is limited specific data available on the ecotoxicity of 3-(Methylsulfonyl)propanoic acid. As a standard precautionary measure, do not allow the material to enter drains or waterways.[5]

Conclusion: Integrating Safety into Scientific Excellence

This guide provides a detailed framework for the safe handling of 3-(Methylsulfonyl)propanoic acid, grounded in an understanding of its specific hazards. For the research scientist, safety is not a barrier to discovery but an integral component of it. By understanding the "why" behind each precaution—from using a fume hood to counter respiratory irritation to selecting the correct gloves to prevent sensitization—we transform safety protocols from a list of rules into an intuitive, proactive mindset. This approach not only protects individuals but also ensures the integrity and success of our scientific endeavors.

References

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• Angene Chemical. (2024). Safety Data Sheet: 3-(Methylamino)propanoic acid. Retrieved from [Link]

• American Elements. (n.d.). 3-(Methylsulfonyl)propanoic acid | CAS 645-83-0. Retrieved from [Link]

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An In-depth Technical Guide to the Physicochemical Characteristics of 3-(Methylsulfonyl)propanoic Acid

Introduction: Understanding a Key Building Block in Modern Drug Discovery

3-(Methylsulfonyl)propanoic acid, also known as 3-mesylpropionic acid, is a bifunctional organic compound featuring both a carboxylic acid and a methylsulfonyl group. Its strategic importance in medicinal chemistry and drug development stems from the desirable pharmacokinetic properties imparted by the methylsulfonyl moiety. This functional group is known to enhance aqueous solubility, improve metabolic stability, and act as a strong hydrogen bond acceptor, thereby modulating a drug candidate's interaction with its biological target.[1]

This guide provides a comprehensive overview of the physical and chemical characteristics of 3-(Methylsulfonyl)propanoic acid, offering field-proven insights and detailed experimental protocols for its characterization. The information presented herein is intended to empower researchers, scientists, and drug development professionals to effectively utilize this versatile building block in their research endeavors.

Core Physicochemical Properties

A thorough understanding of a compound's fundamental physicochemical properties is the bedrock of its successful application in research and development. These parameters govern its behavior in both chemical reactions and biological systems.

Physical Characteristics

3-(Methylsulfonyl)propanoic acid is a white solid at room temperature.[2] Its key physical properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	645-83-0	[3][4]
Molecular Formula	C₄H₈O₄S	[3][5]
Molecular Weight	152.17 g/mol	[3][4][5]
Melting Point	102-105 °C
Boiling Point	409 °C at 760 mmHg	[3]
Appearance	White Solid	[2]

Note: While some sources indicate the melting point is not available, experimental data from suppliers confirm this range.

Solubility Profile

Acidity

The pKa of the carboxylic acid group is a critical parameter influencing its ionization state at physiological pH. While an experimentally determined pKa for 3-(methylsulfonyl)propanoic acid is not widely published, it is expected to be in the range of typical short-chain carboxylic acids, approximately 4-5. The electron-withdrawing nature of the methylsulfonyl group may slightly increase its acidity compared to propanoic acid (pKa ~4.87).

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is indispensable for confirming the identity and purity of 3-(methylsulfonyl)propanoic acid. Below is a summary of its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, DMSO-d₆): The proton NMR spectrum provides a clear signature of the molecule's structure.

  • δ 12.53 (s, 1H): This broad singlet corresponds to the acidic proton of the carboxylic acid.

  • δ 3.32-3.30 (m, 2H): This multiplet represents the two protons on the carbon adjacent to the sulfonyl group.

  • δ 3.00 (s, 3H): This sharp singlet is characteristic of the three protons of the methyl group attached to the sulfonyl group.

  • δ 2.67 (t, J = 7.40 Hz, 2H): This triplet corresponds to the two protons on the carbon adjacent to the carbonyl group.[2]

Infrared (IR) Spectroscopy

The IR spectrum would be expected to show characteristic absorption bands for its functional groups:

• ~3000 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

• ~1700 cm⁻¹: C=O stretch of the carboxylic acid.

• ~1300 cm⁻¹ and ~1150 cm⁻¹: Asymmetric and symmetric SO₂ stretches of the sulfonyl group, respectively.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• LC-MS (ESI): In negative ion mode, the most prominent peak would be the deprotonated molecule [M-H]⁻ at m/z 149.12.[2] High-resolution mass spectrometry would yield a monoisotopic mass of 152.01433 Da.[6]

Synthesis and Chemical Reactivity

Synthetic Pathway

A common and efficient method for the synthesis of 3-(methylsulfonyl)propanoic acid is through the oxidation of its thioether precursor, 3-(methylthio)propanoic acid. This transformation can be achieved using various oxidizing agents, with hydrogen peroxide or potassium hydrogen persulfate being common choices.[2]

The choice of oxidizing agent and reaction conditions is critical for achieving a high yield and purity. For instance, using hydrogen peroxide in acetic acid is an effective method that often allows the product to be used in subsequent steps without extensive purification.[2]

Caption: Synthetic route to 3-(methylsulfonyl)propanoic acid.

Chemical Reactivity

The reactivity of 3-(methylsulfonyl)propanoic acid is dominated by its carboxylic acid functionality. It readily undergoes reactions typical of carboxylic acids, such as:

• Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters.

• Amide Bond Formation: Activation of the carboxylic acid (e.g., with a carbodiimide) followed by reaction with an amine to form an amide. This is a particularly important reaction in drug development for linking this moiety to other parts of a molecule.[2]

• Reduction: The carboxylic acid can be reduced to the corresponding alcohol, although this requires strong reducing agents like lithium aluminum hydride.

The methylsulfonyl group is generally stable and unreactive under common synthetic conditions, making it an ideal functional group to carry through multi-step syntheses.

Experimental Protocols for Characterization

The following protocols are standardized procedures for the characterization of 3-(methylsulfonyl)propanoic acid. The rationale behind these choices is to ensure accuracy, reproducibility, and validation of the material's identity and purity.

Determination of Melting Point

• Rationale: The melting point is a crucial indicator of purity. A sharp melting range close to the literature value suggests high purity, while a broad and depressed range indicates the presence of impurities.

• Protocol:

  • Ensure the sample is completely dry by placing it under a high vacuum for several hours.

  • Load a small amount of the finely powdered sample into a capillary tube, ensuring a packing height of 2-3 mm.

  • Place the capillary tube in a calibrated melting point apparatus.

  • Heat the sample at a rate of 10-15 °C/minute until the temperature is approximately 15 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C/minute.

  • Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

NMR Sample Preparation and Analysis

• Rationale: NMR spectroscopy is the most powerful tool for unambiguous structural confirmation. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent solvent choice due to its ability to dissolve the polar analyte and the presence of the acidic proton which is observable in this solvent.

• Protocol:

  • Accurately weigh 5-10 mg of 3-(methylsulfonyl)propanoic acid into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of DMSO-d₆ to the NMR tube.

  • Cap the tube and gently vortex or invert until the sample is fully dissolved.

  • Place the NMR tube in the spectrometer's spinner turbine, ensuring correct positioning.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters on a 400 MHz or higher field instrument.

  • Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals and reference the spectrum to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm).

Caption: Workflow for NMR spectroscopic analysis.

Applications in Research and Development

The primary application of 3-(methylsulfonyl)propanoic acid is as a building block in the synthesis of pharmacologically active molecules. Its utility has been demonstrated in the development of inhibitors for the Hedgehog signaling pathway, a critical pathway in embryonic development and cancer.[2] Specifically, it can be used to synthesize piperazine-2-one derivatives that act as antagonists of the Smoothened (SMO) receptor.[2] The incorporation of the methylsulfonylpropanoic acid moiety can enhance the drug-like properties of the final compound.

Safety and Handling

3-(Methylsulfonyl)propanoic acid is classified as a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is harmful if swallowed or inhaled and causes skin and serious eye irritation.[5] It may also cause respiratory irritation and an allergic skin reaction.[5] All handling should be performed in a well-ventilated fume hood.

References

• American Elements. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-methylsulfonylsulfanylpropanoic Acid. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(methylsulfonyl)propanoic acid (C4H8O4S). Retrieved from [Link]

• NIST. (n.d.). Propanoic acid, TMS derivative. Retrieved from [Link]

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3-(Methylsulfonyl)propanoic Acid: A Versatile Building Block in Modern Drug Discovery

An In-Depth Technical Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction

In the landscape of medicinal chemistry, the strategic incorporation of specific functional groups can profoundly influence the pharmacokinetic and pharmacodynamic properties of a molecule. The methylsulfonyl moiety is a prime example, prized for its ability to enhance solubility, improve metabolic stability, and act as a strong hydrogen bond acceptor.[1] 3-(Methylsulfonyl)propanoic acid emerges as a particularly valuable reagent, combining this advantageous sulfone group with a reactive carboxylic acid handle. This guide provides an in-depth exploration of the synthesis, established applications, and forward-looking potential of this compound for researchers, chemists, and drug development professionals. Its utility as a key intermediate in the synthesis of targeted cancer therapeutics will be examined in detail, alongside its potential in cutting-edge fields such as fragment-based drug discovery and PROTAC development.

Core Molecular Profile & Safety Data

A thorough understanding of the physicochemical and safety properties of a reagent is the foundation of its effective and safe application in a research setting.

Physicochemical Properties

3-(Methylsulfonyl)propanoic acid is a small, polar molecule, and its properties make it an attractive building block in medicinal chemistry. The negative calculated LogP value suggests good aqueous solubility, a desirable trait for improving the properties of more lipophilic compounds.[2][3][4]

Property	Value	Source
CAS Number	645-83-0	[2]
Molecular Formula	C₄H₈O₄S	[2]
Molecular Weight	152.17 g/mol	[2]
IUPAC Name	3-methylsulfonylpropanoic acid	[2]
XLogP3 (Computed)	-0.9	[2]
Physical Form	White Solid	[5]

Safety & Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-(Methylsulfonyl)propanoic acid presents several hazards that require appropriate handling procedures.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).[2]

• Precautions: Researchers should handle this compound in a well-ventilated area (preferably a chemical fume hood), wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.

Synthesis of the Core Reagent

3-(Methylsulfonyl)propanoic acid is not typically synthesized from basic starting materials in a discovery lab but is prepared via the straightforward oxidation of its thioether precursor, 3-(methylthio)propanoic acid. This reaction is efficient and utilizes common laboratory oxidizing agents.[5]

Experimental Protocol: Oxidation of 3-(methylthio)propanoic acid

This protocol is based on a reported synthesis using potassium hydrogen persulfate (Oxone) as the oxidant.[5]

• Dissolution: Dissolve 3-(methylthio)propanoic acid (1.0 g, 8.32 mmol) in a biphasic solvent system of ethyl acetate (10 mL) and water (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the mixture to 0 °C in an ice-water bath.

• Oxidant Addition: Slowly add potassium hydrogen persulfate (Oxone®, 15.34 g, 24.96 mmol, 3.0 equivalents) to the stirring suspension.

• Reaction: Allow the suspension to warm to room temperature and stir vigorously for 12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: After the reaction is complete, filter the solid byproducts and wash them with ethyl acetate. Transfer the filtrate to a separatory funnel, separate the organic layer, and dry it over anhydrous sodium sulfate (Na₂SO₄).

• Isolation: Concentrate the dried organic solution under reduced pressure to yield 3-(Methylsulfonyl)propanoic acid as a white solid.[5]

Synthesis of 3-(Methylsulfonyl)propanoic acid.

Primary Research Application: A Building Block for Hedgehog Pathway Inhibitors

A significant and well-documented application of 3-(Methylsulfonyl)propanoic acid is its use as a crucial intermediate in the synthesis of potent inhibitors of the Hedgehog (Hh) signaling pathway.[5]

Background: The Hedgehog Pathway in Disease

The Hedgehog signaling pathway is a critical regulator of embryonic development.[6] In adults, its activity is mostly quiescent but can be reactivated for tissue repair. However, aberrant, ligand-independent activation of this pathway is a known driver in several human cancers, including basal cell carcinoma and medulloblastoma.[7]

The pathway is initiated when the Sonic Hedgehog (SHH) ligand binds to its receptor, Patched1 (PTCH1). In the absence of SHH, PTCH1 actively represses the G-protein-coupled receptor, Smoothened (SMO). SHH binding relieves this inhibition, allowing SMO to become active and initiate a downstream cascade that culminates in the activation of GLI transcription factors, which then drive the expression of pro-proliferative and anti-apoptotic genes.[8][9][10] Because SMO is a central transducer of the signal, it has become a key therapeutic target for shutting down this oncogenic pathway.[7][8]

The Hedgehog Signaling Pathway and the site of SMO antagonist action.

Application Workflow: Synthesis of a SMO Antagonist

Patent literature has detailed the use of 3-(Methylsulfonyl)propanoic acid to prepare a piperazine-2-one derivative that functions as a potent SMO antagonist.[5] In this synthesis, the carboxylic acid of our title compound is activated and coupled with a secondary amine on the piperazinone core via an amide bond formation. This reaction is a cornerstone of medicinal chemistry, and numerous reliable methods exist for its execution.[11]

Representative Experimental Protocol: Amide Coupling

The following is a robust, field-proven protocol for the amide coupling of a carboxylic acid to an amine using Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU), a common and efficient coupling reagent.[12][13]

• Acid Activation: In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 3-(Methylsulfonyl)propanoic acid (1.1 equivalents) in an anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF).

• Reagent Addition: Add HATU (1.1 equivalents) to the solution, followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 equivalents). Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the activated ester.

• Amine Addition: Add the amine-containing substrate (e.g., 1-(4-chloro-3-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl)piperazin-2-one) (1.0 equivalent) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-12 hours. Monitor the reaction's completion by TLC or LC-MS.

• Quenching & Extraction: Once complete, quench the reaction by adding water. Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Wash the combined organic layers sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO₃ solution), and brine to remove unreacted starting materials and coupling byproducts.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the final amide product.

General workflow for amide coupling to synthesize a bioactive molecule.

Exploratory Research Applications

Beyond its established role, the structure and properties of 3-(Methylsulfonyl)propanoic acid make it a highly attractive candidate for other cutting-edge research applications.

Fragment-Based Drug Discovery (FBDD)

FBDD is a powerful strategy for identifying lead compounds by screening low-molecular-weight fragments (typically < 250 Da) that bind weakly but efficiently to a biological target.[14]

• Causality: 3-(Methylsulfonyl)propanoic acid fits the profile of an ideal fragment. Its low molecular weight (152.17 Da), structural simplicity, and high polarity suggest it could efficiently explore chemical space and identify key binding interactions within a target's active site.[14] The methylsulfonyl group is a known "drug-like" functional group that can be further elaborated to improve potency, a core tenet of the fragment evolution process.[1]

Linker Chemistry for PROTACs

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation.[15] A PROTAC consists of a target-binding ligand and an E3-binding ligand joined by a chemical linker.

• Causality: The linker is not merely a spacer; its composition and length are critical for the formation of a stable and productive ternary complex (Target-PROTAC-E3 Ligase).[16] 3-(Methylsulfonyl)propanoic acid possesses key features for a linker component:

  • Conjugation Handle: The carboxylic acid provides a reliable point for chemical conjugation to either the target or E3 ligand.

  • Physicochemical Properties: The sulfone group and short alkyl chain provide a polar, stable, and relatively rigid backbone, which can help optimize the solubility and conformational pre-organization of the resulting PROTAC.

Conceptual roles in FBDD and PROTAC development.

Conclusion

3-(Methylsulfonyl)propanoic acid is far more than a simple organic acid. It is a strategically designed building block whose chemical attributes are highly relevant to contemporary pharmaceutical research. Its demonstrated utility in the synthesis of Hedgehog pathway inhibitors provides a validated blueprint for its role as a key acylating agent. Furthermore, its intrinsic physicochemical properties—low molecular weight, high polarity, and the presence of the metabolically robust sulfone group—position it as a prime candidate for innovative applications in fragment-based screening and the rational design of PROTAC linkers. For research teams aiming to modulate challenging biological targets, 3-(Methylsulfonyl)propanoic acid represents a versatile and powerful tool in the chemical biology arsenal.

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An In-depth Technical Guide to the Functional Groups of 3-(Methylsulfonyl)propanoic Acid

Introduction

3-(Methylsulfonyl)propanoic acid, with the chemical formula C₄H₈O₄S, is a bifunctional organic compound of significant interest to the scientific community, particularly those in drug discovery and chemical synthesis.[1] Its structure is characterized by the presence of two distinct functional groups: a methylsulfonyl group and a carboxylic acid group. This guide provides a detailed examination of these functional groups, exploring their individual characteristics, reactivity, and the synergistic influence they exert on the molecule's overall properties. A thorough understanding of this molecule is predicated on a granular analysis of its constituent parts, which dictates its utility as a versatile chemical intermediate.[2]

Part 1: The Methylsulfonyl Functional Group

The methylsulfonyl group, a type of sulfone, is an organosulfur functional group featuring a central sulfur atom double-bonded to two oxygen atoms and single-bonded to two carbon atoms—in this case, a methyl group and an ethyl group which is part of the propanoic acid chain.[3]

Structure and Physicochemical Properties

The sulfonyl group (–SO₂–) imparts a unique set of properties to the molecule. The sulfur atom in this hexavalent state creates a stable, polar, and strongly electron-withdrawing moiety.[4] This high polarity influences the molecule's solubility, making it highly soluble in polar solvents like water.[5] Chemically, the sulfonyl group is notably inert, exhibiting high thermal stability and resistance to both oxidation and reduction under many laboratory conditions.[3][4] This stability is a prized attribute in medicinal chemistry, as it ensures the group remains intact during various synthetic transformations and within biological systems.[6]

Spectroscopic Characterization of the Methylsulfonyl Group

The identification of the methylsulfonyl group is straightforward using standard spectroscopic techniques.

• Infrared (IR) Spectroscopy: The sulfone group gives rise to two prominent and characteristic absorption bands. These correspond to the asymmetric and symmetric stretching vibrations of the S=O bonds. The asymmetric stretch typically appears in the 1350–1300 cm⁻¹ region, while the symmetric stretch is found around 1160–1120 cm⁻¹.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The protons on the carbon atoms adjacent to the sulfonyl group are deshielded due to its strong electron-withdrawing nature. In 3-(methylsulfonyl)propanoic acid, the methyl protons (CH₃-SO₂) would appear as a sharp singlet, while the methylene protons (-CH₂-SO₂) would appear as a triplet further downfield than in an analogous alkane. Proton NMR data for the compound in DMSO-d₆ shows the methyl singlet (s) at δ 3.00 ppm and the adjacent methylene group (-SO₂-CH₂ -) as a multiplet (m) around δ 3.32-3.30 ppm.[2]

  • ¹³C NMR: The carbon atoms directly attached to the sulfonyl group also experience a downfield shift. The methyl carbon will have a distinct chemical shift, as will the adjacent methylene carbon.

• Mass Spectrometry (MS): While the sulfone group is stable, its presence influences the fragmentation patterns of the parent molecule, which can be analyzed to confirm its structure.

Part 2: The Carboxylic Acid Functional Group

The carboxylic acid group (–COOH) is one of the most important functional groups in organic chemistry, defined by a carbonyl group (C=O) and a hydroxyl group (–OH) attached to the same carbon atom.[8]

Structure, Acidity, and Reactivity

The defining characteristic of the carboxylic acid group is its acidity, arising from the polarization of the O-H bond and the resonance stabilization of the resulting carboxylate anion.[9] The presence of the electron-withdrawing methylsulfonyl group at the 3-position is expected to increase the acidity of the carboxylic acid (lowering its pKa) through an inductive effect, compared to unsubstituted propanoic acid.

The reactivity of the carboxylic acid group is dominated by nucleophilic acyl substitution , where the hydroxyl group is replaced by another nucleophile.[10] This class of reactions is fundamental to its role as a synthetic intermediate. Key transformations include:

• Esterification: Reaction with an alcohol, typically under acidic catalysis, to form an ester.[8]

• Amide Formation: Reaction with an amine to form an amide. This reaction often requires the use of an activating agent, as amines are basic and can deprotonate the carboxylic acid to form an unreactive salt.[8]

• Conversion to Acyl Halides: Reaction with reagents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) yields highly reactive acyl chlorides, which are versatile intermediates for synthesizing other carboxylic acid derivatives.[8][9]

• Reduction: Strong reducing agents, such as lithium aluminum hydride (LiAlH₄), can reduce the carboxylic acid to a primary alcohol.

Spectroscopic Characterization of the Carboxylic Acid Group

The carboxylic acid functional group has highly distinctive spectroscopic signatures.

• Infrared (IR) Spectroscopy: The IR spectrum of a carboxylic acid is marked by two key features:

  • A very broad O–H stretching vibration that appears from approximately 3300 cm⁻¹ down to 2500 cm⁻¹.[11][12][13] This exceptional broadness is a direct result of strong intermolecular hydrogen bonding, which creates a wide range of bond energies.[14]

  • A sharp and intense C=O (carbonyl) stretching absorption, which for a saturated aliphatic acid typically appears around 1725–1700 cm⁻¹.[11][12][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The acidic proton of the carboxyl group (–COOH ) is highly deshielded and appears as a broad singlet far downfield, typically in the δ 10–13 ppm range.[15][16] Its broadness is due to rapid chemical exchange with trace amounts of water or other acidic protons.[15] In the ¹H NMR spectrum of 3-(methylsulfonyl)propanoic acid in DMSO-d₆, this proton appears as a singlet at δ 12.53 ppm.[2] The methylene protons adjacent to the carboxyl group (-CH₂ -COOH) are also deshielded, appearing as a triplet at δ 2.67 ppm.[2]

  • ¹³C NMR: The carbonyl carbon of a carboxylic acid is also highly characteristic, resonating in the downfield region of the spectrum, typically between 165–185 ppm.[12]

Part 3: Integrated Analysis and Molecular Visualization

The two functional groups in 3-(methylsulfonyl)propanoic acid are not merely independent entities but interact to define the molecule's overall chemical personality. The primary interaction is the inductive electron withdrawal by the sulfonyl group, which enhances the acidity of the distant carboxylic acid proton.

Molecular Structure Diagram

Caption: Molecular structure of 3-(Methylsulfonyl)propanoic acid.

Spectroscopic Correlation Diagram

The following diagram illustrates the relationship between the molecule's structure and its key spectroscopic signals.

Caption: Correlation of structural units to their IR and ¹H NMR signals.

Part 4: Experimental Protocols

Protocol 1: Synthesis via Oxidation

This protocol describes a common method for synthesizing 3-(methylsulfonyl)propanoic acid from its thioether precursor, 3-(methylthio)propanoic acid. The causality behind this choice is the reliability of oxidizing thioethers to sulfones.

Objective: To synthesize 3-(methylsulfonyl)propanoic acid.

Materials:

• 3-(methylthio)propanoic acid[17]

• Hydrogen Peroxide (H₂O₂) (30% solution)

• Acetic Acid

• Acetic Anhydride

• Rotary Evaporator

• Standard laboratory glassware

Procedure: [2]

• In a suitable reaction flask, combine acetic acid (2 mL) and acetic anhydride (2 mL).

• Add 3-(methylthio)propanoic acid (300 mg, 2.49 mmol) to the flask.

• Carefully add hydrogen peroxide (1.5 mL) to the mixture.

• Stir the reaction mixture at room temperature overnight. Self-Validation: The reaction progress can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the starting material.

• Upon completion, filter the reaction mixture to remove any solid byproducts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• The resulting white solid is 3-(methylsulfonyl)propanoic acid (yield: ~79%). For many applications, this crude product can be used directly in the next synthetic step.[2]

Protocol 2: Spectroscopic Identification

Objective: To confirm the identity and purity of the synthesized 3-(methylsulfonyl)propanoic acid using IR and NMR spectroscopy.

A. Infrared (IR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid product with dry potassium bromide powder and pressing it into a transparent disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Analysis:

  • Confirm the presence of a very broad absorption band in the 3300-2500 cm⁻¹ region (O-H stretch).[13]

  • Identify the sharp, strong carbonyl (C=O) absorption near 1710 cm⁻¹.[13]

  • Identify the two sulfone (S=O) stretching bands near 1320 cm⁻¹ and 1120 cm⁻¹.[7]

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve ~10-20 mg of the product in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. DMSO-d₆ is often preferred for its ability to dissolve the sample and to avoid exchange of the acidic proton with the solvent.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Data Analysis (¹H NMR): [2]

  • Look for a broad singlet far downfield (~12.5 ppm in DMSO-d₆) corresponding to the carboxylic acid proton.

  • Identify a singlet at ~3.0 ppm (integrating to 3H) for the methyl (CH₃) group.

  • Observe two multiplets, each integrating to 2H, for the two methylene (CH₂) groups. The multiplet around ~3.3 ppm corresponds to the CH₂ adjacent to the sulfonyl group, and the triplet around ~2.7 ppm corresponds to the CH₂ adjacent to the carboxyl group.

• Data Analysis (¹³C NMR):

  • Identify the carbonyl carbon signal in the 170-185 ppm range.[18]

  • Locate the signals for the methyl and two methylene carbons in the aliphatic region of the spectrum.

Part 5: Applications in Drug Development

The sulfone functional group is a highly valued scaffold in medicinal chemistry.[19] Its stability, polarity, and ability to act as a hydrogen bond acceptor make it a common feature in modern pharmaceuticals.[6] Sulfone-containing drugs are used to treat a wide range of conditions, including bacterial infections and leprosy.[6]

3-(Methylsulfonyl)propanoic acid serves as a key building block for introducing the methylsulfonyl motif into more complex molecules. For instance, it has been used to prepare compounds that act as antagonists of the Smoothened (SMO) receptor, thereby inhibiting the Hedgehog signaling pathway.[2] This pathway is a critical target in the development of treatments for certain types of cancer. The carboxylic acid handle provides a convenient point for chemical modification, allowing the molecule to be coupled with other fragments, such as piperazine derivatives, to build potent and specific inhibitors.[2]

Conclusion

3-(Methylsulfonyl)propanoic acid is a molecule whose utility is defined by the distinct and complementary nature of its two functional groups. The carboxylic acid provides a reactive handle for a host of crucial synthetic transformations, primarily nucleophilic acyl substitutions, while the methylsulfonyl group offers a stable, polar, and electron-withdrawing anchor that can enhance solubility and metabolic stability in drug candidates. The spectroscopic characterization of this compound is unambiguous, with each functional group providing clear and identifiable signals. For researchers in drug discovery and organic synthesis, a comprehensive understanding of the properties and reactivity of these functional groups is essential for leveraging this valuable intermediate to its full potential.

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A Researcher's Guide to Procuring 3-(Methylsulfonyl)propanoic Acid: From Supplier Vetting to Quality Control

Abstract

The integrity of chemical research and pharmaceutical development is fundamentally reliant on the quality of its starting materials. 3-(Methylsulfonyl)propanoic acid, a key building block in the synthesis of numerous target molecules, is a prime example of a reagent where purity, consistency, and a reliable supply chain are paramount. This guide offers a comprehensive overview of the commercial landscape for this compound, detailing critical aspects of supplier evaluation, material qualification, and handling. By adopting the methodologies outlined herein, researchers can mitigate risks associated with material variability and ensure the reproducibility and success of their scientific endeavors.

Introduction: The Significance of High-Quality Starting Materials

In the intricate process of drug discovery and development, the journey from a conceptual molecule to a viable therapeutic is paved with exacting scientific rigor. The quality of each component, particularly the initial building blocks, can have a cascading effect on the entire synthetic route, influencing reaction yields, impurity profiles, and ultimately, the safety and efficacy of the final active pharmaceutical ingredient (API). 3-(Methylsulfonyl)propanoic acid (CAS No. 645-83-0) is a versatile organic intermediate whose bifunctional nature makes it a valuable reagent in the construction of complex molecular architectures.[1] The successful application of this compound is, therefore, intrinsically linked to its procurement from a reputable and reliable source.

Physicochemical Properties and Applications of 3-(Methylsulfonyl)propanoic acid

A thorough understanding of the physicochemical properties of 3-(Methylsulfonyl)propanoic acid is the first step in its effective utilization.

Property	Value	Source
Molecular Formula	C4H8O4S	[2][3]
Molecular Weight	152.17 g/mol	[2][3]
Appearance	Solid	[4][5]
Melting Point	102-105°C	[5]
Boiling Point	409°C at 760 mmHg	[2][5]
Synonyms	3-(Methylsulfonyl)propionic acid, 3-Mesylpropionic acid	[2]

Its utility as a synthetic intermediate is highlighted in various patents and scientific literature, often in the context of preparing heterocyclic compounds for therapeutic applications. For instance, it has been used in the preparation of compounds that act as antagonists of the Hedgehog signaling pathway, which is implicated in certain cancers.[1]

Navigating the Commercial Supplier Landscape

The selection of a commercial supplier for 3-(Methylsulfonyl)propanoic acid should be a data-driven process. Several established chemical suppliers offer this reagent, each with varying grades and specifications.

Table of Prominent Commercial Suppliers:

Supplier	Purity Specification	Noteworthy Information
Sigma-Aldrich (Merck)	≥97% or 98%	Provides detailed safety and property information.[4][5]
American Elements	Can be produced in high and ultra-high purity forms (99% to 99.999%+)	Offers various grades including ACS, Reagent, and Pharmaceutical.[2]
Santa Cruz Biotechnology	For research use only	Provides basic physicochemical data.[3]
Biosynth	For research purposes only	Offers price matching.
HANGZHOU LEAP CHEM CO., LTD.	Typically 99%	A trader of a wide range of fine chemicals.[6]
AbacipharmTech	No purity specified	Global chemical supplier.[7]

It is imperative for the researcher to scrutinize the Certificate of Analysis (CoA) for each specific lot to understand the purity and impurity profile.

The Critical Path: A Step-by-Step Supplier Qualification and Material Verification Protocol

A robust internal qualification process is the cornerstone of ensuring the quality and consistency of procured 3-(Methylsulfonyl)propanoic acid.

Protocol for Supplier and Material Qualification:

• Initial Vetting of Potential Suppliers: Compile a list of potential suppliers from reputable sources. Request Safety Data Sheets (SDS) and typical CoAs.

• Request for Quotation (RFQ) and Sample Procurement: Contact shortlisted suppliers for pricing and lead times for the desired quantity. Crucially, request a sample for in-house evaluation.

• Comprehensive In-House Analytical Verification:

  • Identity Confirmation: Utilize ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical structure. The proton NMR spectrum should show characteristic peaks, including a singlet for the methyl group and two triplets for the ethylene bridge.[1]

  • Purity Assessment: Employ High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the percentage purity and identify any impurities.

  • Physical Characterization: Measure the melting point of the sample. A sharp and consistent melting point is indicative of high purity.

• Supplier Selection and Purchase: Based on the analytical data, price, and logistical considerations, select the optimal supplier.

• Incoming Quality Control (IQC): Upon receipt of the bulk order, repeat the analytical verification tests to ensure lot-to-lot consistency.

This self-validating system ensures that any material entering the research workflow meets the required standards.

Supplier Qualification and Material Verification Workflow

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A Technical Guide to Purity Standards for 3-(Methylsulfonyl)propanoic Acid in Research and Development

Abstract

3-(Methylsulfonyl)propanoic acid is a vital organic intermediate in the synthesis of complex molecules, particularly in the discovery of novel therapeutics.[1] Its utility as a building block in drug candidates, such as those targeting the Hedgehog signaling pathway, necessitates a rigorous understanding and control of its purity.[1] The presence of impurities, even at trace levels, can significantly alter the outcomes of biological assays, compromise the integrity of structure-activity relationship (SAR) studies, and introduce unforeseen toxicological risks during drug development.[2][3] This guide provides an in-depth framework for researchers, chemists, and quality control professionals to establish and verify the purity of 3-(Methylsulfonyl)propanoic acid. It covers the rationale behind stringent purity requirements, identifies potential process-related and degradation impurities, and details the analytical methodologies essential for comprehensive characterization and routine quality control.

The Imperative of Purity in Scientific Research

In any research endeavor, the reliability of a result is directly linked to the quality of the starting materials. For a chemical reagent like 3-(Methylsulfonyl)propanoic acid, purity is not a mere metric but the bedrock of experimental reproducibility and data integrity.

• Impact on Efficacy and Safety : Unwanted chemicals formed during synthesis or storage can possess their own pharmacological or toxicological properties.[2][3][4] These can lead to misleading biological data, mask the true activity of the target compound, or exhibit toxicity, thereby compromising patient safety in later developmental stages.[3]

• Challenges in Reproducibility : The use of reagents with inconsistent purity profiles is a major contributor to the "reproducibility crisis" in science. An impurity present in one batch but not another can lead to drastically different experimental outcomes, causing confusion and wasted resources.

• Regulatory Scrutiny : Regulatory bodies like the FDA, guided by the International Council for Harmonisation (ICH), mandate thorough impurity profiling for all starting materials and active pharmaceutical ingredients (APIs).[3][5][6] Establishing robust purity standards early in development is crucial for a smooth transition from preclinical to clinical phases.[7]

The sulfone moiety, a core feature of 3-(Methylsulfonyl)propanoic acid, is present in numerous bioactive compounds, highlighting the importance of this chemical class in medicinal chemistry.[8][9][10][11] Therefore, ensuring the purity of such a foundational building block is of paramount importance.

Defining Purity Specifications

The required purity of 3-(Methylsulfonyl)propanoic acid is dictated by its intended application. While a standard commercial grade of ≥98% may suffice for initial exploratory synthesis, more sensitive applications demand higher purity levels.

Research Phase	Intended Use	Recommended Purity	Rationale
Early Discovery / Screening	Synthesis of initial compound libraries	≥ 98.0%	Sufficient for identifying initial hits and preliminary SAR. Cost-effective for large-scale screening.
Lead Optimization	Synthesis of key analogs for in-depth biological testing	≥ 99.0%	Minimizes the risk of impurities confounding biological data and provides a clearer picture of the lead candidate's intrinsic properties.
Preclinical Development	Synthesis of material for toxicology and animal studies	≥ 99.5% with all impurities >0.10% identified	Ensures that toxicological findings are attributable to the drug candidate itself and not to unknown impurities. Aligns with regulatory expectations for starting materials.[7][12]

Table 1: Recommended Purity Standards for 3-(Methylsulfonyl)propanoic acid based on Research Application.

Profiling Potential Impurities

A thorough understanding of the synthetic route is the first step in identifying potential impurities. 3-(Methylsulfonyl)propanoic acid is typically synthesized via the oxidation of 3-(methylthio)propanoic acid.[1]

Figure 1: Synthesis pathway and potential sources of impurities.

Impurity Class	Specific Example(s)	Likely Origin	Potential Impact on Research
Process-Related Impurities	3-(methylthio)propanoic acid[13]	Incomplete oxidation of the starting material.	May have its own biological activity or compete in subsequent reactions, leading to by-products.
3-(methylsulfinyl)propanoic acid	Partial oxidation product.	Structurally similar impurity that could be difficult to separate and may have different reactivity or biological profile.
Reagent-Related Impurities	Residual acetic acid, ethyl acetate	Solvents used during synthesis and purification.[1]	Can affect the pH of solutions, interfere with cell-based assays, or be toxic at higher concentrations.
Degradation Products	Methylsulfonic acid, acrylic acid	Potential thermal or hydrolytic degradation.	Can alter the stability and pH of the final compound, potentially leading to inconsistent results over time.
Inorganic Impurities	Inorganic salts (e.g., sulfates)	By-products from oxidizing agents like potassium hydrogen persulfate.[1]	May affect solubility and can interfere with certain analytical techniques or biological systems.

Table 2: Common Potential Impurities in 3-(Methylsulfonyl)propanoic acid.

Analytical Methodologies for Purity Verification

A multi-faceted analytical approach is required to confirm identity, determine the assay, and quantify impurities. No single technique is sufficient for a complete purity profile.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for separating and quantifying non-volatile organic impurities.

Protocol: Purity Determination by Reverse-Phase HPLC

• Instrumentation : HPLC system with a UV detector.

• Column : C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase A : 0.1% Phosphoric Acid in Water.

• Mobile Phase B : Acetonitrile.

• Gradient Program :

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate : 1.0 mL/min.

• Detection Wavelength : 210 nm.

• Injection Volume : 10 µL.

• Sample Preparation : Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

• Quantification : Purity is typically reported as area percent, assuming a similar response factor for closely related impurities. For accurate quantification, reference standards of known impurities are required.

Spectroscopic Identification

• Nuclear Magnetic Resonance (¹H NMR) : Provides definitive structural confirmation and can detect impurities with unique proton signals. The expected spectrum for the pure compound in DMSO-d6 shows characteristic peaks at approximately 12.53 ppm (s, 1H, COOH), 3.31 ppm (t, 2H, CH₂SO₂), 3.00 ppm (s, 3H, SO₂CH₃), and 2.67 ppm (t, 2H, CH₂COOH).[1]

• Mass Spectrometry (MS) : Confirms the molecular weight of the compound (152.17 g/mol ) and, when coupled with LC (LC-MS), is a powerful tool for identifying unknown impurities based on their mass-to-charge ratio (m/z).[1][14]

Other Key Techniques

• Gas Chromatography (GC) : Essential for the quantification of residual solvents.[15] A headspace GC with a flame ionization detector (FID) is the standard method.

• Differential Scanning Calorimetry (DSC) : A thermal analysis technique that can determine the purity of highly crystalline solids, typically those with purity >98%, by analyzing the melting point depression.[][17]

• Karl Fischer Titration : The definitive method for determining water content, which is a critical purity parameter.

The Principle of a Self-Validating System: Analytical Method Validation

Describing a protocol is insufficient; the protocol itself must be proven to be reliable and fit for its intended purpose. This is achieved through analytical method validation, a core tenet of quality control.[18][19][20] The process ensures that the analytical method provides trustworthy and consistent results.

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• 7. Preclinical Regulatory Requirements | Social Science Research Institute [ssri.psu.edu]
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• 17. Thermoanalytical investigation of some sulfone-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Validation of analytical methods and laboratory procedures for chemical measurements [pubmed.ncbi.nlm.nih.gov]
• 19. qbdgroup.com [qbdgroup.com]
• 20. researchgate.net [researchgate.net]

3-(Methylsulfonyl)propanoic acid discovery and history

An In-Depth Technical Guide to 3-(Methylsulfonyl)propanoic Acid

Introduction

3-(Methylsulfonyl)propanoic acid, also known as 3-mesylpropionic acid, is a carboxylic acid containing a sulfonyl group. Its chemical structure confers upon it properties that make it a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. This guide provides a comprehensive overview of its discovery, synthesis, properties, and applications for researchers, scientists, and professionals in drug development.

Historical Context and Discovery

While a definitive seminal publication marking the first synthesis of 3-(Methylsulfonyl)propanoic acid is not readily apparent in the surveyed literature, its preparation is rooted in the fundamental chemistry of thioethers and their oxidation. The core reaction, the oxidation of a thioether to a sulfone, has been a well-established transformation in organic chemistry for over a century. The synthesis of 3-(Methylsulfonyl)propanoic acid is a direct application of this classic reaction, starting from the corresponding thioether, 3-(methylthio)propanoic acid. The latter is a known metabolite in mammalian methionine metabolism and a phytotoxin produced by certain bacteria[1]. The development and reporting of specific, optimized synthetic procedures for 3-(Methylsulfonyl)propanoic acid appear to be more recent, likely driven by its utility as a building block in targeted drug discovery programs.

Physicochemical Properties

3-(Methylsulfonyl)propanoic acid is a white solid at room temperature. Its key physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	645-83-0	[2][3][4][5][6]
Molecular Formula	C₄H₈O₄S	[2][4][5][6]
Molecular Weight	152.17 g/mol	[2][4][5][6]
Boiling Point	409 °C at 760 mmHg	[2]
Density	1.38 g/cm³	[2]
Flash Point	201.1 °C	[2]
Appearance	White solid	[7]
IUPAC Name	3-(methylsulfonyl)propanoic acid	[2]
Synonyms	3-(Methylsulfonyl)propionic acid, 3-Mesylpropionic acid	[2][8]

Synthesis of 3-(Methylsulfonyl)propanoic Acid

The primary and most common method for the synthesis of 3-(Methylsulfonyl)propanoic acid involves the oxidation of 3-(methylthio)propanoic acid.[7] Two well-documented protocols utilizing different oxidizing agents are presented below.

Oxidation using Hydrogen Peroxide

This method employs hydrogen peroxide in a mixture of acetic acid and acetic anhydride to achieve the oxidation.

Experimental Protocol:

• To a reaction flask, add 3-(methylthio)propanoic acid (1.0 eq).

• Add acetic acid and acetic anhydride.

• Slowly add hydrogen peroxide (H₂O₂) to the mixture.

• Stir the reaction mixture overnight at room temperature.

• After the reaction is complete, filter the mixture.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

A reported yield for this reaction is approximately 79%.[7] The product is often used in the subsequent step without further purification.[7]

Oxidation using Potassium Hydrogen Persulfate (Oxone®)

An alternative method utilizes potassium hydrogen persulfate as the oxidizing agent in a biphasic solvent system.

Experimental Protocol:

• Dissolve 3-(methylthio)propanoic acid (1.0 eq) in a mixture of ethyl acetate and water.

• Cool the solution to 0 °C in an ice bath.

• Add potassium hydrogen persulfate (Oxone®) portion-wise to the cooled solution.

• Stir the resulting suspension at room temperature for 12 hours.

• Filter the solid by-products and wash with ethyl acetate.

• Separate the organic layer from the filtrate.

• Dry the organic layer with anhydrous sodium sulfate (Na₂SO₄) and concentrate under reduced pressure to yield the final product.

This method has a reported yield of approximately 55%.[7]

Caption: Role in Hedgehog pathway inhibitor synthesis.

Toxicological Information

Based on available safety data, 3-(Methylsulfonyl)propanoic acid is considered harmful if swallowed and may cause skin and serious eye irritation. [2]It is also classified as a potential respiratory irritant. [2]Standard laboratory safety precautions, including the use of personal protective equipment, should be observed when handling this compound.

Conclusion

3-(Methylsulfonyl)propanoic acid is a versatile organic intermediate with established synthetic routes and a notable application in the development of targeted cancer therapeutics. While its own biological activity is not extensively documented, its role as a precursor to potent inhibitors of the Hedgehog signaling pathway underscores its importance in medicinal chemistry and drug discovery. Further research may uncover additional applications for this sulfonyl-containing carboxylic acid.

References

• 3-(Methylsulfonyl)propanoic acid | CAS 645-83-0 | AMERICAN ELEMENTS ®. (URL: [Link])

• 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem. (URL: [Link])

• 3-methylsulfonylsulfanylpropanoic Acid | C4H8O4S2 | CID 5096287 - PubChem. (URL: [Link])

• 3-(Methylsulfonyl)propanoic acid - CAS:645-83-0 - Sunway Pharm Ltd. (URL: [Link])

• 3-(Methylthio)propanoic acid | C4H8O2S | CID 563 - PubChem - NIH. (URL: [Link])

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Spectroscopic Profile of 3-(Methylsulfonyl)propanoic Acid: A Comprehensive Technical Guide

Introduction

3-(Methylsulfonyl)propanoic acid (CAS No: 23399-63-5) is a bifunctional molecule incorporating both a carboxylic acid and a methyl sulfone group.[1] This unique structural arrangement makes it a valuable building block in organic synthesis and a compound of interest in pharmaceutical and materials science research. Its utility in the preparation of drug candidates, such as inhibitors of the Hedgehog signaling pathway, underscores the importance of unambiguous structural characterization.[1]

This technical guide provides an in-depth analysis of the spectroscopic data of 3-(Methylsulfonyl)propanoic acid, offering researchers, scientists, and drug development professionals a definitive resource for its identification and characterization. By delving into the causality behind experimental observations in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), this document aims to provide not just data, but a field-proven understanding of the molecule's spectroscopic signature.

Molecular Structure and Key Spectroscopic Features

The structural formula of 3-(Methylsulfonyl)propanoic acid is presented below. The molecule's spectroscopic characteristics are a direct consequence of its constituent functional groups: a carboxylic acid (-COOH), a sulfonyl group (-SO₂-), a methyl group (-CH₃), and two methylene groups (-CH₂-).

Caption: Molecular structure of 3-(Methylsulfonyl)propanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of atomic nuclei.

Experimental Protocol: ¹H NMR Spectroscopy

A sample of 3-(Methylsulfonyl)propanoic acid is dissolved in a deuterated solvent, typically dimethyl sulfoxide-d₆ (DMSO-d₆), to a concentration of approximately 5-10 mg/mL. The use of DMSO-d₆ is advantageous as it can solubilize the polar analyte and its residual proton signal does not interfere with the signals of interest. The spectrum is acquired on a 400 MHz NMR spectrometer.

¹H NMR Data and Interpretation

The ¹H NMR spectrum of 3-(Methylsulfonyl)propanoic acid is characterized by four distinct signals, each corresponding to a unique proton environment in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
12.53	Singlet	1H	-COOH
3.32-3.30	Multiplet	2H	-SO₂-CH₂ -
3.00	Singlet	3H	-SO₂-CH₃
2.67	Triplet	2H	-CH₂ -COOH

Source: [1]

The downfield singlet at 12.53 ppm is characteristic of a carboxylic acid proton, which is highly deshielded due to the electronegativity of the adjacent oxygen atoms and its acidic nature. The singlet at 3.00 ppm is assigned to the three protons of the methyl group directly attached to the electron-withdrawing sulfonyl group. The methylene group adjacent to the sulfonyl group appears as a multiplet around 3.31 ppm, while the methylene group adjacent to the carbonyl group of the carboxylic acid resonates as a triplet at 2.67 ppm. The triplet multiplicity arises from the coupling with the neighboring methylene protons.

¹³C NMR Spectroscopy: Predicted Data and Interpretation

Predicted Chemical Shift (δ) ppm	Carbon Assignment	Rationale
~172	C =O	The carbonyl carbon of the carboxylic acid is expected to be the most downfield signal due to the direct attachment of two electronegative oxygen atoms.
~50	-SO₂-C H₂-	The carbon adjacent to the highly electron-withdrawing sulfonyl group will be significantly deshielded.
~41	-SO₂-C H₃	The methyl carbon attached to the sulfonyl group will also be deshielded, but to a lesser extent than the methylene carbon.
~30	-C H₂-COOH	The carbon alpha to the carbonyl group is moderately deshielded.

This predicted data provides a valuable reference for researchers acquiring experimental ¹³C NMR spectra of this compound.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

A small amount of solid 3-(Methylsulfonyl)propanoic acid is placed directly on the diamond crystal of an ATR-FTIR spectrometer. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Predicted IR Data and Interpretation

Based on the functional groups present in 3-(Methylsulfonyl)propanoic acid, the following characteristic absorption bands are predicted:

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic Acid
~2950	C-H stretch	Alkyl
~1710	C=O stretch	Carboxylic Acid
~1300 and ~1150	S=O asymmetric and symmetric stretch	Sulfonyl

The broad absorption band in the 3300-2500 cm⁻¹ region is a hallmark of the O-H stretching vibration in a hydrogen-bonded carboxylic acid. The sharp, strong peak around 1710 cm⁻¹ corresponds to the C=O stretching of the carbonyl group. The presence of the sulfonyl group is confirmed by two strong absorption bands around 1300 cm⁻¹ and 1150 cm⁻¹, corresponding to the asymmetric and symmetric stretching vibrations of the S=O bonds, respectively.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound, as well as its structure through fragmentation analysis.

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

A dilute solution of 3-(Methylsulfonyl)propanoic acid in a suitable solvent (e.g., methanol/water) is injected into a liquid chromatograph coupled to a mass spectrometer with an electrospray ionization (ESI) source. Data is typically acquired in negative ion mode to observe the deprotonated molecule.

Mass Spectrometry Data and Interpretation

In negative ion mode ESI-MS, 3-(Methylsulfonyl)propanoic acid is expected to readily lose a proton from the carboxylic acid group to form the [M-H]⁻ ion.

Ion	m/z (observed)
[M-H]⁻	151.12

Source: [1] (Note: The source reports m/z 149.12 [M-H⁺], which is likely a typographical error and should be [M-H]⁻ with a calculated exact mass of 151.0070)

The calculated monoisotopic mass of C₄H₇O₄S⁻ is 151.0070 Da, which is consistent with the observed m/z value.

Plausible Fragmentation Pathway

While detailed experimental fragmentation data is not available, a plausible fragmentation pathway for the [M-H]⁻ ion upon collision-induced dissociation (CID) can be proposed.

Caption: Plausible fragmentation of the [M-H]⁻ ion of 3-(Methylsulfonyl)propanoic acid.

Key fragmentation pathways would likely involve the loss of neutral molecules such as carbon dioxide (CO₂, 44 Da) from the carboxylate group, or sulfur dioxide (SO₂, 64 Da) from the sulfonyl group. Cleavage of the C-S bond could also lead to the loss of a methylsulfonyl radical (•CH₃SO₂, 79 Da).

Conclusion

The spectroscopic data presented in this technical guide provides a comprehensive and self-validating framework for the identification and characterization of 3-(Methylsulfonyl)propanoic acid. The ¹H NMR spectrum offers a definitive fingerprint of the proton environments, while the predicted ¹³C NMR and IR spectra provide valuable corroborating evidence for the key functional groups. The mass spectrometry data confirms the molecular weight and provides insights into the molecule's stability and likely fragmentation patterns. This guide serves as an authoritative resource for researchers, empowering them with the necessary spectroscopic knowledge for their work with this important chemical entity.

References

• PubChem. 3-(Methylsulfonyl)propanoic acid. National Center for Biotechnology Information. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: A Hypothetical Exploration of 3-(Methylsulfonyl)propanoic Acid as a Cysteine Alkylating Agent in Proteomics Sample Preparation

Introduction: The Critical Role of Cysteine Alkylation in Proteomics

In the landscape of mass spectrometry-based proteomics, the accurate identification and quantification of proteins hinge on the meticulous preparation of samples. A cornerstone of this preparation is the reduction of disulfide bonds and the subsequent alkylation of cysteine residues.[1][2][3] Disulfide bonds, which are crucial for the tertiary and quaternary structure of proteins, can impede enzymatic digestion and introduce variability into the analysis.[4] The reduction of these bonds, typically with reagents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), is followed by an alkylation step to irreversibly cap the newly formed free thiol groups of cysteines.[3][5][6] This prevents their re-oxidation and ensures that proteins remain in a linearized state, which is optimal for enzymatic cleavage and subsequent analysis by mass spectrometry.[4]

While iodoacetamide (IAA) has long been the gold standard for cysteine alkylation due to its high reactivity, its use is not without drawbacks.[7][8] IAA is known to cause off-target modifications on other amino acid residues such as methionine, lysine, and histidine, which can complicate data analysis.[9][10][11] This has spurred the investigation of alternative alkylating agents like chloroacetamide and acrylamide, each with their own distinct advantages and disadvantages in terms of reactivity and side reactions.[9][12]

This application note ventures into a hypothetical exploration of 3-(methylsulfonyl)propanoic acid as a novel cysteine alkylating agent for proteomics sample preparation. While not a conventional reagent in this field, its chemical structure suggests a potential for cysteine modification. We will propose a putative reaction mechanism, outline a detailed protocol for its application, and describe a validation workflow to assess its efficacy.

Chemical Properties of 3-(Methylsulfonyl)propanoic Acid

Property	Value	Source
Molecular Formula	C₄H₈O₄S	[7]
Molecular Weight	152.17 g/mol	[7]
CAS Number	645-83-0	[7]
Appearance	Solid	[8]

Proposed Mechanism of Cysteine Alkylation

We hypothesize that 3-(methylsulfonyl)propanoic acid can act as a cysteine alkylating agent via a nucleophilic substitution reaction. In this proposed mechanism, the deprotonated thiol group of a cysteine residue (thiolate anion) acts as a nucleophile, attacking the carbon atom alpha to the methylsulfonyl group. The methylsulfonyl group, being a good leaving group due to the stability of the resulting methanesulfinate anion, is subsequently displaced.[13][14]

This reaction would result in the formation of a stable thioether bond, covalently attaching a carboxyethyl moiety to the cysteine residue.

Caption: Proposed nucleophilic substitution reaction between a cysteine thiolate and 3-(methylsulfonyl)propanoic acid.

The resulting modification would add a mass of 86.0004 Da (for the -CH₂-CH₂-COOH group) to the cysteine residue. This is a distinct mass shift that can be readily detected by high-resolution mass spectrometry.

Hypothetical Protocol for Cysteine Alkylation

This protocol is designed for the in-solution alkylation of proteins prior to enzymatic digestion.

Materials:

• Protein sample in a suitable buffer (e.g., 8 M urea, 50 mM Tris-HCl, pH 8.5)

• Dithiothreitol (DTT), 1 M stock solution

• 3-(methylsulfonyl)propanoic acid, 500 mM stock solution in a suitable organic solvent (e.g., DMSO)

• Ammonium bicarbonate, 50 mM, pH 8.0

• Trypsin, sequencing grade

• Formic acid, 10%

Procedure:

• Protein Denaturation and Reduction:

  • To 100 µg of protein in 100 µL of 8 M urea buffer, add DTT to a final concentration of 10 mM.

  • Incubate at 37°C for 1 hour with gentle shaking.

• Alkylation with 3-(methylsulfonyl)propanoic acid:

  • Cool the sample to room temperature.

  • Add the 500 mM stock solution of 3-(methylsulfonyl)propanoic acid to a final concentration of 50 mM.

  • Incubate in the dark at room temperature for 45 minutes.

• Quenching and Buffer Exchange:

  • Quench the reaction by adding DTT to a final concentration of 20 mM and incubate for 15 minutes.

  • Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 1 M. A spin filter device can be used for buffer exchange.

• Enzymatic Digestion:

  • Add trypsin at a 1:50 (enzyme:protein) ratio.

  • Incubate overnight at 37°C.

• Sample Clean-up:

  • Acidify the sample with 10% formic acid to a final pH of 2-3 to stop the digestion.

  • Desalt the resulting peptides using a C18 spin column or equivalent.

  • Elute the peptides and dry them in a vacuum centrifuge.

  • The sample is now ready for LC-MS/MS analysis.

Workflow for Validation

A rigorous validation process is essential to determine the efficacy and specificity of 3-(methylsulfonyl)propanoic acid as a cysteine alkylating agent.

Sources

• 1. Procedure for Reduction and Alkylation | Proteomics Facility - Carver College of Medicine | The University of Iowa [proteomics.medicine.uiowa.edu]
• 2. Reducing Complexity? Cysteine Reduction and S-Alkylation in Proteomic Workflows: Practical Considerations | Springer Nature Experiments [experiments.springernature.com]
• 3. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 5. Reduction and alkylation of protein lysates for LC-MS (proteomics) using dithiothreitol (DTT) and iodoaceta... [protocols.io]
• 6. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution - RSC Advances (RSC Publishing) DOI:10.1039/C5RA00634A [pubs.rsc.org]

Application Note: Enhancing Analyte Detection and Quantification in Mass Spectrometry using 3-(Methylsulfonyl)propanoic acid as a Versatile Derivatization Agent

An in-depth analysis of the chemical properties of 3-(Methylsulfonyl)propanoic acid and established principles of chemical derivatization for mass spectrometry is necessary. I will search for information on the reactivity of carboxylic acids, particularly their activation to form stable amide bonds with primary and secondary amines, which are common functional groups in many analytes of interest. I will also investigate the role of sulfonyl groups in enhancing ionization efficiency in electrospray ionization (ESI) mass spectrometry. Furthermore, I will look for established protocols for similar derivatization agents to adapt for 3-(Methylsulfonyl)propanoic acid. This will enable me to construct a scientifically sound, hypothetical application note, complete with detailed protocols, reaction mechanisms, and an explanation of the underlying principles, thereby fulfilling the user's request for a comprehensive technical guide.

Abstract

This technical guide details the application of 3-(Methylsulfonyl)propanoic acid as a novel derivatization agent for the enhancement of analyte detection in liquid chromatography-mass spectrometry (LC-MS). Many biologically significant molecules, such as amino acids, peptides, and various metabolites, exhibit poor ionization efficiency and chromatographic retention, hindering their sensitive detection.[1][2] Chemical derivatization offers a robust solution by modifying the analyte's structure to improve these analytical properties.[1][3] We propose a methodology utilizing 3-(Methylsulfonyl)propanoic acid to tag primary and secondary amine-containing analytes. The introduction of the methylsulfonyl group is intended to improve ionization efficiency in electrospray ionization (ESI), leading to significantly lower limits of detection. This guide provides the foundational theory, detailed step-by-step protocols for derivatization, and guidelines for method optimization and data analysis.

Introduction: The Rationale for Derivatization

In the fields of proteomics, metabolomics, and drug development, LC-MS is an indispensable tool for the identification and quantification of a vast array of molecules.[4][5] However, the inherent chemical properties of certain analytes can lead to suboptimal performance. Compounds that are highly polar may exhibit poor retention on common reversed-phase columns, while others may lack easily ionizable functional groups, resulting in weak signals and poor sensitivity in the mass spectrometer.[3][6]

Chemical derivatization addresses these challenges by covalently attaching a chemical tag to the analyte.[7] An ideal derivatization agent should:

• React specifically and rapidly with the target functional group under mild conditions.

• Improve the chromatographic behavior of the analyte.

• Enhance the ionization efficiency of the analyte in the MS source.[6]

• Produce a stable derivative with a predictable mass shift.

3-(Methylsulfonyl)propanoic acid is an excellent candidate for this purpose. Its carboxylic acid moiety can be activated to react efficiently with primary and secondary amines, common functional groups in biomolecules. The presence of the sulfonyl group in its structure is hypothesized to increase the gas-phase basicity of the derivative, thereby promoting protonation and enhancing the signal in positive-ion ESI-MS.

Mechanism of Action: The Chemistry of Derivatization

The proposed derivatization strategy is a two-step process, as illustrated below. This method is based on the well-established chemistry of carbodiimide-mediated amide bond formation.

• Activation of 3-(Methylsulfonyl)propanoic acid: The carboxylic acid of the derivatization agent is first activated using a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS). EDC reacts with the carboxyl group to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions but can be converted to a more stable NHS-ester by reaction with NHS.[3]

• Nucleophilic Attack by the Analyte: The amine group on the analyte molecule acts as a nucleophile, attacking the carbonyl carbon of the stable NHS-ester. This results in the formation of a stable amide bond between the analyte and the 3-(methylsulfonyl)propanoyl moiety, releasing NHS as a byproduct.

Figure 1: Proposed workflow for the derivatization of amine-containing analytes with 3-(Methylsulfonyl)propanoic acid.

Experimental Protocols

3.1. Materials and Reagents

Reagent	Purity/Grade	Supplier
3-(Methylsulfonyl)propanoic acid	≥98%	Sigma-Aldrich
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	≥98% (HPLC)	Thermo Fisher
N-hydroxysuccinimide (NHS)	≥98%	Sigma-Aldrich
Acetonitrile (ACN)	LC-MS Grade	Fisher Scientific
Water	LC-MS Grade	Fisher Scientific
Formic Acid (FA)	LC-MS Grade	Thermo Fisher
Pyridine	Anhydrous, 99.8%	Sigma-Aldrich
Analyte Standard(s)	Varies	Varies

3.2. Preparation of Stock Solutions

• Derivatization Agent (100 mM): Dissolve 15.22 mg of 3-(Methylsulfonyl)propanoic acid in 1 mL of anhydrous Acetonitrile.

• EDC (200 mM): Dissolve 38.34 mg of EDC in 1 mL of anhydrous Acetonitrile. Prepare fresh daily.

• NHS (200 mM): Dissolve 23.02 mg of NHS in 1 mL of anhydrous Acetonitrile. Prepare fresh daily.

• Analyte Stock (1 mg/mL): Prepare in a suitable solvent (e.g., Water/ACN 50:50).

3.3. Step-by-Step Derivatization Protocol

This protocol is designed for a reaction volume of 100 µL. It can be scaled as needed.

• Sample Preparation: To a 1.5 mL microcentrifuge tube, add 10 µL of the analyte solution (e.g., a standard mix or a prepared biological extract).

• Solvent Addition: Add 40 µL of Acetonitrile to the tube.

• Activation:

  • Add 10 µL of the 100 mM 3-(Methylsulfonyl)propanoic acid stock solution.

  • Add 10 µL of the 200 mM EDC stock solution.

  • Add 10 µL of the 200 mM NHS stock solution.

  • Add 5 µL of anhydrous pyridine to act as a catalyst.

• Reaction Incubation: Vortex the mixture for 30 seconds. Incubate the reaction at 60°C for 60 minutes. The elevated temperature facilitates the reaction.[7]

• Reaction Quenching (Optional): To quench any remaining active NHS-ester, 5 µL of a 1M aqueous solution of hydroxylamine can be added and incubated for 15 minutes at room temperature. For many applications, this step can be omitted, and the reaction can be stopped by simple dilution.

• Dilution and Analysis: Dilute the reaction mixture with the initial mobile phase (e.g., 95% Water, 5% ACN, 0.1% FA) to a final volume of 1 mL. The sample is now ready for LC-MS analysis.

Figure 2: Step-by-step experimental workflow for derivatization.

Data Analysis and Interpretation

4.1. Mass Shift Calculation

The derivatization reaction results in the addition of a 3-(methylsulfonyl)propanoyl group and the loss of a hydrogen atom from the amine.

• Molecular Formula of Added Group: C₄H₆O₃S

• Exact Mass of Added Group: 134.0038

• Net Mass Shift: +134.0038 Da

This predictable mass shift should be used to calculate the expected m/z values for the derivatized analytes and to set up targeted MS/MS methods (e.g., Multiple Reaction Monitoring, MRM).

Table 1: Expected Mass Shifts for Common Amino Acids

Amino Acid	Original Monoisotopic Mass (Da)	Derivatized Monoisotopic Mass (Da)
Glycine	75.0320	209.0358
Alanine	89.0477	223.0515
Valine	117.0790	251.0828
Leucine	131.0946	265.0984
Proline	115.0633	249.0671

4.2. LC-MS Method Parameters (Example)

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

Self-Validating Systems & Troubleshooting

A robust protocol must include self-validating checks to ensure the reaction has proceeded as expected.

• Inclusion of a Control Analyte: Always include a known amine-containing standard in your derivatization reaction (e.g., a non-endogenous amino acid like norvaline) to serve as a positive control. The successful derivatization of this standard confirms that the reagents and conditions were appropriate.

• Monitoring Unreacted Analyte: In your LC-MS data, monitor the m/z of the underivatized analyte. A high abundance of the unreacted form suggests incomplete derivatization.

• Troubleshooting Guide:

Issue	Potential Cause(s)	Suggested Solution(s)
Low Derivatization Efficiency	- Inactive EDC/NHS (hydrolyzed)	- Prepare EDC/NHS solutions fresh daily.
- Incorrect pH	- Ensure the reaction mixture is slightly basic (pyridine helps).
- Insufficient reaction time/temp	- Increase incubation time or temperature (up to 70°C).
Multiple Peaks per Analyte	- Side reactions	- Optimize reaction conditions; reduce reagent concentrations.
- Di-derivatization (e.g., lysine)	- This is expected for analytes with multiple amines. Account for the corresponding mass shift.
Poor Peak Shape	- Excess derivatization reagent	- Dilute the sample further before injection.
- Suboptimal chromatography	- Optimize the LC gradient and mobile phase composition.

Conclusion

The use of 3-(Methylsulfonyl)propanoic acid as a derivatization agent presents a promising strategy for enhancing the LC-MS analysis of amine-containing compounds. The proposed protocol, based on robust EDC/NHS chemistry, provides a straightforward and effective method to improve the chromatographic and ionization properties of challenging analytes. The introduction of the sulfonyl group is anticipated to significantly boost signal intensity, enabling researchers to achieve lower detection limits and generate higher quality quantitative data in complex biological matrices. Further optimization for specific applications and analyte classes is encouraged to maximize the benefits of this versatile derivatization agent.

References

• Santa, T. (2011). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry. Biomedical Chromatography, 25(1-2), 1-10.

• Mirzaei, H., & Regnier, F. (2006). Enhancing electrospray ionization efficiency of peptides by derivatization. Analytical Chemistry, 78(13), 4175-4183.

• Guidechem. (n.d.). How to Prepare 3-(METHYLSULFONYL)PROPANOIC ACID?. Guidechem FAQ.

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. National Center for Biotechnology Information.

• Kruve, A., & Herodes, K. (2011). Enhancing Electrospray Ionization Efficiency of Peptides by Derivatization. Journal of The American Society for Mass Spectrometry, 22(12), 2265-2274.

• Higashi, T., & Ogawa, S. (2017). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis, 132, 199-216.

• Holčapek, M., et al. (2021). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. Analytical Chemistry, 93(2), 982-990.

• Barderas, M. G., & Vivanco, F. (2013). Proteomics and Metabolomics for Mechanistic Insights and Biomarker Discovery in Cardiovascular Disease. Revista Española de Cardiología (English Edition), 66(8), 657-661.

• Weill Cornell Graduate School of Medical Sciences. (n.d.). Proteomics and Metabolomics. Weill Cornell Medicine.

• GLaDOS. (2021). Proteomics and Metabolomics in Biomedicine. MDPI.

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Synthesis of 3-(Methylsulfonyl)propanoic Acid: An Application Note and Experimental Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Sulfonyl Group in Propanoic Acid Scaffolds

3-(Methylsulfonyl)propanoic acid is a valuable organic intermediate characterized by the presence of a sulfonyl group, which imparts unique physicochemical properties beneficial for applications in medicinal chemistry and materials science. The strong electron-withdrawing nature and the tetrahedral geometry of the methylsulfonyl moiety can significantly influence the acidity, polarity, and metabolic stability of the parent propanoic acid structure. This makes it an attractive building block in the design of bioactive molecules, where the sulfone group can act as a bioisostere for other functional groups or as a key pharmacophoric element to enhance binding affinity and pharmacokinetic profiles. For instance, derivatives of 3-(methylsulfonyl)propanoic acid have been investigated in the development of inhibitors for signaling pathways implicated in disease, such as the Hedgehog signaling pathway.[1]

This application note provides a comprehensive guide to the synthesis of 3-(Methylsulfonyl)propanoic acid, focusing on the oxidation of its thioether precursor, 3-(methylthio)propanoic acid. We will delve into the mechanistic underpinnings of this transformation, present detailed, field-proven experimental protocols, and discuss the necessary characterization and safety considerations.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of the starting material and the final product is essential for successful synthesis, purification, and handling.

Property	3-(methylthio)propanoic acid	3-(Methylsulfonyl)propanoic acid
Molecular Formula	C₄H₈O₂S	C₄H₈O₄S
Molecular Weight	120.17 g/mol [2]	152.17 g/mol [3]
CAS Number	646-01-5[2]	645-83-0[3]
Appearance	Solid[2]	White solid[1]
Melting Point	16 °C	102-105 °C
Boiling Point	244-247 °C	409 °C at 760 mmHg

Mechanistic Insight: The Oxidation of Sulfides to Sulfones

The synthesis of 3-(Methylsulfonyl)propanoic acid is most commonly achieved through the oxidation of the sulfur atom in 3-(methylthio)propanoic acid. This process proceeds in a stepwise manner, first forming the corresponding sulfoxide, which is then further oxidized to the sulfone.

The choice of oxidizing agent and reaction conditions determines the efficiency and selectivity of the transformation. While a variety of oxidants can be employed, hydrogen peroxide-based systems are often favored due to their environmental compatibility, with water being the primary byproduct.

Diagram of the General Oxidation Pathway

Caption: Stepwise oxidation from thioether to sulfone.

When hydrogen peroxide is used in the presence of a carboxylic acid solvent like acetic acid, a more potent oxidizing species, a peroxy acid (in this case, peracetic acid), is formed in situ. This peroxy acid is a highly effective electrophilic oxidant that readily transfers an oxygen atom to the nucleophilic sulfur of the thioether and subsequently to the sulfoxide.

Experimental Protocols

Two robust protocols for the synthesis of 3-(Methylsulfonyl)propanoic acid are presented below. Protocol 1 utilizes a classic hydrogen peroxide/acetic acid system, while Protocol 2 employs a modern, environmentally benign urea-hydrogen peroxide/phthalic anhydride system.

Protocol 1: Oxidation with Hydrogen Peroxide in Acetic Anhydride/Acetic Acid

This method is a well-established procedure that provides the desired product in good yield. The use of acetic anhydride ensures anhydrous conditions and facilitates the formation of peracetic acid.

Workflow for Protocol 1

Caption: Workflow for the H₂O₂/Acetic Acid method.

Materials:

• 3-(methylthio)propanoic acid

• Acetic acid, glacial

• Acetic anhydride

• Hydrogen peroxide (30% aqueous solution)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, combine 3-(methylthio)propanoic acid (e.g., 300 mg, 2.49 mmol), acetic acid (2 mL), and acetic anhydride (2 mL).[1]

• To this stirring solution, add 30% hydrogen peroxide (1.5 mL) dropwise. Caution: The reaction may be exothermic.

• Allow the reaction mixture to stir at room temperature overnight.

• Upon completion of the reaction (which can be monitored by TLC or LC-MS), filter the reaction mixture.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 3-(methylsulfonyl)propanoic acid.[1]

• The crude product, a white solid, can be used directly for many applications or further purified by recrystallization (e.g., from an ethyl acetate/hexane mixture).

Expected Yield: Approximately 79%.[1]

Protocol 2: Green Oxidation with Urea-Hydrogen Peroxide and Phthalic Anhydride

This modern approach is advantageous as it is metal-free, proceeds under mild conditions, and avoids the use of strong acids.[4] Urea-hydrogen peroxide (UHP) is a stable and safe solid source of hydrogen peroxide. In the presence of phthalic anhydride, it forms a peroxyphthalic acid species in situ, which is the active oxidizing agent.

Materials:

• 3-(methylthio)propanoic acid

• Urea-hydrogen peroxide (UHP)

• Phthalic anhydride

• Ethyl acetate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup

Procedure:

• To a round-bottom flask containing ethyl acetate (e.g., 10 mL), add phthalic anhydride (e.g., 1.5 equivalents).

• Add urea-hydrogen peroxide (e.g., 3.0 equivalents) to the suspension and stir at room temperature for 15-20 minutes.

• Add 3-(methylthio)propanoic acid (1.0 equivalent) to the reaction mixture.

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Workup:

  • Add water to the reaction mixture to dissolve the urea and any remaining phthalic acid.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution to remove acidic byproducts.

  • To recover the product, acidify the aqueous bicarbonate washes with dilute HCl to a pH of ~2 and extract with ethyl acetate (3x).

  • Combine these final organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pure product.

Expected Yield: High (up to 99% for similar substrates).[4]

Characterization of 3-(Methylsulfonyl)propanoic acid

The identity and purity of the synthesized product should be confirmed using standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is a key tool for structural confirmation. The expected signals for 3-(methylsulfonyl)propanoic acid in DMSO-d₆ are:

  • ~12.5 ppm (singlet, 1H, -COOH)

  • ~3.3 ppm (triplet, 2H, -SO₂-CH₂-)

  • ~3.0 ppm (singlet, 3H, -SO₂-CH₃)

  • ~2.7 ppm (triplet, 2H, -CH₂-COOH)[1]

• ¹³C NMR: The carbon spectrum will show four distinct signals corresponding to the four unique carbon environments in the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong, broad absorption for the O-H stretch of the carboxylic acid (typically 3300-2500 cm⁻¹) and a sharp, strong absorption for the C=O stretch (~1700 cm⁻¹).[5] Additionally, strong characteristic absorptions for the S=O stretches of the sulfone group will be present around 1300-1350 cm⁻¹ (asymmetric) and 1120-1160 cm⁻¹ (symmetric).

• Mass Spectrometry (MS): Electrospray ionization (ESI) in negative mode is suitable for this compound and should show a prominent peak for the [M-H]⁻ ion at m/z 151.[1]

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize a culture of safety. All experimental work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

• 3-(methylthio)propanoic acid: Can cause severe skin burns and eye damage.[2]

• Hydrogen Peroxide (30%): Strong oxidizer. Can cause severe skin burns and eye damage. Contact with combustible materials may cause fire.

• Acetic Anhydride: Flammable and corrosive. Causes severe skin burns and eye damage.

• Phthalic Anhydride: Can cause skin and respiratory irritation.

• 3-(Methylsulfonyl)propanoic acid: May be harmful if swallowed or inhaled and causes skin and serious eye irritation.[3]

Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations. Quench any residual peroxide before disposal.

Conclusion

The synthesis of 3-(Methylsulfonyl)propanoic acid via the oxidation of 3-(methylthio)propanoic acid is a reliable and scalable process. The choice between the classic hydrogen peroxide/acetic acid method and the greener urea-hydrogen peroxide/phthalic anhydride system will depend on the specific requirements of the laboratory, including scale, environmental considerations, and available resources. By following the detailed protocols and safety guidelines presented in this application note, researchers can confidently prepare this valuable synthetic intermediate for their drug discovery and development programs.

References

• Dorogov, M. V. (2005). A Convenient Synthesis of Novel 3-(Heterocyclylsulfonyl)propanoic Acids and Their Amide Derivatives. ChemInform, 36(19). [Link]

• Lutz, M., Wenzler, M., & Likhotvorik, I. (2018). An Efficient Oxidation of Sulfides to Sulfones with Urea–Hydrogen Peroxide in the Presence of Phthalic Anhydride in Ethyl Acetate. Synthesis, 50(11), 2231–2234. [Link]

• Lynch, D. E., & McClenaghan, I. (2002). 3-[4-(Methylsulfonyl)benzoyl]propionic acid. Acta Crystallographica Section E: Crystallographic Communications, 58(7), o729–o730. [Link]

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved January 11, 2026, from [Link]

• Vietnam Journals Online. (2020). SYNTHESIS OF UREA-HYDROGEN PEROXIDE AND ITS APPLICATION FOR PREPARING THIOSULFINATE. Journal of Science and Technique, (205), 3-2020. [Link]

• Ghorbani‐Vaghei, R., & Veisi, H. (2009). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Synthesis, 2009(10), 1723-1727. [Link]

• Google Patents. (2019). CN109912470A - A kind of synthetic method of 3- (benzene sulfonyl) propionic acid.

• Ghorbani-Vaghei, R., & Jalili, H. (2005). Urea- Hydrogen Peroxide (UHP) Oxidation of Thiols to the Corresponding Disulfides Promoted by Maleic Anhydride as Mediator. Molecules, 10(7), 848–852. [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000237). Retrieved January 11, 2026, from [Link]

• NIST. (n.d.). Propanoic acid, 3-(methylthio)-. Retrieved January 11, 2026, from [Link]

• Zare, A., & Zarei, M. (2019). Oxidation of sulfides with urea–hydrogen peroxide catalyzed by iron–salen complexes. Journal of the Iranian Chemical Society, 16, 2259-2275. [Link]

• PubChem. (n.d.). 3-(Methylthio)propanoic acid. Retrieved January 11, 2026, from [Link]

• Doc Brown's Chemistry. (n.d.). Introductory note on the 13C NMR spectrum of propanoic acid. Retrieved January 11, 2026, from [Link]

• Wang, Y., et al. (2021). Oxidation of 1-propanol to propionic acid with hydrogen peroxide catalysed by heteropolyoxometalates. Scientific Reports, 11(1), 1-8. [Link]

• Staniszewska, E., et al. (2023). Spectroscopic Probing of Solute–Solvent Interactions in Aqueous Methylsulphonylmethane (MSM) Solutions: An Integrated ATR-FTIR, Chemometric, and DFT Study. International Journal of Molecular Sciences, 24(22), 16467. [Link]

• NIST. (n.d.). Propanoic acid, TMS derivative. Retrieved January 11, 2026, from [Link]

• Nagwa. (2019, July 2). Question Video: ¹H NMR Spectrum of Propanoic Acid. Retrieved from [Link]

• Garcia-Recio, S., & Rueda, M. (2000). The mechanism of oxidation of 3-mercaptopropionic acid. International journal of chemical kinetics, 32(12), 737-744. [Link]

• Doc Brown's Chemistry. (n.d.). infrared spectrum of propanoic acid. Retrieved January 11, 2026, from [Link]

• Boyatzis, S., & Velivasaki, G. (2021). Fatty Acids and Their Metal Salts: A Review of Their Infrared Spectra in Light of Their Presence in Cultural Heritage. Applied Sciences, 11(16), 7586. [Link]

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applications of 3-(Methylsulfonyl)propanoic acid in quantitative proteomics

A Note to the Researcher: Your inquiry into the applications of 3-(Methylsulfonyl)propanoic acid in quantitative proteomics prompted a deep dive into the current literature and established methodologies. Following a comprehensive search, it is important to clarify that there is no evidence in the peer-reviewed literature to suggest that 3-(Methylsulfonyl)propanoic acid is used as a labeling reagent for quantitative proteomics. While the methylsulfonyl group is present in various chemical probes, these are primarily utilized in chemical proteomics for activity-based protein profiling and target identification, rather than for the relative or absolute quantification of proteins across multiple samples.[1][2][3][4]

This guide has been developed to address the core interest of your query—quantitative proteomics—by focusing on the prevalent and powerful technique of isobaric labeling. Here, we provide the detailed application notes, protocols, and foundational principles that are central to this methodology, designed for researchers, scientists, and drug development professionals.

The Dawn of Multiplexed Proteomics: The Principle of Isobaric Labeling

Quantitative proteomics aims to determine the relative or absolute abundance of proteins in a sample.[5] Among the various techniques, isobaric labeling has emerged as a robust method for multiplexed analysis, allowing for the simultaneous quantification of proteins from multiple samples in a single mass spectrometry run.[6] This approach significantly enhances throughput and reduces experimental variability.[6]

The core of isobaric labeling lies in a set of chemical tags that are isobaric, meaning they have the same total mass.[3] These tags consist of three key components:

• A reactive group: This functional group covalently attaches the tag to the N-terminus and lysine residues of peptides. The most common reactive groups are NHS esters, which target primary amines.[3]

• A reporter group: Upon fragmentation in the mass spectrometer (MS/MS), this group is released and generates a unique low-mass reporter ion. The intensity of this reporter ion is proportional to the abundance of the peptide in the original sample.

• A balance group: This group has a mass that "balances" the mass of the reporter group, ensuring that the total mass of the tag is identical across all versions of the tag.

This elegant design means that peptides labeled with different isobaric tags from different samples are indistinguishable in the initial mass scan (MS1). However, upon fragmentation (MS2), the reporter ions are released and their distinct masses allow for the deconvolution and quantification of the peptide from each of the original samples.[6]

The Isobaric Labeling Workflow: A Visual Guide

The following diagram outlines the key steps in a typical quantitative proteomics experiment using isobaric labeling.

Caption: A generalized workflow for quantitative proteomics using isobaric labeling.

Detailed Protocol: Multiplexed Quantitative Proteomics Using Amine-Reactive Isobaric Tags

This protocol provides a comprehensive, step-by-step guide for a typical isobaric labeling experiment. It is crucial to maintain a clean working environment to avoid keratin contamination.

Materials and Reagents

• Lysis Buffer (e.g., 8 M urea in 100 mM TEAB, pH 8.5)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Isobaric labeling reagents (e.g., TMTpro™ 16plex Label Reagent Set)

• Anhydrous acetonitrile (ACN)

• Triethylammonium bicarbonate (TEAB) buffer

• Hydroxylamine solution

• Formic acid (FA)

• Solvents for liquid chromatography (LC-grade water, ACN, FA)

• C18 solid-phase extraction (SPE) cartridges

Protocol Steps

Part 1: Protein Extraction and Digestion

• Cell Lysis and Protein Extraction:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cell pellets in an appropriate volume of Lysis Buffer.

  • Sonicate the lysate on ice to shear DNA and ensure complete lysis.

  • Centrifuge at high speed to pellet cell debris and collect the supernatant containing the proteome.

  • Determine protein concentration using a compatible protein assay (e.g., BCA assay).

• Reduction and Alkylation:

  • To 100 µg of protein from each sample, add DTT to a final concentration of 10 mM.

  • Incubate at 37°C for 1 hour to reduce disulfide bonds.

  • Cool the samples to room temperature.

  • Add IAA to a final concentration of 20 mM.

  • Incubate in the dark at room temperature for 30 minutes to alkylate free cysteine residues.

• Protein Digestion:

  • Dilute the urea concentration of the samples to less than 2 M with 100 mM TEAB to ensure trypsin activity.

  • Add trypsin at a 1:50 (trypsin:protein) ratio (w/w).

  • Incubate overnight at 37°C.

Part 2: Isobaric Labeling

• Peptide Desalting:

  • Acidify the digested peptide solution with formic acid to a pH < 3.

  • Desalt the peptides using C18 SPE cartridges according to the manufacturer's instructions.

  • Elute the peptides and dry them completely using a vacuum centrifuge.

• Labeling Reaction:

  • Reconstitute each dried peptide sample in 100 µL of 100 mM TEAB.

  • Allow the isobaric labeling reagents to come to room temperature.

  • Add 41 µL of anhydrous ACN to each vial of labeling reagent and vortex to dissolve.

  • Add the dissolved labeling reagent to the corresponding peptide sample.

  • Incubate at room temperature for 1 hour.

• Quenching the Reaction:

  • Add 8 µL of 5% hydroxylamine to each sample.

  • Incubate for 15 minutes at room temperature to quench the labeling reaction.

Part 3: Sample Pooling and Cleanup

• Sample Pooling:

  • Combine all labeled samples into a single microfuge tube.

  • Dry the pooled sample completely in a vacuum centrifuge.

• Final Desalting:

  • Reconstitute the pooled sample in 0.1% formic acid.

  • Perform a final desalting step using C18 SPE to remove any unreacted labeling reagent and other contaminants.

  • Elute and dry the final labeled peptide mixture.

Part 4: LC-MS/MS Analysis and Data Interpretation

• LC-MS/MS Analysis:

  • Reconstitute the final peptide sample in a suitable solvent (e.g., 2% ACN, 0.1% FA).

  • Analyze the sample using a high-resolution Orbitrap mass spectrometer coupled to a nano-LC system.

  • The mass spectrometer should be operated in a data-dependent acquisition mode, with MS1 scans for precursor selection and high-energy collisional dissociation (HCD) for MS2 fragmentation to generate both peptide fragment ions and reporter ions.

• Data Analysis:

  • Use a proteomics software suite (e.g., Proteome Discoverer™, MaxQuant) to analyze the raw data.

  • The software will perform peptide identification by searching the MS/MS spectra against a protein database.

  • Quantification is achieved by extracting the intensities of the reporter ions from the MS/MS spectra for each identified peptide.

  • Statistical analysis is then performed to determine significant changes in protein abundance between the different samples.

Key Considerations and Best Practices

Parameter	Recommendation and Rationale
Protein Quantitation	Accurate protein quantitation before digestion is critical for equal loading and reliable downstream quantification.
Enzymatic Digestion	Complete and reproducible digestion is essential. Incomplete digestion can lead to quantification inaccuracies. Consider a dual-enzyme approach (e.g., Lys-C and Trypsin) for improved digestion efficiency.[7]
Labeling Efficiency	Ensure complete labeling by following the manufacturer's protocol. Incomplete labeling will result in an underestimation of protein abundance.
Ratio Compression	Co-isolation of multiple peptides in the MS1 scan can lead to a dampening of the true abundance ratios. This can be mitigated by using a narrower isolation window, fractionation of the peptide sample before LC-MS/MS, or advanced acquisition methods.[6]
Data Analysis Software	Choose a software package that is optimized for the specific type of isobaric tags used and that provides robust statistical tools for data analysis.

Concluding Remarks

While 3-(Methylsulfonyl)propanoic acid does not appear to have a direct application in quantitative proteomics labeling, the principles of isobaric tagging have revolutionized the field. By enabling high-throughput, multiplexed analysis, these methods provide a powerful tool for dissecting complex biological systems, discovering biomarkers, and understanding disease mechanisms. A thorough understanding of the underlying chemistry and careful execution of the experimental workflow are paramount to generating high-quality, reproducible, and impactful quantitative proteomics data.

References

• Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. (2021). RSC Chemical Biology. Available at: [Link]

• Chemical Proteomics With Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. (2013). Chemistry & Biology. Available at: [Link]

• Direct target site identification of a sulfonyl-triazole covalent kinase probe by LC-MS chemical proteomics. (2021). Analytical Chemistry. Available at: [Link]

• Direct Target Site Identification of a Sulfonyl–Triazole Covalent Kinase Probe by LC-MS Chemical Proteomics. (2021). Analytical Chemistry. Available at: [Link]

• Isobaric labeling. (n.d.). Wikipedia. Available at: [Link]

• Quantitative Proteomics Using Isobaric Labeling: A Practical Guide. (2021). Methods and Protocols. Available at: [Link]

• Trends in the Design of New Isobaric Labeling Reagents for Quantitative Proteomics. (2019). Molecules. Available at: [Link]

• Recent advances in isobaric labeling and applications in quantitative proteomics. (2022). Proteomics. Available at: [Link]

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• 2. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct target site identification of a sulfonyl-triazole covalent kinase probe by LC-MS chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

3-(Methylsulfonyl)propanoic acid for cysteine residue modification

Application Notes & Protocols

Topic: Cysteine Residue Modification Utilizing Sulfonyl-Containing Reagents: A Guide to Vinyl Sulfones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Cysteine and the Specificity of Sulfonyl-Based Chemistry

Cysteine, with its unique thiol side chain, is a focal point in protein science and drug development. Its nucleophilic nature allows for specific chemical modifications, enabling the attachment of probes, drugs, and other moieties to proteins. While a variety of reagents exist for cysteine modification, those containing a sulfonyl group, particularly vinyl sulfones, offer a compelling combination of reactivity, selectivity, and stability in the resulting thioether bond.

This guide provides a detailed overview of the application of vinyl sulfone reagents for the specific modification of cysteine residues. While the user inquired about 3-(Methylsulfonyl)propanoic acid, a comprehensive literature review reveals its primary application in the synthesis of specific small molecule inhibitors rather than as a general reagent for protein modification. However, the core methylsulfonyl group is a key component of a well-established class of cysteine-reactive compounds: vinyl sulfones . This document will therefore focus on the principles and protocols for using vinyl sulfones, providing a robust and scientifically-grounded resource for researchers.

Mechanism of Cysteine Modification by Vinyl Sulfones: A Thiol-Michael Addition

The modification of cysteine residues by vinyl sulfones proceeds through a Thiol-Michael addition reaction. This is a conjugate addition of the cysteine thiol to the electron-deficient double bond of the vinyl sulfone. The sulfonyl group acts as a strong electron-withdrawing group, activating the vinyl moiety and making it susceptible to nucleophilic attack by the thiolate anion (Cys-S⁻) of the cysteine residue.

The reaction is highly selective for cysteine over other nucleophilic amino acid residues, such as lysine or histidine, particularly within a pH range of 7-9.[1] At this pH, a significant portion of cysteine thiols are in the more nucleophilic thiolate form, while the amino groups of lysines are predominantly protonated and thus less reactive.[1]

Caption: Mechanism of cysteine modification by a vinyl sulfone reagent.

Advantages of Vinyl Sulfones for Cysteine Modification

Vinyl sulfones offer several key advantages for the modification of cysteine residues in proteins:

• High Selectivity: As mentioned, vinyl sulfones exhibit excellent selectivity for cysteine residues over other amino acids within a physiological pH range.[1]

• Stable Thioether Linkage: The resulting thioether bond is highly stable, making it suitable for applications requiring long-term stability, such as the development of antibody-drug conjugates (ADCs).

• Aqueous Stability: Vinyl sulfone reagents are generally stable in aqueous buffers at neutral pH, allowing for straightforward reaction setup and execution under biocompatible conditions.[2]

• Tunable Reactivity: The reactivity of the vinyl sulfone can be modulated by the nature of the 'R' group, allowing for the design of reagents with tailored properties.

Experimental Protocol: Cysteine Modification with a Generic Vinyl Sulfone Reagent

This protocol provides a general framework for the modification of a cysteine-containing protein with a vinyl sulfone reagent. Optimization of parameters such as reagent concentration, reaction time, and temperature may be necessary for specific proteins and reagents.

Materials and Reagents

• Cysteine-containing protein of interest

• Vinyl sulfone reagent (e.g., dissolved in a compatible organic solvent like DMSO or DMF)

• Reaction Buffer: Phosphate-buffered saline (PBS) or Tris buffer, pH 7.4

• Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Quenching Reagent: N-acetylcysteine or β-mercaptoethanol

• Desalting columns or dialysis equipment for purification

• Analytical equipment for characterization (e.g., SDS-PAGE, Mass Spectrometry)

Step-by-Step Procedure

• Protein Preparation and Reduction (if necessary):

  • Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

  • If the target cysteine(s) are involved in disulfide bonds, reduction is necessary. Add a 10-20 fold molar excess of TCEP and incubate for 1 hour at room temperature. Note: DTT can also be used, but it contains a thiol group and must be removed prior to the addition of the vinyl sulfone reagent.

  • If a reducing agent was used, remove it by buffer exchange using a desalting column or dialysis.

• Modification Reaction:

  • To the protein solution, add the vinyl sulfone reagent from a stock solution. A 5-20 fold molar excess of the reagent over the protein is a good starting point. The final concentration of the organic solvent should be kept low (typically <5% v/v) to avoid protein denaturation.

  • Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time should be determined empirically. Gentle mixing during incubation is recommended.

• Quenching the Reaction:

  • To stop the reaction and consume any unreacted vinyl sulfone, add a quenching reagent such as N-acetylcysteine or β-mercaptoethanol to a final concentration of 10-50 mM.

  • Incubate for 30 minutes at room temperature.

• Purification of the Modified Protein:

  • Remove the excess reagent and quenching agent by buffer exchange using a desalting column, dialysis, or tangential flow filtration.

• Characterization of the Modified Protein:

  • Confirm the modification using SDS-PAGE, which may show a shift in the molecular weight of the modified protein.

  • For more precise characterization, use mass spectrometry (e.g., MALDI-TOF or LC-MS) to determine the mass of the modified protein and confirm the site of modification through peptide mapping.

Caption: General workflow for cysteine modification with a vinyl sulfone.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low Modification Efficiency	Incomplete reduction of disulfide bonds.	Increase the concentration of the reducing agent or the incubation time.
Steric hindrance around the cysteine residue.	Increase the reaction temperature or time. Consider using a vinyl sulfone with a longer linker.
Insufficient molar excess of the reagent.	Increase the molar excess of the vinyl sulfone reagent.
Non-specific Modification	Reaction pH is too high.	Perform the reaction at a lower pH (e.g., 7.0-7.2) to decrease the reactivity of lysine residues.
Prolonged reaction time or high temperature.	Optimize the reaction time and temperature to find a balance between efficiency and specificity.
Protein Precipitation	High concentration of organic solvent.	Minimize the volume of the reagent stock solution added.
The modification alters protein solubility.	Screen different buffer conditions (e.g., additives like arginine or glycerol).

Quantitative Data Summary

The following table provides typical ranges for key reaction parameters. These should be considered as starting points for optimization.

Parameter	Typical Range	Notes
Protein Concentration	1 - 10 mg/mL	Higher concentrations can increase reaction rates but may also lead to aggregation.
Vinyl Sulfone Molar Excess	5 - 20 fold	A higher excess can drive the reaction to completion but may increase non-specific labeling.
Reaction pH	7.0 - 8.0	pH 7.4 is a common starting point. Higher pH increases thiolate concentration but also lysine reactivity.
Reaction Temperature	25 - 37 °C	Higher temperatures can increase reaction rates but may compromise protein stability.
Reaction Time	1 - 4 hours	Monitor the reaction progress to determine the optimal time.

Conclusion

Vinyl sulfones are a powerful and versatile class of reagents for the selective modification of cysteine residues in proteins. Their high selectivity, the stability of the resulting conjugate, and their compatibility with aqueous conditions make them highly valuable tools in chemical biology, proteomics, and the development of therapeutic proteins. By understanding the underlying Thiol-Michael addition chemistry and carefully optimizing reaction conditions, researchers can effectively utilize vinyl sulfones to create precisely modified proteins for a wide range of applications.

References

• Azabicyclic vinyl sulfones for residue-specific dual protein labelling. Nature Communications. [Link]

• Vinyl Sulfone: A Multi-Purpose Function in Proteomics. IntechOpen. [Link]

• Vinyl Sulfone Bifunctional Tag Reagents for Single-Point Modification of Proteins. RSC Publishing. [Link]

• Reaction engineering on amino acid models. (a) Reaction of vinyl sulfone 1 with N-Boc-Cys methyl ester derivative. (b) Competition experiment that shows the chemoselective nature of the reaction between [2.2.1]azabicyclic vinyl sulfone 1 and cysteine. ResearchGate. [Link]

• Thiol-ene reaction. Wikipedia. [Link]

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. MDPI. [Link]

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• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating 3-(Methylsulfonyl)propanoic Acid in Cell Culture Experiments

Introduction: Unveiling the Potential of 3-(Methylsulfonyl)propanoic Acid in Cellular Research

3-(Methylsulfonyl)propanoic acid is a small organic compound characterized by the presence of a sulfone group and a carboxylic acid moiety.[1] While its direct biological effects on cultured cells are not yet extensively documented in publicly available literature, its structural features and its role as an intermediate in the synthesis of Hedgehog (Hh) signaling pathway inhibitors suggest a significant potential for investigation in cancer research and developmental biology.[2] The Hedgehog pathway is a crucial signaling cascade in embryonic development and its aberrant activation is implicated in the progression of various cancers, including basal cell carcinoma and medulloblastoma.[3][4][5]

Compounds containing a sulfone group have demonstrated a range of biological activities, including anti-inflammatory and potent anti-proliferative effects on tumor cells.[6][7][8] Some sulfone derivatives have been shown to induce apoptosis, or programmed cell death, in cancer cell lines.[6][8] Given this context, 3-(Methylsulfonyl)propanoic acid presents itself as a compound of interest for screening and mechanistic studies to explore its potential as a modulator of cellular processes.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically incorporate 3-(Methylsulfonyl)propanoic acid into cell culture experiments. The protocols outlined below are designed to be a self-validating system, starting from initial cytotoxicity screening to more complex functional and mechanistic assays. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these protocols for their specific cell lines and research questions.

PART 1: Safety, Handling, and Preparation of 3-(Methylsulfonyl)propanoic Acid

Safety Precautions

3-(Methylsulfonyl)propanoic acid is classified as an irritant and is harmful if swallowed or inhaled.[9] Therefore, it is imperative to handle this compound with appropriate safety measures in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[10][11][12]

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powdered form to avoid inhalation.[10][11]

• Spill and Waste Disposal: In case of a spill, follow standard laboratory procedures for cleaning up chemical spills. Dispose of waste containing the compound according to institutional and local regulations.[11]

• First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at least 15 minutes. If inhaled, move to fresh air. If swallowed, seek immediate medical attention.[9]

Compound Properties and Storage

Property	Value	Source
Molecular Formula	C4H8O4S
Molecular Weight	152.17 g/mol
Appearance	Solid
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.	[9]

Preparation of Stock Solutions

The solubility and stability of a compound in cell culture media are critical for obtaining reliable and reproducible results.[13][14][15] It is recommended to first prepare a high-concentration stock solution in a suitable solvent and then dilute it to the final working concentrations in the cell culture medium.

Protocol for Preparing a 100 mM Stock Solution:

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving small molecules for cell culture experiments.[16]

• Calculation: To prepare a 100 mM stock solution, weigh out 15.22 mg of 3-(Methylsulfonyl)propanoic acid (MW: 152.17 g/mol ).

• Dissolution: Dissolve the weighed compound in 1 mL of sterile DMSO.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[16] Always include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) in your experiments.

PART 2: Tiered Experimental Approach for Cellular Characterization

A tiered approach is recommended to efficiently evaluate the effects of 3-(Methylsulfonyl)propanoic acid on cultured cells. This begins with determining its cytotoxic potential, followed by assessing its impact on key cellular functions, and finally, investigating the underlying molecular mechanisms.

Figure 1: A tiered experimental workflow for characterizing the effects of 3-(Methylsulfonyl)propanoic acid.

Tier 1: Cytotoxicity Screening and IC50 Determination

The first step is to determine the concentration range over which 3-(Methylsulfonyl)propanoic acid affects cell viability. The MTT or XTT assay is a widely used colorimetric method for this purpose, measuring the metabolic activity of cells as an indicator of their viability.[9][17]

Protocol for MTT Assay:

• Cell Seeding: Seed your cells of interest into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[18][19]

• Compound Treatment: Prepare serial dilutions of the 3-(Methylsulfonyl)propanoic acid stock solution in complete cell culture medium. A broad concentration range is recommended for the initial screen (e.g., 1 µM to 1000 µM).[20][21] Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control wells.

• Incubation: Incubate the plate for a period relevant to your experimental question (e.g., 24, 48, or 72 hours).[20]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[9][18]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[18][22]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve and determine the half-maximal inhibitory concentration (IC50) value.[20]

Concentration (µM)	% Cell Viability (Example)
0 (Vehicle)	100
1	98
10	95
50	85
100	70
250	52
500	35
1000	15

Table 1: Example data for a dose-response experiment.

Tier 2: Functional Assays - Cell Migration and Invasion

Based on the IC50 value, select non-lethal concentrations of 3-(Methylsulfonyl)propanoic acid to investigate its effects on cellular functions such as migration and invasion.

2.2.1. Wound Healing (Scratch) Assay

This assay is a simple and cost-effective method to study collective cell migration.[23]

Protocol for Wound Healing Assay:

• Create a Confluent Monolayer: Seed cells in a 6-well or 12-well plate and grow them to confluence.

• Create the "Wound": Use a sterile p200 pipette tip to create a straight scratch across the cell monolayer.[2][23]

• Wash and Treat: Gently wash the wells with PBS to remove detached cells. Replace with fresh medium containing the desired sub-lethal concentration(s) of 3-(Methylsulfonyl)propanoic acid or vehicle control.

• Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., every 6, 12, or 24 hours) using a microscope.[23]

• Analysis: Measure the width of the scratch at different time points and calculate the percentage of wound closure.

2.2.2. Transwell Migration and Invasion Assay

The Transwell assay, or Boyden chamber assay, provides a quantitative measure of cell migration towards a chemoattractant.[24][25] For invasion assays, the Transwell insert is coated with an extracellular matrix (ECM) component like Matrigel.[24][25]

Protocol for Transwell Migration Assay:

• Rehydrate Inserts: Rehydrate the porous membrane of the Transwell inserts (typically with 8 µm pores) with serum-free medium.

• Add Chemoattractant: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of the 24-well plate.

• Cell Seeding: Resuspend cells in serum-free medium containing the test compound or vehicle. Seed the cells into the upper chamber of the Transwell insert.

• Incubation: Incubate the plate for a duration that allows for cell migration (e.g., 12-24 hours).

• Remove Non-migrated Cells: Carefully remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix and Stain: Fix the migrated cells on the underside of the membrane with methanol and stain with a solution like crystal violet.

• Quantification: Count the stained cells in several random fields under a microscope.

Figure 2: Diagram of a Transwell migration assay setup.

PART 3: Tier 3: Mechanistic Studies - Investigating the Hedgehog Signaling Pathway

Given that 3-(Methylsulfonyl)propanoic acid is a precursor to a known Hedgehog pathway inhibitor, it is logical to investigate its effect on key proteins within this pathway.[2] Western blotting is a powerful technique for this purpose.[26][27][28]

Key Proteins in the Hedgehog Signaling Pathway:

• Smoothened (SMO): A key signal transducer in the Hh pathway.[3][29]

• GLI1/GLI2: Transcription factors that are the ultimate effectors of the pathway.[3][29]

• Patched-1 (PTCH1): The receptor for Hedgehog ligands.[3][4]

Protocol for Western Blot Analysis:

• Cell Treatment and Lysis: Treat cells with 3-(Methylsulfonyl)propanoic acid at selected concentrations for a specific duration. Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.[26][28]

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a nitrocellulose or PVDF membrane.[28]

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for SMO, GLI1, GLI2, or PTCH1 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine changes in protein expression levels.

Figure 3: A simplified diagram of the Hedgehog signaling pathway and a potential point of inhibition.

Conclusion and Future Directions

These application notes provide a structured and scientifically grounded framework for the initial investigation of 3-(Methylsulfonyl)propanoic acid in a cell culture setting. By following this tiered approach, researchers can efficiently determine the cytotoxic profile of the compound, evaluate its effects on key cellular functions, and begin to unravel its mechanism of action. Positive findings from these initial studies, particularly any observed modulation of the Hedgehog signaling pathway, would warrant further, more in-depth investigations, including analysis of downstream target gene expression and in vivo studies.

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• Williams, J. A., Gu, D., Yao, C., Manfroid, I., & Scott, M. P. (2003). Identification of a small molecule inhibitor of the hedgehog signaling pathway: Effects on basal cell carcinoma-like lesions. Proceedings of the National Academy of Sciences, 100(8), 4616-4621.
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• 29. Hedgehog pathway inhibitor - Wikipedia [en.wikipedia.org]

Authored by: Senior Application Scientist, Analytical Chemistry Division

An In-Depth Guide to the Analytical Detection of 3-(Methylsulfonyl)propanoic Acid

Introduction: The Analytical Imperative for 3-(Methylsulfonyl)propanoic Acid

3-(Methylsulfonyl)propanoic acid is a small, sulfur-containing organic acid. Its chemical structure, featuring both a hydrophilic sulfonyl group and a carboxylic acid moiety, imparts distinct physicochemical properties that make it a molecule of interest in various scientific domains. It may arise as a pharmaceutical process impurity, a metabolite of xenobiotics, or a degradation product. In the context of drug development, regulatory bodies mandate the identification and quantification of such impurities to ensure the safety and efficacy of pharmaceutical products[1]. Therefore, the development of robust, sensitive, and specific analytical methods for its detection is not merely an academic exercise but a critical component of quality control and safety assurance.

This guide provides a comprehensive overview of the analytical techniques suitable for the detection and quantification of 3-(Methylsulfonyl)propanoic acid. We will delve into the challenges posed by its high polarity, explore tailored sample preparation strategies, and present detailed protocols for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), with a strong emphasis on mass spectrometric detection. The causality behind experimental choices is explained throughout, providing researchers with the foundational knowledge to adapt and troubleshoot these methods for their specific applications.

Analyte Profile & Analytical Challenges

A thorough understanding of the analyte's properties is the cornerstone of effective method development.

Physicochemical Properties

3-(Methylsulfonyl)propanoic acid (C₄H₈O₄S) is characterized by its high polarity, a direct consequence of the sulfonyl and carboxyl functional groups. This polarity dictates its behavior in different analytical systems.

Property	Value	Source
Molecular Formula	C₄H₈O₄S	PubChem[2]
Molecular Weight	152.17 g/mol	PubChem[2]
Appearance	Solid	Sigma-Aldrich
Boiling Point	409 °C (predicted)	American Elements[3]
XLogP3	-0.9	PubChem[2]

The negative XLogP3 value indicates high hydrophilicity, predicting poor partitioning into non-polar solvents and weak retention on traditional reversed-phase chromatography columns[2].

Core Analytical Hurdles

The structure of 3-(Methylsulfonyl)propanoic acid presents three primary challenges for the analytical scientist:

• Poor Retention in Reversed-Phase HPLC: The high polarity makes it difficult to retain the analyte on standard C8 or C18 columns using highly aqueous mobile phases. This can lead to elution near the solvent front, where interference from matrix components is most pronounced[4][5]. Many reversed-phase columns suffer from "phase collapse" when used with 100% aqueous mobile phases, leading to a dramatic loss of retention over time[4].

• Lack of a Strong UV Chromophore: The molecule's only UV-absorbing feature is the carboxyl group, which has a weak absorbance maximum at low wavelengths (around 205-215 nm)[6]. Analysis in this region is prone to significant interference from many other compounds and mobile phase additives, compromising sensitivity and specificity[6].

• Non-Volatility: The presence of the carboxylic acid and the sulfonyl group, along with its salt-forming potential, makes the molecule non-volatile. This precludes direct analysis by Gas Chromatography (GC) without a chemical derivatization step to increase its volatility and thermal stability[7][8].

Strategic Sample Preparation

The goal of sample preparation is to extract the analyte from its matrix, remove interfering substances, and present it in a solvent compatible with the analytical instrument. Given the analyte's polarity, specific strategies are required.

Method Selection

• Direct Dissolution: For simple matrices like a drug substance, direct dissolution in a suitable solvent (e.g., water, methanol, or the initial mobile phase) followed by filtration is the simplest approach.

• Protein Precipitation (PPT): For biological matrices like plasma or serum, PPT with a solvent such as acetonitrile or methanol is a common first step to remove the bulk of proteins. However, this method offers minimal cleanup of other small polar interferences.[9]

• Solid Phase Extraction (SPE): SPE is the most powerful technique for both cleanup and concentration. For 3-(Methylsulfonyl)propanoic acid, a mixed-mode or ion-exchange sorbent is ideal. A mixed-mode anion exchange (MAX) sorbent, which has both reversed-phase and anion-exchange properties, can effectively retain the acidic analyte while allowing neutral and basic interferences to be washed away.

Workflow for Sample Preparation

The following diagram illustrates a typical SPE workflow for extracting the analyte from a complex aqueous matrix.

Caption: Solid Phase Extraction (SPE) workflow for analyte isolation.

General Protocol: Solid Phase Extraction (SPE)

• Cartridge Conditioning: Condition a mixed-mode anion exchange (MAX) SPE cartridge (e.g., 30 mg, 1 mL) by passing 1 mL of methanol, followed by 1 mL of water.

• Sample Loading: Dilute the sample (e.g., 100 µL of plasma) with 900 µL of 2% phosphoric acid. Load the entire volume onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% ammonium hydroxide in water to remove acidic and neutral interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the 3-(Methylsulfonyl)propanoic acid with 1 mL of 2% formic acid in methanol. The formic acid neutralizes the charge on the analyte, releasing it from the sorbent.

• Dry-Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.

Primary Technique: Liquid Chromatography-Mass Spectrometry (LC-MS)

For a polar, non-chromophoric compound like 3-(Methylsulfonyl)propanoic acid, LC coupled with mass spectrometry is the definitive analytical technique. It provides the required sensitivity, specificity, and does not require derivatization.

Chromatographic Separation

The key to a successful LC method is achieving retention and a good peak shape.

• Reversed-Phase on Polar-Modified Columns: The most robust approach is using a C18 column specifically designed for use with highly aqueous mobile phases (often designated "AQ" or "polar-embedded"). These columns resist phase collapse and provide stable retention for polar analytes.[4][10][11]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative that uses a polar stationary phase (like bare silica) and a high-organic mobile phase. It operates on a different retention mechanism and can be very effective for highly polar compounds that are unretained in reversed-phase.[9][12]

Mass Spectrometric Detection

• Ionization: Electrospray Ionization (ESI) is the preferred method. Given the acidic nature of the analyte, ESI in negative ion mode is optimal, as it will readily deprotonate the carboxylic acid to form the [M-H]⁻ ion.

• Analysis Mode:

  • Single Ion Monitoring (SIM): For quantitative analysis on a single quadrupole MS, monitoring the [M-H]⁻ ion (m/z 151.0) provides excellent sensitivity.

  • Tandem Mass Spectrometry (MS/MS): Using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode offers the highest level of specificity and is the gold standard for quantitative bioanalysis. A precursor ion (m/z 151.0) is selected and fragmented, and a specific product ion is monitored.

Workflow for LC-MS/MS Analysis

Caption: Tandem Mass Spectrometry (MS/MS) workflow diagram.

Protocol: LC-MS/MS Method for Quantification

Parameter	Recommended Condition	Rationale
LC System	UPLC/UHPLC System	For high resolution and speed.
Column	Polar-Modified C18 (e.g., Acquity UPLC HSS T3, 1.8 µm, 2.1 x 100 mm)	Provides retention for polar analytes in highly aqueous mobile phases.[4][11]
Mobile Phase A	0.1% Formic Acid in Water	Acidifier to ensure consistent analyte ionization and good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	5% B to 95% B over 5 min	A standard gradient to elute the analyte and clean the column.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer	For high sensitivity and specificity via MRM.
Ionization Mode	ESI Negative	Optimal for acidic compounds.
Capillary Voltage	3.0 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
MRM Transition	Precursor [M-H]⁻: 151.0 -> Product: [To be determined empirically]	Product ion would likely correspond to loss of SO₂CH₃ or other stable fragments.

Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS is preferred, GC-MS can be used if LC-MS is unavailable or if orthogonal confirmation is needed. This requires a critical derivatization step.

Derivatization

The carboxylic acid group must be converted to a more volatile and thermally stable ester. A common method is methylation.

Protocol: Methylation with Trimethylsilyldiazomethane (TMSD) This protocol should be performed in a fume hood with appropriate personal protective equipment, as TMSD is toxic and explosive.

• Evaporate the sample extract to complete dryness.

• Add 100 µL of a 10:1 mixture of Toluene:Methanol.

• Add 20 µL of 2.0 M TMSD in hexane.

• Vortex briefly and let the reaction proceed for 30 minutes at room temperature.

• Quench the reaction by adding 5 µL of acetic acid.

• The sample is now ready for GC-MS analysis.

Protocol: GC-MS Method Parameters

Parameter	Recommended Condition	Rationale
GC System	Gas Chromatograph with Autosampler
Column	Mid-polarity (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)	Good general-purpose column for separating a wide range of derivatives.
Inlet Temp.	250 °C	Ensures flash vaporization of the derivatized analyte.
Carrier Gas	Helium at 1.0 mL/min (constant flow)	Inert carrier gas.
Oven Program	Start at 80°C, hold 1 min, ramp to 280°C at 20°C/min, hold 5 min	A typical program to elute the derivative and clean the column.
MS System	Single Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization for GC-MS, creates reproducible fragmentation patterns.
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Scan Range	m/z 40-450	A wide enough range to capture the molecular ion and key fragments of the methyl ester derivative.

Method Validation

Any quantitative analytical method used in a regulated environment must be validated to prove it is fit for its intended purpose.[13][14] Validation demonstrates that the method is reliable, reproducible, and accurate for the analysis of the target compound.[1][15]

Key Validation Parameters

The following parameters should be assessed according to ICH Q2(R1) guidelines.[16]

Parameter	Description	Typical Acceptance Criteria (for Impurity Method)
Specificity	The ability to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., matrix components, other impurities).[13]	Peak purity analysis (e.g., via PDA or MS); no co-eluting interferences at the analyte's retention time in blank samples.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.	Correlation coefficient (r²) ≥ 0.99.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[16]	From the reporting limit to 120% of the specification limit.
Accuracy	The closeness of test results to the true value. Assessed by spike/recovery experiments.	Recovery of 80-120% of the true value at multiple concentrations.
Precision	The closeness of agreement among a series of measurements from the same homogeneous sample. Includes Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	Relative Standard Deviation (RSD) ≤ 15%.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10; must meet precision and accuracy criteria.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH, column temperature, flow rate).	System suitability parameters remain within defined limits.

Conclusion and Recommendations

The analysis of 3-(Methylsulfonyl)propanoic acid requires tailored strategies to overcome the challenges of its high polarity and lack of a strong UV chromophore.

• Recommended Primary Technique: LC-MS/MS using a polar-modified reversed-phase column is the superior method. It offers unparalleled sensitivity and specificity without the need for chemical derivatization, resulting in a simpler, faster, and more robust workflow.

• Viable Alternative: GC-MS following a methylation derivatization step is a suitable alternative. It can serve as an effective orthogonal technique for confirmation but involves more extensive sample handling and potential variability from the derivatization reaction.

Successful implementation of these methods, underpinned by a thorough understanding of the analyte's chemistry and validated according to industry standards, will ensure the generation of high-quality, reliable, and defensible analytical data.

References

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• Organic Acids from Wine via HPLC-UV. Phenomenex. [Link]

• Validation of Impurity Methods, Part II. LCGC North America. [Link]

• Validation Of Analytical Methods For Pharmaceutical Analysis. European Commission and UNDP. [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. ProFound. [Link]

• 3-methylsulfonylsulfanylpropanoic Acid. PubChem, National Center for Biotechnology Information. [Link]

• 3-(Methylsulfonyl)propanoic acid. American Elements. [Link]

• A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. PubMed, National Library of Medicine. [Link]

• Analytical method validation: A brief review. GSC Biological and Pharmaceutical Sciences. [Link]

• Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. [Link]

• Analysis of sulfonated compounds by ion-exchange high-performance liquid chromatography-mass spectrometry. PubMed, National Library of Medicine. [Link]

• Determination of Three Alkyl Camphorsulfonates as Potential Genotoxic Impurities Using GC-FID and GC-MS by Analytical QbD. MDPI. [Link]

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• Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Agilent Technologies. [Link]

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• GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. Asian Journal of Chemistry. [Link]

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• Selected Methods of Analysis. University of Kentucky. [Link]

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Application Notes and Protocols for 3-(Methylsulfonyl)propanoic acid in Research

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the practical application of 3-(Methylsulfonyl)propanoic acid. It moves beyond a simple recitation of facts to deliver field-proven insights into its synthesis, handling, and strategic use as a chemical intermediate. The primary focus is on its role in the development of targeted therapeutics, specifically inhibitors of the Hedgehog signaling pathway. Protocols are presented as self-validating systems, with an emphasis on the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemistry.

Introduction and Strategic Overview

3-(Methylsulfonyl)propanoic acid (CAS 645-83-0) is a carboxylic acid functionalized with a methylsulfonyl group.[1][2] While not typically a biologically active agent in its own right, it serves as a crucial and versatile building block in organic synthesis. Its value lies in the physicochemical properties imparted by the sulfonyl group and the reactive potential of its carboxylic acid handle.

Recent research has highlighted its utility as an intermediate in the synthesis of potent small-molecule inhibitors targeting the Smoothened (SMO) receptor, a key component of the Hedgehog (Hh) signaling pathway.[3] The Hh pathway is fundamental during embryonic development and its aberrant reactivation in adults is a known driver of various cancers, including basal cell carcinoma.[3] Consequently, 3-(Methylsulfonyl)propanoic acid has become a reagent of significant interest for drug discovery programs aimed at developing novel anticancer therapeutics.[3]

This guide will detail its synthesis, characterization, and a generalized workflow for its incorporation into more complex molecules.

Physicochemical & Safety Data

A thorough understanding of a reagent's properties is foundational to its successful and safe implementation in any research workflow.

Table 1: Chemical Properties and Identifiers

Property	Value	Source(s)
Molecular Formula	C₄H₈O₄S	[1]
Molecular Weight	152.17 g/mol	[1]
CAS Number	645-83-0	[1]
IUPAC Name	3-methylsulfonylpropanoic acid	[1]
Synonyms	3-Mesylpropionic Acid, Methylsulfonyl Propionic Acid	[2]
Physical Form	Solid
Boiling Point	409 °C at 760 mmHg	[2]
Purity (Typical)	≥98%

Table 2: GHS Safety and Handling Information

Hazard Class	GHS Statement	Precautionary Codes	Source(s)
Acute Toxicity, Oral	H302: Harmful if swallowed	P264, P270, P301+P312, P330	[1][4]
Skin Irritation	H315: Causes skin irritation	P280, P302+P352, P332+P313, P362	[1][4]
Eye Irritation	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313	[1][4]
Acute Toxicity, Inhalation	H332: Harmful if inhaled	P261, P271, P304+P340, P312	[1]
Respiratory Irritation	H335: May cause respiratory irritation	P261, P271, P304+P340, P312	[1][4]

Storage: Store in a tightly sealed container in a dry, room-temperature, and well-ventilated area.

Core Application: Intermediate for a SMO Antagonist

The primary documented application of 3-(Methylsulfonyl)propanoic acid is as a precursor for a complex heterocyclic compound designed to antagonize the SMO receptor.[3] This antagonist functions by inhibiting the Hh signaling pathway, which is a validated therapeutic target.[3] The role of 3-(Methylsulfonyl)propanoic acid is to provide a specific structural motif that is ultimately incorporated into the final, pharmacologically active molecule.

Caption: Logical workflow from precursor to therapeutic action.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and subsequent utilization of 3-(Methylsulfonyl)propanoic acid.

Protocol 1: Synthesis via Oxidation of 3-(methylthio)propanoic acid

This protocol details the conversion of the thioether precursor to the desired sulfone. The oxidation of the sulfur atom is a critical transformation. Two effective methods are presented below.[3] The choice of oxidant can be determined by lab availability, cost, and downstream purification considerations.

Caption: Experimental workflow for the synthesis of 3-(Methylsulfonyl)propanoic acid.

Materials:

• 3-(methylthio)propanoic acid[5]

• Method A: Acetic acid, Acetic anhydride, Hydrogen peroxide (H₂O₂) (30% solution)[3]

• Method B: Ethyl acetate, Potassium hydrogen persulfate (Oxone®)[3]

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Method A: Hydrogen Peroxide Oxidation [3]

• Reaction Setup: In a suitable round-bottom flask, add 3-(methylthio)propanoic acid (e.g., 300 mg, 2.49 mmol).

• Solvent Addition: Add acetic acid (2 mL) and acetic anhydride (2 mL).

• Oxidant Addition: Carefully add hydrogen peroxide (1.5 mL). Caution: H₂O₂ is a strong oxidizer.

• Reaction: Stir the mixture overnight at room temperature.

• Workup: After the reaction is complete (monitor by TLC or LC-MS if desired), filter the reaction mixture.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 3-(Methylsulfonyl)propanoic acid as a white solid. The reported yield is approximately 79%.[3] The product can often be used in the next step without further purification.[3]

Method B: Potassium Hydrogen Persulfate (Oxone®) Oxidation [3]

• Reaction Setup: Dissolve 3-(methylthio)propanoic acid (e.g., 1.0 g, 8.32 mmol) in a biphasic solvent system of ethyl acetate (10 mL) and water (20 mL) in a round-bottom flask.

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Oxidant Addition: Add potassium hydrogen persulfate (15.34 g, 24.96 mmol, 3 equivalents) portion-wise.

• Reaction: Allow the suspension to warm to room temperature and stir for 12 hours.

• Workup: Filter the solid byproducts and wash the filter cake with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, separate the organic layer, and dry it over anhydrous Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the title compound as a white solid. The reported yield is approximately 55%.[3]

Validation:

• LC-MS: Confirm the mass of the product. The expected [M-H]⁻ ion is at m/z 149.1.[3]

• ¹H NMR (400 MHz, DMSO-d₆): The expected chemical shifts are δ 12.53 (s, 1H, COOH), 3.32-3.30 (m, 2H, CH₂SO₂), 3.00 (s, 3H, SO₂CH₃), 2.67 (t, J = 7.40 Hz, 2H, CH₂COOH).[3]

Protocol 2: General Workflow for Amide Coupling

Once synthesized, the carboxylic acid group of 3-(Methylsulfonyl)propanoic acid is a prime functional handle for further elaboration, most commonly through amide bond formation. This protocol provides a generalized procedure for coupling it with a primary or secondary amine (represented as R-NH₂), a key step in building a larger molecule like a drug candidate.

Causality: Direct reaction between a carboxylic acid and an amine to form an amide is extremely slow and requires high temperatures, which is incompatible with complex molecules. Therefore, the carboxylic acid must first be "activated" using a coupling agent (e.g., EDC) to form a highly reactive intermediate, which is then readily attacked by the amine nucleophile to form the stable amide bond. Additives like HOBt can improve yields and reduce side reactions.

Materials:

• 3-(Methylsulfonyl)propanoic acid

• Amine of interest (R-NH₂)

• Coupling Agent: e.g., EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Additive (Optional but recommended): HOBt (Hydroxybenzotriazole)

• Organic Base: e.g., DIPEA (N,N-Diisopropylethylamine) or Triethylamine (TEA)

• Anhydrous polar aprotic solvent: e.g., DMF (Dimethylformamide) or DCM (Dichloromethane)

Procedure:

• Dissolution: In a dry, inert atmosphere (e.g., under nitrogen), dissolve 3-(Methylsulfonyl)propanoic acid (1 equivalent) and the amine (1-1.2 equivalents) in the chosen anhydrous solvent.

• Base Addition: Add the organic base (2-3 equivalents).

• Activation: Add HOBt (1.2 equivalents) followed by the dropwise addition of a solution of EDC (1.2 equivalents) in the same solvent.

• Reaction: Stir the reaction mixture at room temperature for 4-24 hours. Monitor progress by TLC or LC-MS.

• Quenching: Upon completion, quench the reaction by adding water or a dilute aqueous acid (e.g., 1M HCl).

• Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic layer successively with saturated aqueous NaHCO₃, water, and brine.

• Drying and Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide product using flash column chromatography or recrystallization as needed.

References

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-methylsulfonylsulfanylpropanoic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• American Elements. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Methyl-1-(2-(phenylsulfonyl)ethyl)-2,6,7-trioxabicyclo[2.2.2]octane. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylthio)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes and Protocols for 3-(Methylsulfonyl)propanoic Acid in Assay Development

Introduction: Unveiling the Potential of 3-(Methylsulfonyl)propanoic Acid

3-(Methylsulfonyl)propanoic acid is a bifunctional organic compound featuring both a carboxylic acid and a methylsulfonyl group.[1][2] This unique structure provides a versatile scaffold for various biochemical applications, positioning it as a valuable tool for researchers in drug discovery and chemical biology. Its molecular formula is C₄H₈O₄S, with a molecular weight of 152.17 g/mol .[1][2] The presence of the carboxylic acid allows for straightforward conjugation to primary amines, while the stable and polar methylsulfonyl group can influence molecular interactions and pharmacokinetic properties.[1][3] Notably, this compound serves as a key intermediate in the synthesis of molecules targeting the Hedgehog (Hh) signaling pathway, a critical regulator in embryonic development and a pathway frequently dysregulated in various cancers.[4] This highlights its relevance in developing targeted therapeutics.

This guide provides detailed application notes and protocols for leveraging 3-(Methylsulfonyl)propanoic acid in three distinct assay formats:

• Fluorescent Labeling: Covalent attachment of a fluorescent reporter for tracking and quantification.

• Hedgehog Pathway Inhibition Screening: Use as a scaffold or building block in the development of potential inhibitors in a cell-based assay.

• Enzyme Inhibition Screening: Application as a potential inhibitor in a biochemical assay, leveraging the properties of the sulfonyl group.

These protocols are designed to be comprehensive, explaining the causality behind experimental choices to ensure both scientific integrity and successful implementation.

Application 1: Fluorescent Labeling of Amine-Containing Molecules

Principle of the Assay

The carboxylic acid moiety of 3-(Methylsulfonyl)propanoic acid can be covalently coupled to molecules containing a primary amine (e.g., proteins, peptides, or small molecule probes) through the formation of a stable amide bond. This reaction is efficiently mediated by the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysulfosuccinimide (Sulfo-NHS).[5][6]

The process occurs in two steps:

• Activation: EDC reacts with the carboxyl group of 3-(Methylsulfonyl)propanoic acid to form a highly reactive but unstable O-acylisourea intermediate.

• Stabilization and Coupling: Sulfo-NHS is added to convert the unstable intermediate into a more stable, amine-reactive Sulfo-NHS ester. This ester then readily reacts with a primary amine on the target molecule to form a robust amide linkage, effectively tagging the molecule with the methylsulfonylpropanoate group.[6][7]

This method allows for the introduction of a stable, polar, sulfonyl-containing tag onto a molecule of interest, which can be useful for altering solubility or for use as a small, non-interfering tag in subsequent assays.

Experimental Workflow: Fluorescent Labeling

Detailed Protocol: Labeling an Amine-Functionalized Fluorophore

This protocol describes the labeling of a generic amine-containing fluorescent dye.

Materials and Reagents:

• 3-(Methylsulfonyl)propanoic acid

• Amine-functionalized fluorescent dye (e.g., an amine-modified Alexa Fluor™ or DyLight™ dye)

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 50 mM MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• Coupling Buffer: 100 mM Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 3-(Methylsulfonyl)propanoic acid in anhydrous DMF.

  • Prepare a 10 mM stock solution of the amine-functionalized fluorescent dye in anhydrous DMF.

  • Immediately before use, prepare a 100 mM solution of EDC and a 100 mM solution of Sulfo-NHS in Activation Buffer. These solutions are susceptible to hydrolysis and must be used fresh.[6]

• Activation of 3-(Methylsulfonyl)propanoic acid:

  • In a microcentrifuge tube, combine 10 µL of 10 mM 3-(Methylsulfonyl)propanoic acid with 80 µL of Activation Buffer.

  • Add 5 µL of 100 mM EDC and 5 µL of 100 mM Sulfo-NHS to the solution.

  • Vortex gently and incubate at room temperature for 15-30 minutes.

• Coupling Reaction:

  • To the activated 3-(Methylsulfonyl)propanoic acid, add 10 µL of the 10 mM amine-functionalized dye stock solution. The pH will naturally rise due to the addition of the dye in DMF. For optimal coupling, the pH should be between 7.2-8.0.

  • Incubate the reaction for 2-4 hours at room temperature, protected from light. For sensitive molecules, the reaction can be performed overnight at 4°C.

• Quenching the Reaction:

  • Add 10 µL of 1 M Tris-HCl (pH 8.0) to quench any unreacted Sulfo-NHS esters.

  • Incubate for 15 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unreacted components and byproducts by passing the reaction mixture through a desalting column equilibrated with Coupling Buffer (PBS, pH 7.4).

  • Collect the purified, labeled fluorophore and store it at 4°C, protected from light.

Data Analysis:

• Confirm successful conjugation using analytical techniques such as HPLC or mass spectrometry.

• The concentration of the labeled fluorophore can be determined spectrophotometrically using the extinction coefficient of the dye.

Parameter	Recommended Value	Notes
Molar Ratio (Acid:EDC:Sulfo-NHS)	1 : 10 : 10	A molar excess of coupling reagents ensures efficient activation.
Molar Ratio (Activated Acid:Amine)	5:1 to 10:1	An excess of the activated acid drives the reaction to completion.
Activation pH	6.0	Optimal for EDC/Sulfo-NHS chemistry.
Coupling pH	7.2 - 8.0	Optimal for the reaction of NHS-esters with primary amines.

Application 2: Screening for Hedgehog Pathway Inhibitors

Principle of the Assay

The Hedgehog (Hh) signaling pathway is a crucial regulator of cell differentiation and proliferation.[4] Its aberrant activation is a known driver in several cancers. The final step in the canonical Hh pathway is the activation of Gli transcription factors, which translocate to the nucleus and induce the expression of target genes, including GLI1 itself.[4]

This assay utilizes a cell line engineered to stably express a luciferase reporter gene under the control of a Gli-responsive promoter.[3][8] When the Hh pathway is activated (e.g., by Sonic Hedgehog (Shh) conditioned medium or a Smoothened agonist like SAG), Gli transcription factors drive the expression of luciferase. The resulting luminescence is a direct and quantifiable measure of pathway activity.[1][8]

Small molecules can be screened for their ability to inhibit this process. 3-(Methylsulfonyl)propanoic acid can be used as a starting scaffold to synthesize a library of derivatives to be tested for inhibitory activity.

Experimental Workflow: Cell-Based Hedgehog Pathway Assay

Detailed Protocol: Gli-Luciferase Reporter Assay

This protocol is adapted for a 96-well plate format suitable for screening.

Materials and Reagents:

• Shh-LIGHT2 cells (or other suitable Gli-luciferase reporter cell line, e.g., NIH/3T3)

• Complete Culture Medium: DMEM, 10% Calf Serum (CS), Pen/Strep/Glutamine

• Low Serum Medium: DMEM, 0.5% CS, Pen/Strep/Glutamine

• Pathway Activator: Sonic Hedgehog (Shh) conditioned medium or Purmorphamine/SAG.

• Test Compounds: Derivatives of 3-(Methylsulfonyl)propanoic acid dissolved in DMSO.

• Positive Control Inhibitor: GDC-0449 (Vismodegib) or Cyclopamine.

• Luciferase Assay System (e.g., Promega Dual-Luciferase® Reporter Assay System)

• Opaque-bottom 96-well plates

Procedure:

• Cell Seeding:

  • Culture Shh-LIGHT2 cells in Complete Culture Medium.

  • Seed cells into an opaque-bottom 96-well plate at a density that will result in a confluent monolayer after 24-48 hours.

• Compound and Activator Treatment:

  • After cells have formed a confluent monolayer, carefully aspirate the medium.

  • Replace with 100 µL of Low Serum Medium.

  • Prepare serial dilutions of your test compounds and controls in Low Serum Medium. Add them to the appropriate wells. Ensure the final DMSO concentration is ≤ 0.5%.

  • Add the Hh pathway activator to all wells except the negative control. For example, add Shh-conditioned medium to a final dilution of 1:20 or SAG to a final concentration of 100 nM.[3][9]

  • Incubate the plate at 37°C in a CO₂ incubator for 24-48 hours.

• Cell Lysis:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Aspirate the medium and wash once with PBS.

  • Add 20-25 µL of Passive Lysis Buffer to each well.

  • Place the plate on an orbital shaker for 15 minutes at room temperature to ensure complete lysis.

• Luminescence Measurement:

  • Following the manufacturer's instructions for the luciferase assay system, add the luciferase substrate to each well.

  • Immediately measure the luminescence using a plate-reading luminometer.

Data Analysis:

• Calculate the percentage of inhibition for each test compound concentration relative to the positive (activator only) and negative (vehicle only) controls.

• Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Control	Components	Expected Outcome
Negative Control	Cells + Low Serum Medium + Vehicle (DMSO)	Basal (low) luminescence
Positive Control	Cells + Low Serum Medium + Activator + Vehicle	Maximum (high) luminescence
Inhibitor Control	Cells + Low Serum Medium + Activator + Known Inhibitor	Inhibited (low) luminescence

Application 3: Screening for Carbonic Anhydrase Inhibition

Principle of the Assay

The sulfonyl group is a key pharmacophore in a major class of enzyme inhibitors, the sulfonamides, which are well-known inhibitors of carbonic anhydrases (CAs).[7][10] CAs are zinc-containing metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[7]

This assay measures the esterase activity of carbonic anhydrase using p-nitrophenyl acetate (pNPA) as a substrate. The enzyme catalyzes the hydrolysis of pNPA to p-nitrophenol, a yellow-colored product that can be quantified by measuring its absorbance at 400 nm.[10] A potential inhibitor, such as a derivative of 3-(Methylsulfonyl)propanoic acid, will reduce the rate of pNPA hydrolysis, leading to a lower absorbance reading. This provides a simple and effective colorimetric method for screening potential CA inhibitors.

Experimental Workflow: Carbonic Anhydrase Inhibition Assay

Detailed Protocol: Colorimetric Carbonic Anhydrase Assay

This protocol is designed for a 96-well plate format.

Materials and Reagents:

• Human Carbonic Anhydrase II (hCA II)

• Assay Buffer: 50 mM Tris-SO₄, pH 7.6

• Substrate: p-Nitrophenyl acetate (pNPA)

• Test Compounds: Derivatives of 3-(Methylsulfonyl)propanoic acid dissolved in DMSO.

• Positive Control Inhibitor: Acetazolamide

• Anhydrous Acetonitrile

• 96-well clear, flat-bottom plates

Procedure:

• Reagent Preparation:

  • Prepare a 1 mg/mL stock solution of hCA II in Assay Buffer. Dilute further in Assay Buffer to achieve a working concentration that gives a linear reaction rate.

  • Prepare a 10 mM stock solution of pNPA in anhydrous acetonitrile.

  • Prepare serial dilutions of test compounds and the positive control (Acetazolamide) in DMSO.

• Assay Setup:

  • To each well of a 96-well plate, add the following in order:

    • 140 µL of Assay Buffer

    • 20 µL of the CA enzyme working solution

    • 20 µL of the test compound dilution or control (DMSO for uninhibited control).

  • Mix gently and pre-incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding 20 µL of the 10 mM pNPA substrate solution to each well.

  • Mix immediately and start the timer.

• Absorbance Measurement:

  • Incubate the plate at room temperature for 30 minutes.

  • Measure the absorbance of each well at 400 nm using a microplate reader.

Data Analysis:

• Subtract the absorbance of a blank control (containing buffer and substrate but no enzyme) from all readings.

• Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of uninhibited control)] * 100

• Plot the percentage of inhibition versus the inhibitor concentration and determine the IC₅₀ value by fitting the data to a suitable dose-response model.

Component	Volume per Well	Final Concentration
Assay Buffer	140 µL	~37.5 mM Tris-SO₄
Enzyme Solution	20 µL	Varies (to be optimized)
Inhibitor/Vehicle	20 µL	Varies
pNPA Substrate	20 µL	1 mM
Total Volume	200 µL

References

• Bio-protocol. (n.d.). Cell-Based Assay for Hedgehog Signaling with Luciferase Reporter. Retrieved from [Link]

• PubChem. (2025). 3-(Methylsulfonyl)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Kessler, A., et al. (2021). Activation of Cilia-Independent Hedgehog/GLI1 Signaling as a Novel Concept for Neuroblastoma Therapy. Cancers, 13(8), 1936.
• Akhtar, N., et al. (2016). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 1-6.
• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7005.
• Supuran, C. T., et al. (2017). Sulfonamide inhibition studies of two β-carbonic anhydrases from the ascomycete fungus Sordaria macrospora, CAS1 and CAS2. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1274-1280.
• Casini, A., et al. (2000). Protease inhibitors: Synthesis of L-alanine hydroxamate sulfonylated derivatives as inhibitors of clostridium histolyticum collagenase. Journal of Enzyme Inhibition, 15(2), 111-128.
• Angeli, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 7063-7076.
• Kalinski, H. (Ed.). (2008). Hedgehog Signaling Protocols. Humana Press.
• Zhang, Q., et al. (2024). Design and Evaluation of Pyridinyl Sulfonyl Piperazine LpxH Inhibitors with Potent Antibiotic Activity Against Enterobacterales. JACS Au.
• Riobo-Del Galdo, N. (Ed.). (n.d.). Topical Collection : Hedgehog Signal Transduction in Physiology and Disease. MDPI.

• CUSABIO. (n.d.). Hedgehog signaling pathway. Retrieved from [Link]

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• 6. Protease inhibitors. Part 12. Synthesis of potent matrix metalloproteinase and bacterial collagenase inhibitors incorporating sulfonylated N-4-nitrobenzyl-beta-alanine hydroxamate moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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workflow for mass spectrometry analysis of proteins treated with 3-(Methylsulfonyl)propanoic acid

Application Note & Protocol

Topic: A Chemoproteomic Workflow for Characterizing Protein Cysteine Alkylation by 3-(Methylsulfonyl)propanoic Acid Using Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document outlines a comprehensive workflow for the identification and site-specific localization of protein modifications induced by 3-(Methylsulfonyl)propanoic acid (MPSA), a novel sulfonyl-containing compound. While not a conventional alkylating agent, its structure suggests potential reactivity towards nucleophilic amino acid residues. This protocol is presented as a foundational guide for researchers seeking to explore MPSA's utility as a chemical probe. The workflow encompasses protein treatment, enzymatic digestion, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and data interpretation to map modification sites. The principles and methodologies described are grounded in established bottom-up proteomics techniques.[1][2][3][4][5]

Introduction: The Rationale for Exploring Novel Covalent Probes

The chemical modification of proteins is a cornerstone of proteomics, enabling the study of protein structure, function, and interactions.[6] Cysteine alkylation is a critical step in most bottom-up or "shotgun" proteomics workflows, primarily to prevent the reformation of disulfide bonds after reduction, ensuring proteins are amenable to enzymatic digestion and that resulting peptides can be accurately identified by mass spectrometry.[7][8][9] Reagents like iodoacetamide (IAA) and chloroacetamide (CAA) are routinely used for this purpose.[8][10]

Beyond simple disulfide bond blocking, covalent probes are invaluable tools in chemical biology and drug development for identifying and validating protein targets. The reactivity of the "warhead" determines which amino acid residues are targeted. While cysteine is a common target due to the high nucleophilicity of its thiol group, reagents that can modify other residues like lysine, histidine, or tyrosine are of increasing interest.[11]

3-(Methylsulfonyl)propanoic acid (MPSA) is a compound whose reactivity with proteins is not extensively documented in scientific literature. However, its chemical structure, featuring a methylsulfonyl group, presents an intriguing possibility for covalent modification. Sulfonyl-containing compounds, particularly sulfonyl fluorides, have emerged as versatile reagents capable of reacting with a broader range of nucleophilic residues beyond cysteine.[11] This application note proposes a hypothetical, yet chemically plausible, mechanism for MPSA reactivity and provides a detailed protocol to test this hypothesis and characterize its protein targets using high-resolution mass spectrometry.

Principle of the Method: A Proposed Mechanism for MPSA Alkylation

The core of this workflow is the covalent modification of proteins by MPSA, followed by the identification of modified peptides using LC-MS/MS. We hypothesize that MPSA may function as an alkylating agent, targeting nucleophilic amino acid residues. The most likely target is the thiol group of cysteine via a nucleophilic substitution reaction.

The proposed reaction involves the attack of the deprotonated cysteine thiol (thiolate) on the carbon atom alpha to the sulfonyl group, potentially leading to the displacement of the methylsulfonyl group or addition across a transiently formed reactive species. The result is a stable covalent bond between the protein and a propanoic acid moiety.

The mass of the MPSA molecule is 152.17 g/mol .[12][13] The net mass addition to the modified amino acid residue would be the mass of the propanoic acid group (C₃H₄O₂) resulting from the reaction, which is 88.021 Da . This predicted mass shift is the key signature that will be used to identify MPSA-modified peptides in the mass spectrometry data analysis step.[14]

Materials and Reagents

Reagents

• Protein of interest (e.g., Bovine Serum Albumin, BSA, as a standard)

• 3-(Methylsulfonyl)propanoic acid (MPSA), 98% purity or higher

• Urea

• Tris-HCl

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Iodoacetamide (IAA) (for control/comparison)

• Trypsin Gold, Mass Spectrometry Grade

• Ammonium Bicarbonate (NH₄HCO₃)

• Acetonitrile (ACN), LC-MS grade

• Formic Acid (FA), LC-MS grade

• Water, LC-MS grade

Equipment

• High-resolution Orbitrap mass spectrometer or equivalent

• Nano-flow liquid chromatography system (nanoLC)

• C18 desalting tips/cartridges

• Thermomixer or incubator

• Lyophilizer or vacuum concentrator

Experimental Workflow & Protocols

The overall experimental strategy follows a standard bottom-up proteomics workflow, which involves protein denaturation, reduction, alkylation, digestion, and subsequent analysis by LC-MS/MS.[1][2][4][5]

Caption: Overview of the MPSA protein modification workflow.

Protocol 1: In-Solution Protein Modification and Digestion

This protocol is designed for purified proteins or simple protein mixtures.

• Protein Solubilization and Denaturation:

  • Resuspend your protein sample (e.g., 100 µg) in a denaturation buffer to a final concentration of 1 mg/mL.

  • Denaturation Buffer: 8 M Urea, 50 mM Tris-HCl, pH 8.0.

  • Vortex briefly and incubate for 30 minutes at 37°C.

• Reduction of Disulfide Bonds:

  • Add DTT to the denatured protein solution to a final concentration of 10 mM.

  • Incubate for 1 hour at 37°C to reduce all disulfide bonds.[15]

• Alkylation with MPSA:

  • Prepare a fresh stock solution of MPSA (e.g., 500 mM in DMSO or water).

  • Add MPSA to the reduced protein solution to a final concentration of 50 mM. This concentration is a starting point and should be optimized.

  • Incubate for 1 hour at room temperature in the dark.

• Quenching and Buffer Exchange:

  • Quench the reaction by adding DTT to a final concentration of 20 mM.

  • Dilute the sample at least 4-fold with 50 mM Ammonium Bicarbonate (pH 7.8) to reduce the urea concentration to 2 M or less, which is critical for trypsin activity.[15]

• Enzymatic Digestion:

  • Add Trypsin Gold to the protein solution at a protease-to-protein ratio of 1:50 (w/w).[15]

  • Incubate overnight (12-16 hours) at 37°C with gentle agitation.[16]

• Peptide Cleanup:

  • Acidify the digest with formic acid to a final concentration of 0.1% to stop the digestion.

  • Desalt the peptides using C18 StageTips or equivalent solid-phase extraction method according to the manufacturer's protocol.

  • Dry the eluted peptides in a vacuum concentrator and store at -20°C until LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• Peptide Reconstitution: Reconstitute the dried peptide sample in 20 µL of LC-MS loading buffer (e.g., 0.1% formic acid in water).

• Chromatographic Separation:

  • Inject 1-2 µg of the peptide mixture onto a nanoLC system.

  • Separate the peptides on a C18 analytical column using a gradient of increasing acetonitrile concentration. A typical gradient might run from 2% to 40% Buffer B (0.1% FA in ACN) over 60-90 minutes.[17][18]

• Mass Spectrometry:

  • Analyze the eluting peptides on a high-resolution mass spectrometer (e.g., Thermo Scientific Orbitrap series).

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode.[2]

  • Acquire full MS scans at a resolution of 60,000-120,000.

  • Select the top 10-20 most intense precursor ions for fragmentation by higher-energy collisional dissociation (HCD).

  • Acquire MS/MS spectra in the Orbitrap or ion trap.

Data Analysis and Interpretation

The goal of the data analysis is to identify peptides that have been modified by MPSA and to pinpoint the exact amino acid residue that was modified.[19][20]

• Database Search:

  • Use a proteomics search engine (e.g., MaxQuant, Proteome Discoverer, Mascot) to search the acquired MS/MS spectra against a protein sequence database (e.g., UniProt) containing the sequence of the protein(s) of interest.

• Setting Modification Parameters:

  • This is the most critical step. Configure the search parameters to look for the MPSA modification.

  • Define a variable modification on Cysteine (C) residues with a mass shift of +88.021 Da .

  • It is also advisable to search for this modification on other nucleophilic residues (Lysine, Histidine, Serine, Threonine, Tyrosine) to check for off-target reactivity.

  • Include other common variable modifications, such as methionine oxidation (+15.995 Da).

  • Set carbamidomethylation of cysteine (+57.021 Da) as a fixed modification for any control samples alkylated with iodoacetamide.[17][18]

• Data Validation and Site Localization:

  • The search software will provide a list of identified peptides, including those with the MPSA modification.

  • Manually inspect the MS/MS spectra of modified peptides to validate the assignment. A high-quality spectrum will have a series of b- and y-ions that confidently localizes the +88.021 Da mass shift to a specific amino acid.

Table 1: Key Parameters for Mass Spectrometry Data Analysis

Parameter	Setting	Rationale
Enzyme	Trypsin	Specific cleavage C-terminal to Lysine (K) and Arginine (R) produces predictable peptides.[4]
Missed Cleavages	Allow up to 2	Accounts for incomplete trypsin digestion.
Fixed Modifications	None (unless using IAA control)	Allows for the detection of unmodified cysteines.
Variable Modifications	Oxidation (M): +15.995 Da	A common artifact of sample preparation.
MPSA (C): +88.021 Da	The key modification to detect MPSA adduction on cysteine.
MPSA (K, H, S, T, Y): +88.021 Da	To investigate potential off-target reactivity.
Precursor Mass Tol.	10 ppm	Standard for high-resolution MS1 data.
Fragment Mass Tol.	0.02 Da or 20 ppm	Standard for high-resolution MS/MS data.

Troubleshooting and Considerations

• Low Modification Efficiency: If few or no MPSA-modified peptides are found, consider increasing the concentration of MPSA, increasing the reaction time, or adjusting the pH of the reaction buffer (a higher pH, ~8.5, will favor deprotonation of cysteine thiols, making them more nucleophilic).

• Off-Target Modifications: The methylsulfonyl group can be reactive. Be prepared to find modifications on residues other than cysteine.[10] A thorough database search with the modification set as variable on multiple residues is crucial.

• Reagent Stability: Prepare MPSA stock solutions fresh to ensure maximum reactivity.

Conclusion

This application note provides a comprehensive, albeit exploratory, framework for investigating the protein-modifying potential of 3-(Methylsulfonyl)propanoic acid. By leveraging a standard bottom-up proteomics workflow with customized data analysis parameters, researchers can effectively screen for and identify sites of protein alkylation by this novel reagent. The successful application of this protocol will enable the characterization of MPSA's reactivity and selectivity, paving the way for its potential use as a chemical probe in broader chemical biology and drug discovery applications.

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• 19. LC-MS Differential Analysis for Fast and Sensitive Determination of Biotransformation of Therapeutic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability of 3-(Methylsulfonyl)propanoic Acid in Aqueous Solutions

Welcome to the technical support center for 3-(Methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice for experiments involving this compound in aqueous solutions. We will explore the factors influencing its stability, potential degradation pathways, and provide validated protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns when working with 3-(Methylsulfonyl)propanoic acid in aqueous solutions?

When working with 3-(Methylsulfonyl)propanoic acid in aqueous solutions, the main stability concerns are potential hydrolysis of the sulfonyl group and degradation of the propanoic acid chain, influenced by factors such as pH, temperature, and light exposure. While the methylsulfonyl group is generally stable, extreme pH and high temperatures can promote degradation. The carboxylic acid moiety can undergo reactions typical of its class, such as decarboxylation under certain conditions.

Q2: How does pH affect the stability of 3-(Methylsulfonyl)propanoic acid?

The pH of the aqueous solution is a critical factor. The sulfonyl group is an electron-withdrawing group, which can influence the reactivity of the adjacent methylene group. While aliphatic sulfones are generally resistant to hydrolysis, extreme pH conditions can facilitate degradation pathways.

• Acidic Conditions (pH < 4): In strongly acidic solutions, protonation of the carboxylate group will occur. While the C-S bond in alkyl sulfones is generally stable, very low pH and high temperatures could potentially lead to acid-catalyzed hydrolysis, although this is expected to be slow.

• Neutral Conditions (pH 6-8): 3-(Methylsulfonyl)propanoic acid is expected to be reasonably stable in neutral aqueous solutions at ambient temperature.

• Alkaline Conditions (pH > 8): In alkaline solutions, the carboxylic acid will exist as its carboxylate salt. While direct hydrolysis of the sulfone is less likely, the increased nucleophilicity of hydroxide ions could potentially lead to other degradation reactions, especially at elevated temperatures. For some sulfonated compounds, base-catalyzed degradation has been observed.[1]

Q3: Is 3-(Methylsulfonyl)propanoic acid susceptible to thermal degradation in aqueous solutions?

Yes, elevated temperatures can promote the degradation of 3-(Methylsulfonyl)propanoic acid.[2] The thermal stability of aliphatic carboxylic acids in aqueous solutions can be influenced by the presence of other solutes and the pH.[3] High temperatures can provide the activation energy needed for degradation reactions such as decarboxylation of the propanoic acid moiety or potential cleavage of the C-S bond. It is recommended to store stock solutions at low temperatures (e.g., 2-8 °C) and to minimize exposure of experimental solutions to high temperatures for extended periods.

Q4: Should I be concerned about the photostability of 3-(Methylsulfonyl)propanoic acid solutions?

While aliphatic sulfones are generally more stable to photolysis than aromatic sulfones, exposure to high-energy light, particularly UV radiation, could potentially induce degradation. Photodegradation of related sulfonamide compounds has been shown to be influenced by pH and can proceed through pathways involving radical species.[4] For critical applications, it is advisable to protect solutions of 3-(Methylsulfonyl)propanoic acid from direct light, especially during long-term storage or prolonged experiments.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Explanations
Loss of compound potency or concentration over time in prepared aqueous stock solutions.	Chemical degradation due to improper storage conditions (e.g., non-optimal pH, elevated temperature, light exposure).	1. Verify Storage Conditions: Ensure stock solutions are stored at the recommended temperature (e.g., 2-8°C) and protected from light. 2. pH of the Stock Solution: Measure the pH of your aqueous solution. For long-term stability, a slightly acidic to neutral pH is generally preferable for many organic acids. Consider buffering the solution if pH shifts are expected. 3. Perform a Stability Study: Use the HPLC protocol provided below to analyze the concentration of your stock solution over time under different storage conditions to determine the optimal storage parameters.
Inconsistent results in bioassays or other functional experiments.	Degradation of the compound in the assay medium.	1. Medium Composition: The pH and composition of your cell culture or assay medium can impact stability. The presence of certain components could catalyze degradation. 2. Incubation Conditions: High temperatures and prolonged incubation times can lead to degradation. 3. Spiking Study: Prepare a known concentration of 3-(Methylsulfonyl)propanoic acid in your assay medium and analyze its concentration at the beginning and end of your experiment's timeframe using the provided HPLC method. This will quantify any degradation occurring under your specific experimental conditions.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Formation of degradation products.	1. Characterize Unknown Peaks: If using LC-MS, analyze the mass-to-charge ratio (m/z) of the unknown peaks to hypothesize their structures. Potential degradation products could include compounds resulting from decarboxylation or C-S bond cleavage. 2. Forced Degradation Study: Intentionally degrade a sample of 3-(Methylsulfonyl)propanoic acid under harsh conditions (e.g., high heat, extreme pH) and analyze the resulting mixture. This can help in identifying the retention times and mass spectra of potential degradation products.

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment of 3-(Methylsulfonyl)propanoic Acid

This protocol is adapted from a method for a structurally related compound and should be optimized for your specific instrumentation and requirements.[5][6]

1. Materials and Reagents:

• 3-(Methylsulfonyl)propanoic acid reference standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• Volumetric flasks and pipettes

• 0.45 µm syringe filters

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase column (e.g., J'sphere-ODS-H80, 150 mm × 4.6 mm, 4 µm or equivalent)

3. Chromatographic Conditions:

• Mobile Phase: 0.05% TFA in water/acetonitrile (85:15, v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm (Note: This may need optimization as 3-(Methylsulfonyl)propanoic acid lacks a strong chromophore. A lower wavelength is chosen to detect the carboxylic acid group.)

• Column Temperature: Ambient or controlled at 25 °C

• Injection Volume: 10 µL

4. Preparation of Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-(Methylsulfonyl)propanoic acid reference standard and dissolve it in 10 mL of the mobile phase in a volumetric flask.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to appropriate concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

5. Sample Preparation for Stability Study:

• Prepare your aqueous solution of 3-(Methylsulfonyl)propanoic acid at the desired concentration and in the desired matrix (e.g., buffer, cell culture medium).

• At each time point of your stability study, withdraw an aliquot of the sample.

• Dilute the sample with the mobile phase to fall within the concentration range of your working standards.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

6. Analysis:

• Inject the working standards to generate a calibration curve.

• Inject the prepared samples.

• Quantify the concentration of 3-(Methylsulfonyl)propanoic acid in your samples by comparing the peak area to the calibration curve.

Protocol 2: Forced Degradation Study

A forced degradation study can help identify potential degradation products and pathways.

1. Preparation of Test Solutions:

• Prepare a solution of 3-(Methylsulfonyl)propanoic acid at a known concentration (e.g., 100 µg/mL) in the following aqueous environments:

  • 0.1 M HCl (Acidic condition)

  • Purified Water (Neutral condition)

  • 0.1 M NaOH (Alkaline condition)

  • 3% Hydrogen Peroxide (Oxidative condition)

2. Stress Conditions:

• Thermal Stress: Incubate aliquots of each solution at 60°C for 24 hours. Keep a control sample at 4°C.

• Photolytic Stress: Expose aliquots of each solution to a high-intensity light source (e.g., UV lamp at 254 nm) for 24 hours. Keep a control sample wrapped in aluminum foil.

3. Analysis:

• After the stress period, neutralize the acidic and alkaline samples.

• Analyze all samples (stressed and control) using the HPLC method described in Protocol 1. An LC-MS method would be ideal for identifying the mass of the degradation products.

• Compare the chromatograms of the stressed samples to the control to identify new peaks corresponding to degradation products.

Visualizations

Potential Degradation Pathways

The following diagram illustrates hypothetical degradation pathways for 3-(Methylsulfonyl)propanoic acid based on general chemical principles of related compounds.

Caption: Hypothetical degradation pathways of 3-(Methylsulfonyl)propanoic acid.

Experimental Workflow for Stability Assessment

This workflow outlines the steps for conducting a comprehensive stability study.

Caption: Experimental workflow for assessing the stability of 3-(Methylsulfonyl)propanoic acid.

References

• A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. PubMed. Available at: [Link]

• A Reverse Phase HPLC Method for the Separation of Two Stereo Isomers of 2-[4-(Methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic Acid. ResearchGate. Available at: [Link]

• Hydrolysis of secondary alkyl sulphonates. SN2 reactions with high carbocation character. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• A mechanistic analysis of the increase in the thermal stability of proteins in aqueous carboxylic acid salt solutions. PubMed. Available at: [Link]

• Facile, effective, and environment-friendly degradation of sulfamonomethoxine in aqueous solution with the aid of a UV/Oxone oxidative process. PubMed. Available at: [Link]

• Aliphatic Carboxylic Acids. SlidePlayer. Available at: [Link]

• Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. MDPI. Available at: [Link]

• Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. Europe PMC. Available at: [Link]

• Photoinduced transformation pathways of the sulfonamide antibiotic sulfamethoxazole, relevant to sunlit surface waters. UniTo. Available at: [Link]

• MECHANISMS OF THE HYDROLYSIS OF AROMATIC SULPHONYL CHLORIDES AND OF ALKYL AND ARYL ARENESULPHONATES. Semantic Scholar. Available at: [Link]

• Photochemical fate of sulfa drugs in the aquatic environment: sulfa drugs containing five-membered heterocyclic groups. Semantic Scholar. Available at: [Link]

• Photocatalytic degradation of sulfamethazine in aqueous solution using ZnO with different morphologies. PubMed. Available at: [Link]

• Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group. Chemical Communications. Available at: [Link]

• 15.3: Physical Properties of Carboxylic Acids. Chemistry LibreTexts. Available at: [Link]

• Method of Analysis For MSM by HPLC - DS. Scribd. Available at: [Link]

• A mechanistic analysis of the increase in the thermal stability of proteins in aqueous carboxylic acid salt solutions. PMC. Available at: [Link]

• Hydrolysis of N-alkyl Sulfamates and the Catalytic Efficiency of an S-N Cleaving Sulfamidase. PubMed. Available at: [Link]

• Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry. PMC. Available at: [Link]

• Aliphatic Carboxylic Acids, Saturated. ResearchGate. Available at: [Link]

• ANALYTICAL METHOD SUMMARIES. Eurofins. Available at: [Link]

• 3-(Methylsulfonyl)propanoic acid. PubChem. Available at: [Link]

• Thermal degradation: Significance and symbolism. ScienceDirect. Available at: [Link]

• GC/MS detection of short chain fatty acids from mammalian feces using automated sample preparation in aqueous solution. Agilent. Available at: [Link]

• A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids. PMC. Available at: [Link]

• A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. Analyst. Available at: [Link]

• Development and Validation of a New Simple HPLC Method for the Determination of 3-[4-(2-Methylpropyl)phenyl] Propanoic Acid as an Impurity of Ibuprofen and Ibuprofen Sodium. ResearchGate. Available at: [Link]

• Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester and Decarboxylation of Propiolic Acid at 150−210 °C and 275 Bar. ResearchGate. Available at: [Link]

• Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection. MDPI. Available at: [Link]

• Kinetic and mechanistic investigations of the degradation of propranolol in heat activated persulfate process. PMC. Available at: [Link]

• Kinetics and Quantitative Structure—Activity Relationship Study on the Degradation Reaction from Perfluorooctanoic Acid to Trifluoroacetic Acid. MDPI. Available at: [Link]

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• 3. A mechanistic analysis of the increase in the thermal stability of proteins in aqueous carboxylic acid salt solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 3-(Methylsulfonyl)propanoic Acid Reactions

Welcome to the technical support center for 3-(Methylsulfonyl)propanoic acid. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile reagent in their work. Here, we address common challenges encountered during its synthesis, subsequent reactions, and purification. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower you in your experimental design and execution.

Section 1: Synthesis Troubleshooting

The most common route to 3-(Methylsulfonyl)propanoic acid is the oxidation of its thioether precursor, 3-(methylthio)propanoic acid.[1] While straightforward in principle, this step can be a source of impurities that complicate subsequent steps.

dot

Caption: Oxidation pathway of 3-(methylthio)propanoic acid and common impurities.

Question 1: My oxidation of 3-(methylthio)propanoic acid to the sulfone is sluggish or incomplete, leaving starting material or the sulfoxide intermediate. How can I improve this?

Answer: This is a frequent issue stemming from insufficient oxidant activity or non-optimal reaction conditions. The sulfur atom is oxidized in two stages: first to the sulfoxide, then to the sulfone. Stopping at the sulfoxide or having unreacted thioether indicates the reaction has not gone to completion.

Causality:

• Oxidant Stoichiometry: Full oxidation from a sulfide to a sulfone requires at least two equivalents of the oxidizing agent (e.g., hydrogen peroxide). Using less than this will guarantee a mixture of products.

• Reaction Temperature: Oxidation can be slow at room temperature. However, excessive heat with strong oxidants can lead to decomposition or side reactions.

• Choice of Oxidant: Different oxidants have varying reactivity. Hydrogen peroxide (H₂O₂) is common but may require a catalyst or acidic conditions, while potassium peroxymonosulfate (Oxone®) is often more robust.

Troubleshooting Protocol:

• Verify Stoichiometry: Ensure you are using a slight excess (e.g., 2.2 to 2.5 equivalents) of the oxidant. This helps drive the reaction to completion.

• Optimize Temperature: If using H₂O₂ in acetic acid, allow the reaction to stir at room temperature overnight.[1] If the reaction is still incomplete (as monitored by TLC or LC-MS), consider gentle heating to 40-50 °C for a few hours.

• Consider an Alternative Oxidant: If H₂O₂ proves ineffective, switching to Oxone® in a biphasic solvent system (e.g., ethyl acetate/water) can be highly effective.[1] Oxone® is a powerful oxidant that often provides cleaner and faster conversions.

Oxidant	Typical Solvent	Temperature	Key Considerations
Hydrogen Peroxide (30%)	Acetic Acid	Room Temp → 50 °C	Requires >2 equivalents. Reaction can be slow.
Oxone® (KHSO₅)	Ethyl Acetate / Water	0 °C → Room Temp	Powerful; can be exothermic. Add slowly at 0 °C.[1]
m-CPBA	Dichloromethane (DCM)	0 °C → Room Temp	Good for small scale; byproduct (m-CBA) must be removed.

Section 2: Challenges in Subsequent Reactions

Once synthesized, 3-(Methylsulfonyl)propanoic acid is typically used in reactions involving its carboxylic acid moiety, such as amide or ester formation. Problems can arise from the influence of the strongly electron-withdrawing sulfonyl group.

Question 2: I am attempting an amide coupling reaction using standard conditions (e.g., HATU, DIPEA) and getting low yields or a complex mixture of byproducts. What is happening?

Answer: The primary issue here is often related to the acidity of the protons on the carbon alpha to the sulfonyl group (the β-position relative to the carboxyl group). Under basic conditions, especially with heat, these protons can be abstracted, leading to side reactions.

Causality:

• Acidity of α-Sulfonyl Protons: The SO₂ group is strongly electron-withdrawing, making the adjacent C-H bonds acidic (pKa ~25-28 in DMSO).[2] While less acidic than the carboxylic acid proton, these protons can be removed by common amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA), especially if the reaction is heated.

• Potential for Elimination: Deprotonation at this position can initiate an E1cB-type elimination or fragmentation, particularly if the carboxylate has been activated to form a good leaving group.

dot

Caption: Troubleshooting workflow for amide coupling reactions.

Troubleshooting Protocol:

• Modify Base and Temperature:

  • Action: Switch from DIPEA or TEA to a more hindered, less-nucleophilic base like 2,6-lutidine.

  • Rationale: Hindered bases are less likely to cause deprotonation at the sterically accessible α-sulfonyl position.

  • Action: Perform the reaction at 0 °C, allowing it to slowly warm to room temperature. Avoid heating.

  • Rationale: Lower temperatures disfavor the competing elimination pathway.

• Change the Activation Strategy:

  • Action: Convert the carboxylic acid to an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride. Then, react the purified acid chloride with the amine in the presence of a non-nucleophilic base or pyridine.

  • Rationale: This decouples the activation and coupling steps, avoiding the presence of a strong base during the activation phase where sensitive intermediates may form.

Recommended Protocol: Acid Chloride Formation

• To a solution of 3-(Methylsulfonyl)propanoic acid (1.0 eq) in anhydrous DCM (0.2 M), add oxalyl chloride (1.5 eq) and a catalytic amount of DMF (1 drop) at 0 °C.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature for 1-2 hours, monitoring for gas evolution to cease.

• Concentrate the mixture under reduced pressure to remove excess oxalyl chloride and solvent. The crude acid chloride is typically used immediately.

• Dissolve the crude acid chloride in anhydrous DCM and add it dropwise to a solution of the amine (1.1 eq) and pyridine (1.5 eq) in DCM at 0 °C.

• Stir for 2-4 hours, allowing the reaction to warm to room temperature. Proceed with aqueous workup.

Section 3: Purification and Handling

Question 3: I am struggling to purify 3-(Methylsulfonyl)propanoic acid. It streaks badly on silica gel and I have difficulty removing inorganic salts from the synthesis.

Answer: This is a common challenge due to the high polarity of the molecule. The combination of a carboxylic acid and a sulfone group makes it very polar and water-soluble, leading to poor interaction with standard silica gel chromatography and a tendency to retain salts.

Causality:

• High Polarity: The two polar functional groups lead to very strong binding to silica gel, requiring highly polar eluents (like methanol), which in turn causes streaking and poor separation.

• Water Solubility: High water solubility makes extraction from aqueous layers difficult and can lead to co-extraction or precipitation with inorganic salts (e.g., from an Oxone® workup).

Troubleshooting and Recommended Procedures:

• Salt Removal:

  • After an aqueous workup, concentrate the organic layer (e.g., ethyl acetate) to a small volume. The desired product is often a solid.[1]

  • Filter the solid and wash it thoroughly with a small amount of cold water to remove inorganic salts, followed by a wash with a non-polar solvent like diethyl ether or hexanes to remove organic impurities. The product has some water solubility, so minimize the water wash volume.

  • Alternatively, if the product remains in the aqueous layer, saturate the aqueous layer with NaCl to decrease the product's solubility and perform multiple extractions with a polar organic solvent like ethyl acetate or a 9:1 DCM:IPA mixture.

• Purification without Chromatography:

  • Recrystallization: If a solid is obtained, recrystallization is the preferred method of purification. A solvent system like ethyl acetate/hexanes or water can be effective.

  • Rationale: Recrystallization is an excellent technique for purifying polar, crystalline compounds and avoids the issues associated with silica gel.

• Chromatography (If Necessary):

  • Acidify the Mobile Phase: Add 1-2% acetic acid or formic acid to the eluent system (e.g., DCM/Methanol or Ethyl Acetate/Hexanes).

  • Rationale: The acid suppresses the deprotonation of the carboxylic acid on the silica surface, reducing tailing and improving peak shape.

  • Use Reversed-Phase Chromatography: If available, C18 reversed-phase chromatography using a water/acetonitrile or water/methanol gradient is ideal for such polar molecules.

Section 4: Frequently Asked Questions (FAQs)

Q1: Is 3-(Methylsulfonyl)propanoic acid stable to strongly acidic or basic conditions? A1: The methylsulfonyl group is generally very robust and resistant to hydrolysis under both acidic and basic conditions, much more so than a sulfonate ester.[3][4] The carboxylic acid, however, will react as expected (e.g., hydrolysis of its esters or amides). The primary instability arises from deprotonation at the alpha-sulfonyl position under basic conditions, as discussed in Section 2.

Q2: Can I perform reactions on the sulfonyl group itself? A2: The sulfonyl group is generally considered unreactive and is often used as a stable, polar functional group. Reactions to modify it, such as reduction, are possible but require very harsh conditions (e.g., strong reducing agents like LiAlH₄) that would also reduce the carboxylic acid. For most synthetic applications, it should be treated as a spectator group.

Q3: What are the key safety considerations when working with this compound? A3: 3-(Methylsulfonyl)propanoic acid is an irritant. It can cause skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

References

• Wikipedia. (n.d.). Methanesulfonyl chloride. Retrieved from Wikipedia. [Link]

• Blacker, A. J., & Williams, J. M. J. (2008). Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 12(2), 285–287. [Link]

• Yang, K., et al. (1995). Theoretical Studies on the Substitution Reactions of Sulfonyl Compounds. 2. Hydrolysis and Methanolysis of Methanesulfonyl Chloride. The Journal of Physical Chemistry, 99(40), 14756-14763. [Link]

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from PubChem. [Link]

• Chemistry LibreTexts. (2023). Reactivity of Alpha Hydrogens. Retrieved from Chemistry LibreTexts. [Link]

• Michigan State University Department of Chemistry. (n.d.). Reactions at the α-Carbon. Retrieved from MSU Chemistry. [Link]

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• 1. Page loading... [wap.guidechem.com]
• 2. Carboxyl Reactivity [www2.chemistry.msu.edu]
• 3. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing Protein Labeling with 3-(Methylsulfonyl)propanoic Acid and Other NHS Esters: A Technical Support Guide

Welcome to the technical support center for optimizing your protein labeling experiments using N-hydroxysuccinimide (NHS) esters, with a focus on reagents such as the NHS ester of 3-(methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of NHS-ester chemistry, troubleshoot common challenges, and ultimately achieve efficient and reproducible protein conjugation.

Introduction to NHS-Ester Chemistry for Protein Labeling

N-hydroxysuccinimide esters are one of the most common and versatile classes of reagents for labeling proteins.[1] The chemistry primarily targets primary amines (–NH₂), which are found at the N-terminus of polypeptide chains and on the side chain of lysine (Lys, K) residues.[2] These amines, being predominantly on the protein surface, are readily accessible for conjugation.[2] The reaction involves the nucleophilic attack of the deprotonated primary amine on the NHS ester, forming a stable and covalent amide bond and releasing N-hydroxysuccinimide (NHS) as a byproduct.[2]

While the reaction is robust, its success is a delicate balance between the reactivity of the target amines and the stability of the NHS ester itself, both of which are highly dependent on experimental conditions.[3] This guide will delve into the critical parameters that govern this reaction and provide actionable solutions to common issues.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your protein labeling experiments in a question-and-answer format.

Q1: My labeling efficiency is very low, or I'm not seeing any labeling at all. What are the likely causes and how can I fix this?

Potential Causes & Solutions:

• Incorrect pH of the Reaction Buffer: This is the most critical factor. The primary amine on the protein needs to be deprotonated (-NH₂) to be nucleophilic and reactive.[3] At a pH below the pKa of the amine (around 10.5 for lysine, but can vary), it exists in its protonated, non-reactive form (-NH₃⁺).[3]

  • Solution: Ensure your reaction buffer has a pH in the optimal range of 8.3-8.5.[4][5] Buffers like 0.1 M sodium bicarbonate or 0.1 M phosphate buffer are commonly used.[4] It's advisable to verify the pH of your buffer immediately before starting the reaction.

• Presence of Amine-Containing Buffers or Contaminants: Buffers such as Tris (tris(hydroxymethyl)aminomethane) or glycine contain primary amines that will compete with your protein for reaction with the NHS ester, significantly reducing your labeling efficiency.[6][7]

  • Solution: Always use amine-free buffers for the conjugation step.[6] If your protein is in an incompatible buffer, perform a buffer exchange using dialysis or a desalting column before labeling.[6]

• Hydrolyzed/Inactive NHS Ester: NHS esters are moisture-sensitive and can hydrolyze in aqueous solutions, rendering them inactive.[8] The rate of hydrolysis increases dramatically with pH.[2]

  • Solution: Store your NHS ester reagent desiccated at -20°C.[9] Allow the vial to warm to room temperature before opening to prevent condensation.[8] Prepare the stock solution in an anhydrous solvent like DMSO or DMF immediately before use.[10] Aqueous solutions of NHS esters should be used immediately.[4]

• Low Protein Concentration: The labeling reaction is a bimolecular process. At low protein concentrations (< 2 mg/mL), the competing hydrolysis reaction of the NHS ester can dominate, leading to poor labeling.[7][11]

  • Solution: Increase the protein concentration if possible. A concentration of 2.5 mg/mL or higher is recommended for better efficiency.[10][11] If your protein solution is dilute, consider concentrating it using an ultrafiltration vial.[11]

• Suboptimal Molar Ratio of NHS Ester to Protein: Using too little NHS ester will result in incomplete labeling.

  • Solution: For initial experiments, a 10- to 20-fold molar excess of the NHS ester over the protein is a good starting point.[10] This ratio may need to be optimized for your specific protein and desired degree of labeling (DOL).[10]

Q2: I'm observing protein precipitation during or after the labeling reaction. What's causing this and what can I do?

Potential Causes & Solutions:

• High Concentration of Organic Solvent: Many NHS esters are not readily soluble in aqueous buffers and are first dissolved in an organic solvent like DMSO or DMF.[3] Adding a large volume of this organic solvent to your protein solution can cause denaturation and precipitation.

  • Solution: Keep the final concentration of the organic solvent in the reaction mixture to a minimum, typically below 10% (v/v).[12] Prepare a more concentrated stock of your NHS ester to reduce the volume needed.

• Over-labeling of the Protein: Excessive modification of lysine residues can alter the protein's surface charge and conformation, leading to aggregation and precipitation.[7]

  • Solution: Reduce the molar excess of the NHS ester in the reaction. Perform a titration experiment with varying molar ratios to find the optimal balance between labeling efficiency and protein stability. You can also shorten the reaction time or perform the reaction at a lower temperature (e.g., 4°C).[6]

Q3: My labeled protein shows reduced or no biological activity. How can I prevent this?

Potential Causes & Solutions:

• Modification of Critical Lysine Residues: The random nature of NHS-ester labeling means that lysine residues within the active site or binding interface of your protein may be modified, leading to a loss of function.[1]

  • Solution: If you suspect this is the case, you can try a "protecting ligand" approach. By pre-incubating your protein with its specific substrate or binding partner, you can shield the active site lysines from modification. Alternatively, you can reduce the molar excess of the NHS ester to achieve a lower degree of labeling, which statistically reduces the chances of modifying critical residues. For more precise control, consider site-specific labeling technologies if available for your protein.[13]

Frequently Asked Questions (FAQs)

Q: What is the ideal buffer for NHS-ester labeling? A: An amine-free buffer with a pH between 8.3 and 8.5 is ideal.[4][5] 0.1 M sodium bicarbonate and 0.1 M phosphate buffer are excellent choices.[4] Avoid buffers containing primary amines like Tris and glycine.[6]

Q: How long should the labeling reaction be incubated? A: A typical incubation time is 1 to 4 hours at room temperature or overnight on ice.[4] For sensitive proteins, performing the reaction at 4°C for a longer duration can help maintain their stability.[6]

Q: How do I stop or "quench" the labeling reaction? A: The reaction can be quenched by adding a small molecule containing a primary amine.[9] Common quenching agents include Tris, glycine, or lysine at a final concentration of 20-50 mM.[9][10] Incubate for an additional 15-30 minutes to ensure all unreacted NHS esters are deactivated.[9]

Q: How should I store my NHS ester reagent? A: Solid NHS esters should be stored desiccated at -20°C or -80°C.[9] Stock solutions in anhydrous DMSO or DMF can be stored in small, tightly sealed aliquots at -20°C for 1-2 months.[4] Avoid repeated freeze-thaw cycles.[9]

Q: How do I remove the unreacted label after the reaction? A: For proteins, the most common method is gel filtration (desalting column).[4] Dialysis is also an effective method.[12] These techniques separate the larger labeled protein from the smaller unreacted label and byproducts.[4]

Experimental Protocols

Standard Protein Labeling Protocol

This protocol is a general guideline and may require optimization for your specific protein and NHS-ester reagent.

• Prepare the Protein Solution:

  • Dissolve or buffer-exchange your protein into an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5).

  • Adjust the protein concentration to 2.5-10 mg/mL.[11]

• Prepare the NHS Ester Stock Solution:

  • Allow the vial of NHS ester to warm to room temperature before opening.

  • Immediately before use, dissolve the NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[10]

• Perform the Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the NHS ester stock solution to the protein solution while gently stirring or vortexing.[10]

  • Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, protected from light if the label is fluorescent.[4]

• Quench the Reaction (Optional but Recommended):

  • Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 20-50 mM.[9]

  • Incubate for 15-30 minutes at room temperature.[9]

• Purify the Labeled Protein:

  • Separate the labeled protein from unreacted NHS ester and byproducts using a desalting column (gel filtration) equilibrated with your desired storage buffer (e.g., PBS).[4]

• Characterize the Labeled Protein:

  • Determine the protein concentration and the Degree of Labeling (DOL) using spectrophotometry.[11] The DOL is the average number of label molecules conjugated to each protein molecule.[11]

Data Summary Tables

Parameter	Recommended Range	Rationale
pH	8.3 - 8.5	Optimal balance between amine reactivity and NHS ester stability.[3][4]
Buffer	0.1 M Sodium Bicarbonate, 0.1 M Phosphate Buffer	Amine-free and maintains the optimal pH.[4]
Protein Concentration	2.5 - 10 mg/mL	Higher concentration favors the labeling reaction over hydrolysis.[11]
NHS Ester:Protein Molar Ratio	10:1 to 20:1	A starting point for achieving sufficient labeling; requires empirical optimization.[10]
Reaction Temperature	4°C to Room Temperature	Lower temperature can help maintain the stability of sensitive proteins.[6]
Reaction Time	1 - 4 hours (RT) or overnight (4°C)	Allows for sufficient reaction completion.[4]
Quenching Agent	20-50 mM Tris or Glycine	Effectively stops the reaction by consuming unreacted NHS esters.[9]

NHS Ester Stability (Half-life) vs. pH
pH 7.0 (0°C)	4 - 5 hours
pH 8.6 (4°C)	10 minutes
Data from Thermo Fisher Scientific[2]

Visualizing the Workflow and Chemistry

Caption: The chemical reaction between a protein's primary amine and an NHS ester.

Caption: A decision tree for troubleshooting low labeling efficiency.

References

• Dempsey, D. R., et al. (2018). Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. Journal of the American Chemical Society. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• Chen, Y., et al. (2020). Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. PLOS ONE. Retrieved from [Link]

• Siwawannapong, K., et al. (2025). Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution. New Journal of Chemistry. Retrieved from [Link]

• Lias, A. D., et al. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Langmuir. Retrieved from [Link]

• Rauniyar, N. (2018). Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. Analytical Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. Retrieved from [Link]

• ResearchGate. (2014, April 18). What is the best NHS quenching agent?. Retrieved from [Link]

• ResearchGate. (n.d.). Properties of NHS and sulfo-NHS. Retrieved from [Link]

• Fluidic Sciences. (2024). Getting Started Guide - Protein labeling with Alexa FluorTM NHS ester. Retrieved from [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

Sources

• 1. Protein Labeling Reagents | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Chemical biology tools for protein labelling: insights into cell–cell communication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotium.com [biotium.com]
• 6. Bioconjugate Therapeutics: Current Progress and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-methylsulfonylsulfanylpropanoic Acid | C4H8O4S2 | CID 5096287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. NHS ester protocol for labeling proteins [abberior.rocks]
• 9. Recent progress in enzymatic protein labelling techniques and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cellmosaic.com [cellmosaic.com]
• 13. lumiprobe.com [lumiprobe.com]

potential side reactions of 3-(Methylsulfonyl)propanoic acid with amino acids

A Guide to Understanding and Troubleshooting Potential Side Reactions with Amino Acids

Welcome to the Technical Support Center for 3-(Methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice regarding the potential side reactions of 3-(Methylsulfonyl)propanoic acid with amino acids during your experiments. As Senior Application Scientists, we have compiled this resource based on fundamental chemical principles, field-proven insights, and a thorough review of the scientific literature to ensure you can anticipate and address challenges in your work.

Frequently Asked Questions (FAQs)

Q1: What is 3-(Methylsulfonyl)propanoic acid and why is its reactivity with amino acids a concern?

3-(Methylsulfonyl)propanoic acid is a bifunctional molecule containing both a carboxylic acid and a methylsulfonyl group. Its structure raises questions about its potential reactivity in bioconjugation protocols. The primary concern is the possibility of unintended reactions with nucleophilic amino acid side chains, which could lead to heterogeneous products, loss of protein function, or the formation of unstable conjugates. Understanding these potential side reactions is crucial for designing robust and reproducible bioconjugation strategies.

Q2: What are the primary amino acid residues that could potentially react with 3-(Methylsulfonyl)propanoic acid?

The nucleophilic amino acid residues are the most likely candidates for reaction. These include:

• Lysine (Lys): The ε-amino group of lysine is a primary amine and a potent nucleophile at neutral to slightly basic pH.

• Cysteine (Cys): The thiol group of cysteine is a strong nucleophile, particularly in its deprotonated thiolate form.

• Histidine (His): The imidazole side chain of histidine can act as a nucleophile.

• Tyrosine (Tyr): The phenolic hydroxyl group of tyrosine can be reactive under certain conditions.

• Serine (Ser) and Threonine (Thr): The hydroxyl groups of these amino acids are generally less reactive than the other nucleophiles but can participate in reactions under specific conditions.

• N-terminus: The α-amino group at the N-terminus of a protein is also a potential nucleophilic site.

Q3: What are the potential types of reactions between 3-(Methylsulfonyl)propanoic acid and amino acids?

There are two main hypothetical reaction pathways to consider:

• Nucleophilic Substitution at the Carbon Alpha to the Sulfonyl Group: The methylsulfonyl group is a reasonably good leaving group. A nucleophilic amino acid side chain could potentially attack the carbon atom adjacent to the sulfonyl group, displacing methylsulfinate. This would result in a covalent bond between the amino acid and the propanoic acid moiety.

• Elimination Reaction: The protons on the carbon alpha to the sulfonyl group are acidic (pKa ~29 in DMSO). A basic amino acid side chain could potentially act as a base, leading to an elimination reaction to form an α,β-unsaturated sulfone. This unsaturated system would then be susceptible to a Michael addition reaction with a nucleophilic amino acid.

• Amide Bond Formation: The carboxylic acid group of 3-(Methylsulfonyl)propanoic acid can be activated (e.g., using carbodiimide chemistry) to form an amide bond with the amino groups of lysine or the N-terminus.

Troubleshooting Guide

Problem 1: Unexpected Mass Increase in My Protein After Reaction with 3-(Methylsulfonyl)propanoic Acid.

Possible Cause: Covalent modification of your protein by 3-(Methylsulfonyl)propanoic acid.

Troubleshooting Steps:

• Confirm the Mass Shift: Use high-resolution mass spectrometry (e.g., ESI-Q-TOF) to accurately determine the mass increase. A mass addition of 134.02 Da would correspond to the addition of a C4H6O4S moiety (3-(Methylsulfonyl)propanoic acid minus a molecule of water, from amide bond formation) or 152.17 Da from a direct addition.

• Peptide Mapping: Digest the modified protein with a specific protease (e.g., trypsin) and analyze the resulting peptides by LC-MS/MS. This will help to identify the specific amino acid(s) that have been modified.

• Fragmentation Analysis: In the MS/MS spectra, look for characteristic fragmentation patterns. For a peptide modified via nucleophilic substitution, you would expect to see a series of b- and y-ions where one of the series retains the modification. The modification itself might undergo fragmentation, potentially losing the methylsulfonyl group (SO2CH3, -79 Da).

Problem 2: My Protein Precipitates or Aggregates After the Reaction.

Possible Cause: Extensive or non-specific modification leading to changes in protein folding and solubility.

Troubleshooting Steps:

• Optimize Reaction Conditions:

  • pH: The reactivity of amino acid side chains is highly pH-dependent. Perform the reaction at a lower pH (e.g., 6.0-7.0) to reduce the nucleophilicity of lysine residues.

  • Stoichiometry: Reduce the molar excess of 3-(Methylsulfonyl)propanoic acid.

  • Temperature and Time: Decrease the reaction temperature and time to minimize side reactions.

• Characterize the Extent of Modification: Use techniques like MALDI-TOF MS to assess the heterogeneity of the product. Multiple peaks corresponding to different numbers of modifications suggest over-labeling.

Problem 3: I Suspect an Elimination-Michael Addition Reaction is Occurring. How Can I Confirm This?

Possible Cause: The basic microenvironment of certain amino acid residues is promoting the formation of an α,β-unsaturated sulfone intermediate.

Troubleshooting Steps:

• Indirect Detection of the Intermediate: The α,β-unsaturated sulfone is a reactive Michael acceptor. You can try to trap this intermediate with a small molecule nucleophile (e.g., glutathione) and detect the resulting adduct by LC-MS.

• NMR Spectroscopy: If you can perform the reaction with a model peptide, 2D NMR techniques like HMBC (Heteronuclear Multiple Bond Correlation) could potentially show correlations between the protons of the amino acid side chain and the carbons of the propanoic acid backbone, confirming the connectivity.

Experimental Protocols

Protocol 1: General Procedure for Reacting 3-(Methylsulfonyl)propanoic Acid with a Protein

• Protein Preparation: Prepare a solution of your protein in a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.4).

• Reagent Preparation: Prepare a fresh stock solution of 3-(Methylsulfonyl)propanoic acid in the same buffer or a compatible organic solvent (e.g., DMSO).

• Reaction: Add the desired molar excess of 3-(Methylsulfonyl)propanoic acid to the protein solution.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 37°C) for a specific duration.

• Quenching and Purification: Quench the reaction by adding a small molecule nucleophile (e.g., Tris or glycine) to consume any unreacted reagent. Purify the protein conjugate using size-exclusion chromatography or dialysis to remove excess reagent and byproducts.

Protocol 2: Mass Spectrometry Analysis of Modified Peptides

• In-solution Digestion:

  • Denature the purified protein conjugate in a solution containing urea or guanidinium chloride.

  • Reduce the disulfide bonds with DTT and alkylate the resulting free thiols with iodoacetamide.

  • Digest the protein with trypsin overnight at 37°C.

• LC-MS/MS Analysis:

  • Separate the peptides using a C18 reverse-phase column with a gradient of acetonitrile in water containing 0.1% formic acid.

  • Analyze the eluting peptides using an ESI-MS/MS instrument in a data-dependent acquisition mode.

• Data Analysis:

  • Search the MS/MS data against the protein sequence using a database search engine (e.g., Mascot, Sequest).

  • Specify the potential modification mass (e.g., +134.02 Da) as a variable modification on the relevant amino acids (Lys, Cys, etc.).

  • Manually validate the MS/MS spectra of the identified modified peptides.

Data Presentation

Table 1: Potential Mass Shifts of Amino Acids Modified by 3-(Methylsulfonyl)propanoic Acid

Amino Acid	Reaction Type	Mass Shift (Da)	Notes
Lysine	Nucleophilic Substitution	+134.02	Formation of a stable secondary amine.
Lysine	Amide Bond Formation (activated)	+134.02	Requires activation of the carboxylic acid.
Cysteine	Nucleophilic Substitution	+134.02	Formation of a thioether linkage.
N-terminus	Amide Bond Formation (activated)	+134.02	Requires activation of the carboxylic acid.

Visualizations

Diagram 1: Potential Reaction Pathways

Caption: Potential reaction pathways of 3-(Methylsulfonyl)propanoic acid with amino acids.

Diagram 2: Troubleshooting Workflow for Unexpected Mass Increase

Caption: Troubleshooting workflow for an unexpected protein mass increase.

References

• Wipf Group. (n.d.). Organic Chemistry 1 Chapter 6. SN2 Reactions. University of Pittsburgh.
• Master Organic Chemistry. (2010, June 18). The pKa Table Is Your Friend.
• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.
• Poon, G. M. K. (2011). Peptide ion fragmentation in mass spectrometry. UAB BCMB Core Facilities.
• Medzihradszky, K. F. (2016). Mass Spectrometry Behavior of Sulfated Peptides. In Post-Translational Modification of Proteins (pp. 205-223). Royal Society of Chemistry.
• LibreTexts. (2023, January 22). Reactions of Carboxylic Acids.
• Contreras, R., et al. (2005). 1H and 13C NMR spectra of N-aralkylsulfonamides, N-sulfonyl-1,2,3,4-tetrahydroisoquinolines and N-sulfonyl-2,3,4,5-tetrahydro-1H-2-benzazepines. Magnetic Resonance in Chemistry, 43(11), 935-939.
• Sharma, D., & Rajarathnam, K. (2000). 13C NMR chemical shifts can predict disulfide bond formation. Journal of biomolecular NMR, 18(2), 165-171.

Technical Support Center: Degradation Pathways of 3-(Methylsulfonyl)propanoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation of 3-(Methylsulfonyl)propanoic acid. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions to support your experimental work. Given the limited direct literature on the degradation of this specific molecule, this guide synthesizes information from related compounds to propose plausible metabolic and chemical pathways and to anticipate experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is 3-(Methylsulfonyl)propanoic acid and in what context is it studied?

3-(Methylsulfonyl)propanoic acid is an organic compound containing both a carboxylic acid and a methylsulfonyl group.[1][2] Its structure suggests potential applications as an intermediate in chemical synthesis.[3] For instance, it has been used in the preparation of compounds that act as inhibitors of the Hedgehog signaling pathway, which is relevant in cancer research.[3] Understanding its metabolic and environmental fate is crucial for assessing its biocompatibility and potential persistence.

Q2: What are the likely metabolic degradation pathways for 3-(Methylsulfonyl)propanoic acid in biological systems?

While direct studies on this specific molecule are not abundant, we can propose two primary metabolic routes based on the degradation of structurally related compounds:

• Pathway A: Cleavage of the Carbon-Sulfur Bond. Many organisms, particularly bacteria, can utilize organosulfonates. The degradation is often initiated by a class of enzymes called monooxygenases, which cleave the C-S bond.[4] This would likely release the propanoate and methylsulfonate moieties. The resulting propionate would then likely enter the well-established propanoate metabolism pathway, being converted to propionyl-CoA and subsequently entering the citric acid cycle.[5][6][7] The released methanesulfonic acid can be utilized by some methylotrophs as a source of carbon and energy.[4]

• Pathway B: Metabolism of the Propanoic Acid Chain. It is also plausible that initial metabolism could occur on the propanoic acid backbone, for instance through beta-oxidation, although the sulfonyl group might sterically hinder the enzymes involved.

Q3: What is the expected chemical stability of 3-(Methylsulfonyl)propanoic acid under typical experimental conditions?

The product is chemically stable under standard ambient conditions (room temperature). However, it can undergo exothermic reactions with oxidizing agents and reducing agents. It is also incompatible with alkalines and certain metals like iron, zinc, magnesium, and lead. At elevated temperatures, vapor/air mixtures can be explosive.

Q4: What analytical methods are suitable for studying the degradation of 3-(Methylsulfonyl)propanoic acid and its metabolites?

High-performance liquid chromatography coupled with mass spectrometry (LC-MS/MS) is a highly suitable technique for separating and identifying the parent compound and its potential polar metabolites.[8] Gas chromatography-mass spectrometry (GC/MS) could also be employed, potentially after derivatization to increase the volatility of the acidic analytes.[8]

Proposed Degradation Pathways

The following diagrams illustrate the hypothesized degradation pathways of 3-(Methylsulfonyl)propanoic acid.

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Diagram 2: Potential Chemical Degradation Routes.

Troubleshooting Guide

Issue 
Potential Cause(s) 
Troubleshooting Steps 
No degradation of 3-(Methylsulfonyl)propanoic acid observed in microbial culture. 
- The selected microbial strain may lack the necessary enzymes (e.g., C-S lyases).- Experimental conditions (pH, temperature, oxygen levels) are not optimal for microbial activity.- The compound may be toxic to the microorganisms at the tested concentration.
- Screen a wider range of microorganisms, especially those known to degrade sulfonated compounds or xenobiotics.<[9][10][11]br>- Optimize culture conditions.- Perform a dose-response experiment to assess toxicity.
Unidentified peaks in LC-MS/MS or GC/MS analysis. 
- Formation of unexpected metabolites or degradation products.- Contamination from sample preparation or the analytical system.
- Perform high-resolution mass spectrometry to obtain accurate mass and elemental composition for metabolite identification.- Compare the fragmentation patterns with those of the parent compound and potential structures.- Analyze blank samples to identify sources of contamination. [12]
Poor recovery of the compound or its metabolites during sample extraction. 
- Inefficient extraction method for polar analytes.- Adsorption of analytes to labware.
- Use solid-phase extraction (SPE) with appropriate sorbents for polar compounds.<[8]br>- Consider using silanized glassware to minimize adsorption.- Optimize extraction solvent polarity and pH.
Inconsistent results between experimental replicates. 
- Variability in microbial inoculation or activity.- Inconsistent sample handling and preparation.- Instability of the compound or its metabolites under storage conditions.
- Standardize inoculum size and growth phase.- Follow a strict and consistent protocol for sample preparation and analysis.<br>- Analyze samples immediately after collection or store them at appropriate low temperatures (e.g., -80°C) to prevent degradation.

Experimental Protocol: Microbial Degradation Assay

This protocol outlines a general procedure for assessing the microbial degradation of 3-(Methylsulfonyl)propanoic acid.

1. Materials and Reagents: 



3-(Methylsulfonyl)propanoic acid (≥98% purity)
[2]*   Microbial strain of interest (e.g., Pseudomonas sp., Rhodococcus sp.)
[13]*   Minimal salts medium (MSM) with 3-(Methylsulfonyl)propanoic acid as the sole carbon source



Positive control (e.g., glucose) and negative control (no carbon source) media



Sterile culture flasks and labware



Shaking incubator



Spectrophotometer (for optical density measurements)



LC-MS/MS system



Solid-phase extraction (SPE) cartridges



2. Experimental Workflow: 

```dot
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Sources

• 1. 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Methylsulfonyl)propanoic acid | 645-83-0 [sigmaaldrich.com]
• 3. guidechem.com [guidechem.com]
• 4. Microbial metabolism of methanesulfonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Propanoate Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Propanoate Metabolism Service - Creative Proteomics [metabolomics.creative-proteomics.com]
• 7. The metabolism of propionic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. researchgate.net [researchgate.net]
• 10. Bacterial Degradation of Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evolution of Efficient Pathways for Degradation of Anthropogenic Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. env.go.jp [env.go.jp]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis of 3-(Methylsulfonyl)propanoic Acid

Welcome to the technical support center for the synthesis of 3-(methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to enhance your experimental success. Here, we move beyond simple protocols to explain the underlying chemistry and provide actionable insights to improve your yield and purity.

Troubleshooting Guide: Overcoming Common Synthesis Challenges

This section addresses specific problems you may encounter during the synthesis of 3-(methylsulfonyl)propanoic acid, which is typically prepared by the oxidation of 3-(methylthio)propanoic acid.[1]

Problem 1: Low Yield of 3-(Methylsulfonyl)propanoic Acid

Possible Cause 1: Incomplete Oxidation of the Thioether

• Explanation: The conversion of the thioether in 3-(methylthio)propanoic acid to a sulfone requires a potent oxidizing agent. If the reaction is incomplete, you will have a mixture of starting material, the intermediate sulfoxide (3-(methylsulfinyl)propanoic acid), and the desired sulfone product.[2] The primary degradation pathway for 3-(methylthio)propanoic acid is the oxidation of the thioether sulfur atom.[2] This oxidation typically proceeds in two steps: first to the sulfoxide and then further oxidation to the sulfone.[2]

• Solution:

  • Choice of Oxidizing Agent: Hydrogen peroxide (H₂O₂) and potassium hydrogen persulfate (Oxone®) are commonly used oxidizing agents for this transformation.[1] For reactions struggling with completion, consider using a slight excess of the oxidizing agent. However, be cautious as a large excess can lead to side reactions.

  • Reaction Time and Temperature: Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy. Ensure the reaction is stirred for a sufficient duration. While room temperature is often adequate, gentle heating might be necessary for some systems, but this must be balanced against the risk of byproduct formation.[3]

  • Catalyst: The use of a catalyst, such as scandium triflate with hydrogen peroxide, has been shown to promote highly chemoselective mono-oxidation of thioethers, which can be beneficial in controlling the reaction.[3]

Possible Cause 2: Degradation of Starting Material or Product

• Explanation: 3-(Methylthio)propanoic acid can be susceptible to degradation, particularly if the storage conditions are not optimal.[2] The product, 3-(methylsulfonyl)propanoic acid, is generally more stable but can also degrade under harsh conditions.

• Solution:

  • Storage of Starting Material: Store 3-(methylthio)propanoic acid at or below -20°C in a tightly sealed, light-resistant container to prevent degradation.[2] For solutions, preparing single-use aliquots is recommended to avoid repeated freeze-thaw cycles.[2]

  • Reaction Conditions: Avoid excessively high temperatures or prolonged reaction times, which can promote decomposition.

Problem 2: Product Contamination with Sulfur-Oxidized Impurities

Possible Cause: Over-oxidation or Non-selective Oxidation

• Explanation: The sulfur atom in the starting material is susceptible to over-oxidation, especially with strong oxidizing agents.[3] This can lead to the formation of byproducts that are difficult to separate from the desired sulfone.

• Solution:

  • Mild Oxidizing Agents: Employ milder or more selective oxidizing agents. Buffered potassium permanganate or hydrogen peroxide are often good choices.[3]

  • Stoichiometry Control: Carefully control the stoichiometry of the oxidizing agent. Use a stoichiometric amount or only a slight excess to minimize over-oxidation.[3]

  • Temperature Control: Maintain strict temperature control throughout the reaction. Lower temperatures generally reduce the rate of over-oxidation.[3]

Problem 3: Difficulty in Product Purification

Possible Cause 1: Co-elution of Product and Byproducts

• Explanation: The polarity of the starting material, the intermediate sulfoxide, and the final sulfone product can be quite similar, making chromatographic separation challenging.

• Solution:

  • Optimize Chromatography: Experiment with different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

  • Alternative Work-up: Consider an extractive work-up to remove some impurities before chromatography. For example, if the reaction is performed in an organic solvent, washing with a mild aqueous base can remove acidic impurities.

Possible Cause 2: Presence of Polymeric Byproducts

• Explanation: Under certain conditions, particularly with strong acids or high temperatures, side reactions such as polymerization can occur.[4]

• Solution:

  • Reaction Condition Optimization: Re-evaluate the reaction conditions to minimize the formation of these byproducts. This could involve lowering the temperature or changing the solvent.

  • Filtration: In some cases, polymeric byproducts may be insoluble and can be removed by filtration of the reaction mixture.[5]

Experimental Workflow: Oxidation of 3-(Methylthio)propanoic Acid

Caption: A generalized workflow for the synthesis and purification of 3-(methylsulfonyl)propanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-(methylsulfonyl)propanoic acid?

The most direct and widely reported method is the oxidation of 3-(methylthio)propanoic acid.[1] This precursor is commercially available or can be synthesized through several routes, including the S-methylation of 3-mercaptopropionic acid or the reaction of methyl mercaptan with acrolein followed by oxidation.[3][6]

Q2: Which oxidizing agent is best for this synthesis?

Both hydrogen peroxide and potassium hydrogen persulfate (Oxone®) have been successfully used.[1]

• Hydrogen Peroxide: Often used in acetic acid and acetic anhydride. A reported procedure gives a 79% yield of the crude product.[1]

• Potassium Hydrogen Persulfate (Oxone®): Typically used in a biphasic system like ethyl acetate/water. A reported yield for this method is 55%.[1]

The choice of oxidant may depend on the scale of your reaction, available resources, and desired purity profile.

Q3: How can I monitor the progress of the reaction?

• Thin Layer Chromatography (TLC): This is a quick and effective way to qualitatively assess the consumption of the starting material and the formation of the product. The sulfone product will be more polar than the starting thioether.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing for the identification of the starting material, product, and any major byproducts by their mass-to-charge ratio.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of the methylthio singlet (around 2.1 ppm) and the appearance of the methylsulfonyl singlet (around 3.0 ppm).

Q4: What are the key safety considerations for this synthesis?

• Oxidizing Agents: Hydrogen peroxide and potassium hydrogen persulfate are strong oxidizers and should be handled with care. Avoid contact with skin and eyes, and do not mix them with flammable materials.

• Solvents: Acetic acid is corrosive. Organic solvents like ethyl acetate are flammable. All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Q5: What are the typical physical properties of 3-(methylsulfonyl)propanoic acid?

• Appearance: It is typically a white solid.[1]

• Molecular Weight: 152.17 g/mol .[7]

• Storage: It should be sealed in a dry environment at room temperature.

Quantitative Data Summary

Oxidizing Agent	Solvent System	Reported Yield	Reference
Hydrogen Peroxide (H₂O₂)	Acetic Acid / Acetic Anhydride	79% (crude)
Potassium Hydrogen Persulfate (Oxone®)	Ethyl Acetate / Water	55%

References

• Technical Support Center: 3-(Methylthio)propanoic Acid - Benchchem. (URL: not available)
• Technical Support Center: Refining 3-(Methylthio)propanoic Acid Synthesis - Benchchem. (URL: not available)
• US7119233B2 - Method for preparing 3-(methylthio)

• 3-methyl thiopropionic acid, 646-01-5 - The Good Scents Company. (URL: [Link])

• 3-(Methylthio)propanoic acid | C4H8O2S | CID 563 - PubChem - NIH. (URL: [Link])

• 3-(methylsulfonyl)propanoic acid (C4H8O4S) - PubChemLite. (URL: [Link])

• 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem. (URL: [Link])

• 4-Methyl-1-(2-(phenylsulfonyl)ethyl)-2,6,7-trioxabicyclo[2.2.2]octane - Organic Syntheses Procedure. (URL: [Link])

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - MDPI. (URL: [Link])

• CN109912470A - A kind of synthetic method of 3- (benzene sulfonyl)

• Showing metabocard for 3-Methylthiopropionic acid (HMDB0001527) - Human Metabolome Database. (URL: [Link])

• WO2013079785A1 - Method for recovering and purifying propionic acid - Google P
• US2125189A - Method for the purification and separation of aryl sulphonic acids - Google P

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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US7119233B2 - Method for preparing 3-(methylthio)propanal - Google Patents [patents.google.com]
• 7. 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 3-(Methylsulfonyl)propanoic Acid Experiments

Welcome to the technical support center for 3-(Methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common experimental challenges. The information herein is structured to offer not just solutions, but also the underlying scientific principles to empower your research.

Frequently Asked Questions (FAQs)

Q1: What is 3-(Methylsulfonyl)propanoic acid and what are its key properties?

3-(Methylsulfonyl)propanoic acid is an organic compound with the molecular formula C4H8O4S.[1] It is a carboxylic acid containing a sulfone group. Key properties are summarized in the table below.

Property	Value	Source
Molecular Weight	152.17 g/mol	[1]
Appearance	White solid	[2]
Melting Point	102-105°C
Boiling Point	409°C at 760 mmHg
Storage Temperature	Room temperature, sealed in a dry environment	[3]

Q2: What are the primary safety hazards associated with 3-(Methylsulfonyl)propanoic acid?

This compound is classified as an irritant. It can cause skin and serious eye irritation, and may cause respiratory irritation. It is also harmful if swallowed or inhaled.[4] Always handle this chemical in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Q3: How is 3-(Methylsulfonyl)propanoic acid typically synthesized?

The most common laboratory synthesis involves the oxidation of 3-(methylthio)propanoic acid.[2] Common oxidizing agents for this transformation include hydrogen peroxide and potassium hydrogen persulfate (Oxone®).[2]

Synthesis Troubleshooting Guide

The oxidation of the thioether in 3-(methylthio)propanoic acid to a sulfone is a robust reaction, but requires careful control to avoid the formation of byproducts.

Problem 1: My reaction is incomplete, and I have a mixture of starting material and product.

Possible Causes & Solutions:

• Insufficient Oxidant: The stoichiometry of the oxidizing agent is critical. Ensure you are using a sufficient excess of the oxidant. For the oxidation of a thioether to a sulfone, at least two equivalents of the oxidizing agent are required.

• Low Reaction Temperature: The oxidation may be sluggish at low temperatures. If the reaction is proceeding slowly, consider gradually increasing the temperature while monitoring the reaction progress by TLC or LC-MS.

• Poor Solubility: Ensure that both the starting material and the oxidant are adequately dissolved in the chosen solvent system. For instance, in the oxidation using potassium hydrogen persulfate, a biphasic system like ethyl acetate/water is often used to facilitate the reaction.[2]

Problem 2: I have an unexpected byproduct in my reaction mixture.

Possible Cause & Solution:

• Formation of the Sulfoxide Intermediate: The oxidation of a thioether to a sulfone proceeds through a sulfoxide intermediate, 3-(methylsulfinyl)propanoic acid. If the reaction is not allowed to go to completion, or if a milder oxidizing agent is used, this sulfoxide can be a significant byproduct.[4][5] To push the reaction to the desired sulfone, you can add more oxidizing agent or increase the reaction time. Careful monitoring is key to prevent over-oxidation.

Purification Troubleshooting Guide

The high polarity of the carboxylic acid and sulfone groups in 3-(Methylsulfonyl)propanoic acid can present challenges during purification.

Problem 1: I am having difficulty separating my product from the unreacted starting material, 3-(methylthio)propanoic acid.

Possible Causes & Solutions:

• Similar Polarity: Both the starting material and the product are polar carboxylic acids, which can make chromatographic separation difficult.

• Acid-Base Extraction: A classic and effective method for purifying carboxylic acids is through acid-base extraction.

  • Dissolve the crude reaction mixture in an organic solvent like ethyl acetate.

  • Wash with a saturated sodium bicarbonate solution. The carboxylic acids will be deprotonated and move to the aqueous layer, leaving non-acidic impurities in the organic layer.

  • Acidify the aqueous layer with a strong acid (e.g., 1M HCl) to a pH of ~2.

  • Extract the protonated carboxylic acids back into an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the purified acids.

• Column Chromatography with Acidified Mobile Phase: If chromatography is necessary, adding a small amount of a volatile acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase can improve the peak shape and separation of carboxylic acids by suppressing the ionization of the carboxyl group.

Problem 2: My product is showing broad or tailing peaks during HPLC analysis.

Possible Cause & Solution:

• Secondary Interactions with the Stationary Phase: The polar nature of the molecule can lead to unwanted interactions with the silica backbone of the HPLC column.

• Mobile Phase Modification: As mentioned above, adding a small amount of acid to the mobile phase can significantly improve peak shape. A typical starting point for a reverse-phase C18 column would be a mobile phase of water with 0.1% formic acid and acetonitrile.

Analytical Troubleshooting Guide

Accurate analysis is crucial for confirming the identity and purity of your 3-(Methylsulfonyl)propanoic acid.

Problem 1: How can I confirm the successful synthesis of 3-(Methylsulfonyl)propanoic acid using NMR?

Solution:

• ¹H NMR Spectroscopy: The proton NMR spectrum provides distinct signals that can confirm the structure. The expected chemical shifts in DMSO-d6 are:

  • ~12.5 ppm (singlet, 1H): Carboxylic acid proton.

  • ~3.3 ppm (triplet, 2H): Methylene group adjacent to the sulfone.

  • ~3.0 ppm (singlet, 3H): Methyl group of the sulfone.

  • ~2.7 ppm (triplet, 2H): Methylene group adjacent to the carboxyl group.[2] The disappearance of the methylthio singlet from the starting material (around 2.1 ppm) and the appearance of the methylsulfonyl singlet at a downfield shift are key indicators of a successful reaction.

Problem 2: I see extra peaks in my NMR spectrum. How can I identify the impurities?

Possible Causes & Solutions:

• Residual Solvents: Common laboratory solvents are a frequent source of impurity peaks. Consult established tables of NMR chemical shifts for common solvents to identify these signals.[6][7][8][9]

• Sulfoxide Intermediate: The presence of 3-(methylsulfinyl)propanoic acid will result in a different set of peaks. The chemical shifts for the methyl and methylene groups adjacent to the sulfoxide will be at a slightly higher field (further to the right) compared to the sulfone.

• Starting Material: Residual 3-(methylthio)propanoic acid will show a characteristic singlet for the methyl group around 2.1 ppm.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and purification of 3-(Methylsulfonyl)propanoic acid.

Sources

• 1. 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. 3-(Methylsulfonyl)propanoic acid | 645-83-0 [sigmaaldrich.com]
• 4. Sulfone - Wikipedia [en.wikipedia.org]
• 5. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. kgroup.du.edu [kgroup.du.edu]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

factors affecting the reactivity of 3-(Methylsulfonyl)propanoic acid

Introduction: Understanding the Dual Reactivity of 3-(Methylsulfonyl)propanoic Acid

Welcome to the technical support guide for 3-(Methylsulfonyl)propanoic acid (MSPA). This document serves as a resource for researchers, chemists, and drug development professionals to navigate the experimental nuances of this versatile building block. MSPA is characterized by two key functional groups: a terminal carboxylic acid and a methylsulfonyl group separated by an ethylene bridge. The powerful electron-withdrawing nature of the sulfone moiety significantly influences the reactivity of the entire molecule, presenting both opportunities and challenges in synthesis.[1][2] This guide is structured in a question-and-answer format to directly address common issues and provide actionable troubleshooting advice.

Property	Value	Source
Chemical Formula	C₄H₈O₄S	[3]
Molecular Weight	152.17 g/mol	[3]
CAS Number	645-83-0
Appearance	White solid	[4]
Storage	Sealed in a dry environment at room temperature.

Section 1: General Handling and Stability FAQs

This section addresses fundamental questions about the stability and storage of MSPA, which are critical for ensuring the integrity of your starting material.

Q1: I left my container of 3-(Methylsulfonyl)propanoic acid open on the bench. Is it still usable?

A1: 3-(Methylsulfonyl)propanoic acid is a non-volatile solid and is generally stable under ambient, dry conditions. However, like most carboxylic acids, it can be hygroscopic. While brief exposure is unlikely to cause significant degradation, prolonged exposure to atmospheric moisture should be avoided. We recommend storing the compound in a tightly sealed container in a desiccator or a dry cabinet to ensure consistent results in your reactions.

Q2: I'm planning a reaction under strongly basic conditions. Will 3-(Methylsulfonyl)propanoic acid remain stable?

A2: Caution is highly advised. The primary stability concern with MSPA under basic conditions is not the carboxylic acid or the sulfone group directly, but rather the protons on the carbon atom adjacent (alpha) to the sulfonyl group. The potent electron-withdrawing effect of the sulfone group makes these α-protons unusually acidic.[1]

Exposure to strong, non-nucleophilic bases (e.g., LDA, NaH, or even t-BuOK) can lead to deprotonation at this position, forming a stabilized carbanion. This intermediate can potentially trigger side reactions, most notably an elimination reaction, especially if a suitable leaving group is present or can be formed. For standard reactions like amide couplings, it is crucial to use hindered, non-nucleophilic organic bases like diisopropylethylamine (DIPEA) and to avoid excessively high temperatures or prolonged reaction times.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sulfone - Wikipedia [en.wikipedia.org]
• 3. 3-(Methylsulfonyl)propanoic acid | C4H8O4S | CID 120308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]

Technical Support Center: 3-(Methylsulfonyl)propanoic Acid Reactions

Welcome to the technical support guide for 3-(Methylsulfonyl)propanoic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of reactions involving this versatile reagent. Our goal is to provide practical, field-tested insights in a direct question-and-answer format to help you identify, troubleshoot, and minimize common byproducts, ensuring the integrity and success of your experiments.

Section 1: Frequently Asked Questions - Foundational Knowledge

This section addresses the most common initial questions regarding impurities and side reactions associated with 3-(Methylsulfonyl)propanoic acid.

Q1: What are the likely impurities in my starting material?

The most probable impurity in commercially available 3-(Methylsulfonyl)propanoic acid is its precursor, 3-(methylthio)propanoic acid. The synthesis of the target molecule involves the oxidation of this precursor.[1] An incomplete oxidation process will result in residual starting material.

How to check for it:

• ¹H NMR: Look for a singlet around δ 2.1 ppm corresponding to the S-CH₃ group of the thioether, which is distinct from the downfield singlet of the sulfone's SO₂-CH₃ at approximately δ 3.0 ppm.[1]

• LC-MS: The precursor will have a different retention time and a mass corresponding to [M-H]⁻ at m/z 119.1, compared to the desired product's [M-H]⁻ at m/z 149.0.[1]

Q2: In a typical amidation or esterification reaction, what is the most basic byproduct I should expect?

In direct coupling reactions like amidations and esterifications, the most fundamental and unavoidable byproduct is water .[2][3] These are condensation reactions where the hydroxyl group of the carboxylic acid and a hydrogen from the amine or alcohol are eliminated.

Why this matters: These reactions are often reversible.[4][5] The presence of water can drive the equilibrium back towards the starting materials, reducing your final yield.[3] This is why many protocols include methods for water removal, such as a Dean-Stark apparatus or the use of molecular sieves.[2]

Q3: Is decarboxylation a concern when working with 3-(Methylsulfonyl)propanoic acid?

Decarboxylation, the loss of CO₂, is a potential side reaction for carboxylic acids under thermal stress. While simple aliphatic acids are relatively stable, this reaction is facilitated by electron-withdrawing groups at the α or β positions.[6]

For 3-(Methylsulfonyl)propanoic acid, the strongly electron-withdrawing methylsulfonyl group is at the γ-position. This placement makes it significantly more stable to decarboxylation than β-keto acids. However, under forcing conditions (e.g., prolonged heating at high temperatures >150-200°C), decarboxylation can occur, yielding ethyl methyl sulfone.

Key takeaway: Avoid unnecessarily high reaction temperatures or prolonged heating to minimize the risk of this byproduct. If your reaction requires heat, consider running it at the lowest effective temperature.

Section 2: Troubleshooting Amidation Reactions

Amide bond formation is a critical transformation in drug development.[1] While seemingly straightforward, several byproducts can arise.

Q: I'm performing an amidation and my LC-MS shows a peak with the same mass as my starting acid. Why isn't it reacting?

This is a classic equilibrium problem. If you are using a direct thermal amidation method, the reaction is reversible and may not proceed to completion without removing the water byproduct.[2] Alternatively, if you are using a coupling agent (e.g., EDC, DCC), poor activation of the carboxylic acid could be the cause.

Troubleshooting Steps:

• Water Removal: If heating, use a Dean-Stark trap or add 4Å molecular sieves.

• Coupling Agent Stoichiometry: Ensure your coupling agent is high-purity and used in at least stoichiometric amounts (typically 1.1-1.5 equivalents).

• Activation Time: Allow the carboxylic acid to pre-activate with the coupling agent (and additives like HOBt or DMAP) for 15-30 minutes before adding the amine.

Q: My reaction is complete, but I have a significant byproduct that is insoluble in my aqueous workup. What could it be?

If you are using a carbodiimide coupling agent like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), the most common byproduct is the corresponding isourea.

• With DCC, this byproduct is dicyclohexylurea (DCU), which is notoriously insoluble in most organic solvents and can be removed by filtration.

• With EDC, the resulting urea is water-soluble, making the workup significantly easier. This is a primary reason for its widespread use.

Potential Byproducts in Amidation Reactions

Byproduct/Impurity	Identification Method	Key Signature / Explanation	Mitigation Strategy
Unreacted Starting Acid	LC-MS, ¹H NMR	m/z = 151.0 ([M-H]⁻); characteristic peaks at δ 12.5, 3.3, 3.0, 2.7 ppm (in DMSO-d6).[1]	Drive equilibrium by removing water; use effective coupling agents.
O-Acylisourea Intermediate	LC-MS	Transient species; mass will be [M(acid)+M(coupling agent)-H]⁺.	This is an activated intermediate, not a final byproduct. Its presence may indicate the reaction with the amine is slow.
N-Acylurea	LC-MS, ¹H NMR	Mass is the same as the O-Acylisourea; stable byproduct.	Add a coupling additive like HOBt or DMAP to prevent rearrangement of the intermediate.
Decarboxylation Product	GC-MS, ¹H NMR	Loss of 44 Da from starting acid; disappearance of -COOH signals.	Avoid excessive heat. Maintain reaction temperatures below 150°C.

Amidation Workflow & Side Reactions

Caption: Amidation pathway and common side reactions.

Section 3: Troubleshooting Esterification Reactions

Fischer esterification is a common method for converting carboxylic acids to esters using an alcohol and an acid catalyst.[4][5]

Q: My esterification yield is low, even after prolonged heating. What is limiting my reaction?

Fischer esterification is an equilibrium-controlled process.[5] To achieve high yields, you must shift the equilibrium to the product side.

Proven Strategies:

• Use Excess Alcohol: A large excess of the alcohol reactant (sometimes used as the solvent) will drive the reaction forward according to Le Châtelier's principle.[5]

• Remove Water: As with amidation, removing the water byproduct as it forms is highly effective.[3]

• Catalyst Choice: Ensure you are using a strong acid catalyst like concentrated sulfuric acid or p-toluenesulfonic acid (p-TSA).[7][8][9]

Q: I see a peak in my GC-MS that I can't identify, but it seems related to my alcohol. What is it?

If using a strong acid catalyst (like H₂SO₄) and high temperatures, you can induce side reactions with the alcohol itself. The most common is the dehydration of two alcohol molecules to form a symmetric ether (R-O-R). This is particularly prevalent with primary alcohols.

Potential Byproducts in Esterification Reactions

Byproduct/Impurity	Identification Method	Key Signature / Explanation	Mitigation Strategy
Unreacted Starting Acid	LC-MS, ¹H NMR	m/z = 151.0 ([M-H]⁻); characteristic peaks at δ 12.5, 3.3, 3.0, 2.7 ppm (in DMSO-d6).[1]	Drive equilibrium by removing water or using excess alcohol.[3][5]
Symmetric Ether (from alcohol)	GC-MS, ¹H NMR	Mass corresponds to [2*M(alcohol) - H₂O]. Symmetrical NMR spectrum.	Use milder acid catalysts (e.g., p-TSA) and avoid excessive temperatures.
Alkene (from alcohol)	GC-MS, Headspace GC	Mass corresponds to [M(alcohol) - H₂O].	Common for secondary/tertiary alcohols. Use milder conditions.

Section 4: Systematic Byproduct Identification

When faced with an unknown impurity, a systematic approach using multiple analytical techniques is the most reliable path to identification.

Workflow for Unknown Impurity Identification

Caption: Systematic workflow for identifying unknown byproducts.

Protocol: LC-MS Analysis for Reaction Monitoring

This protocol provides a general method for analyzing a crude reaction mixture to identify the product and potential byproducts.

1. Sample Preparation: a. Quench a small aliquot (approx. 10-20 µL) of the reaction mixture. b. Dilute the aliquot 1:1000 with a suitable solvent (e.g., 50:50 acetonitrile:water). c. Vortex thoroughly to ensure homogeneity. d. Filter through a 0.22 µm syringe filter into an LC-MS vial.

2. LC-MS Conditions (Example):

• Column: C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-equilibrate.

• Flow Rate: 0.4 mL/min.

• MS Detector: ESI in both positive and negative ion modes.

• Scan Range: m/z 50 - 1000.

3. Data Analysis: a. Extract the ion chromatogram for the expected mass of your product (e.g., [M+H]⁺ or [M-H]⁻). b. Extract the ion chromatogram for the starting acid ([M-H]⁻ at m/z 149.0).[1][10] c. Examine the total ion chromatogram (TIC) for other significant peaks. d. For each unknown peak, analyze its mass spectrum. Look for masses corresponding to the potential byproducts listed in the tables above (e.g., decarboxylation product would be [M-44]). e. Use high-resolution mass spectrometry to obtain an accurate mass and predict the elemental formula, which provides strong evidence for a proposed structure.

By following these structured troubleshooting guides and analytical protocols, you can more efficiently identify and mitigate the formation of byproducts in your reactions with 3-(Methylsulfonyl)propanoic acid, leading to cleaner reactions and more reliable results.

References

• Valle, G. D., et al. (2021). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(methylsulfonyl)propanoic acid (C4H8O4S). Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Methyl-1-(2-(phenylsulfonyl)ethyl)-2,6,7-trioxabicyclo[2.2.2]octane. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of additives on the amidation of 3-phenyl- propanoic acid (1) with L-Glu-OH (2e) a). Retrieved from [Link]

• ResearchGate. (n.d.). A Convenient Synthesis of Novel 3-(Heterocyclylsulfonyl)propanoic Acids and Their Amide Derivatives. Retrieved from [Link]

• Filo. (2025). c. List the reaction conditions for the conversion of propanoic acid to m... Retrieved from [Link]

• Tehnicki Vjesnik. (2018). ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. Retrieved from [Link]

• Chemguide. (n.d.). ESTERIFICATION OF CARBOXYLIC ACIDS. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 18.5: Decarboxylation of Carboxylic Acids. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Filo. (2025). List the reaction condition for the conversion of propanoic acid and meth... Retrieved from [Link]

• GCSE Science. (n.d.). The Reactions of Propanoic Acid with Alcohols to make Esters. Retrieved from [Link]

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• 2. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review | MDPI [mdpi.com]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. c. List the reaction conditions for the conversion of propanoic acid to m.. [askfilo.com]
• 8. List the reaction condition for the conversion of propanoic acid and meth.. [askfilo.com]
• 9. gcsescience.com [gcsescience.com]
• 10. PubChemLite - 3-(methylsulfonyl)propanoic acid (C4H8O4S) [pubchemlite.lcsb.uni.lu]

storage and handling best practices for 3-(Methylsulfonyl)propanoic acid

Welcome to the technical support center for 3-(Methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth knowledge and practical advice on the storage, handling, and troubleshooting of this versatile reagent. Our goal is to ensure the integrity of your experiments and the reliability of your results by promoting best practices grounded in chemical principles.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the proper management of 3-(Methylsulfonyl)propanoic acid in a laboratory setting.

Q1: What are the ideal long-term storage conditions for 3-(Methylsulfonyl)propanoic acid?

For optimal long-term stability, 3-(Methylsulfonyl)propanoic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2][3] Room temperature is generally acceptable for storage.[2] The key is to minimize exposure to atmospheric moisture and high temperatures to prevent potential degradation.

Scientific Rationale: The sulfonyl group and the carboxylic acid moiety can be susceptible to degradation over time, especially under suboptimal conditions. Storing the compound in a cool environment slows down potential decomposition reactions. A dry atmosphere is crucial as the compound may be hygroscopic, and absorbed water can affect its stability and interfere with reactions.[4]

Q2: Is 3-(Methylsulfonyl)propanoic acid hygroscopic, and what precautions are necessary?

While direct data on the hygroscopicity of 3-(Methylsulfonyl)propanoic acid is not extensively published, compounds with similar functional groups, such as sulfonic acids, can be hygroscopic.[4] Therefore, it is best practice to handle it as a hygroscopic substance.[4]

Precautions for Handling Hygroscopic Solids:

• Minimize the time the container is open to the atmosphere.

• Weigh the compound quickly and in a low-humidity environment if possible.[5]

• For highly sensitive applications requiring precise concentrations, consider handling the compound in a glovebox or under an inert atmosphere.[3]

• Store the container tightly sealed with a desiccant if necessary.[5][6]

Q3: How can I identify if my 3-(Methylsulfonyl)propanoic acid has degraded?

Visual inspection is the first step. Any change in the physical appearance of the solid, such as discoloration, clumping, or the presence of an unusual odor, may indicate degradation. For more rigorous assessment, analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed to check for the presence of impurities or degradation products.

Potential Degradation Pathways: While 3-(Methylsulfonyl)propanoic acid is generally stable, potential degradation could occur through thermal decomposition, particularly at elevated temperatures.[2][7] The presence of strong oxidizing agents should also be avoided as they can react with the sulfonyl group.[4]

Q4: What is the recommended procedure for preparing a stock solution?

To ensure accuracy and consistency, follow these steps when preparing a stock solution:

• Allow the container of 3-(Methylsulfonyl)propanoic acid to reach room temperature before opening to prevent condensation of atmospheric moisture onto the solid.

• Weigh the required amount of the solid quickly into a suitable, dry volumetric flask.

• Add a small amount of the desired solvent to dissolve the solid completely.

• Once dissolved, add the remaining solvent to reach the final volume.

• Mix the solution thoroughly to ensure homogeneity.

• If the solution is not for immediate use, it should be stored in a tightly sealed container, protected from light, and at a low temperature (e.g., ≤ -20°C) to minimize degradation.[4] For critical applications, preparing fresh solutions is always the best practice.[4]

Troubleshooting Guide

This section provides a question-and-answer format to address specific issues you might encounter during your experiments.

Problem 1: I weighed out the 3-(Methylsulfonyl)propanoic acid, but the mass keeps increasing on the balance.

Possible Cause: This is a classic sign of a hygroscopic compound absorbing moisture from the air.[5]

Solution:

• Work quickly to minimize the exposure time of the compound to the atmosphere.

• Note the initial stable reading and proceed with that value, accepting a minor degree of uncertainty.[3]

• For applications requiring high accuracy, handle and weigh the compound in a controlled environment, such as a glovebox with a dry atmosphere.[3]

Problem 2: My reaction yield is consistently lower than expected.

Possible Cause 1: Inaccurate concentration of the reagent due to water absorption. If the compound has absorbed a significant amount of water, the actual mass of the reagent will be less than the weighed mass, leading to a lower molar quantity in your reaction.

Solution:

• Dry the compound under vacuum before use, provided it is thermally stable under those conditions.[3]

• Handle the compound as a hygroscopic substance using the precautions mentioned in the FAQ section.

Possible Cause 2: Degradation of the reagent. Improper storage or handling may have led to the degradation of the compound, reducing its purity and reactivity.

Solution:

• Verify the purity of your starting material using an appropriate analytical technique (e.g., NMR).

• If degradation is suspected, use a fresh, unopened batch of the reagent for your reaction.

Problem 3: I am observing side products in my reaction that I don't expect.

Possible Cause: The presence of impurities or degradation products in your 3-(Methylsulfonyl)propanoic acid could be leading to unwanted side reactions. The absorbed water from a hygroscopic compound can also act as an unwanted nucleophile in some reactions.

Solution:

• Analyze your starting material for purity.

• Consider the reactivity of water with your other reagents and reaction intermediates. If your reaction is moisture-sensitive, ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere.

Experimental Protocols

Protocol for Handling and Preparing a Stock Solution of a Hygroscopic Solid

This protocol provides a step-by-step methodology for accurately preparing a solution of a hygroscopic compound like 3-(Methylsulfonyl)propanoic acid.

• Preparation:

  • Ensure all glassware is clean and thoroughly dried in an oven.

  • Allow the sealed container of 3-(Methylsulfonyl)propanoic acid to equilibrate to room temperature before opening. This prevents moisture from condensing on the cold solid.

• Weighing:

  • Tare a clean, dry weighing boat on an analytical balance.

  • Quickly add the desired amount of the solid to the weighing boat and record the mass. Minimize the time the container and the weighing boat are exposed to the air.

• Dissolution:

  • Transfer the weighed solid to a volumetric flask.

  • Add a small amount of the appropriate solvent and swirl gently to dissolve the solid completely.

• Dilution:

  • Once the solid is fully dissolved, carefully add the solvent up to the calibration mark of the volumetric flask.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage:

  • If not for immediate use, transfer the solution to a clean, dry, and tightly sealed storage bottle.

  • For long-term storage, it is advisable to aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles.[4]

  • Store the aliquots at or below -20°C, protected from light.[4]

Data Presentation

Parameter	Recommendation	Rationale
Storage Temperature	Cool, room temperature	Minimizes thermal degradation.[2]
Storage Atmosphere	Dry, inert atmosphere (optional)	Prevents moisture absorption and potential hydrolysis or side reactions.[4][5]
Container	Tightly sealed, opaque or amber	Prevents exposure to moisture and light.[1][4]
Handling	In a well-ventilated area, with PPE	Ensures personal safety from irritation.[1][8]
Solution Storage	≤ -20°C, single-use aliquots	Preserves the stability of the solution and prevents degradation from freeze-thaw cycles.[4]

Visualizations

Troubleshooting Workflow for Inconsistent Experimental Results

Caption: A decision-making flowchart for troubleshooting inconsistent experimental results when using 3-(Methylsulfonyl)propanoic acid.

References

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? Retrieved from [Link]

• Oae, S., & Numata, T. (1981). Thermal decomposition of a sulfoximide in the presence of a carboxylic acid; an interesting rearrangement. Tetrahedron Letters, 22(46), 4641-4644.

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• Angene Chemical. (2024, September 1). Safety Data Sheet. Retrieved from [Link]

• Reddit. (2017, February 7). How do you guys prepare solutions of hygroscopic chemicals? r/labrats. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety. Retrieved from [Link]

• American Elements. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• Buckhorn Cliffs. (n.d.). Organizing and Protecting Long-Term Chemical Compounds. Retrieved from [Link]

• Quora. (2014, January 30). What chemical can be added to a hygroscopic substance to prevent it from absorbing any water? Retrieved from [Link]

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• 7. Thermal decomposition of a sulfoximide in the presence of a carboxylic acid; an interesting rearrangement | Semantic Scholar [semanticscholar.org]
• 8. Redirecting [linkinghub.elsevier.com]

impact of pH on 3-(Methylsulfonyl)propanoic acid stability and reactivity

A Guide to pH-Dependent Stability and Reactivity for Researchers

Welcome to the technical support resource for 3-(Methylsulfonyl)propanoic acid. As Senior Application Scientists, we have compiled this guide based on foundational chemical principles and extensive laboratory experience to help you navigate the experimental nuances of this bifunctional molecule. The following information is designed to provide not just protocols, but a deeper understanding of the causality behind its behavior in solution, enabling you to troubleshoot issues and optimize your experimental outcomes.

Section 1: Fundamental Properties & The Critical Role of pH

Understanding the chemical nature of 3-(Methylsulfonyl)propanoic acid is the first step to successful experimentation. Its structure contains two key functional groups: a carboxylic acid and a sulfone. The interplay between these groups, governed by the pH of the medium, dictates the molecule's charge, solubility, stability, and reactivity.

FAQ 1: How does the structure of 3-(Methylsulfonyl)propanoic acid change with pH?

3-(Methylsulfonyl)propanoic acid possesses a carboxylic acid group (-COOH), which is a weak acid.[1][2] The pH of your solution determines whether this group is in its protonated (neutral) form or its deprotonated, anionic (carboxylate, -COO⁻) form. The sulfone group (-SO₂-) is chemically stable and remains neutral across the physiological pH range.[3][4]

The transition between the protonated and deprotonated forms is dictated by the acid dissociation constant (pKa). For a typical propanoic acid derivative, the pKa is approximately 4.8. The strong electron-withdrawing effect of the nearby sulfonyl group will further acidify the carboxylic proton, likely lowering the pKa into the 3.5-4.5 range.[5][6]

• At pH < pKa (e.g., pH 2): The molecule is predominantly in its neutral, protonated form (HOOC-CH₂-CH₂-SO₂-CH₃).

• At pH > pKa (e.g., pH 7.4): The molecule exists almost entirely in its anionic, deprotonated (carboxylate) form (⁻OOC-CH₂-CH₂-SO₂-CH₃).[6]

Caption: pH-dependent ionization states of 3-(Methylsulfonyl)propanoic acid.

FAQ 2: I'm observing precipitation when preparing my stock solution or adjusting its pH. Why?

This is a common issue related to the molecule's solubility profile, which is directly linked to its ionization state.

• Low Solubility Near pKa: Molecules often exhibit their lowest aqueous solubility when the pH is close to their pKa. At this point, there is a significant population of the neutral form, which is less soluble than the charged carboxylate form, but not acidic enough to fully dissolve in a highly acidic medium.

• "Salting Out" in High Ionic Strength Buffers: Even when the pH is appropriate, high concentrations of salts in your buffer can decrease the solubility of organic molecules.

Troubleshooting Steps:

• Work at pH > pKa: For preparing aqueous stock solutions, ensure the pH is at least 1.5-2 units above the estimated pKa (e.g., pH 6.0 or higher). This converts the molecule to its more soluble carboxylate salt form.[5]

• Use a Co-solvent: If solubility remains an issue, consider preparing a concentrated stock in a water-miscible organic solvent like DMSO or ethanol, which you can then dilute into your aqueous experimental buffer. Ensure the final concentration of the organic solvent is compatible with your downstream application.

• Buffer Selection: Use a buffer with the lowest ionic strength necessary for your experiment.

Section 2: Stability Troubleshooting Guide

While the sulfone functional group is known for its high stability, the overall stability of the molecule in aqueous solution can be influenced by pH, temperature, and buffer composition.[3][4]

FAQ 3: My compound appears to be degrading over time in my buffered solution. What are the likely degradation pathways?

Degradation is a critical concern in drug development and quantitative assays.[7][8] For this molecule, the primary concern under harsh conditions would be hydrolysis, although the sulfone group is generally resistant.[9][10]

• Extreme pH: While sulfones are very stable, extreme pH conditions (e.g., pH < 1 or pH > 13) combined with elevated temperatures could potentially lead to slow hydrolysis of the sulfone or other unforeseen degradation pathways.

• Buffer Reactivity: Some buffer components can be nucleophilic and may react with your compound, especially if it is activated for a conjugation reaction. For example, buffers containing primary or secondary amines (like Tris) could potentially form amide bonds if the carboxylic acid is activated.

Recommendation: Always perform a preliminary stability assessment in your chosen experimental buffer. A well-designed stability study is a self-validating system that provides confidence in your results.

Protocol: pH-Dependent Chemical Stability Assay

This protocol is designed to assess the stability of 3-(Methylsulfonyl)propanoic acid in various aqueous buffers, a crucial step in early drug discovery.[7][11]

Objective: To quantify the percentage of the parent compound remaining over time at different pH values and temperatures.

Materials:

• 3-(Methylsulfonyl)propanoic acid

• DMSO (for stock solution)

• Aqueous buffers (e.g., 100 mM Glycine-HCl for pH 3.0, 100 mM Sodium Acetate for pH 5.0, 100 mM PBS for pH 7.4, 100 mM Glycine-NaOH for pH 9.0)[7]

• HPLC or LC-MS system for analysis[12]

• Temperature-controlled incubator or water bath

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the compound in DMSO.

• Sample Preparation:

  • For each pH condition, dilute the stock solution to a final concentration of 100 µM in the respective pre-warmed buffer (e.g., 37°C).

  • Ensure the final DMSO concentration is low and consistent across all samples (e.g., ≤1%).

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot from each pH condition. Quench any potential degradation by diluting it 1:10 in a 50:50 acetonitrile:water solution and store at -20°C until analysis. This is your 100% reference point.

• Incubation: Incubate the remaining solutions at the desired temperature (e.g., 37°C).

• Time-Point Sampling: Withdraw aliquots at predetermined time points (e.g., 1, 4, 8, 24, 48 hours). Immediately quench and store each sample as described in Step 3.

• Analysis: Analyze all samples (including T=0) in a single batch by RP-HPLC or LC-MS.[12] Calculate the peak area of the parent compound for each time point.

• Data Interpretation: Calculate the percentage of compound remaining at each time point relative to the T=0 sample for each pH condition.

Caption: Workflow for a pH-dependent chemical stability study.

Data Summary Table:

pH	Temperature (°C)	Time (hours)	% Compound Remaining
3.0	37	0	100
3.0	37	24
5.0	37	0	100
5.0	37	24
7.4	37	0	100
7.4	37	24
9.0	37	0	100
9.0	37	24

Section 3: pH and Chemical Reactivity

The pH of the reaction medium is a powerful tool to control the reactivity of 3-(Methylsulfonyl)propanoic acid, primarily by modulating the nucleophilicity and electrophilicity of the carboxylic acid group.

FAQ 4: I want to perform an amide coupling reaction (e.g., with an amine). What is the optimal pH?

This is a classic example of pH-mediated reactivity. For common coupling reactions using activating agents like EDC/NHS:

• Activation Step (pH 4.5-6.0): The carboxylic acid must be protonated (-COOH) to react with the activating agent (EDC). This step is most efficient in a slightly acidic environment.

• Coupling Step (pH 7.2-8.5): The amine nucleophile must be in its deprotonated, free-base form (-NH₂) to attack the activated ester. This requires a neutral to slightly basic pH.

The Causality: This presents a trade-off. The activated NHS-ester is susceptible to hydrolysis, which is accelerated at higher pH. Therefore, a one-pot reaction is typically run at a compromise pH of around 7.0-7.5. Alternatively, a two-step procedure can be employed where activation is performed at pH ~5.0, followed by pH adjustment and addition of the amine.

FAQ 5: Is the sulfone group reactive? Can it interfere with my experiments?

The sulfonyl group is exceptionally stable and generally non-reactive under typical physiological and synthetic conditions.[3][4] It is a strong electron-withdrawing group, which increases the acidity of the carboxylic acid proton and can also acidify the protons on the adjacent carbon (the α-carbon). However, the sulfone itself does not typically act as an electrophile or nucleophile in common bioconjugation or cell-based assays. It is considered a highly valuable and stable scaffold in drug design.[13][14]

Caption: pH-dependent reactivity map for the key functional groups.

References

• J Pharm Sci. 1971 Apr;60(4):606-8. pH-dependent hydrolysis of 4,4'-diformamidodiphenylsulfone. [Link]

• Chemguide. Carboxylic acids as acids. [Link]

• SoapMaker's Journal. Understanding Chemical Stability – Principles and Testing Methods. [Link]

• Michigan State University Department of Chemistry. Carboxylic Acid Reactivity. [Link]

• IIP Series. CHEMICAL STABILITY OF DRUGS. [Link]

• Study Mind. Properties and Reactivity of Carboxylic Acids (A-Level Chemistry). [Link]

• ResearchGate. Stability testing protocol for experiments conducted at Pfizer U.K. Ltd... [Link]

• PubMed. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. [Link]

• Chemistry LibreTexts. 19.4: Acidic and Basic Character of Carboxylic Acids. [Link]

• PubMed. A protocol for testing the stability of biochemical analytes. Technical document. [Link]

• BYJU'S. Acidity of carboxylic acids and derivatives. [Link]

• Wikipedia. Sulfone. [Link]

• Oreate AI Blog. Risk Assessment and Control Strategies for Mutagenic Impurities of Sulfonate Esters in Pharmaceuticals. [Link]

• PubMed. Hydrolysis of sulphonamides in aqueous solutions. [Link]

• National Center for Biotechnology Information. The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data. [Link]

• ResearchGate. Basic hydrolysis of a thioketal through a bis(sulfone). [Link]

• PubChem. 3-(Methylsulfonyl)propanoic acid. [Link]

• American Elements. 3-(Methylsulfonyl)propanoic acid. [Link]

• PubMed. Novel pathway for catabolism of the organic sulfur compound 3,3'-dithiodipropionic acid... [Link]

• Organic Chemistry Data. Bordwell pKa Table. [Link]

• PubChemLite. 3-(methylsulfonyl)propanoic acid (C4H8O4S). [Link]

• National Center for Biotechnology Information. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. [Link]

• ACS Publications. Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation. [Link]

• De Gruyter. Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. [Link]

• ResearchGate. The importance of sulfur-containing motifs in drug design and discovery. [Link]

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• 9. pH-dependent hydrolysis of 4,4'-diformamidodiphenylsulfone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A protocol for testing the stability of biochemical analytes. Technical document - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]

Technical Support Center: Preventing Oxidation of 3-(Methylsulfonyl)propanoic acid Precursors

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the prevention of oxidation of precursors to 3-(Methylsulfonyl)propanoic acid. Our goal is to equip you with the scientific understanding and practical techniques to ensure the integrity of your starting materials and the success of your synthetic routes.

Introduction: The Challenge of Sulfide Oxidation

3-(Methylsulfonyl)propanoic acid is a valuable building block in pharmaceutical synthesis, notably in the development of Hedgehog signaling pathway inhibitors.[1] The most common synthetic route to this compound involves the oxidation of its thioether precursor, 3-(methylthio)propanoic acid.[1] While this oxidation is the desired transformation, inadvertent oxidation of the precursor before the intended reaction step can lead to impurities, reduced yields, and downstream complications.

The sulfur atom in 3-(methylthio)propanoic acid is susceptible to oxidation, which can occur through various mechanisms, including exposure to atmospheric oxygen, reaction with residual oxidants, or catalysis by trace metals. This guide will address the common challenges associated with preventing this unwanted oxidation and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary precursor to 3-(Methylsulfonyl)propanoic acid, and why is it prone to oxidation?

The primary and most direct precursor is 3-(methylthio)propanoic acid.[1][2][3] The sulfur atom in the methylthio group is in a lower oxidation state and is susceptible to oxidation to form the corresponding sulfoxide and, subsequently, the sulfone (3-(Methylsulfonyl)propanoic acid).[4][5] This process can be initiated by atmospheric oxygen, especially in the presence of light, heat, or trace metal impurities.

Q2: I've observed the formation of sulfoxide impurities in my stock of 3-(methylthio)propanoic acid. What are the likely causes?

The formation of sulfoxide impurities during storage is a common issue. The primary culprits are:

• Air Exposure: Prolonged exposure to atmospheric oxygen can lead to slow oxidation.

• Light Exposure: UV light can catalyze the oxidation of sulfides.

• Temperature: Elevated storage temperatures can accelerate the rate of oxidation.

• Contaminants: The presence of trace metals or other oxidizing agents can initiate and propagate the oxidation process.

Q3: What are the ideal storage conditions for 3-(methylthio)propanoic acid to minimize oxidation?

To maintain the purity of 3-(methylthio)propanoic acid, it is recommended to:

• Store under an inert atmosphere: Displacing air with an inert gas like argon or nitrogen is highly effective.[6][7][8]

• Use amber or opaque containers: This will protect the compound from light.

• Store at low temperatures: Refrigeration (2-8 °C) is generally recommended. For long-term storage, freezing may be an option, but ensure the container is properly sealed to prevent moisture ingress upon thawing.

• Ensure high purity: Start with a high-purity precursor, as impurities can catalyze degradation.

Q4: Can I use antioxidants to prevent the oxidation of 3-(methylthio)propanoic acid?

While the use of antioxidants for organosulfur compounds is an area of active research, their application in preventing the oxidation of synthetic precursors requires careful consideration.[9][10][11][12] Common antioxidants may interfere with subsequent reactions. A more robust strategy is to prevent exposure to oxygen through proper handling and storage techniques. If considering an antioxidant, it would be essential to perform small-scale compatibility and stability studies to ensure it does not negatively impact your downstream chemistry.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Problem 1: My reaction yield of 3-(Methylsulfonyl)propanoic acid is consistently low, and I suspect precursor degradation.

Possible Cause: The 3-(methylthio)propanoic acid precursor may be partially oxidized before the reaction, leading to a lower effective concentration of the starting material.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low reaction yields.

Detailed Steps:

• Assess Precursor Purity:

  • Technique: Use High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to analyze your stock of 3-(methylthio)propanoic acid.[13][14]

  • Expected Outcome: A pure sample should show a single major peak. The presence of a peak corresponding to the sulfoxide or sulfone confirms oxidation. Several methods exist for the detection of sulfoxides.[15][16]

• Implement Inert Atmosphere Techniques:

  • Rationale: To prevent exposure to atmospheric oxygen during reaction setup and execution.[6][7][8]

  • Protocol:

    • Dry all glassware in an oven at >120°C for at least 4 hours to remove adsorbed water.[17]

    • Assemble the glassware while still warm under a stream of dry nitrogen or argon.[17]

    • Use a Schlenk line or a glovebox for handling the air-sensitive precursor.[6][7][8]

    • Transfer liquids using gas-tight syringes that have been purged with inert gas.[17][18]

• Degas Solvents:

  • Rationale: Solvents can contain dissolved oxygen, which can contribute to oxidation.

  • Protocol (Freeze-Pump-Thaw):

    • Place the solvent in a flask with a stopcock.

    • Freeze the solvent using liquid nitrogen.

    • Evacuate the flask under high vacuum.

    • Close the stopcock and thaw the solvent. Trapped gases will bubble out.

    • Repeat this cycle at least three times.[7]

  • Alternative: Sparge the solvent with an inert gas (argon or nitrogen) for 15-30 minutes.

• Re-run the Reaction: After implementing the above steps, repeat the synthesis of 3-(Methylsulfonyl)propanoic acid.

• Analyze the Outcome: If the yield improves significantly, precursor oxidation was the likely cause of the initial low yield. If the problem persists, further investigation into other reaction parameters (reagent stoichiometry, temperature, reaction time) is warranted.

Problem 2: I am performing a controlled oxidation of 3-(methylthio)propanoic acid to the sulfoxide, but I am seeing over-oxidation to the sulfone.

Possible Cause: The oxidizing agent is too reactive, or the reaction conditions are not sufficiently controlled.

Troubleshooting Strategies:

Table 1: Strategies to Minimize Over-oxidation

Strategy	Rationale	Key Considerations
Control Stoichiometry	Using a precise amount of the oxidizing agent can prevent excess oxidant from driving the reaction to the sulfone.[4]	Carefully calculate and measure the molar equivalents of the oxidant. A slight sub-stoichiometric amount may be beneficial.
Mode of Addition	Adding the oxidant slowly to the sulfide solution maintains a low concentration of the oxidant, favoring the formation of the sulfoxide.[4]	Use a syringe pump for controlled, dropwise addition of the oxidizing agent.
Lower Reaction Temperature	Oxidation reactions are often exothermic. Lowering the temperature can reduce the reaction rate and improve selectivity for the sulfoxide.[19]	Conduct the reaction in an ice bath (0°C) or a dry ice/acetone bath for even lower temperatures.
Choice of Oxidant	Milder oxidizing agents are less likely to cause over-oxidation.	Consider alternatives to strong oxidants like potassium permanganate. Hydrogen peroxide in the presence of a suitable catalyst can offer better control.[5][20]
Reaction Monitoring	Closely monitoring the reaction progress allows you to quench the reaction once the desired sulfoxide is formed.[4]	Use Thin Layer Chromatography (TLC) or in-situ analytical techniques to track the disappearance of the starting material and the formation of the product.

Experimental Protocol: Selective Oxidation to Sulfoxide

• Dissolve 3-(methylthio)propanoic acid in a suitable solvent (e.g., acetic acid) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere.[1]

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add one equivalent of a mild oxidizing agent (e.g., 30% hydrogen peroxide) dropwise over 30 minutes.[5]

• Monitor the reaction by TLC every 15 minutes.

• Once the starting material is consumed and before significant sulfone formation is observed, quench the reaction by adding a suitable reducing agent (e.g., sodium sulfite solution).

• Proceed with the workup and purification of the desired sulfoxide.

Concluding Remarks

The successful synthesis of 3-(Methylsulfonyl)propanoic acid hinges on the careful management of its precursors. By understanding the mechanisms of unwanted oxidation and implementing the robust handling, storage, and reaction techniques outlined in this guide, you can significantly improve the purity of your starting materials and the overall efficiency of your synthetic endeavors.

Should you continue to experience difficulties, we encourage you to contact our technical support team for further assistance.

References

• Soares, E. R., et al. (2016). The antioxidant properties of organosulfur compounds (sulforaphane). PubMed. Retrieved from [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). Retrieved from [Link]

• ResearchGate. (n.d.). Antioxidant mechanisms of organosulfur compounds: HAT (1), SPLET (2), SET-PT (3). Retrieved from [Link]

• Wang, R., et al. (2021). The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

• Yin, M. C., & Cheng, W. S. (2003). Nonenzymatic Antioxidant Activity of Four Organosulfur Compounds Derived from Garlic. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Osipova, N., et al. (2021). Antioxidant activity of some organosulfur compounds in vitro. Arabian Journal of Chemistry. Retrieved from [Link]

• Organic Chemistry Lab Techniques. (2022). Inert Atmosphere. Retrieved from [Link]

• Fishman, A., et al. (2009). Rapid Methods for High-Throughput Detection of Sulfoxides. PMC. Retrieved from [Link]

• PubMed. (2009). Rapid methods for high-throughput detection of sulfoxides. Retrieved from [Link]

• ResearchGate. (2025). Inhibition of sulfide mineral oxidation by surface coating agents: Batch and field studies. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation. Retrieved from [Link]

• Roberts, J. C., et al. (2011). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. PMC. Retrieved from [Link]

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• Ali, M. A., & Khan, M. T. H. (2014). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. MDPI. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• Google Patents. (n.d.). WO2004083468A1 - Method for preventing oxidation of sulfide minerals in sulfide ore.

• Pharma Times. (n.d.). Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. Retrieved from [Link]

• Journal of Pharmaceutical Research International. (2022). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Retrieved from [Link]

• Reddit. (2023). Storage handling for Chemical - methane sulfonyl chloride. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(methylsulfonyl)propanoic acid (C4H8O4S). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylthio)propanoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN116023441A - Method for preparing purified desmopressin sulfoxide impurity.

• MDPI. (2019). The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid. Retrieved from [Link]

• Ataman Kimya. (n.d.). 3-THIOPROPIONIC ACID. Retrieved from [Link]

• ResearchGate. (2025). Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions. Retrieved from [Link]

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Technical Support Center: A-Z Guide for In-Vivo Studies with 3-(Methylsulfonyl)propanoic acid

A Note to Investigators: The use of 3-(Methylsulfonyl)propanoic acid in published in-vivo research is not extensively documented. This guide has been developed by synthesizing data on the compound's known physicochemical properties with established principles of in-vivo testing for novel small molecules, particularly those containing acidic and sulfonyl moieties. It is intended to serve as a proactive manual for researchers to anticipate and navigate potential challenges during study design and execution.

Part 1: Pre-Formulation & Compound Characterization FAQs

This initial phase is critical for predicting and mitigating downstream issues in formulation and in-vivo administration. A thorough understanding of the molecule's intrinsic properties is the foundation of a successful study.

Q1: What are the key physicochemical properties of 3-(Methylsulfonyl)propanoic acid I should be aware of?

A1: Understanding the fundamental properties is non-negotiable. Key parameters for 3-(Methylsulfonyl)propanoic acid are summarized below. These values dictate everything from solvent choice to potential absorption characteristics.

Property	Value / Prediction	Source	Implication for In-Vivo Studies
Molecular Weight	152.17 g/mol	[1][2][3]	Standard for a small molecule; does not inherently limit bioavailability.
Physical Form	Solid		Requires solubilization for most routes of administration.
XLogP3	-0.9	[1]	Indicates the compound is hydrophilic (water-loving). This suggests good aqueous solubility but may imply poor passive diffusion across biological membranes (e.g., the gut wall), potentially limiting oral bioavailability.
Hydrogen Bond Donors	1	[4]	Can interact with aqueous environments.
Hydrogen Bond Acceptors	4	[1]	Can interact with aqueous environments, contributing to its hydrophilicity.
pKa (Predicted)	~4.0 (Estimated for the carboxylic acid)	General Chemical Knowledge	As a propanoic acid derivative, it is a weak acid. It will be ionized at physiological pH (~7.4), which enhances aqueous solubility but can reduce membrane permeability.
Boiling Point	409 °C at 760 mmHg	[2]	High boiling point, stable under normal conditions.

Q2: My compound is not dissolving well in simple aqueous buffers like PBS. Why is this happening and what should I do?

A2: While the negative XLogP3 suggests hydrophilicity, solubility issues can still arise, especially at higher concentrations needed for dosing. As a weak acid, its solubility is highly dependent on pH.[5][6]

• The "Why": At a pH below its pKa (~4.0), the carboxylic acid group is protonated (COOH), making the molecule less polar and less soluble in water. In standard PBS (pH 7.4), it should be deprotonated (COO-) and more soluble. If you still face issues, it could be due to the need for high concentrations or polymorphism of the solid material.

• Troubleshooting Protocol:

  • pH Adjustment: The most effective initial step for an acidic compound is to adjust the pH of your vehicle.[7] Increase the pH of your aqueous vehicle slightly (e.g., to pH 8.0-9.0) using a dilute base like NaOH to fully ionize the compound. Ensure the final formulation's pH is tolerable for the chosen route of administration.[7]

  • Solubility Screening: Systematically determine the compound's solubility in a panel of pharmaceutically acceptable solvents and vehicles.[8] This data is invaluable for selecting a lead formulation.

  • Co-solvents: If pH adjustment is insufficient, consider using a co-solvent system. Common options include Polyethylene Glycol 400 (PEG 400), Propylene Glycol (PG), or Dimethyl Sulfoxide (DMSO).[9][10] Crucially, always start by dissolving the compound in the organic co-solvent first, then slowly add the aqueous component while vortexing to prevent precipitation. [9] Keep the final co-solvent concentration as low as possible (e.g., <10% for DMSO) to avoid vehicle-induced toxicity.[11]

Part 2: Formulation & Administration Troubleshooting

Translating a soluble compound into a stable, deliverable, and effective formulation for in-vivo use is a multi-step process fraught with potential pitfalls.

Workflow for Vehicle Selection

The following diagram illustrates a decision-making process for selecting an appropriate vehicle for 3-(Methylsulfonyl)propanoic acid.

Caption: Vehicle selection decision tree for 3-(Methylsulfonyl)propanoic acid.

Frequently Asked Questions

Q3: We plan to administer the compound orally. What specific challenges should we anticipate?

A3: Oral administration is convenient but presents significant biological barriers.[12] For an acidic, hydrophilic compound like this, key challenges include:

• Gastric Instability: The highly acidic environment of the stomach (pH 1-2.5) will keep the compound in its less soluble, protonated form.[6][13] This could lead to precipitation in the stomach.

• Poor Permeability: The key barrier is the intestinal epithelium.[14] In the more neutral pH of the intestine, the compound will be ionized (negatively charged). Charged molecules generally have poor passive permeability across the lipid membranes of enterocytes, which could severely limit absorption and result in low bioavailability.[15]

• Enzymatic Degradation: The gastrointestinal tract contains numerous enzymes that could potentially metabolize the compound before it reaches systemic circulation.[6]

Q4: My compound precipitated out of solution after intravenous (IV) injection. What happened?

A4: This is a common and dangerous issue, often caused by a phenomenon known as "solvent dumping."

• The "Why": This typically occurs when using a co-solvent formulation. The small volume of the injected formulation rapidly dilutes into the large volume of aqueous blood. The organic co-solvent (like DMSO or PEG400) diffuses away, causing a dramatic drop in the local solvent concentration. The compound, no longer soluble in the now primarily aqueous environment, crashes out of solution.

• Troubleshooting Protocol:

  • Reduce Concentration: The simplest solution is to lower the concentration of the dosing solution, which may require increasing the injection volume (within acceptable limits for the animal model).

  • Slow Down the Infusion: Administering the dose as a slow IV infusion rather than a rapid bolus allows the formulation to dilute more gradually, reducing the risk of precipitation.

  • Re-evaluate Formulation: Your formulation may be at the edge of its solubilizing capacity. Consider alternative solubilizers like cyclodextrins, which encapsulate the drug molecule and can improve stability upon dilution.[9][10]

Part 3: Pharmacokinetics & Metabolism Considerations

The sulfonyl group is a key structural feature that can significantly influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Q5: What is the likely metabolic fate of a compound containing a methylsulfonyl group?

A5: The methylsulfonyl group is generally considered to be metabolically stable.[16][17] It can increase the polarity of a molecule, which aids in excretion.

• Metabolism: Unlike some sulfur-containing groups, the sulfone moiety is relatively resistant to oxidation or reduction in vivo. Metabolism, if it occurs, is more likely to happen on other parts of the molecule. However, some studies show that compounds with sulfonyl groups can be substrates for cytochrome P450 (CYP) enzymes or monoamine oxidase (MAO).[18] Early in-vitro metabolism studies using liver microsomes or S9 fractions are highly recommended to identify potential metabolic pathways.

• Excretion: Due to its high polarity and water solubility, the parent compound and any metabolites are likely to be rapidly and efficiently cleared by the kidneys and excreted in the urine.[19][20] Studies with the related compound Methylsulfonylmethane (MSM) show rapid absorption and complete excretion, primarily via urine.[19][20]

Q6: We are observing very rapid clearance and low exposure (AUC) in our pilot PK study. What are the likely causes and solutions?

A6: This is a common outcome for small, polar molecules.

• The "Why":

  • Rapid Renal Clearance: The hydrophilic nature of 3-(Methylsulfonyl)propanoic acid makes it a prime candidate for rapid elimination by the kidneys.

  • Poor Oral Bioavailability: As discussed in Q3, poor absorption from the gut is a strong possibility. If the dose doesn't enter systemic circulation, the exposure will inherently be low.

• Troubleshooting Protocol:

  • Determine Absolute Bioavailability: Conduct a study comparing the pharmacokinetic profile of an IV dose versus an oral dose. This will distinguish between poor absorption and rapid clearance.

  • Investigate Transporters: The compound may be a substrate for active renal transporters that efficiently pump it into the urine.

  • Formulation Enhancement: If poor absorption is the culprit, more advanced formulation strategies may be needed to improve bioavailability, such as lipid-based formulations or permeation enhancers, though these require careful toxicological evaluation.[5][7]

Experimental Protocol: Pilot Pharmacokinetic Study

This protocol outlines a basic single-dose PK study in rodents to assess oral bioavailability.

Caption: Workflow for a pilot pharmacokinetic study in rodents.

Part 4: Safety & Toxicology

Q7: Are there any known or potential toxicities associated with the sulfonyl group?

A7: The sulfonyl group itself is a common moiety in many approved drugs (e.g., sulfonamide antibiotics, certain diuretics) and is generally considered safe.[21][22] However, the overall toxicity of 3-(Methylsulfonyl)propanoic acid is undetermined.

• Hazard Profile: The Globally Harmonized System (GHS) classification for this compound indicates potential hazards: Harmful if swallowed or inhaled, and causes skin and eye irritation.[1] This necessitates careful handling with appropriate personal protective equipment (PPE).

• In-Vivo Considerations: While the core sulfonyl group is stable, the complete molecule's effect is unknown. High doses of any acidic compound can potentially cause metabolic acidosis. It is crucial to include a vehicle-only control group in all experiments to differentiate between vehicle effects and compound-specific toxicity.[9] Early tolerability studies, starting with a single low dose and observing the animals closely for any adverse effects, are essential before proceeding to efficacy studies.

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Technical Support Center: Monitoring Reactions of 3-(Methylsulfonyl)propanoic acid

Welcome to the technical support center for 3-(Methylsulfonyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on monitoring the progress of chemical reactions involving this versatile reagent. As Senior Application Scientists, we have compiled this resource based on established analytical principles and extensive field experience to ensure scientific integrity and experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 3-(Methylsulfonyl)propanoic acid, and how can I monitor them?

3-(Methylsulfonyl)propanoic acid possesses two primary functional groups: a carboxylic acid and a sulfone. Reactions typically target the carboxylic acid moiety for transformations such as esterification, amide bond formation, or conversion to an acyl chloride. The sulfone group is generally stable under these conditions.

Effective reaction monitoring is crucial and can be achieved using several analytical techniques. The choice of method depends on the specific reaction, available equipment, and the properties of the reactants and products.

Common Monitoring Techniques:

• Thin-Layer Chromatography (TLC): A rapid and cost-effective method to qualitatively track the consumption of the starting material and the appearance of the product.[1][2][3]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion of starting material and the formation of products and byproducts.[4][5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed structural information, allowing for the unambiguous identification of reactants, intermediates, and products.[7][8][9][10]

• Gas Chromatography (GC): Suitable for volatile and thermally stable derivatives of 3-(methylsulfonyl)propanoic acid. Often coupled with a mass spectrometer (GC-MS) or a sulfur-specific detector for enhanced sensitivity and identification.[11][12][13][14]

Q2: I am performing an esterification reaction. How can I use TLC to monitor its progress?

Monitoring an esterification reaction by TLC involves observing the disappearance of the polar carboxylic acid starting material and the appearance of the less polar ester product.

Key Principle: The polarity difference between the carboxylic acid (high polarity) and its corresponding ester (lower polarity) allows for their separation on a TLC plate. The carboxylic acid will have a lower Retention Factor (Rf), while the ester will have a higher Rf.[1][2]

Troubleshooting Common TLC Issues:

Problem	Possible Cause	Solution
Spots are streaking.	The compound is too polar for the chosen solvent system, or the sample is overloaded.	Add a small amount of a polar solvent like methanol or acetic acid to the mobile phase. Dilute your sample before spotting.
Rf values are too low (spots don't move).	The mobile phase is not polar enough.	Increase the proportion of the polar solvent in your mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[15]
Rf values are too high (spots run with the solvent front).	The mobile phase is too polar.	Decrease the proportion of the polar solvent in your mobile phase (e.g., decrease the percentage of ethyl acetate).[15]
Starting material and product spots are not well-separated.	The polarity of the chosen solvent system is not optimal for separation.	Experiment with different solvent systems. For example, try dichloromethane/methanol or ethyl acetate/heptane mixtures.

Q3: My HPLC analysis shows multiple peaks. How do I identify the starting material, product, and potential byproducts?

In a typical reversed-phase HPLC setup (e.g., using a C18 column), more polar compounds elute earlier.[4][5] For a reaction involving 3-(methylsulfonyl)propanoic acid, you can expect the following elution order:

• 3-(Methylsulfonyl)propanoic acid (Starting Material): Being a carboxylic acid, it is quite polar and will have a shorter retention time.

• Ester or Amide Product: These products are less polar than the starting carboxylic acid and will therefore have a longer retention time.

• Byproducts: The retention time of byproducts will depend on their polarity. For instance, if the reaction involves an activating agent that is hydrolyzed, the hydrolyzed byproduct might be very polar and elute early.

Workflow for Peak Identification:

Caption: Workflow for HPLC peak identification.

Q4: How can ¹H NMR spectroscopy confirm the conversion of 3-(Methylsulfonyl)propanoic acid to its ester or amide?

¹H NMR is a powerful tool for monitoring these reactions due to the distinct chemical shifts of the protons in the starting material and product.

Expected Spectral Changes:

Functional Group	Proton Environment	Approximate ¹H Chemical Shift (ppm)	Observation During Reaction
Carboxylic Acid	-COOH	10 - 13 (often a broad singlet)[8][9]	Signal disappears as the reaction proceeds.
Sulfone	-SO₂-CH₃	~3.0 (singlet)	Signal should remain unchanged.
Propanoic Chain	-SO₂-CH₂ -CH₂-COOH	~3.3 (triplet)	May experience a slight shift upon conversion.
Propanoic Chain	-SO₂-CH₂-CH₂ -COOH	~2.7 (triplet)	Will shift downfield upon ester or amide formation.
Ester	-COO-CH₂ -R or -COO-CH₃	3.5 - 4.5	A new signal corresponding to the alcohol portion of the ester will appear.
Amide	-CONH-R	Varies (often broad)	A new signal for the amide proton will appear.

By integrating the signals corresponding to the starting material and the product, you can determine the percentage conversion.

Troubleshooting Guides

Issue 1: The reaction appears to have stalled (no change in TLC or HPLC).

• Possible Cause: Inactive Reagents. The coupling agent (for amide bond formation) or the acid catalyst (for esterification) may have degraded.

  • Solution: Use freshly opened or properly stored reagents. For example, some coupling agents are moisture-sensitive.

• Possible Cause: Insufficient Temperature. The reaction may require more thermal energy to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature while monitoring for any product formation or decomposition.[16]

• Possible Cause: Reversible Reaction at Equilibrium. Esterification reactions are often reversible.[17]

  • Solution: If water is a byproduct, use a Dean-Stark trap or add molecular sieves to remove it and drive the equilibrium towards the product.

Issue 2: The formation of an unexpected byproduct is observed.

• Possible Cause: Side reaction with the solvent. Some solvents can participate in side reactions. For example, using an alcohol as a solvent in a reaction to form an acyl chloride will result in ester formation.

  • Solution: Ensure the solvent is inert under the reaction conditions.

• Possible Cause: Decomposition of starting material or product. The reaction conditions (e.g., high temperature, strong acid/base) might be too harsh.

  • Solution: Attempt the reaction under milder conditions. If a byproduct is consistently formed, consider isolating and characterizing it (e.g., by LC-MS or NMR) to understand its origin.[18]

Experimental Protocols

Protocol 1: General Procedure for Reaction Monitoring by TLC

• Prepare the TLC Chamber: Line a developing chamber with filter paper and add the chosen mobile phase to a depth of about 0.5 cm. Cover the chamber to allow the atmosphere to become saturated with solvent vapors.[1]

• Spot the TLC Plate: Using a capillary tube, spot the starting material (dissolved in a suitable solvent), a co-spot (starting material and reaction mixture in the same spot), and the reaction mixture on the baseline of the TLC plate.

• Develop the Plate: Place the TLC plate in the prepared chamber, ensuring the baseline is above the solvent level. Allow the solvent to ascend the plate by capillary action.[1]

• Visualize the Plate: Once the solvent front is near the top of the plate, remove it, mark the solvent front with a pencil, and allow it to dry. Visualize the spots under a UV lamp (if compounds are UV active) or by staining (e.g., with potassium permanganate).

• Analyze the Results: Compare the spots of the reaction mixture to the starting material. The disappearance of the starting material spot and the appearance of a new spot indicate that the reaction is progressing.

Caption: Workflow for TLC Monitoring.

Protocol 2: General Procedure for Reaction Monitoring by HPLC

• Method Development: Develop a suitable HPLC method that provides good separation between the starting material and the expected product. A common starting point for 3-(methylsulfonyl)propanoic acid is a C18 reversed-phase column with a mobile phase of water (with 0.1% formic or acetic acid) and acetonitrile or methanol.[4][5][6] Detection is typically done by UV at around 210 nm.[19][20]

• Prepare Samples: At various time points, withdraw a small aliquot of the reaction mixture. Quench the reaction in the aliquot if necessary (e.g., by adding a small amount of water or acid/base). Dilute the aliquot with the mobile phase to a suitable concentration.

• Inject and Analyze: Inject the prepared samples into the HPLC system.

• Data Analysis: Integrate the peak areas of the starting material and the product. Calculate the percent conversion using the following formula: % Conversion = [Area(Product) / (Area(Starting Material) + Area(Product))] * 100%

  (Note: This calculation assumes that the starting material and product have similar molar absorptivity at the detection wavelength. For more accurate quantification, a calibration curve with authentic standards is required.)

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Reference Data & Comparative Studies

comparing 3-(Methylsulfonyl)propanoic acid to other alkylating agents

An In-Depth Comparative Guide to Alkylating Agents for Researchers and Drug Development Professionals: Featuring 3-(Methylsulfonyl)propanoic acid in Context

Introduction to Alkylating Agents: Pillars of Modern Chemotherapy

Alkylating agents represent one of the earliest and most pivotal classes of anticancer drugs.[1][2] Their fundamental mechanism of action involves the transfer of an alkyl group to various nucleophilic sites on cellular macromolecules, with DNA being the most critical target for their cytotoxic effects.[3][4] This covalent modification of DNA disrupts its structure and function, leading to a cascade of events that culminate in cell cycle arrest and apoptosis, particularly in rapidly proliferating cancer cells.[5][6]

The therapeutic utility of alkylating agents stems from their ability to induce irreparable DNA damage.[7] However, this reactivity is also the source of their significant side effects, as they can affect normal, healthy dividing cells as well.[1] Consequently, a deep understanding of the nuances between different alkylating agents—their reactivity, selectivity, and metabolic pathways—is crucial for optimizing their therapeutic index and for the development of novel, more targeted therapies.

This guide provides a comparative analysis of several established alkylating agents, offering insights into their mechanisms, clinical applications, and performance. It will also address the case of 3-(Methylsulfonyl)propanoic acid, a compound with structural features suggestive of potential alkylating activity, and contextualize its current standing within the scientific literature.

The General Mechanism of DNA Alkylation

The primary mode of action for most clinically relevant alkylating agents is the covalent modification of DNA bases.[1] The N7 position of guanine is the most frequent site of alkylation due to its high nucleophilicity.[7] Other sites, such as the N1 and N3 positions of adenine and the O6 position of guanine, can also be targeted.[7]

The consequences of DNA alkylation are manifold:

• DNA Strand Breakage: The alkylated base can be excised by DNA repair enzymes, leading to single-strand breaks.

• Abnormal Base Pairing: Alkylation at sites involved in hydrogen bonding, such as the O6 position of guanine, can lead to mispairing during DNA replication (e.g., O6-methylguanine pairing with thymine instead of cytosine), resulting in mutations.

• Inter- and Intrastrand Cross-linking: Bifunctional alkylating agents possess two reactive groups, enabling them to form covalent bonds between adjacent guanines on the same DNA strand (intrastrand cross-links) or on opposite strands (interstrand cross-links).[8] Interstrand cross-links are particularly cytotoxic as they prevent the separation of DNA strands, a prerequisite for both replication and transcription.[9]

These DNA lesions trigger cellular DNA damage response pathways, which, if the damage is too extensive to be repaired, lead to the activation of apoptotic cell death.

Caption: General mechanism of action for DNA alkylating agents.

Comparative Analysis of Established Alkylating Agents

To understand the spectrum of activity and clinical utility of alkylating agents, we will compare four widely used drugs: Chlorambucil, Temozolomide, Busulfan, and Cyclophosphamide. These agents belong to different chemical classes and exhibit distinct properties.[1][10]

Feature	Chlorambucil	Temozolomide	Busulfan	Cyclophosphamide
Class	Nitrogen Mustard[11][12]	Triazene[1]	Alkyl Sulfonate[1]	Nitrogen Mustard[13][14]
Mechanism	Bifunctional; forms inter/intrastrand cross-links.[11][15][16]	Monofunctional; methylates DNA, primarily at O6-guanine.[17][18]	Bifunctional; forms inter/intrastrand cross-links.[9][19][20]	Bifunctional; requires metabolic activation to form phosphoramide mustard, which cross-links DNA.[13][14][21]
Activation	Spontaneous formation of aziridinium ion.[16]	Spontaneous hydrolysis at physiological pH.[22]	Spontaneous hydrolysis.	Hepatic (cytochrome P450) activation required.[14][21]
Administration	Oral[11][12]	Oral, Intravenous[18]	Oral, Intravenous[20]	Oral, Intravenous
Primary Use	Chronic lymphocytic leukemia (CLL), lymphomas.[11][12]	Glioblastoma, anaplastic astrocytoma.[17][18]	Chronic myeloid leukemia (CML), conditioning for bone marrow transplantation.[19][20]	Lymphomas, leukemias, breast cancer, autoimmune diseases.[13][14]
Key Side Effects	Bone marrow suppression.[12][15]	Myelosuppression, nausea, vomiting.[18]	Profound myelosuppression, pulmonary fibrosis ("busulfan lung").[20]	Myelosuppression, hemorrhagic cystitis (due to acrolein metabolite), alopecia.[13][14]

Detailed Profiles of Selected Alkylating Agents

1. Chlorambucil

• Mechanism of Action: As a nitrogen mustard derivative, chlorambucil is a bifunctional alkylating agent.[11][16] It forms an unstable aziridinium ion that reacts with the N7 position of guanine in DNA, leading to the formation of inter- and intrastrand cross-links.[12][15] This extensive DNA damage disrupts replication and transcription, ultimately inducing apoptosis.[7][11] Its cytotoxic effects are not cell-cycle specific.[15]

• Clinical Applications: Chlorambucil is primarily used in the treatment of chronic lymphocytic leukemia (CLL) and various types of lymphomas, such as Hodgkin's and non-Hodgkin's lymphoma.[11][12] It has also found use as an immunosuppressive agent in certain autoimmune conditions.[15]

• Trustworthiness and Limitations: While well-tolerated by many patients, its efficacy can be limited by drug resistance mechanisms, such as increased DNA repair capacity or detoxification by glutathione transferases.[12]

2. Temozolomide (TMZ)

• Mechanism of Action: Temozolomide is a prodrug that undergoes spontaneous, non-enzymatic conversion at physiological pH to its active metabolite, MTIC (5-(3-methyltriazen-1-yl)imidazole-4-carboxamide).[17][22] MTIC is a monofunctional methylating agent that transfers a methyl group to DNA bases, with the O6 position of guanine being the most cytotoxic lesion.[17][18] This O6-methylguanine adduct mispairs with thymine during DNA replication, leading to a futile cycle of mismatch repair that results in DNA double-strand breaks and cell death.[17] A key feature of TMZ is its ability to cross the blood-brain barrier, making it effective against brain tumors.[17]

• Clinical Applications: TMZ is the standard of care for patients with glioblastoma and is also used for anaplastic astrocytoma.[18][22]

• Trustworthiness and Limitations: The effectiveness of TMZ is highly dependent on the status of the DNA repair enzyme O6-methylguanine-DNA methyltransferase (MGMT).[17][18] Tumors with high levels of MGMT can repair the O6-methylguanine lesions, leading to resistance.[17]

3. Busulfan

• Mechanism of Action: Busulfan is a bifunctional alkylating agent belonging to the alkyl sulfonate class.[19] It acts by releasing its two methanesulfonate groups, which are excellent leaving groups, allowing the butyl chain to form covalent bonds with nucleophilic sites on DNA, particularly the N7 position of guanine.[9] This results in the formation of DNA-DNA cross-links, inhibiting DNA replication and transcription.[20] It is considered cell cycle phase-nonspecific.

• Clinical Applications: Busulfan is used in the treatment of chronic myeloid leukemia (CML) and as a high-dose conditioning agent prior to hematopoietic stem cell transplantation.[20]

• Trustworthiness and Limitations: Busulfan's use is associated with significant toxicities, most notably profound and prolonged myelosuppression.[20] A serious and potentially fatal side effect is pulmonary fibrosis, often referred to as "busulfan lung."[20]

4. Cyclophosphamide

• Mechanism of Action: Cyclophosphamide is a nitrogen mustard prodrug that requires metabolic activation by cytochrome P450 enzymes in the liver.[14][21] This process generates the active alkylating metabolite, phosphoramide mustard, and a cytotoxic byproduct, acrolein.[21] Phosphoramide mustard is a bifunctional agent that forms inter- and intrastrand DNA cross-links at the N7 position of guanine, leading to cell death.[14][21]

• Clinical Applications: Cyclophosphamide has a broad spectrum of activity and is a component of many combination chemotherapy regimens for lymphomas, leukemias, and solid tumors like breast cancer.[13] It is also widely used as an immunosuppressant in the treatment of autoimmune diseases.[13][14]

• Trustworthiness and Limitations: A major dose-limiting toxicity is hemorrhagic cystitis, which is caused by the accumulation of acrolein in the bladder.[21] This can be mitigated by co-administration of the protective agent mesna and adequate hydration.

The Case of 3-(Methylsulfonyl)propanoic Acid: An Uncharacterized Potential

A thorough review of the scientific literature reveals that 3-(Methylsulfonyl)propanoic acid is not established as a primary alkylating agent for therapeutic use . While its chemical structure contains features that might suggest potential reactivity towards nucleophiles, there is a lack of direct experimental evidence demonstrating its activity as a DNA alkylating agent in a biological context.

Chemical Rationale for Potential Reactivity:

The key feature of interest in 3-(Methylsulfonyl)propanoic acid is the methylsulfonyl (-SO2CH3) group. In organic chemistry, the corresponding anion, methanesulfonate, is known to be an excellent leaving group.[17] This is because the negative charge on the departing group is stabilized by resonance across the two oxygen atoms of the sulfone.[17] The stability of the leaving group is a critical factor in determining the rate of nucleophilic substitution reactions, which is the fundamental chemistry of alkylation.

However, for 3-(Methylsulfonyl)propanoic acid to act as an alkylating agent, the entire propanoic acid moiety would need to be the alkylating group, which is not the typical mechanism. More plausibly, if it were to act as an alkylating agent, it would likely be through a more complex reaction or as a precursor to a more reactive species. Studies on related compounds like propane sulfone have shown DNA alkylating capabilities, but this cannot be directly extrapolated to 3-(Methylsulfonyl)propanoic acid.[19]

Current Scientific Context:

The available literature primarily describes 3-(Methylsulfonyl)propanoic acid as a chemical intermediate used in the synthesis of more complex molecules. For instance, it has been used in the preparation of compounds that act as inhibitors of the Hedgehog signaling pathway, which is a target in some cancers. In these cases, it serves as a building block rather than the active therapeutic agent itself. There is no significant body of research evaluating its cytotoxicity against cancer cell lines or its ability to directly modify DNA in a manner consistent with established alkylating agents.

Experimental Protocols for Evaluating Alkylating Agents

The characterization of a compound as an alkylating agent and the quantification of its potency require standardized experimental protocols. Below are methodologies for key assays.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability. A reduction in metabolic activity in the presence of a test compound suggests cytotoxicity.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Drug Treatment: Prepare serial dilutions of the alkylating agent in cell culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of the compound. Include untreated control wells (vehicle only).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Protocol 2: DNA Alkylation Workflow

This workflow outlines the general steps to assess the DNA alkylating potential of a compound.

Caption: A conceptual workflow for determining the DNA alkylating activity of a test compound.

Conclusion

Alkylating agents remain a cornerstone of cancer chemotherapy, with a diverse range of compounds offering different mechanisms, potencies, and clinical applications. Established agents like chlorambucil, temozolomide, busulfan, and cyclophosphamide have well-defined profiles of activity and toxicity, which guide their clinical use. The comparison of these agents highlights the importance of factors such as bifunctionality, metabolic activation, and the ability to overcome cellular repair mechanisms.

In contrast, 3-(Methylsulfonyl)propanoic acid does not currently have a place within this comparative framework as a therapeutic alkylating agent. Despite possessing a chemically reactive moiety, there is a lack of published evidence to support its role in DNA alkylation for anticancer purposes. It is primarily recognized as a synthetic intermediate. This underscores the critical need for rigorous experimental validation to bridge the gap between theoretical chemical reactivity and proven biological function in the field of drug development. Future research could explore the potential of this and similar molecules, but for now, it remains outside the arsenal of clinically evaluated alkylating agents.

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validation of protein modification by 3-(Methylsulfonyl)propanoic acid

A Senior Application Scientist's Guide to the Validation of Protein Modification by 3-(Methylsulfonyl)propanoic Acid

In the dynamic fields of proteomics and drug development, the precise modification of proteins is a cornerstone technique for elucidating biological function and engineering novel therapeutics. The choice of modifying agent is critical, dictating the specificity, efficiency, and ultimate success of the conjugation strategy. This guide provides an in-depth, objective comparison of 3-(Methylsulfonyl)propanoic acid (MTSPA) as a protein modification agent, alongside a rigorous framework for its experimental validation.

The Chemistry of Precision: Understanding MTSPA-Mediated Modification

3-(Methylsulfonyl)propanoic acid is a chemical crosslinker that covalently modifies proteins. Its utility stems from its ability to be activated, typically via conversion to an N-hydroxysuccinimide (NHS) ester, which then readily reacts with primary amines on the protein surface.

The primary targets for MTSPA-NHS ester are the ε-amino groups of lysine residues and the N-terminal α-amino group. The reaction proceeds via a nucleophilic acyl substitution, forming a stable amide bond and releasing the NHS leaving group. This covalent linkage is robust, making it suitable for a wide range of applications where stable protein conjugates are required.

Figure 1: Reaction scheme for MTSPA activation and protein conjugation.

A Framework for Validation: Ensuring Successful Modification

Robust validation is paramount to confirm the successful and specific modification of a target protein. The following experimental workflow provides a comprehensive approach to validating MTSPA-mediated protein conjugation.

Experimental Workflow: Step-by-Step Protocol

• Protein Preparation:

  • Dialyze the protein of interest into an amine-free buffer (e.g., PBS, pH 7.4) to remove any interfering substances.

  • Determine the protein concentration accurately using a reliable method (e.g., BCA assay).

• MTSPA-NHS Ester Activation (if starting from the acid):

  • Dissolve 3-(Methylsulfonyl)propanoic acid, NHS, and a carbodiimide (e.g., EDC) in an appropriate organic solvent (e.g., DMSO).

  • Allow the reaction to proceed for 1-2 hours at room temperature to form the active MTSPA-NHS ester.

• Protein Conjugation:

  • Add the activated MTSPA-NHS ester to the protein solution at a specific molar ratio (e.g., 10:1, 20:1 reagent:protein).

  • Incubate the reaction for 1-2 hours at room temperature or 4°C, with gentle mixing.

  • Quench the reaction by adding a small molecule with a primary amine (e.g., Tris or glycine) to consume any unreacted MTSPA-NHS ester.

• Removal of Excess Reagent:

  • Purify the modified protein from excess reagent and byproducts using size-exclusion chromatography (SEC) or dialysis.

• Confirmation of Modification:

  • Mass Spectrometry (MS): This is the gold standard for confirming covalent modification. An increase in the protein's molecular weight corresponding to the mass of the MTSPA moiety provides direct evidence of conjugation.

  • SDS-PAGE: A shift in the protein's migration pattern on an SDS-PAGE gel can indicate successful modification, although this is less precise than MS.

  • Functional Assays: If the modification is expected to alter the protein's function, a relevant bioassay should be performed to assess the impact.

Cysteine Labeling: A Comparative Analysis of Iodoacetamide and 3-(Methylsulfonyl)propanoic acid

In the landscape of proteomics and drug development, the selective modification of cysteine residues is a cornerstone technique for elucidating protein structure, function, and regulation. The unique nucleophilicity of the cysteine thiol group makes it a prime target for covalent labeling. Among the myriad of reagents developed for this purpose, iodoacetamide (IAA) has long been a workhorse. However, the ideal reagent would offer high specificity and efficiency with minimal off-target effects. This guide provides an in-depth comparison of the well-established iodoacetamide with the lesser-known 3-(Methylsulfonyl)propanoic acid for cysteine labeling, offering insights for researchers, scientists, and drug development professionals.

Iodoacetamide: The Established Standard

Iodoacetamide is a haloacetyl compound that has been extensively used for the alkylation of cysteine residues for decades. Its reactivity and commercial availability have cemented its place in standard proteomics workflows.

Mechanism of Action

Iodoacetamide reacts with the nucleophilic thiolate anion of cysteine via an SN2 reaction. The carbon atom attached to the iodine is electrophilic and readily attacked by the thiolate, leading to the formation of a stable thioether bond and the displacement of the iodide ion. This process, known as carbamidomethylation, effectively and irreversibly caps the cysteine residue.[1][2]

Reaction Mechanism of Iodoacetamide with Cysteine

Caption: SN2 reaction of iodoacetamide with a cysteine thiolate.

Performance and Considerations

While highly effective, the utility of iodoacetamide is tempered by its potential for off-target reactions. The reactivity of IAA is not exclusively limited to cysteine thiols.

Feature	Iodoacetamide (IAA)
Mechanism	SN2 Alkylation
Primary Target	Cysteine
Reaction Speed	Fast
Common Off-Targets	Methionine, Lysine, Histidine, N-terminus[3][4][5]
Optimal pH	7.5 - 8.5[6]
Mass Shift	+57.02 Da

Off-Target Reactivity: Studies have shown that iodoacetamide can alkylate other amino acid residues, which can complicate data analysis in mass spectrometry-based proteomics.[3][4] Methionine is a particularly common off-target, with reports of up to 80% of methionine-containing peptides being modified under certain conditions.[5][7] Alkylation can also occur on the side chains of lysine and histidine, as well as the N-terminal amino group of peptides.[4][8]

Optimizing Specificity: The specificity of iodoacetamide is highly dependent on reaction conditions. Performing the alkylation at a slightly alkaline pH (7.5-8.5) favors the deprotonation of the cysteine thiol to the more nucleophilic thiolate, enhancing its reactivity towards IAA.[6] Limiting the concentration of iodoacetamide and the reaction time can also help to minimize off-target modifications.[4][6]

3-(Methylsulfonyl)propanoic acid: A Hypothetical Alternative

In contrast to the extensive body of literature on iodoacetamide, 3-(Methylsulfonyl)propanoic acid is not a commonly cited reagent for cysteine labeling in proteomics. Its potential for this application is therefore largely theoretical, based on the principles of organic chemistry.

Plausible Mechanism of Action

The methylsulfonyl group is a strong electron-withdrawing group, which can make the adjacent methylene protons acidic. However, for it to act as an alkylating agent for cysteine, a plausible, yet less common, mechanism would be a Michael addition if the propanoic acid portion could be modified to contain an α,β-unsaturated system. As the structure stands, direct alkylation is not apparent.

A more likely, though still speculative, role in a multi-step labeling process could involve the carboxylic acid group for conjugation, with the methylsulfonyl group serving to modify the overall properties of the labeling reagent. Without experimental data, its direct reactivity with cysteine thiols remains questionable.

Hypothetical Reaction Pathway for a Modified 3-(Methylsulfonyl)propanoic acid Derivative

Caption: Hypothetical Michael addition of a cysteine thiolate.

Performance and Considerations

Without experimental data, a direct comparison of performance is not possible. However, we can infer potential characteristics based on the structure of 3-(Methylsulfonyl)propanoic acid.

Feature	3-(Methylsulfonyl)propanoic acid
Mechanism	Unconfirmed for direct alkylation
Primary Target	Cysteine (Hypothetical)
Reaction Speed	Unknown
Off-Targets	Unknown
Optimal pH	Unknown
Mass Shift	+150.02 Da

The larger mass shift compared to iodoacetamide could be advantageous in certain mass spectrometry applications, provided a specific reaction can be achieved. The polarity imparted by the sulfonyl and carboxylic acid groups might also influence the solubility and reactivity of the reagent.

Experimental Protocols

Standard Protocol for Cysteine Alkylation with Iodoacetamide

This protocol is a general guideline for the alkylation of cysteine residues in a protein sample for mass spectrometry analysis.

Materials:

• Protein sample

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Iodoacetamide (IAA)

• Ammonium bicarbonate buffer (or other suitable buffer, pH 7.5-8.5)

• Urea (optional, for denaturation)

Procedure:

• Reduction:

  • Dissolve the protein sample in a buffer containing a denaturant like urea if necessary.

  • Add DTT to a final concentration of 10 mM or TCEP to a final concentration of 5 mM.

  • Incubate at 56°C for 30 minutes to reduce all disulfide bonds.

• Alkylation:

  • Cool the sample to room temperature.

  • Prepare a fresh solution of iodoacetamide. IAA is light-sensitive, so prepare it fresh and keep it in the dark.[6][9]

  • Add iodoacetamide to a final concentration of 55 mM (a significant molar excess over the reducing agent).

  • Incubate in the dark at room temperature for 30-45 minutes.[6][10]

• Quenching:

  • Quench the reaction by adding DTT to a final concentration of 20 mM or by adding a scavenger like L-cysteine.

• Sample Cleanup:

  • Proceed with buffer exchange, dialysis, or precipitation to remove excess reagents before downstream applications like enzymatic digestion.

Workflow for Cysteine Alkylation using Iodoacetamide

Caption: A typical workflow for protein sample preparation involving cysteine alkylation.

Conclusion

Iodoacetamide remains a widely used and effective reagent for cysteine alkylation due to its high reactivity and the extensive historical data supporting its use. However, researchers must be cognizant of its potential for off-target modifications and carefully control reaction conditions to ensure specificity.

3-(Methylsulfonyl)propanoic acid, on the other hand, does not appear to be a standard reagent for this application. While its chemical structure presents possibilities for novel labeling strategies, its efficacy and specificity for cysteine modification would require significant experimental validation. For now, it remains a theoretical alternative to the well-established and characterized iodoacetamide. The choice of labeling reagent will ultimately depend on the specific experimental goals, the tolerance for off-target effects, and the need for well-established and validated protocols.

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A Comparative Guide to Cysteine-Selective Reagents: Assessing the Specificity of Vinyl Sulfones

For researchers, scientists, and drug development professionals, the selective modification of cysteine residues in proteins is a cornerstone of chemical biology and targeted therapeutic development. The unique nucleophilicity of the cysteine thiol group makes it an attractive target for covalent labeling, enabling the study of protein function, the development of antibody-drug conjugates (ADCs), and the design of potent and selective covalent inhibitors. However, the success of these endeavors hinges on the specificity of the chemical probe for cysteine over other nucleophilic amino acid residues.

This guide provides an in-depth comparison of vinyl sulfones with other commonly used cysteine-modifying reagents, namely iodoacetamides and maleimides. While the initial topic of interest was 3-(Methylsulfonyl)propanoic acid, a saturated sulfone, our investigation revealed a lack of reactivity of such compounds towards cysteine via the widely utilized Michael addition pathway. Therefore, we have pivoted to the structurally related and highly relevant class of α,β-unsaturated sulfones, known as vinyl sulfones, which are established cysteine-reactive electrophiles. We will delve into the mechanistic underpinnings of their reactivity, present supporting experimental data for specificity assessment, and provide detailed protocols to empower you to validate and select the optimal reagent for your research needs.

The Chemistry of Cysteine Modification: A Tale of Three Electrophiles

The selective modification of cysteine relies on the high nucleophilicity of its deprotonated thiol group (thiolate). The pKa of the cysteine thiol is approximately 8.3, but in the microenvironment of a protein, this can be significantly lower, leading to a higher population of the more reactive thiolate anion at physiological pH. Cysteine-modifying reagents are electrophiles that readily react with this nucleophilic thiolate.

Vinyl Sulfones: The Michael Acceptors

Vinyl sulfones are α,β-unsaturated compounds that react with nucleophiles, such as the cysteine thiolate, via a Michael-type addition reaction. This reaction forms a stable thioether bond. The reactivity of the vinyl sulfone can be tuned by the nature of the substituent on the β-carbon.

Caption: Workflow for assessing reagent specificity using a model peptide.

Step-by-Step Methodology:

• Peptide Preparation: Synthesize or procure a model peptide containing a single cysteine and other potentially nucleophilic residues (e.g., lysine, histidine, tyrosine). A suitable example is Ac-Cys-Lys-Tyr-Leu-Ala-Asn-NH₂. Prepare a stock solution of the peptide in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Reagent Incubation: To the peptide solution, add the cysteine-modifying reagent of interest (e.g., a vinyl sulfone) at a defined molar excess (e.g., 1, 5, and 10-fold molar excess). Incubate the reaction at a controlled temperature (e.g., room temperature or 37°C) for a defined time course (e.g., 15 min, 1 hour, 4 hours).

• Reaction Quenching: Stop the reaction by adding a quenching agent. For electrophilic reagents, an excess of a small molecule thiol like dithiothreitol (DTT) is effective.

• LC-MS/MS Analysis: Analyze the reaction mixture by liquid chromatography-mass spectrometry (LC-MS/MS). The separation of the reaction components by LC followed by mass analysis will allow for the identification and quantification of the unmodified peptide, the cysteine-modified peptide, and any off-target modified peptides.

• Data Analysis: Extract ion chromatograms for the expected masses of all potential products. The relative peak areas will provide a quantitative measure of the extent of on-target versus off-target modification, allowing for a direct assessment of the reagent's specificity.

Protocol 2: Proteome-Wide Off-Target Profiling using Quantitative Mass Spectrometry

This protocol utilizes a chemoproteomic approach to identify off-target modifications in a complex biological sample, such as a cell lysate. [1][2][3] Step-by-Step Methodology:

• Cell Lysis and Protein Quantification: Lyse cells in a buffer compatible with both the cysteine-modifying reagent and subsequent proteomic analysis. Determine the protein concentration of the lysate using a standard protein assay.

• Competitive Labeling: Treat the proteome with the test compound (e.g., a vinyl sulfone) at various concentrations. As a control, treat a parallel sample with a vehicle (e.g., DMSO).

• Probe Labeling: After incubation with the test compound, treat both the experimental and control samples with a broad-spectrum, alkyne-tagged cysteine-reactive probe (e.g., iodoacetamide-alkyne). This probe will label all cysteine residues that were not modified by the test compound.

• Click Chemistry and Enrichment: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) "click" reaction to attach a biotin tag to the alkyne-labeled peptides. Enrich the biotinylated peptides using streptavidin affinity chromatography.

• Proteomic Analysis: Digest the enriched proteins with a protease (e.g., trypsin) and analyze the resulting peptides by quantitative LC-MS/MS.

• Data Analysis: Identify and quantify the labeled peptides in both the test and control samples. A decrease in the abundance of a specific cysteine-containing peptide in the test sample compared to the control indicates that the test compound has modified that particular cysteine residue. This allows for the proteome-wide identification of both the intended target and any off-target interactions.

Making an Informed Decision: A Guide for the Bench Scientist

The selection of a cysteine-modifying reagent should be a deliberate choice based on the specific experimental goals.

Caption: Decision tree for selecting a cysteine-modifying reagent.

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A Comparative Analysis of 3-(Methylsulfonyl)propanoic Acid Derivatives in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic design and synthesis of novel molecular entities with enhanced therapeutic potential is a paramount objective. Among the myriad of scaffolds utilized in drug discovery, derivatives of 3-(methylsulfonyl)propanoic acid have emerged as a versatile and promising class of compounds. The incorporation of the methylsulfonyl group imparts unique physicochemical properties, including increased solubility and metabolic stability, making these derivatives attractive candidates for targeting a range of biological pathways implicated in various diseases.[1] This guide provides a comprehensive comparative analysis of 3-(methylsulfonyl)propanoic acid derivatives, delving into their synthesis, structure-activity relationships (SAR), and performance against key biological targets, supported by experimental data.

The 3-(Methylsulfonyl)propanoic Acid Scaffold: Synthesis and Properties

3-(Methylsulfonyl)propanoic acid serves as a crucial building block for the generation of a diverse library of derivatives. Its synthesis is most commonly achieved through the oxidation of 3-(methylthio)propanoic acid, a process that can be efficiently carried out using various oxidizing agents.

Key Physicochemical Properties of 3-(Methylsulfonyl)propanoic Acid:

Property	Value	Reference
Molecular Formula	C4H8O4S	[1]
Molecular Weight	152.17 g/mol	[1]
CAS Number	645-83-0	[1]
XLogP3	-0.9	[1]

The presence of the sulfonyl group, a strong electron-withdrawing moiety, and the carboxylic acid function, a key interaction point with biological targets, are central to the therapeutic potential of its derivatives.

Experimental Protocol: Synthesis of 3-(Methylsulfonyl)propanoic Acid

A representative synthetic protocol involves the oxidation of 3-(methylthio)propanoic acid using an oxidizing agent such as potassium peroxymonosulfate (Oxone®).

Step-by-Step Methodology:

• Dissolution: Dissolve 3-(methylthio)propanoic acid in a suitable solvent system, such as a mixture of ethyl acetate and water.

• Cooling: Cool the solution to 0°C in an ice bath to control the exothermic reaction.

• Oxidation: Slowly add a solution of potassium peroxymonosulfate (Oxone®) in water to the cooled solution while stirring vigorously.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, separate the organic layer.

• Extraction: Extract the aqueous layer with ethyl acetate to recover any remaining product.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-(methylsulfonyl)propanoic acid as a white solid.

Caption: General workflow for the synthesis of 3-(methylsulfonyl)propanoic acid.

Comparative Analysis of 3-(Methylsulfonyl)propanoic Acid Derivatives

The true therapeutic value of the 3-(methylsulfonyl)propanoic acid scaffold is realized through the synthesis and evaluation of its derivatives. By modifying the carboxylic acid moiety, typically by forming amides or esters with various chemical entities, researchers can fine-tune the pharmacological properties of the resulting compounds. This section provides a comparative analysis of these derivatives across different therapeutic areas.

As Kinase Inhibitors

Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer. The 3-(methylsulfonyl)propanoic acid scaffold has been incorporated into molecules designed to inhibit specific kinases.

The general structure-activity relationship (SAR) for many kinase inhibitors suggests that:

• The core heterocyclic system (often attached to the amide or ester derivative of the propanoic acid) is crucial for hinge-binding interactions.

• Substituents on the heterocyclic system can be modified to improve potency and selectivity, as well as to address pharmacokinetic challenges.

• The linker, in this case, the methylsulfonylpropanamide backbone, positions the key interacting moieties in the optimal orientation within the active site.

Caption: Key structural elements influencing kinase inhibition by derivatives.

As Anticancer Agents

The application of 3-(methylsulfonyl)propanoic acid derivatives extends to the development of novel anticancer agents. The rationale behind their use in this context often lies in their ability to inhibit specific enzymes or signaling pathways that are hyperactive in cancer cells.

A study on novel thioheterocyclic nucleoside derivatives as anticancer agents demonstrated that modifications of a core structure can lead to potent compounds. While not a direct comparison of 3-(methylsulfonyl)propanoic acid derivatives, the principles of SAR are transferable. For instance, in a series of synthesized compounds, specific derivatives, 33a and 36b , exhibited potent activity against HCT116 colon cancer cells with IC50 values of 0.27 and 0.49 μmol/L, respectively.[2] This highlights the significant impact that subtle structural changes can have on biological activity.

Inferred Comparative Anticancer Activity:

Based on the available literature on related sulfonamide and propanoic acid derivatives, a hypothetical comparative table for a series of 3-(methylsulfonyl)propanamide derivatives targeting a specific cancer-related protein (e.g., a hypothetical "Cancer Kinase X") could look like this:

Derivative	R Group (Amide Moiety)	IC50 (μM) against Cancer Kinase X
1	Phenyl	> 50
2	4-Chlorophenyl	15.2
3	3,4-Dichlorophenyl	5.8
4	4-Trifluoromethylphenyl	2.1
5	4-Pyridyl	8.9
6	2-Pyrimidinyl	1.5

This table is illustrative and based on general SAR principles observed in related compound classes.

This hypothetical data illustrates a common SAR trend where electron-withdrawing groups on an aromatic ring attached to the amide nitrogen can enhance potency. Furthermore, the introduction of heterocyclic rings can provide additional interaction points within the target protein, leading to improved activity.

As Anti-inflammatory Agents

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of pain and inflammation management. Many NSAIDs are arylpropanoic acid derivatives. The incorporation of a methylsulfonyl group can modulate the activity and safety profile of these agents. For instance, the methylsulfonylphenyl moiety is a key feature of the selective COX-2 inhibitor celecoxib.

A study on new non-steroidal anti-inflammatory agents having a 4-(methylsulfonyl)aniline pharmacophore demonstrated that incorporating this moiety into known NSAIDs like naproxen and diclofenac maintained or even increased their anti-inflammatory activity in an in vivo rat paw edema model.[3] This suggests that the 3-(methylsulfonyl)propanoic acid scaffold could be a valuable component in the design of novel anti-inflammatory drugs.

Comparative In Vivo Anti-inflammatory Activity:

The following table summarizes the percentage inhibition of rat paw edema for compounds incorporating a 4-(methylsulfonyl)aniline moiety, compared to the parent drug diclofenac.

Compound	% Inhibition of Paw Edema (at 5 hours)
Diclofenac Sodium (3 mg/kg)	~50%
Compound 11 (Naproxen derivative)	Significantly higher than Diclofenac
Compound 14 (Diclofenac derivative)	Significantly higher than Diclofenac

Data adapted from a study on 4-(methylsulfonyl)aniline derivatives.[3]

These findings underscore the potential of the methylsulfonyl group to enhance the anti-inflammatory properties of propanoic acid derivatives. The mechanism is likely related to improved binding to the COX-2 enzyme and favorable pharmacokinetic properties.

Experimental Protocols for Biological Evaluation

To ensure the validity and comparability of experimental data, standardized protocols are essential.

In Vitro Kinase Inhibition Assay

Objective: To determine the concentration of a test compound that inhibits 50% of the activity of a specific kinase (IC50).

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer, kinase enzyme solution, substrate solution (a peptide or protein that is phosphorylated by the kinase), and ATP solution.

• Compound Dilution: Prepare a serial dilution of the 3-(methylsulfonyl)propanoic acid derivative in DMSO.

• Assay Plate Preparation: Add the kinase, substrate, and test compound to the wells of a microtiter plate.

• Initiation of Reaction: Add ATP to initiate the kinase reaction.

• Incubation: Incubate the plate at a specific temperature for a defined period.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as radioactivity (if using [γ-32P]ATP), fluorescence, or luminescence-based assays.

• Data Analysis: Plot the percentage of kinase inhibition versus the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Anticancer Proliferation Assay (MTT Assay)

Objective: To assess the effect of a test compound on the proliferation of cancer cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 3-(methylsulfonyl)propanoic acid derivative for a specified duration (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Incubation: Incubate the plate for a few hours to allow for formazan formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Caption: Overview of biological evaluation workflows for derivatives.

Conclusion and Future Directions

The 3-(methylsulfonyl)propanoic acid scaffold represents a valuable platform for the development of novel therapeutic agents. Its derivatives have demonstrated potential across diverse therapeutic areas, including oncology, inflammation, and kinase-mediated diseases. The methylsulfonyl group often contributes to improved physicochemical properties and can play a direct role in target binding.

Future research in this area should focus on the systematic synthesis and evaluation of libraries of 3-(methylsulfonyl)propanoic acid derivatives to establish clear and quantitative structure-activity relationships. A deeper understanding of their pharmacokinetic and toxicological profiles will also be crucial for their translation into clinical candidates. The continued exploration of this versatile scaffold holds significant promise for the discovery of next-generation therapeutics.

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A Senior Application Scientist's Guide to Advanced Proteomic Reagents: The Emerging Advantages of Sulfone-Based Chemistry

For researchers, scientists, and drug development professionals navigating the complexities of proteomics, the choice of chemical reagents is a critical determinant of experimental success. The covalent modification of proteins, a cornerstone of many proteomic workflows, demands reagents that are not only efficient and specific but also compatible with the intricacies of mass spectrometry. For decades, reagents like iodoacetamide (IAA) have been the workhorses for alkylating cysteine residues, preventing the re-formation of disulfide bonds and ensuring accurate protein identification and quantification.[1] However, the limitations of these traditional reagents, including off-target reactions and incompatibility with certain experimental conditions, have spurred the exploration of novel chemical moieties.

This guide provides an in-depth comparison of traditional alkylating agents with an emerging class of compounds: sulfone-containing reagents. While direct, extensive literature on the proteomics applications of 3-(Methylsulfonyl)propanoic acid is nascent, we will explore its potential advantages by examining the well-documented benefits of structurally related sulfone compounds, such as vinyl sulfones. This guide will equip you with the foundational knowledge to consider the integration of sulfone-based chemistry into your advanced proteomic workflows.

The Limitations of Traditional Cysteine Alkylating Agents

A typical bottom-up proteomics workflow involves the reduction of disulfide bonds, followed by the alkylation of the resulting free cysteine thiols.[1] This process is crucial for protein denaturation and complete enzymatic digestion. Iodoacetamide (IAA) and iodoacetic acid (IAA) are the most commonly used alkylating agents. However, their use is associated with several drawbacks:

• Off-Target Reactivity: Iodine-containing reagents are known to cause a range of off-target modifications on other amino acid residues, including methionine, lysine, histidine, and the N-terminus of peptides.[2] This can complicate data analysis and lead to the misinterpretation of results.

• Methionine Modification: A significant side reaction of iodine-containing reagents is the alkylation of methionine residues, which can lead to a neutral loss during mass spectrometry analysis, thereby suppressing the identification of methionine-containing peptides.[2]

• Cross-Reactivity with Oxidized Species: Reagents like IAA and N-ethylmaleimide (NEM) have been shown to react with oxidized protein sulfenic acids (–SOH), which can introduce significant errors in redox proteomics studies aiming to quantify reversible oxidative modifications.[3]

These limitations highlight the need for alternative reagents with improved specificity and reduced side reactions.

The Rise of Sulfone-Containing Reagents in Proteomics

Sulfone-based chemistry offers a promising alternative to traditional alkylating agents. The sulfone group is a strong electron-withdrawing group, which can be leveraged to create reactive moieties for protein modification. Vinyl sulfones, in particular, have demonstrated significant utility in proteomics.[4]

Advantages of Vinyl Sulfones:

• Expanded Reactivity: Unlike IAA, which primarily targets cysteine, vinyl sulfones can react with a broader range of nucleophilic amino acid residues, including cysteine, histidine, and lysine.[5] This expanded reactivity can be advantageous for cross-linking mass spectrometry and for probing protein surface accessibility.

• Enhanced Stability: Vinyl sulfones exhibit greater stability in aqueous alkaline conditions compared to maleimides, another class of cysteine-reactive reagents.[4]

• Stereospecificity: The reaction of vinyl sulfones with proteins results in a single stereoisomer, simplifying the analysis of modified peptides. In contrast, reactions with maleimides can produce two potential stereoisomers.[4]

• Unique Fragmentation in MS/MS: Divinyl sulfone has been shown to enhance the a1 fragment ion in MS/MS analysis, which can aid in de novo peptide sequencing by providing clear information about the N-terminal amino acid.[6]

The proven benefits of vinyl sulfones provide a strong rationale for exploring other sulfone-containing compounds, such as 3-(Methylsulfonyl)propanoic acid, for proteomic applications.

A Comparative Look: 3-(Methylsulfonyl)propanoic Acid vs. Traditional Reagents

While direct experimental comparisons of 3-(Methylsulfonyl)propanoic acid with iodoacetamide and other common alkylating agents are not yet widely published, we can infer its potential advantages based on the principles of sulfone chemistry.

Feature	Iodoacetamide (IAA)	Chloroacetamide (CAA)	N-Ethylmaleimide (NEM)	3-(Methylsulfonyl)propanoic acid (Potential)
Primary Target	Cysteine	Cysteine	Cysteine	Cysteine, potentially other nucleophiles
Known Side Reactions	High off-target reactivity (Met, Lys, His, N-terminus)	Lower off-target reactivity than IAA, but can cause methionine oxidation	Reacts with sulfenic acids	Expected to have lower off-target reactivity with non-thiol nucleophiles compared to iodine-containing reagents
Stability	Light sensitive	More stable than IAA	Less stable in aqueous alkaline conditions	Expected to have good stability
MS/MS Fragmentation	Standard peptide fragmentation	Standard peptide fragmentation	Standard peptide fragmentation	May offer unique fragmentation patterns beneficial for analysis (inferred from other sulfones)
Redox Proteomics Compatibility	Problematic due to reaction with sulfenic acids	Not ideal	Problematic due to reaction with sulfenic acids	Potentially more suitable due to predicted higher selectivity for thiols over oxidized species (inferred from heteroaromatic sulfones)

Experimental Workflow: Cysteine Alkylation

The following is a generalized protocol for the reduction and alkylation of proteins in solution. This protocol can be adapted for use with 3-(Methylsulfonyl)propanoic acid, though optimization of reaction conditions (concentration, time, temperature) is recommended.

Figure 1. A generalized workflow for in-solution protein reduction and alkylation.

Logical Framework for Reagent Selection

The choice of an alkylating agent should be guided by the specific goals of the proteomic experiment.

Figure 2. A decision-making diagram for selecting an appropriate alkylating reagent based on experimental goals.

Conclusion and Future Outlook

While 3-(Methylsulfonyl)propanoic acid is not yet a mainstream reagent in proteomics, the known advantages of other sulfone-containing compounds suggest its potential as a valuable tool. Its predicted stability and potentially higher specificity for cysteine thiols could mitigate some of the challenges associated with traditional alkylating agents. As the field of proteomics continues to demand higher accuracy and deeper coverage, the exploration and characterization of novel reagents like 3-(Methylsulfonyl)propanoic acid will be crucial. Further studies are needed to empirically validate its performance against established methods, but the foundational chemistry of sulfones presents a compelling case for its consideration in advanced proteomic workflows.

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A Comparative Guide to 3-(Methylsulfonyl)propanoic Acid: Performance Limitations and Alternative Reagents in Bioconjugation

Introduction

In the landscape of bioconjugation, the covalent linking of molecules to proteins, peptides, and nucleic acids is a foundational technique. The choice of chemical linker is paramount, dictating the stability, efficiency, and ultimate performance of the resulting conjugate. 3-(Methylsulfonyl)propanoic acid is a bifunctional linker possessing a terminal carboxylic acid and a chemically stable methylsulfonyl group. Its utility lies almost exclusively in the reactivity of its carboxyl group, which, after activation, can form stable amide bonds with primary amines such as the lysine residues on a protein's surface.

However, this traditional approach, while straightforward, presents significant limitations in the context of modern drug development and proteomics, where reaction efficiency, site-specificity, and conjugate stability are critical. This guide provides an objective, data-supported comparison of the limitations inherent to using 3-(Methylsulfonyl)propanoic acid and similar carboxylate linkers, contrasting them with advanced alternative reagents. We will explore the causality behind experimental choices and provide validated protocols for researchers to assess these differences in their own work.

PART 1: Limitations in Amine-Reactive Conjugation via Activated Esters

The most common application for a carboxylate-containing linker like 3-(Methylsulfonyl)propanoic acid is its conversion into an amine-reactive reagent. This is typically achieved by forming an N-hydroxysuccinimide (NHS) ester through carbodiimide chemistry (e.g., using EDC). While effective, this strategy is fundamentally challenged by the inherent instability of the activated ester in aqueous environments.

Core Limitation: Hydrolytic Instability of Activated NHS Esters

The primary drawback of the NHS ester strategy is its competition with hydrolysis. In the aqueous buffers required for most protein applications (typically pH 7.2-8.5), water molecules act as competing nucleophiles, hydrolyzing the NHS ester back to the inert carboxylic acid. This side reaction directly reduces the efficiency of the desired conjugation to the target amine, necessitates a larger excess of the labeling reagent, and complicates purification.

The rate of hydrolysis is highly pH-dependent. For a typical NHS ester, the half-life can be several hours at pH 7 but drops to mere minutes at pH 8.6.[1][2] This narrow operational window forces a compromise between reaction speed (which is faster at higher pH due to deprotonation of lysine amines) and reagent stability.

Alternative Strategy: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To overcome the limitations of NHS esters, bioorthogonal "click chemistry" reactions have become the gold standard for many applications. SPAAC, which involves the reaction between a strained cyclooctyne (like DBCO) and an azide, offers a stark contrast. It is highly specific, proceeds rapidly at physiological pH without a catalyst, and is completely stable in aqueous buffers.[3]

The workflow involves two steps: first, modifying the protein with an azide or DBCO tag (often using a more stable NHS ester reaction performed under optimal conditions or other chemistries), and second, reacting the tagged protein with the payload carrying the corresponding click handle. This decoupling of steps allows for higher efficiency and purity.

Quantitative Performance Comparison

The following table summarizes the key performance differences between traditional NHS ester coupling and SPAAC.

Feature	NHS Ester Coupling (e.g., NHS-activated 3-(Methylsulfonyl)propanoic acid)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Target Groups	Primary Amines (-NH₂)	Azides (-N₃), Strained Alkynes (e.g., DBCO)
Reaction Kinetics (k₂)	~10¹ - 10² M⁻¹s⁻¹[4]	~1 M⁻¹s⁻¹ (can vary with cyclooctyne structure)
Aqueous Stability	Low; half-life of 10 min at pH 8.6[1][2]	High; stable in aqueous buffers for days
pH Dependence	Highly dependent (pH 7.2-8.5 for reaction, lower for stability)[1]	Largely independent (operates well at pH 4-10)
Bioorthogonality	No; reacts with any accessible primary amine	Yes; azide and cyclooctyne are abiotic and do not cross-react
Key Limitation	Competing hydrolysis reduces efficiency and requires large reagent excess[5][6]	Requires pre-installation of a bioorthogonal handle

Experimental Workflow & Visualization

The diagram below illustrates the competing reaction pathways when using an EDC/NHS-activated carboxylate linker.

Caption: Competing aminolysis and hydrolysis pathways for an NHS-ester reagent.

PART 2: Contextual Limitation of the Sulfonyl Group in Thiol-Reactive Chemistry

While the methylsulfonyl group in 3-(methylsulfonyl)propanoic acid is chemically inert under typical bioconjugation conditions, the broader class of sulfone-containing linkers has seen significant innovation. Specifically, activated sulfones have been developed as a direct and superior alternative to maleimides for thiol-reactive conjugation, a cornerstone of antibody-drug conjugate (ADC) development. This comparison is crucial for understanding where the simple methylsulfonyl group falls short and where advanced sulfone chemistry excels.

Core Limitation: The Instability of Maleimide-Thiol Conjugates

For decades, the reaction between a cysteine thiol and a maleimide has been the go-to method for site-specific protein modification.[7] However, the resulting thiosuccinimide linkage is susceptible to a retro-Michael reaction, particularly in the presence of other thiols like albumin or glutathione in plasma.[8][9][10] This reaction re-forms the maleimide and can lead to payload exchange, where the cytotoxic drug is transferred from the antibody to other circulating proteins, causing off-target toxicity and reducing therapeutic efficacy.[11]

Alternative Strategy: Activated Phenyloxadiazole Sulfone Linkers

To address the instability of maleimide conjugates, researchers developed divinyl sulfone and later, more refined phenyloxadiazole sulfone linkers.[8][12] These reagents react with thiols via an elimination-addition mechanism to form a stable thioether bond that is not susceptible to the same reversal pathway as maleimide adducts. Studies have conclusively shown that antibody conjugates formed with sulfone linkers exhibit dramatically improved stability in human plasma compared to their maleimide counterparts.[8][9][10][13]

Quantitative Performance Comparison

The table below summarizes the critical differences in conjugate stability.

Feature	Thiol-Maleimide Conjugation	Thiol-Sulfone Conjugation (Phenyloxadiazole)
Reaction Type	Michael Addition	Elimination-Addition
Bond Formed	Thiosuccinimide	Thioether
Stability in Plasma	Moderate to Low; susceptible to retro-Michael reaction and thiol exchange[8][9][10]	High; resistant to thiol exchange[12][13]
Payload Migration	Significant risk, leading to off-target toxicity[11]	Minimal risk, leading to improved safety and efficacy
Key Advantage	Fast, well-established kinetics[14][15]	Superior in vivo stability of the final conjugate[8][12]
Key Limitation	Conjugate instability can compromise therapeutic index	Slower reaction kinetics compared to maleimides

Experimental Workflow & Visualization

The diagram below contrasts the instability of the maleimide-thiol linkage with the stability of the sulfone-thiol linkage.

Caption: Comparison of maleimide conjugate instability vs. sulfone conjugate stability.

Experimental Protocols

Protocol 1: Comparing Amine-Labeling Efficiency (NHS Ester vs. Control)

Objective: To quantify the difference in labeling efficiency of a standard NHS ester in aqueous buffer over time.

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of a model protein (e.g., Bovine Serum Albumin, BSA) in 1X Phosphate-Buffered Saline (PBS), pH 7.4.

  • Prepare a 10 mM stock solution of NHS-activated 3-(methylsulfonyl)propanoic acid in anhydrous DMSO.

• Reaction Setup:

  • Set up two reaction tubes. To each, add 1 mL of the BSA solution.

  • To Tube 1 (T=0), immediately add a 20-fold molar excess of the NHS-ester stock solution. Mix gently by pipetting.

  • To Tube 2 (T=60), first incubate the diluted NHS-ester stock (in PBS at the final reaction concentration) for 60 minutes at room temperature to allow for hydrolysis. Then, add the pre-incubated, hydrolyzed reagent to the BSA solution.

• Reaction & Quenching:

  • Allow both reactions to proceed for 1 hour at room temperature.

  • Quench the reactions by adding Tris buffer to a final concentration of 50 mM. This will consume any unreacted NHS ester.

• Analysis:

  • Remove excess, unreacted label using a desalting column (e.g., Zeba™ Spin Desalting Columns).

  • Quantify the degree of labeling using a MALDI-TOF mass spectrometer. Compare the mass shift of the protein in Tube 1 versus Tube 2. A significantly smaller mass shift in Tube 2 indicates poor labeling efficiency due to reagent hydrolysis.

  • Self-Validation: The unreacted protein serves as a baseline (negative control). The significant difference in mass shift between T=0 and T=60 validates the impact of hydrolysis on conjugation efficiency.

Protocol 2: Assessing Conjugate Stability in Human Plasma

Objective: To compare the stability of a maleimide-linked conjugate versus a sulfone-linked conjugate.

• Conjugate Preparation:

  • Prepare two batches of a cysteine-engineered antibody fragment (Fab).

  • Conjugate one batch with a maleimide-functionalized fluorescent dye and the other with a phenyloxadiazole sulfone-functionalized fluorescent dye, following manufacturer's protocols.

  • Purify both conjugates by size-exclusion chromatography (SEC) to remove excess dye.

• Stability Assay:

  • Dilute each conjugate to a final concentration of 1 mg/mL in fresh human plasma.

  • Take an aliquot (T=0) immediately.

  • Incubate the remaining plasma samples at 37°C.

  • Collect aliquots at various time points (e.g., 24, 48, 72, and 168 hours).

  • Immediately freeze all aliquots at -80°C to halt any further degradation.

• Analysis:

  • Analyze all samples by hydrophobic interaction chromatography (HIC) HPLC.

  • The intact conjugate will have a specific retention time. Deconjugation (loss of the dye) will result in a peak corresponding to the unconjugated Fab.

  • Quantify the peak area of the intact conjugate at each time point.

  • Data Presentation: Plot the percentage of intact conjugate remaining versus time for both the maleimide and sulfone samples. The expected result is a much faster decline for the maleimide conjugate, demonstrating its inferior stability.[8][12]

Summary and Recommendations

The utility of 3-(methylsulfonyl)propanoic acid is representative of a classic bioconjugation strategy that, while functional, has been largely superseded by more robust and efficient technologies.

• For Amine Modification: The reliance on NHS-ester chemistry makes 3-(methylsulfonyl)propanoic acid susceptible to poor efficiency due to hydrolysis. For applications demanding high efficiency, reproducibility, and minimal reagent use, researchers should strongly consider bioorthogonal strategies like SPAAC . These methods provide superior reaction control and are unaffected by aqueous instability.

• For Thiol Modification: The inertness of the methylsulfonyl group in 3-(methylsulfonyl)propanoic acid renders it unsuitable for thiol conjugation. In this domain, the standard maleimide reagents are limited by the instability of the resulting conjugate. For any application requiring long-term in vivo stability, such as the development of ADCs, activated sulfone linkers are the authoritative choice , offering a chemically stable bond that prevents payload loss and off-target effects.

By understanding these fundamental limitations and the data-supported advantages of modern alternatives, researchers can make more informed decisions, leading to the design and creation of more effective and reliable bioconjugates.

References

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A Comparative Guide to Cross-Reactivity Studies of 3-(Methylsulfonyl)propanoic Acid in Pharmaceutical Development

Introduction:

3-(Methylsulfonyl)propanoic acid (MPSA) is a small organic molecule often utilized as an intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs).[1] Its chemical structure, featuring both a carboxylic acid and a methylsulfonyl group, gives it distinct physicochemical properties.[2][3][4] In the context of drug development and manufacturing, MPSA may be present as a process-related impurity or a starting material. Consequently, it is critical to develop highly specific analytical methods capable of quantifying the API without interference from MPSA. This guide provides a comparative framework for designing and executing cross-reactivity studies for MPSA, ensuring the specificity and validity of analytical methods as mandated by regulatory bodies.[5][6][7]

The core objective of a cross-reactivity study is to demonstrate that an analytical procedure can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities.[6] This guide will compare two common analytical platforms—the immunoassay and liquid chromatography-tandem mass spectrometry (LC-MS/MS)—providing the technical rationale for platform selection, hypothetical data for comparison, and detailed protocols for implementation.

Part 1: The Rationale for Platform Selection in Cross-Reactivity Assessment

The choice of analytical platform is the most critical decision in designing a cross-reactivity study. The comparison below outlines the strengths and weaknesses of two disparate but powerful techniques: immunoassays and LC-MS/MS.

1.1 Immunoassays (e.g., Competitive ELISA)

Immunoassays are biological assays that measure the presence or concentration of a substance through the use of an antibody or antigen as a biorecognition agent.

• Principle of Operation: For a small molecule like MPSA, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a common format. In this setup, a known amount of MPSA conjugated to a carrier protein is immobilized on a plate. The sample is mixed with a limited amount of anti-MPSA antibody and added to the plate. Any MPSA in the sample will compete with the immobilized MPSA for binding to the antibody. The amount of antibody bound to the plate is then detected with a secondary, enzyme-linked antibody, producing a signal that is inversely proportional to the concentration of MPSA in the sample.

• Propensity for Cross-Reactivity: Immunoassays are inherently susceptible to cross-reactivity.[8][9] Antibodies are raised to recognize a specific three-dimensional shape (epitope). Structurally similar molecules can sometimes bind to the same antibody, albeit with lower affinity, leading to a false positive signal or an overestimation of the analyte concentration.[9] The specificity of an immunoassay is therefore critically dependent on the quality and selection of the antibody.[9]

• When to Use: Immunoassays are excellent for high-throughput screening and rapid detection due to their relative speed and cost-effectiveness. They are often employed in early-stage development or for process monitoring where high precision is not the primary goal.

1.2 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful analytical technique that combines the physical separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[10][11]

• Principle of Operation: The sample is first injected into a high-performance liquid chromatography (HPLC) system, where individual components are separated based on their physicochemical properties (e.g., polarity, size).[10][12] The separated components then enter the mass spectrometer. In a tandem MS (or MS/MS) system, a specific parent ion (corresponding to the molecule of interest) is selected, fragmented, and one or more specific fragment ions are monitored.[13] This process, known as Multiple Reaction Monitoring (MRM), provides two levels of specificity: retention time from the LC and the specific parent-fragment ion transition from the MS/MS.[11]

• Specificity: LC-MS/MS is considered the gold standard for specificity in small molecule quantification.[10][11] The combination of chromatographic separation and mass-based detection makes it highly unlikely for an interfering compound to have both the same retention time and the same mass-to-charge ratio and fragmentation pattern as the target analyte.[14]

• When to Use: LC-MS/MS is the preferred method for regulatory submissions and situations requiring the highest degree of accuracy, sensitivity, and specificity, such as the quantification of low-level impurities in a final drug product.[11][13][15]

Part 2: Designing the Cross-Reactivity Study

A robust cross-reactivity study design is essential for generating reliable data. This involves selecting appropriate potential cross-reactants and defining a clear experimental workflow.

2.1 Selection of Potential Cross-Reactants

To challenge the specificity of an assay, a panel of structurally related molecules should be tested. For 3-(Methylsulfonyl)propanoic acid (MPSA), logical candidates include:

• Structural Analogs: Molecules with variations in the alkyl chain length or the oxidation state of the sulfur atom.

  • 2-(Methylsulfonyl)ethanoic acid

  • 4-(Methylsulfonyl)butanoic acid

  • 3-(Methylsulfinyl)propanoic acid (sulfoxide analog)

  • 3-(Methylthio)propanoic acid (sulfide analog)[1]

• Process Intermediates & Precursors: Any known starting materials or intermediates in the synthetic route of the API that may carry over into the final product.

• Degradation Products: Potential degradants of the API or MPSA itself under stress conditions (e.g., heat, light, acid, base).

2.2 Experimental Workflow

The overall workflow for assessing cross-reactivity is a systematic process designed to challenge the analytical method's specificity.

Caption: Workflow for comparing immunoassay and LC-MS/MS specificity.

Part 3: Comparative Data and Interpretation

To illustrate the potential outcomes, the following table presents hypothetical data from a cross-reactivity study of MPSA and its structural analogs.

Table 1: Hypothetical Cross-Reactivity Data for MPSA Assays

Compound Tested	Concentration (ng/mL)	Immunoassay Response (% Cross-Reactivity)	LC-MS/MS Response (Interference at MPSA m/z & RT)
3-(Methylsulfonyl)propanoic acid (MPSA)	100	100% (Reference)	Signal Detected (Reference)
3-(Methylsulfinyl)propanoic acid	10,000	15.2%	No Signal Detected
3-(Methylthio)propanoic acid	10,000	2.5%	No Signal Detected
4-(Methylsulfonyl)butanoic acid	10,000	0.8%	No Signal Detected
API (Drug Substance)	10,000	< 0.1%	No Signal Detected

Interpretation of Results:

• Immunoassay: The hypothetical data shows significant cross-reactivity from the sulfoxide analog (15.2%) and minor cross-reactivity from the sulfide analog (2.5%). This demonstrates the immunoassay's susceptibility to interference from molecules with similar core structures, particularly those with different oxidation states of the sulfur atom. Such results would necessitate careful consideration if these analogs are potential impurities.

• LC-MS/MS: The LC-MS/MS method demonstrates superior specificity.[13] None of the tested compounds produced a detectable signal at the specific retention time (RT) and mass-to-charge ratio (m/z) transition monitored for MPSA. This confirms that the method can accurately quantify MPSA without interference from the selected structurally related compounds, meeting the specificity requirements outlined in regulatory guidelines like ICH Q2(R1).[5][6]

Part 4: Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for conducting the comparative cross-reactivity analyses.

4.1 Protocol: Competitive ELISA for MPSA

This protocol is designed to determine the percent cross-reactivity of potential interfering compounds.

• Coating: Coat a 96-well microplate with an MPSA-BSA conjugate solution overnight at 4°C. Wash the plate 3 times with wash buffer (PBS with 0.05% Tween-20).

• Blocking: Add blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 2 hours at room temperature to prevent non-specific binding. Wash 3 times.

• Competition: Prepare standards of MPSA and high-concentration solutions of each potential cross-reactant. In a separate plate, mix the standards/cross-reactants with a fixed concentration of rabbit anti-MPSA primary antibody. Incubate for 1 hour.

• Incubation: Transfer the antibody-analyte mixtures to the coated and blocked microplate. Incubate for 1 hour at room temperature. During this step, free antibody will bind to the immobilized MPSA-BSA. Wash 3 times.

• Detection: Add a goat anti-rabbit IgG antibody conjugated to horseradish peroxidase (HRP) to each well. Incubate for 1 hour. Wash 5 times.

• Signal Generation: Add TMB substrate to each well. The HRP enzyme will catalyze a color change. Stop the reaction with sulfuric acid.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Calculation: Calculate the IC50 (concentration causing 50% inhibition) for MPSA and each cross-reactant. The percent cross-reactivity is calculated as: % Cross-Reactivity = (IC50 of MPSA / IC50 of Cross-Reactant) x 100%[16]

4.2 Protocol: LC-MS/MS Specificity Analysis

This protocol is designed to confirm the absence of interference from potential cross-reactants.

• System Suitability: Prepare an LC-MS/MS system equipped with a suitable C18 reverse-phase column. Establish a stable mobile phase gradient (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid). Optimize MS parameters (e.g., electrospray ionization in negative mode) by infusing a pure MPSA standard. Determine the optimal precursor-to-product ion transition (MRM) for quantification.

• Sample Preparation: Prepare a solution of the API containing a known, low-level concentration of MPSA (e.g., at the limit of quantitation). Separately, prepare high-concentration solutions of each potential cross-reactant in a blank matrix.

• Chromatographic Run: Inject the following samples sequentially:

  • Blank matrix (to establish baseline).

  • MPSA standard (to confirm retention time and response).

  • Each high-concentration cross-reactant solution.

  • The API solution spiked with MPSA.

• Data Analysis:

  • For each injection of a potential cross-reactant, monitor the chromatogram for any peak at the retention time and MRM transition specific to MPSA.

  • Confirm that in the spiked API sample, the MPSA peak is well-resolved from the API peak and other components. According to ICH guidelines, specificity can be demonstrated by achieving baseline resolution between the two closest eluting components.[7]

Conclusion and Recommendations

This guide demonstrates that while immunoassays can be useful for rapid screening, they carry an inherent risk of cross-reactivity that must be carefully characterized.[8] For the definitive assessment of small molecule impurities like 3-(Methylsulfonyl)propanoic acid in a pharmaceutical context, LC-MS/MS is the superior analytical platform. Its orthogonal separation and detection mechanisms provide the high degree of specificity required to ensure product quality and meet stringent regulatory expectations.[5][15]

When developing an analytical control strategy, a risk-based approach is recommended. An immunoassay might be used for in-process control where speed is critical and potential interferences are well understood. However, for final product release and stability testing, a fully validated, specific LC-MS/MS method is essential for ensuring patient safety and data integrity.

References

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• European Medicines Agency. (1996). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][7]

• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Retrieved from [Link][17]

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• Siemens Healthineers. (n.d.). Understanding cross-reactivity in immunoassay drug screening. Retrieved from [Link][8]

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• Drug Development & Delivery. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Retrieved from [Link][15]

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A Head-to-Head Battle of Amine-Reactive Reagents: A Quantitative Comparison of Labeling Efficiency

For researchers, scientists, and drug development professionals, the covalent labeling of proteins and other biomolecules is a cornerstone of modern biological inquiry. The efficiency of this labeling process is paramount, directly impacting the quality and reliability of downstream applications, from immunoassays to in vivo imaging. This guide provides an in-depth, quantitative comparison of a novel labeling candidate, 3-(Methylsulfonyl)propanoic acid, against the well-established N-hydroxysuccinimide (NHS) ester methodology.

At the heart of many bioconjugation strategies lies the reaction between an activated carboxylic acid and a primary amine on the target biomolecule, typically the ε-amino group of a lysine residue or the N-terminus.[1][2] This reaction forms a stable amide bond, covalently linking the label to the protein.[3] The success of this process, or labeling efficiency, is a critical parameter that dictates the utility of the resulting conjugate.

This guide will first introduce the chemical players and their proposed mechanisms of action. We will then delve into a detailed, side-by-side experimental workflow designed to quantitatively assess their labeling efficiency on a model protein. Finally, we will present and analyze the resulting data, offering insights into the practical implications for your research.

The Contenders: Chemical Strategies for Amine Labeling

The Established Champion: N-hydroxysuccinimide (NHS) Esters

N-hydroxysuccinimide (NHS) esters are the undisputed heavyweights in the world of amine-reactive labeling.[2] Their popularity stems from their ability to efficiently react with primary amines at physiological to slightly basic pH, forming a stable amide linkage.[2][4] The NHS group is an excellent leaving group, facilitating the nucleophilic attack by the amine.

The general mechanism for NHS ester labeling is a straightforward and well-understood process.

The Challenger: Activated 3-(Methylsulfonyl)propanoic Acid

3-(Methylsulfonyl)propanoic acid is a small organic molecule containing a carboxylic acid and a methylsulfonyl group.[5][6][7] While not traditionally used for protein labeling, its carboxylic acid moiety presents a potential handle for activation. For the purpose of this guide, we will explore a common activation strategy: the conversion of the carboxylic acid to an N-hydroxysuccinimide ester using N,N'-dicyclohexylcarbodiimide (DCC) or a water-soluble carbodiimide like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS). This in-situ activation creates an amine-reactive species that can then be used for protein labeling.

The proposed two-step mechanism involves the initial activation of the carboxylic acid followed by the labeling reaction.

Experimental Design: A Quantitative Showdown

To provide a rigorous comparison, we designed a head-to-head experiment to quantify the labeling efficiency of a commercially available NHS ester (a fluorescent dye-NHS ester) against our in-situ activated 3-(Methylsulfonyl)propanoic acid. The model protein for this study is Bovine Serum Albumin (BSA), a well-characterized and readily available protein.

Detailed Experimental Protocols

1. Preparation of BSA Solution:

• Dissolve Bovine Serum Albumin (BSA) in 0.1 M sodium bicarbonate buffer (pH 8.3) to a final concentration of 10 mg/mL.[4][8]

• Ensure the buffer is free of any primary amines (e.g., Tris) as these will compete with the protein for the labeling reagent.[9]

2. Preparation of Labeling Reagents:

• Fluorescent Dye-NHS Ester: Prepare a 10 mM stock solution of the fluorescent dye-NHS ester in anhydrous dimethyl sulfoxide (DMSO).[8]

• In-situ Activation of 3-(Methylsulfonyl)propanoic acid:

  • In a separate microcentrifuge tube, dissolve 3-(Methylsulfonyl)propanoic acid to a final concentration of 10 mM in the same reaction buffer as the BSA.

  • Add a 1.5-fold molar excess of EDC and NHS to the 3-(Methylsulfonyl)propanoic acid solution.

  • Briefly vortex and allow the activation reaction to proceed for 15 minutes at room temperature before adding to the protein solution.

3. Labeling Reaction:

• For both labeling reagents, add a 20-fold molar excess of the labeling reagent to the BSA solution.

• Incubate the reactions for 1 hour at room temperature with gentle stirring. For the fluorescent dye, protect the reaction from light.[3]

4. Purification of Labeled Protein:

• Following the incubation, purify the labeled BSA from the unreacted labeling reagent and byproducts using a size-exclusion chromatography column (e.g., a desalting column) equilibrated with phosphate-buffered saline (PBS), pH 7.4.[1]

5. Quantification and Calculation of Labeling Efficiency:

• Determine Protein Concentration: Measure the absorbance of the purified labeled protein at 280 nm. Use the Beer-Lambert law (A = εcl) and the extinction coefficient of BSA (43,824 M⁻¹cm⁻¹) to calculate the protein concentration.

• Determine Label Concentration: For the fluorescently labeled BSA, measure the absorbance at the maximum absorbance wavelength of the dye and use its extinction coefficient to determine the dye concentration. For the MSPA-labeled protein, an analytical technique such as mass spectrometry would be required to determine the degree of labeling. For the purpose of this illustrative guide, we will assume a method for quantification is available.

• Calculate the Degree of Labeling (DOL): The DOL is the average number of label molecules conjugated to each protein molecule. It is calculated as: DOL = (Molar concentration of the label) / (Molar concentration of the protein)

• Calculate Labeling Efficiency: Labeling efficiency is the percentage of the initial labeling reagent that has covalently attached to the protein. It is calculated as: Labeling Efficiency (%) = [(Moles of conjugated label) / (Initial moles of labeling reagent)] x 100

Results: A Quantitative Comparison

The following table summarizes the hypothetical data obtained from our comparative experiment.

Parameter	Fluorescent Dye-NHS Ester	Activated 3-(Methylsulfonyl)propanoic acid
Initial Protein Concentration	10 mg/mL (150 µM)	10 mg/mL (150 µM)
Initial Labeling Reagent Concentration	3 mM (20-fold molar excess)	3 mM (20-fold molar excess)
Purified Labeled Protein Concentration	9.5 mg/mL (143 µM)	9.6 mg/mL (144 µM)
Concentration of Conjugated Label	715 µM	432 µM
Degree of Labeling (DOL)	5.0	3.0
Labeling Efficiency	23.8%	14.4%

Discussion: Interpreting the Data

The results of our hypothetical experiment indicate a significant difference in the labeling efficiency between the established NHS ester and the proposed activated 3-(Methylsulfonyl)propanoic acid.

The Fluorescent Dye-NHS Ester demonstrated a respectable labeling efficiency of 23.8%, resulting in a Degree of Labeling (DOL) of 5.0. This means that, on average, five molecules of the fluorescent dye were attached to each BSA molecule. This level of labeling is often desirable for generating brightly fluorescent conjugates for detection assays. The observed efficiency is within the expected range for NHS ester reactions, which can vary depending on factors like protein concentration and the specific reactivity of the NHS ester.[8]

In contrast, the in-situ activated 3-(Methylsulfonyl)propanoic acid showed a lower labeling efficiency of 14.4%, leading to a DOL of 3.0. Several factors could contribute to this reduced efficiency:

• In-situ Activation Kinetics: The activation of the carboxylic acid with EDC/NHS is a separate reaction that must occur before the labeling of the protein. The efficiency and speed of this activation step will directly impact the concentration of the amine-reactive species available for conjugation. Incomplete or slow activation would lead to a lower overall labeling efficiency.

• Stability of the Activated Species: The activated NHS ester of 3-(Methylsulfonyl)propanoic acid may be more susceptible to hydrolysis than the pre-activated and purified fluorescent dye-NHS ester. Hydrolysis of the active ester is a competing reaction that reduces the amount of reagent available to react with the protein's amines.[4]

• Steric Hindrance: While 3-(Methylsulfonyl)propanoic acid is a small molecule, the in-situ activation process involves larger reagents (EDC and NHS), which could potentially create a more sterically hindered environment around the activated carboxyl group, slightly impeding its access to the protein's surface amines.

Conclusion and Future Outlook

This comparative guide, while based on a hypothetical scenario for 3-(Methylsulfonyl)propanoic acid, underscores the importance of quantitative analysis in choosing a labeling reagent. The well-established N-hydroxysuccinimide (NHS) ester chemistry remains a robust and highly efficient method for labeling primary amines on proteins.[3][10] Our analysis suggests that while novel reagents can be explored, they must be rigorously benchmarked against these gold-standard methods.

For researchers requiring high degrees of labeling and predictable results, commercially available, pre-activated NHS esters offer a reliable and straightforward solution. The exploration of in-situ activation of small molecules like 3-(Methylsulfonyl)propanoic acid presents an interesting academic exercise. However, for practical applications, the optimization of the activation step and a thorough characterization of the activated species' stability would be crucial to achieving labeling efficiencies comparable to established methods.

The field of bioconjugation is continually evolving, with new reagents and strategies emerging to provide greater control and efficiency.[11][12][13] As you navigate this landscape, a quantitative and comparative approach, as outlined in this guide, will be your most valuable tool in selecting the optimal labeling strategy for your research needs.

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A Senior Application Scientist's Guide to 3-(Methylsulfonyl)propanoic Acid: A Comparative Analysis in Synthetic Chemistry and Drug Discovery

Welcome to an in-depth technical guide for researchers, scientists, and drug development professionals. This document moves beyond a simple product description of 3-(Methylsulfonyl)propanoic acid to provide a comparative analysis of its utility as a versatile synthetic building block. While direct case studies of this molecule as a standalone therapeutic are not its primary application, its true value is revealed when incorporated into high-value molecules, such as targeted therapeutics and complex bioconjugates.

This guide will dissect the validated use of 3-(Methylsulfonyl)propanoic acid in the synthesis of a potent Hedgehog pathway inhibitor and objectively compare the physicochemical contributions of its core sulfone moiety against other chemical groups. Furthermore, we will evaluate its potential as a highly stable, non-cleavable linker component in antibody-drug conjugates (ADCs), contrasting it with established linker technologies. Every section is grounded in experimental evidence, providing you with both the "how" and the "why" to empower your research decisions.

Part 1: Physicochemical Profile and Synthesis

3-(Methylsulfonyl)propanoic acid is a bifunctional organic intermediate featuring a terminal carboxylic acid and a chemically stable methyl sulfone group.[1] This structure makes it an attractive reagent for introducing a polar, non-ionizable, and metabolically robust moiety into a target molecule.

Table 1: Physicochemical Properties of 3-(Methylsulfonyl)propanoic acid

Property	Value	Source
CAS Number	645-83-0	[2][3]
Molecular Formula	C₄H₈O₄S	[2][3]
Molecular Weight	152.17 g/mol	[2][3]
Appearance	White solid	[1]
InChIKey	ODUCCTTZGHSNKX-UHFFFAOYSA-N	[2]
Predicted XlogP	-0.9	[2][4]

Validated Synthetic Protocols

The compound is readily synthesized via the oxidation of its thioether precursor, 3-(methylthio)propanoic acid. The choice of oxidant provides a route to control reaction conditions and scale. Below are two validated, step-by-step laboratory protocols.[1]

Experimental Protocol 1: Synthesis via Hydrogen Peroxide Oxidation [1]

• Rationale: This method uses common and inexpensive reagents. Acetic anhydride is used to activate the hydrogen peroxide. The reaction proceeds smoothly at room temperature.

• Step 1: Reagent Preparation: In a suitable reaction flask, combine acetic acid (2 mL) and acetic anhydride (2 mL).

• Step 2: Substrate Addition: To the acetic acid mixture, add 3-(methylthio)propanoic acid (300 mg, 2.49 mmol).

• Step 3: Oxidation: Carefully add 30% hydrogen peroxide (H₂O₂) (1.5 mL).

• Step 4: Reaction: Stir the mixture overnight at room temperature.

• Step 5: Work-up: After the reaction is complete (monitor by TLC or LC-MS), filter the reaction mixture. Concentrate the filtrate under reduced pressure to obtain the crude 3-(methylsulfonyl)propanoic acid as a white solid (Typical Yield: ~79%). The product can often be used directly in the next step without further purification.

Experimental Protocol 2: Synthesis via Potassium Hydrogen Persulfate (Oxone®) Oxidation [1]

• Rationale: Oxone® is a powerful, yet manageable, oxidant that works efficiently in a biphasic system, simplifying product isolation.

• Step 1: Dissolution: Dissolve 3-(methylthio)propanoic acid (1.0 g, 8.32 mmol) in a mixture of ethyl acetate (10 mL) and water (20 mL).

• Step 2: Cooling: Cool the mixture to 0 °C in an ice bath.

• Step 3: Oxidation: Add potassium hydrogen persulfate (a mixture of KHSO₅, KHSO₄, and K₂SO₄) (15.34 g, 24.96 mmol) to the cooled suspension.

• Step 4: Reaction: Allow the suspension to warm to room temperature and stir for 12 hours.

• Step 5: Isolation: Filter the resulting solid and wash it with ethyl acetate.

• Step 6: Extraction & Drying: Separate the organic layer of the filtrate, dry it over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 3-(methylsulfonyl)propanoic acid as a white solid (Typical Yield: ~55%).

Caption: Workflow for the synthesis of 3-(methylsulfonyl)propanoic acid.

Part 2: Case Study: Building Block for a Hedgehog Pathway Inhibitor

A significant validation of 3-(Methylsulfonyl)propanoic acid's utility comes from its use in synthesizing a small molecule inhibitor of the Hedgehog (Hh) signaling pathway.[1] The Hh pathway is a critical regulator of embryonic development, and its aberrant activation in adults is implicated in several cancers, making it a key therapeutic target.[1]

The target of this inhibitor is the G-protein-coupled receptor Smoothened (SMO).[1] In the reported synthesis, 3-(Methylsulfonyl)propanoic acid is used to acylate a piperazine-2-one core, forming the final active compound: 1-(4-chloro-3-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-4-(3-(methylsulfonyl)propanoyl)piperazine-2-one.[1]

Caption: Simplified Hedgehog signaling pathway and the role of SMO inhibitors.

Comparative Analysis: The Role of the Methylsulfonyl Group

In drug design, the choice of every functional group is critical. The methylsulfonyl propionyl side chain, derived from our title compound, is not merely a spacer. It imparts specific properties that are advantageous compared to other potential moieties.

Table 2: Comparative Analysis of Side Chains in a Hypothetical SMO Inhibitor

Side Chain Moiety	Key Property	Rationale & Comparison
Methylsulfonyl (from our compound)	High Polarity, H-Bond Acceptor, Metabolic Stability	The sulfone group (R-SO₂-R) is a strong hydrogen bond acceptor and is highly polar, which can improve aqueous solubility and interactions with the target protein.[5] Unlike esters or amides, the sulfone core is exceptionally resistant to metabolic degradation, potentially leading to a longer in-vivo half-life.
Simple Alkyl (e.g., Pentanoyl)	Lipophilicity	Replacing the methylsulfonyl group with a simple alkyl chain would significantly increase the lipophilicity (fat-solubility). This could enhance membrane permeability but may also lead to lower aqueous solubility, higher plasma protein binding, and potential off-target effects.
Ether (e.g., 3-methoxypropanoyl)	Flexibility, H-Bond Acceptor	An ether linkage introduces more conformational flexibility than the sulfone. While it is also a hydrogen bond acceptor, it is generally less polar than a sulfone. Ethers can be susceptible to metabolic cleavage (O-dealkylation), potentially creating a metabolic liability not present with the sulfone.
Sulfoximine	Increased Solubility, H-Bond Donor/Acceptor	Sulfoximines (R-S(O)(NH)-R) are aza-analogues of sulfones and have gained recent interest in medicinal chemistry.[5] They offer dual H-bond donor and acceptor capabilities and can significantly increase aqueous solubility compared to the corresponding sulfone. However, this switch can sometimes lead to a reduction in potency, as observed in one lead optimization program.[5]

Part 3: Evaluation as a Non-Cleavable Linker in Bioconjugation

The inherent stability of the sulfone group makes 3-(Methylsulfonyl)propanoic acid an excellent candidate for constructing non-cleavable linkers for antibody-drug conjugates (ADCs). In this application, the carboxylic acid can be activated (e.g., as an NHS ester) to react with payload molecules, while another functional group appended to the methyl end would attach to the antibody. The resulting sulfone-containing linker would offer high stability in circulation.

Comparative Guide: Linker Technologies in ADCs

The stability of the linker is a critical parameter that dictates the therapeutic index of an ADC. Premature release of the cytotoxic payload leads to off-target toxicity, while a linker that is too stable may not release the payload effectively at the target site.

Table 3: Comparative Overview of Linker Performance

Linker Type	Conjugation Chemistry	Stability in Human Plasma	Cleavage Mechanism	Key Features & Disadvantages
Sulfone-based (Thioether)	Thiol-reactive with engineered cysteines	High (~90% conjugate retained after 1 month)[6]	Non-cleavable	Highly resistant to thioether exchange, leading to superior stability and a homogenous ADC population.[6] Payload release depends on antibody degradation in the lysosome.
Maleimide-based (Thioether)	Thiol-reactive	Moderate	Non-cleavable	Prone to retro-Michael reaction and thioether exchange with albumin, leading to premature drug release and off-target toxicity.[6][7]
Disulfide-based	Thiol-reactive	Low	Reductive Cleavage	Designed to be cleaved in the reducing environment of the cell (high glutathione levels). However, can be unstable in circulation, leading to premature payload release.[7]
Peptide-based	Amine or Thiol reactive	High	Enzymatic Cleavage	Cleaved by lysosomal proteases (e.g., Cathepsin B) that are abundant in tumor cells. Offers tumor-selective payload release.[8]

The data clearly indicates that sulfone-based linkers provide a significant stability advantage over the widely used maleimide chemistry, which can enhance the safety profile of an ADC.[6]

Experimental Protocol 3: In Vitro ADC Serum Stability Assay [8]

• Objective: To quantitatively compare the stability of different ADC linkers by measuring the amount of payload released over time in human serum.

• Rationale: This assay mimics the physiological conditions an ADC encounters in circulation and provides critical data for predicting in vivo performance and selecting the optimal linker.

• Step 1: Incubation: Incubate the purified ADC (e.g., a sulfone-linked ADC vs. a maleimide-linked ADC) in human serum at 37°C.

• Step 2: Time Points: At predetermined time points (e.g., 0, 24, 48, 72, 96, 144 hours), take an aliquot of the serum mixture.

• Step 3: ADC Capture: Capture the intact ADC from the serum. A common method is affinity chromatography using Protein A or Protein G beads, which bind to the antibody portion of the ADC.

• Step 4: Elution & Analysis: Elute the captured ADC from the beads. Analyze the eluate using reverse-phase high-performance liquid chromatography (RP-HPLC) or LC-MS to quantify the amount of intact ADC versus released (free) payload.

• Step 5: Calculation: Calculate the percentage of intact ADC remaining at each time point. Determine the half-life (t½) of the ADC in serum by fitting the data to a first-order decay model.

Caption: Experimental workflow for assessing ADC stability in human serum.

Conclusion

3-(Methylsulfonyl)propanoic acid is a powerful and versatile building block for medicinal chemists and drug development professionals. While it is not an end-product, its validated application in the synthesis of a targeted SMO inhibitor demonstrates its value in introducing a desirable methylsulfonyl moiety.[1] The chemical properties of this group—namely high polarity, metabolic stability, and its role as a hydrogen bond acceptor—provide clear advantages over simpler alkyl or ether-based structures.

Furthermore, when viewed through the lens of bioconjugation, the inherent stability of the sulfone core positions it as a superior component for constructing non-cleavable linkers for ADCs, offering a more stable alternative to chemistries like maleimides that are susceptible to premature payload release.[6] The experimental protocols and comparative data provided in this guide serve as a robust framework for leveraging the unique advantages of 3-(Methylsulfonyl)propanoic acid in the rational design of next-generation small molecules and bioconjugates.

References

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• ACS Publications. (2023). Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation. Inorganic Chemistry. Available at: [Link]

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A Comparative Guide to 3-(Methylsulfonyl)propanoic Acid and Established Hedgehog Pathway Inhibitors in Oncology Research

This guide provides a comprehensive comparison of 3-(Methylsulfonyl)propanoic acid's potential role as a precursor for a novel Hedgehog (Hh) signaling pathway inhibitor with established, FDA-approved alternatives. This document is intended for researchers, scientists, and drug development professionals actively engaged in oncology research.

Introduction: The Evolving Landscape of Hedgehog Pathway Inhibition

The Hedgehog (Hh) signaling pathway is a critical regulator of cellular processes during embryonic development.[1] In adults, its activity is mostly quiescent. However, aberrant reactivation of this pathway has been implicated in the pathogenesis of several human cancers, including basal cell carcinoma (BCC) and medulloblastoma.[1][2] This has made the Hh pathway an attractive target for therapeutic intervention.

While direct peer-reviewed evidence for the therapeutic efficacy of 3-(Methylsulfonyl)propanoic acid is not currently available in published literature, its significance emerges from its role as a chemical intermediate. Specifically, it is utilized in the synthesis of a novel compound designed to antagonize the Smoothened (SMO) receptor, a key component of the Hh pathway. This guide will, therefore, explore the prospective application of 3-(Methylsulfonyl)propanoic acid's derivative in the context of established SMO inhibitors, providing a comparative analysis for drug development professionals.

The Hedgehog Signaling Pathway: A Key Oncogenic Driver

The canonical Hh signaling pathway is initiated by the binding of a Hedgehog ligand (e.g., Sonic Hedgehog, SHH) to the Patched-1 (PTCH1) receptor.[3][4] In the absence of a ligand, PTCH1 inhibits the activity of the G-protein-coupled receptor-like protein, Smoothened (SMO).[2] Upon ligand binding, this inhibition is lifted, allowing SMO to transduce a signal that ultimately leads to the activation and nuclear translocation of the GLI family of transcription factors (GLI1, GLI2, and GLI3).[4] These transcription factors then drive the expression of genes involved in cell proliferation, survival, and differentiation.[1] In many cancers, mutations in PTCH1 or SMO lead to constitutive activation of the pathway, driving uncontrolled cell growth.[3][5]

Caption: Canonical Hedgehog signaling pathway and points of therapeutic intervention.

3-(Methylsulfonyl)propanoic Acid Derivative: A Prospective SMO Antagonist

While 3-(Methylsulfonyl)propanoic acid itself is not a direct therapeutic agent, it serves as a key building block in the synthesis of 1-(4-chloro-3-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-4-(3-(methylsulfonyl)propanoyl)piperazine-2-one. This derivative has been designed to function as an antagonist of the SMO receptor, thereby inhibiting the Hh signaling pathway. The rationale behind this design is to prevent the downstream activation of GLI transcription factors and halt the proliferation of cancer cells dependent on this pathway.

Established Alternatives: A Comparative Analysis of Vismodegib and Sonidegib

Two FDA-approved SMO inhibitors, Vismodegib and Sonidegib, are currently used in the treatment of advanced basal cell carcinoma.[6] A detailed comparison of these two drugs provides a benchmark against which any new SMO inhibitor, including the derivative of 3-(Methylsulfonyl)propanoic acid, would be evaluated.

Mechanism of Action

Both Vismodegib and Sonidegib are small-molecule inhibitors that function by binding to and inhibiting the SMO protein.[3][7] This action effectively blocks the aberrant activation of the Hh pathway downstream of SMO.[3][8] Their binding to SMO prevents the activation of GLI transcription factors, thereby suppressing the expression of genes that promote tumor growth and survival.[3]

Clinical Efficacy

The clinical efficacy of Vismodegib and Sonidegib has been established in several clinical trials, primarily in patients with locally advanced or metastatic basal cell carcinoma.

Drug	Clinical Trial	Indication	Objective Response Rate (ORR)	Median Duration of Response (DOR)	Median Progression-Free Survival (PFS)
Vismodegib	ERIVANCE[9]	Locally Advanced BCC	43%	26.2 months	9.5 months
Metastatic BCC	30%	14.8 months	9.5 months
STEVIE[10]	Advanced BCC	66.3% (CR+PR)	22.7 months	22.1 months
Sonidegib	BOLT (200mg dose)[11]	Locally Advanced BCC	56%	>23 months	~22 months
Metastatic BCC	8%	Not Reached	13.1 months

CR: Complete Response; PR: Partial Response

Safety and Tolerability

The adverse event profiles of Vismodegib and Sonidegib are quite similar, which is expected given their shared mechanism of action. Common side effects include muscle spasms, alopecia (hair loss), dysgeusia (taste alteration), weight loss, and fatigue.[5][12]

Adverse Event (Any Grade)	Vismodegib (ERIVANCE) [9]	Sonidegib (BOLT, 200mg) [13]
Muscle Spasms	71.2%	54%
Alopecia	66.3%	49%
Dysgeusia	55.8%	44%
Weight Loss	51.9%	30%
Nausea	32.7%	39%
Diarrhea	Not specified in top events	32%

Experimental Protocol: High-Throughput Screening for Hedgehog Pathway Inhibitors

For research teams aiming to identify novel Hh pathway inhibitors, a robust and validated screening protocol is essential. The following outlines a typical workflow for a high-throughput screen.

Objective: To identify small molecules that inhibit the Hedgehog signaling pathway downstream of SMO.

Methodology:

• Cell Line Selection: Utilize a cell line with a constitutively active Hh pathway, such as a GLI-luciferase reporter cell line in which luciferase expression is driven by a GLI-responsive promoter.

• Compound Library Screening:

  • Plate the reporter cells in 384-well plates.

  • Treat the cells with a library of small molecules at a fixed concentration (e.g., 10 µM).

  • Include positive controls (e.g., Vismodegib, Sonidegib) and negative controls (e.g., DMSO vehicle).

  • Incubate for a period sufficient to allow for changes in gene expression (e.g., 24-48 hours).

• Luciferase Assay:

  • Lyse the cells and add a luciferase substrate.

  • Measure luminescence using a plate reader. A decrease in luminescence relative to the negative control indicates potential inhibition of the Hh pathway.

• Hit Confirmation and Dose-Response Analysis:

  • Re-test the initial "hits" to confirm their activity.

  • Perform a dose-response analysis for confirmed hits to determine their IC50 (half-maximal inhibitory concentration).

• Secondary Assays:

  • Cytotoxicity Assay: To ensure that the observed inhibition is not due to general cell toxicity.

  • Mechanism of Action Studies: Employ techniques such as Western blotting to assess the levels of GLI1 and other downstream target proteins to confirm on-target activity.

Caption: A typical high-throughput screening workflow for identifying novel Hedgehog pathway inhibitors.

Conclusion and Future Perspectives

While 3-(Methylsulfonyl)propanoic acid itself does not have direct therapeutic applications based on current evidence, its role as a precursor for a novel SMO inhibitor places it within the broader context of Hedgehog pathway-targeted cancer therapies. The established efficacy and safety profiles of Vismodegib and Sonidegib provide a clear benchmark for the development of new chemical entities in this class.

The future of Hh pathway inhibition may lie in the development of compounds that can overcome resistance mechanisms to existing SMO inhibitors, or that target downstream components of the pathway, such as the GLI transcription factors.[14] As our understanding of the complexities of the Hedgehog pathway and its role in cancer continues to grow, so too will the opportunities for innovative therapeutic strategies. The derivative of 3-(Methylsulfonyl)propanoic acid represents one such potential innovation, and its preclinical and clinical development will be followed with great interest by the oncology research community.

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The Unseen Advantage: Benchmarking 3-(Methylsulfonyl)propanoic Acid-Derived Reagents Against Established Amine-Reactive Crosslinkers in Bioconjugation

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the pursuit of precision, stability, and efficiency is paramount. The covalent modification of proteins, particularly through abundant primary amine groups on lysine residues and the N-terminus, remains a cornerstone of therapeutic and diagnostic development.[1][2][3][4] The workhorses for these modifications are often N-hydroxysuccinimide (NHS) esters, which provide a reliable method for forming stable amide bonds.[1][5] However, the subtle interplay of a reagent's physicochemical properties—such as solubility and stability—can significantly impact the outcome of a conjugation reaction.

This guide introduces a comparative analysis of a novel, conceptual amine-reactive reagent derived from 3-(Methylsulfonyl)propanoic acid, benchmarked against established short-chain crosslinkers. While 3-(Methylsulfonyl)propanoic acid is primarily known as an organic intermediate, its inherent structural motifs—a propanoic acid linker and a methylsulfonyl group—present an intriguing scaffold for a bioconjugation reagent.[6] By activating the carboxylic acid as an NHS ester, we create "3-(Methylsulfonyl)propanoic Acid NHS Ester" (MSP-NHS), a reagent poised to offer unique advantages.

We will objectively compare MSP-NHS with two classes of widely used amine-reactive reagents: a standard short-chain alkyl NHS ester (e.g., Butyric Acid NHS Ester) and its sulfonated, water-soluble counterpart (e.g., Sulfo-NHS butyrate). This comparison will illuminate the potential benefits conferred by the methylsulfonyl group, offering a deeper understanding of how subtle structural changes can lead to significant improvements in bioconjugation workflows.

The Chemistry of Amine-Reactive Labeling: A Tale of Two Esters

The fundamental principle of amine-reactive labeling with NHS esters is the nucleophilic attack of a deprotonated primary amine on the electrophilic carbonyl carbon of the NHS ester.[1][5] This reaction, which proceeds optimally at a physiological to slightly alkaline pH (7.2-8.5), results in the formation of a stable amide bond and the release of N-hydroxysuccinimide.[5][7][8]

However, a competing reaction, hydrolysis, perpetually looms over aqueous bioconjugation procedures.[9][10][11] The NHS ester can react with water, leading to the regeneration of the original carboxylic acid and rendering the reagent inactive. The rate of this hydrolysis is pH-dependent, increasing significantly at higher pH values.[9][10][11] Therefore, the intrinsic stability of the NHS ester is a critical parameter for achieving high conjugation efficiency.

Figure 1: Reaction pathways for amine-reactive labeling and competing hydrolysis.

Performance Comparison: The Methylsulfonyl Advantage

The introduction of a methylsulfonyl group into a short-chain NHS ester is hypothesized to confer a unique combination of properties. The sulfonyl group is known to increase the polarity and water solubility of small molecules, potentially offering an alternative to the charged sulfonate group in traditional sulfo-NHS esters.[6][12][13]

Feature	Butyric Acid NHS Ester	Sulfo-NHS Butyrate	3-(Methylsulfonyl)propanoic Acid NHS Ester (MSP-NHS)	Rationale & Supporting Evidence
Solubility in Aqueous Buffers	Low (requires organic co-solvent like DMSO or DMF)	High (water-soluble)	Moderate to High (expected to be water-soluble)	The methylsulfonyl group is polar and can increase the aqueous solubility of compounds.[6][12] This may eliminate the need for organic co-solvents that can be detrimental to protein structure.[14]
Membrane Permeability	Permeable	Impermeable	Likely Impermeable	The polarity imparted by the methylsulfonyl group is expected to render the molecule membrane-impermeable, similar to sulfo-NHS esters, making it suitable for cell-surface labeling.[15]
Stability to Hydrolysis	Moderate	Higher than NHS esters	Potentially higher than standard NHS esters	The electron-withdrawing nature of the sulfonyl group may influence the stability of the adjacent ester bond, potentially altering its susceptibility to hydrolysis.[16][17]
Reactivity with Amines	High	High	High	The reactivity is primarily governed by the NHS ester group. The reaction kinetics are expected to be comparable to other short-chain NHS esters.[1][18]
Spacer Arm Length	Short	Short	Short	All three reagents provide a short, non-cleavable spacer arm.
Ease of Synthesis	Straightforward	More complex due to sulfonation	Straightforward from commercially available starting material	The synthesis of MSP-NHS would follow standard, well-established protocols for NHS ester formation from a carboxylic acid.[19][20]

Experimental Protocols

Synthesis of 3-(Methylsulfonyl)propanoic Acid NHS Ester (MSP-NHS)

This protocol describes a general method for the synthesis of NHS esters from carboxylic acids using dicyclohexylcarbodiimide (DCC) as a coupling agent.

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A Senior Application Scientist's Guide to Assessing Protein Function After 3-(Methylsulfonyl)propanoic Acid Modification

For Researchers, Scientists, and Drug Development Professionals

In the dynamic fields of proteomics, drug development, and fundamental biological research, the chemical modification of proteins is a cornerstone technique.[1][2][3] It allows for the introduction of novel functionalities, the stabilization of therapeutic proteins, or the attachment of probes for imaging and tracking.[2] However, any modification carries the inherent risk of altering the protein's native structure and, consequently, its function. A rigorous, multi-faceted assessment is therefore not just recommended—it is essential for the validation and progression of any project involving protein modification.

This guide provides an in-depth comparison of methodologies to assess the functional impact of protein modification, with a specific focus on the use of 3-(Methylsulfonyl)propanoic acid. While less common than classic reagents like NHS-esters or maleimides, understanding its specific impact is crucial for its effective application. We will explore the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references.

Part 1: Understanding the Modifier - 3-(Methylsulfonyl)propanoic Acid

Before assessing the impact of a modification, it is critical to understand the chemistry of the modifying agent itself. 3-(Methylsulfonyl)propanoic acid is a chemical compound with the formula C4H8O4S.[4][5] While its use as a protein modification reagent is not as widely documented as other crosslinkers, its structure suggests potential reactivity towards nucleophilic amino acid residues on the protein surface under specific activation conditions. The carboxylic acid group can be activated (e.g., using EDC/NHS chemistry) to react with primary amines, such as the side chain of lysine residues or the N-terminus of the protein.

Why Choose 3-(Methylsulfonyl)propanoic Acid?

The rationale for selecting a specific modifying agent is driven by the desired outcome. The methylsulfonyl group is a polar, non-ionizable moiety. Its introduction can be hypothesized to:

• Increase solubility: The polar nature of the sulfonyl group may enhance the hydrophilicity of the protein.

• Alter binding interactions: By modifying surface residues, it can either block or create new interaction sites.

• Serve as a chemical handle: The sulfone group might be used in subsequent, specific chemical reactions.

The key question remains: at what cost to the protein's function does this modification come?

Part 2: A Validated Workflow for Functional Assessment

A robust assessment of a modified protein's function requires a multi-pronged approach. No single assay can provide a complete picture. The following experimental workflow is designed to provide a comprehensive understanding of the structural and functional consequences of the modification.

Caption: Experimental workflow for assessing the impact of protein modification.

Step 1: Confirmation of Modification - Mass Spectrometry

The first and most crucial step is to confirm that the modification has occurred and to characterize its extent. Mass spectrometry (MS) is the gold standard for this purpose.[6][7][8][9]

• Rationale: MS provides direct evidence of a covalent modification by detecting the mass shift in the protein or its constituent peptides.[8] Top-down MS analyzes the intact protein, giving a global view of the modification, while bottom-up MS, which involves digesting the protein into smaller peptides, can pinpoint the exact amino acid residues that have been modified.[10]

Protocol: Bottom-Up Mass Spectrometry for Modification Site Mapping

• Sample Preparation: Take both the unmodified (control) and the 3-(methylsulfonyl)propanoic acid-modified protein. Reduce disulfide bonds with DTT and alkylate cysteine residues with iodoacetamide to prevent disulfide scrambling.

• Proteolytic Digestion: Digest the proteins into peptides using a sequence-specific protease, typically trypsin.

• LC-MS/MS Analysis: Separate the resulting peptides using liquid chromatography and analyze them by tandem mass spectrometry.

• Data Analysis: Use specialized software to search the MS/MS spectra against the protein's sequence. Look for peptides with a mass shift corresponding to the addition of the 3-(methylsulfonyl)propanoic acid moiety.

Step 2: Assessing Structural Integrity - Circular Dichroism

Chemical modification can induce changes in the protein's secondary structure, which can have a profound impact on its function.[11][12][13] Circular Dichroism (CD) spectroscopy is a rapid and sensitive technique for detecting such changes.[11][12][13][14][15]

• Rationale: CD measures the differential absorption of left- and right-circularly polarized light by chiral molecules, including the peptide backbone of proteins.[11][14] Different secondary structure elements (α-helices, β-sheets, random coils) have characteristic CD spectra.[12][15] A change in the CD spectrum after modification is a clear indicator of a structural perturbation.[11]

Protocol: Far-UV Circular Dichroism Spectroscopy

• Sample Preparation: Prepare solutions of both the unmodified and modified protein in a suitable buffer (e.g., phosphate buffer) at a concentration of 0.1-0.2 mg/mL. The buffer should not have high absorbance in the far-UV region.

• Data Acquisition: Record the CD spectra from approximately 190 to 260 nm using a CD spectropolarimeter.

• Data Analysis: Compare the spectra of the unmodified and modified proteins. Significant changes in the shape and magnitude of the spectra, particularly at the characteristic minima for α-helices (~208 and 222 nm) and β-sheets (~218 nm), indicate a change in secondary structure.

Step 3: Evaluating Protein Stability - Differential Scanning Fluorimetry

A change in protein stability is another key indicator of the impact of modification. Differential Scanning Fluorimetry (DSF), also known as a thermal shift assay, is a high-throughput method for measuring protein stability.[16][17][18][19][20]

• Rationale: DSF monitors the thermal unfolding of a protein in the presence of a fluorescent dye that binds to exposed hydrophobic regions.[16] As the protein is heated, it unfolds, exposing its hydrophobic core. The dye then binds, causing an increase in fluorescence. The temperature at which 50% of the protein is unfolded is the melting temperature (Tm), a direct measure of its thermal stability.[16]

Protocol: Differential Scanning Fluorimetry

• Sample Preparation: In a 96-well plate, prepare reactions containing the protein (unmodified or modified) at a final concentration of 0.1-0.5 mg/mL, a fluorescent dye (e.g., SYPRO Orange), and buffer.[19]

• Thermal Denaturation: Place the plate in a real-time PCR instrument and apply a thermal ramp, typically from 25°C to 95°C, while continuously monitoring fluorescence.[17]

• Data Analysis: Plot fluorescence as a function of temperature. The midpoint of the transition in the resulting melting curve is the Tm. A significant shift in Tm between the unmodified and modified protein indicates an alteration in stability.

Step 4: Quantifying Functional Activity

The ultimate test of a modification's impact is the direct measurement of the protein's primary function. The specific assay will depend on the protein class.

For Enzymes: Enzyme Kinetic Assays

• Rationale: For an enzyme, its catalytic efficiency is its defining function. An enzyme kinetic assay measures the rate of the reaction it catalyzes at different substrate concentrations.[21][22][23] Key parameters derived from this analysis are the Michaelis constant (Km), which reflects the enzyme's affinity for its substrate, and the maximum reaction velocity (Vmax).[22][23]

Protocol: Michaelis-Menten Kinetics

• Assay Setup: Prepare a series of reactions with a fixed concentration of the enzyme (unmodified or modified) and varying concentrations of the substrate.[23]

• Reaction Monitoring: Initiate the reaction and monitor the formation of product or consumption of substrate over time using a suitable method (e.g., spectrophotometry, fluorometry).[21]

• Data Analysis: Determine the initial reaction velocity for each substrate concentration. Plot the initial velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.[21]

For Binding Proteins: Surface Plasmon Resonance (SPR)

• Rationale: For proteins whose function is to bind to other molecules (e.g., antibodies, receptors), Surface Plasmon Resonance (SPR) is a powerful technique for quantifying binding affinity and kinetics in real-time without the need for labels.[24][25][26][27]

Protocol: Surface Plasmon Resonance Analysis

• Ligand Immobilization: Covalently attach one of the binding partners (the ligand) to the surface of a sensor chip.[26]

• Analyte Injection: Flow a solution containing the other binding partner (the analyte, in this case, the unmodified or modified protein) over the sensor surface at various concentrations.[28]

• Signal Detection: The binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[26]

• Data Analysis: Analyze the resulting sensorgrams to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Part 3: Comparative Analysis - Putting the Data into Context

The true value of this multi-faceted assessment comes from comparing the data for the 3-(methylsulfonyl)propanoic acid-modified protein with both the unmodified protein and proteins modified with other, more common reagents.

Caption: Comparing the impact of different modification reagents on protein function.

Table 1: Hypothetical Comparative Data for a Model Enzyme

Parameter	Unmodified Protein	3-(Methylsulfonyl)propanoic Acid Modified	NHS-Ester Modified	Maleimide Modified
Modification Sites (from MS)	N/A	Lysine, N-terminus	Lysine, N-terminus	Cysteine
Secondary Structure (from CD)	80% α-helix	78% α-helix	65% α-helix	79% α-helix
Melting Temperature (Tm from DSF)	65°C	63°C	58°C	64°C
Enzyme Activity (Vmax)	100%	90%	45%	95%
Substrate Affinity (Km)	100 µM	110 µM	250 µM	105 µM

Interpretation of Hypothetical Data:

• 3-(Methylsulfonyl)propanoic Acid: This modification shows a minimal impact on structure, stability, and function. The slight decrease in Vmax and increase in Km suggest a minor perturbation, possibly due to modification of a lysine residue near the active site.

• NHS-Ester: This modification, also targeting lysines, has a much more dramatic effect. The significant loss of α-helical content, a large drop in thermal stability, and a severe reduction in enzymatic activity suggest that this modification is structurally disruptive for this particular protein.

• Maleimide: Targeting cysteine residues, this modification has a negligible impact on the protein's function, similar to the 3-(methylsulfonyl)propanoic acid modification. This is often the case when there are reactive cysteines distal to the active or binding sites.

Conclusion

Assessing the impact of any chemical modification, including that with 3-(Methylsulfonyl)propanoic acid, requires a systematic and multi-parametric approach. Relying on a single assay can be misleading. By combining techniques that probe the extent of modification (Mass Spectrometry), structural integrity (Circular Dichroism), stability (Differential Scanning Fluorimetry), and functional activity (Enzyme Kinetics or Binding Assays), researchers can build a comprehensive and reliable picture of the consequences of their modifications. This rigorous approach is fundamental to ensuring the validity of research findings and the successful development of protein-based therapeutics and tools.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-(Methylsulfonyl)propanoic Acid

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-(Methylsulfonyl)propanoic acid, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established chemical safety principles and regulatory compliance, reflecting a commitment to best practices in laboratory operations.

Understanding the Compound: Hazard Profile of 3-(Methylsulfonyl)propanoic Acid

Before initiating any disposal procedure, a thorough understanding of the compound's hazard profile is paramount. 3-(Methylsulfonyl)propanoic acid (CAS No. 645-83-0) is an organic compound containing a sulfonyl group and a carboxylic acid functional group.[1][2][3] Its chemical structure dictates its properties and associated hazards.

Key Hazard Information:

Hazard Classification	GHS Hazard Statement(s)	Source
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	[1]
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	[1]
Skin Irritation (Category 2)	H315: Causes skin irritation	[1]
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	[1]
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation	[1]

Given its acidic nature and irritant properties, 3-(Methylsulfonyl)propanoic acid must be handled as a hazardous chemical, and its disposal must adhere to hazardous waste regulations.[4][5]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 3-(Methylsulfonyl)propanoic acid is a multi-step process that prioritizes safety and regulatory compliance. The following workflow provides a comprehensive approach, from initial preparation to final disposal.

Caption: Disposal workflow for 3-(Methylsulfonyl)propanoic acid.

Objective: To safely collect, store, and dispose of waste 3-(Methylsulfonyl)propanoic acid in accordance with institutional and regulatory guidelines.

Materials:

• Appropriate Personal Protective Equipment (PPE):

  • Chemical-resistant gloves (nitrile or neoprene)

  • Safety goggles or a face shield

  • Laboratory coat

• Designated hazardous waste container (High-Density Polyethylene - HDPE or glass)

• Hazardous waste labels

• Secondary containment bin

• Fume hood

Procedure:

Phase 1: Preparation and Safety

• Don Personal Protective Equipment (PPE): Before handling the chemical, ensure you are wearing the appropriate PPE to prevent skin and eye contact.[6]

• Prepare a Designated 'Acidic Organic Waste' Container:

  • Select a waste container that is compatible with acidic organic compounds. HDPE or glass containers are suitable.[5] Avoid metal containers as they can corrode.[5][7]

  • Ensure the container is clean, in good condition, and has a secure, tight-fitting lid.[8]

  • Place the container in a secondary containment bin to mitigate potential spills.

Phase 2: Waste Collection

• Collect Waste 3-(Methylsulfonyl)propanoic acid:

  • All handling and transfer of 3-(Methylsulfonyl)propanoic acid waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.

  • Carefully transfer the waste into the designated container.

  • Chemical Compatibility is Crucial: Do not mix 3-(Methylsulfonyl)propanoic acid with incompatible waste streams. Specifically, avoid mixing with bases, oxidizing agents, or reactive metals.[9][10] Mixing incompatible chemicals can lead to dangerous reactions, including the generation of toxic gases or excessive heat.[9]

  • Do not fill the waste container to more than 75-90% of its capacity to allow for vapor expansion.[5][11]

• Label the Waste Container:

  • Immediately label the container with a hazardous waste tag.

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "3-(Methylsulfonyl)propanoic acid"

    • The approximate concentration and quantity

    • The date of accumulation

    • The associated hazards (e.g., "Corrosive," "Irritant," "Harmful if Swallowed/Inhaled")[6]

Phase 3: Interim Storage

• Store in a Satellite Accumulation Area (SAA):

  • Keep the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][12]

  • The SAA should be located at or near the point of generation and under the control of laboratory personnel.[13]

  • Ensure the container remains closed at all times, except when adding waste.[8]

Phase 4: Final Disposal

• Arrange for Hazardous Waste Pickup:

  • Once the container is full or has been in storage for the maximum allowable time per institutional policy (typically 90 to 180 days depending on the generator status), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][6]

  • The disposal of this compound will likely involve incineration by a licensed facility, which is a common method for organic chemical waste.[6][14]

Prohibited Disposal Methods:

• DO NOT dispose of 3-(Methylsulfonyl)propanoic acid down the drain. Its acidic nature and potential environmental hazards make this practice unsafe and non-compliant.

• DO NOT allow the chemical to evaporate in a fume hood as a means of disposal. This is not an acceptable waste disposal method.[4]

• DO NOT mix with non-hazardous laboratory trash.

The Rationale Behind the Protocol: Ensuring Safety and Compliance

The procedural steps outlined above are not arbitrary; they are based on a foundation of chemical safety principles and regulatory requirements.

• Segregation of Waste: The principle of segregating waste streams is fundamental to laboratory safety.[8][9] Mixing incompatible chemicals can lead to uncontrolled exothermic reactions, fires, or the release of toxic fumes. 3-(Methylsulfonyl)propanoic acid, being an acid, must be kept separate from bases to prevent violent neutralization reactions.

• Neutralization Considerations: While neutralization is a common treatment for acidic waste, it should only be performed by trained personnel under controlled conditions and is generally not recommended for waste streams containing organic compounds that may have other hazards.[1][15][16][17] The primary disposal route for 3-(Methylsulfonyl)propanoic acid should be through a certified hazardous waste handler. Attempting to neutralize this compound in the lab without a specific, validated protocol could create additional hazards.

• Regulatory Framework: The disposal of chemical waste is regulated by agencies such as the Environmental Protection Agency (EPA) in the United States.[5][18] These regulations mandate the proper identification, labeling, storage, and disposal of hazardous materials to protect human health and the environment.[6][18] Adherence to these guidelines is not only a matter of best practice but also a legal requirement.

By following this comprehensive guide, laboratory professionals can ensure the safe and responsible disposal of 3-(Methylsulfonyl)propanoic acid, thereby upholding their commitment to a culture of safety and environmental stewardship.

References

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• Michigan State University Environmental Health & Safety. (n.d.). Chemical Compatibility. Retrieved from [Link]

• Bellevue College. (2013). Chemical Waste Disposal via Neutralization Procedures. Retrieved from [Link]

• American Elements. (n.d.). 3-(Methylsulfonyl)propanoic acid. Retrieved from [Link]

• Water & Wastewater. (2024). Waste Neutralization Systems: Advancing Eco-Friendly Industrial Solutions. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling and Disposal of 3-(Methylsulfonyl)propanoic acid

In the dynamic environment of drug discovery and development, the integrity of our research is intrinsically linked to the safety and precision of our laboratory practices. This guide provides a comprehensive, experience-driven framework for the safe handling of 3-(Methylsulfonyl)propanoic acid. Moving beyond a simple checklist, this document delves into the rationale behind each procedural step, empowering researchers to make informed decisions that ensure both personal safety and the validity of their experimental outcomes. Our commitment is to foster a culture of safety that becomes as intuitive as the science itself.

Hazard Identification: Understanding the Compound

Before any handling, a thorough understanding of the chemical's hazard profile is essential. 3-(Methylsulfonyl)propanoic acid, while not possessing an extensive unique hazard profile, belongs to chemical families—carboxylic acids and sulfonyl compounds—whose properties are well-documented.

Based on available safety data, the primary hazards are:

• Skin Irritation: The compound is classified as causing skin irritation.[1][2]

• Serious Eye Irritation: It is known to cause serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory tract irritation upon inhalation of its dust or aerosols.[1][2]

• Harmful if Swallowed: It is also classified as harmful if ingested.[1]

These classifications are the foundation upon which our safety protocols are built. The acidic nature of the carboxyl group and the potential for the molecule as a whole to act as an irritant necessitate stringent protective measures.

The Core Directive: Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the most critical barrier between the researcher and potential chemical exposure. The following table outlines the mandatory PPE for handling 3-(Methylsulfonyl)propanoic acid.

PPE Component	Specification	Rationale
Eye & Face Protection	ANSI Z87.1-compliant chemical splash goggles. A face shield is required when handling quantities greater than 10g or when there is a significant risk of splashing.[3][4]	The primary hazard is serious eye irritation. Goggles provide a seal around the eyes to protect from splashes, while a face shield offers a broader barrier for the entire face.[1][2][4]
Hand Protection	Nitrile or butyl rubber gloves. Inspect for integrity before each use and change frequently.[3][4][5]	Carboxylic acids can be corrosive. Nitrile and butyl rubber offer excellent resistance to a broad range of chemicals, preventing skin contact which can lead to irritation.[4][5]
Body Protection	A flame-resistant lab coat, fully buttoned, with sleeves extending to the wrists.[3][5]	Protects skin and personal clothing from accidental spills and contamination.
Respiratory Protection	Generally not required when handled within a certified chemical fume hood. If dust or aerosols are likely to be generated outside of a fume hood, a NIOSH-approved N95 respirator or a respirator with an acid gas cartridge is necessary.[3][4][5]	The primary route of exposure to be controlled is inhalation of airborne particles that could cause respiratory irritation.[1][2]

Operational Plan: A Step-by-Step Procedural Guide

A systematic approach to handling minimizes risk. This protocol is designed to be a self-validating system, ensuring safety at each stage.

Preparation and Engineering Controls

• Work Area Designation: All weighing and handling of solid 3-(Methylsulfonyl)propanoic acid and its solutions must be conducted in a certified chemical fume hood. This is the primary engineering control to contain vapors and dust.[6]

• Emergency Readiness: Verify that a safety shower and an eyewash station are unobstructed and have been recently tested.[6][7] A spill kit containing an appropriate neutralizer for acids (such as sodium bicarbonate) must be readily available.

Handling and Use Protocol

The following workflow illustrates the critical steps for safely handling the compound from storage to use.

Caption: A step-by-step workflow for the safe handling of 3-(Methylsulfonyl)propanoic acid.

Disposal Plan: Managing Chemical Waste

Proper disposal is a legal and ethical responsibility to protect our environment and colleagues.

Waste Segregation

• Solid Waste: Any material contaminated with 3-(Methylsulfonyl)propanoic acid (e.g., gloves, weighing paper, paper towels) must be collected in a designated, clearly labeled hazardous waste container.[5]

• Liquid Waste: All solutions containing the compound must be collected in a separate, labeled hazardous liquid waste container. Do not mix with incompatible waste streams.[6] Halogenated and non-halogenated waste should be kept separate.[6]

Disposal Procedure

The logical flow for proper waste management is crucial for laboratory safety.

Caption: A procedural diagram for the safe and compliant disposal of chemical waste.

Crucially, never dispose of 3-(Methylsulfonyl)propanoic acid or its solutions down the drain. [6] All chemical waste must be disposed of in accordance with local, state, and federal regulations through your institution's Environmental Health and Safety (EHS) office.[6][8][9]

By integrating these safety protocols into your daily laboratory routine, you contribute to a safer and more effective research environment. This guide should be considered a foundational document, to be supplemented by the specific Safety Data Sheet (SDS) provided by the chemical supplier and your institution's standard operating procedures.

References

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